Allyl octanoate

• CAS: 4230-97-1

Core Science & Biosynthesis

Prop-2-enyl Octanoate: A Comprehensive Technical Overview of its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prop-2-enyl octanoate (B1194180), also known as allyl octanoate, is an ester with the molecular formula C₁₁H₂₀O₂.[1] It is recognized for its characteristic fruity, pineapple-like aroma and is utilized as a flavoring and fragrance agent.[2][3] Beyond its sensory attributes, a thorough understanding of its physical properties is crucial for its application in research, particularly in drug development and formulation, where it may serve as a non-polar component or be studied for its potential biological activities. This technical guide provides a detailed summary of the known physical properties of prop-2-enyl octanoate, outlines standard experimental protocols for their determination, and presents a logical workflow for the physical characterization of liquid esters.

Core Physical Properties

The physical characteristics of prop-2-enyl octanoate have been determined through various experimental and computational methods. A summary of these properties is presented in the table below for easy reference and comparison.

Physical Property	Value	Source(s)
Molecular Formula	C₁₁H₂₀O₂	[1][2]
Molecular Weight	184.27 g/mol	[1][4]
Appearance	Colorless to pale yellow oily liquid	[1][5]
Odor	Fruity, pineapple, aldehydic, potent	[1][3]
Boiling Point	87.0 - 88.0 °C @ 5.50 mmHg222 °C (estimated at atmospheric pressure)	[1][2][4][5][6]
Melting Point	-58.7 °C (estimate)	[2][5]
Density	0.872 - 0.884 g/mL at 20 °C0.872 - 0.880 g/mL at 25 °C0.881 g/mL at 25°C	[1][3][5][6]
Refractive Index	1.432 - 1.434 @ 20 °C (n20/D)	[1][5][6]
Solubility	Insoluble in water and glycerol.Slightly soluble in propylene (B89431) glycol.Soluble in alcohol, ether, and fixed oils.	[1][2][4][6]
Vapor Pressure	0.054 mmHg @ 25 °C (estimated)	[6]
Flash Point	78.89 °C (174.00 °F) - Tag Closed Cup95 °C	[2][6]
LogP (o/w)	4.147 (estimated)	[6]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of liquid esters like prop-2-enyl octanoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For prop-2-enyl octanoate, the boiling point is reported at a reduced pressure, which is a common practice for high-boiling point liquids to prevent decomposition.

Methodology:

A standard method for determining the boiling point of a small quantity of a liquid involves using a Thiele tube or a similar apparatus.[7]

• Sample Preparation: A small amount of the liquid is placed in a small test tube or a fusion tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

• Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in a heating bath (e.g., a Thiele tube filled with mineral oil) to ensure uniform heating.[8]

• Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the capillary tube expands and escapes as a slow stream of bubbles.

• Observation: The heating is continued until a rapid and continuous stream of bubbles emerges from the capillary tube. The heat source is then removed.

• Boiling Point Determination: As the apparatus cools, the stream of bubbles will slow down and stop. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point at that atmospheric pressure. For determination at reduced pressure, the entire apparatus is connected to a vacuum system, and the pressure is recorded.

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using a pycnometer or a hydrometer.

Methodology (Pycnometer Method):

• Pycnometer Calibration: A clean, dry pycnometer of a known volume is weighed empty. It is then filled with a reference liquid of known density (e.g., deionized water) at a specific temperature, and weighed again. The exact volume of the pycnometer is calculated.

• Sample Measurement: The pycnometer is emptied, dried, and then filled with prop-2-enyl octanoate at the same temperature.

• Calculation: The pycnometer containing the sample is weighed. The mass of the prop-2-enyl octanoate is determined by subtracting the mass of the empty pycnometer. The density is then calculated by dividing the mass of the sample by the volume of the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light travels through that material. It is a characteristic property and is often used to identify and assess the purity of a substance.

Methodology (Abbe Refractometer):

• Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a known refractive index (e.g., distilled water).

• Sample Application: A few drops of prop-2-enyl octanoate are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the knob until the boundary line between the light and dark regions is sharp and centered in the crosshairs.

• Reading: The refractive index is read directly from the instrument's scale. The temperature at which the measurement is taken should be recorded as the refractive index is temperature-dependent.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.

Methodology (Qualitative):

• Solvent Selection: A range of solvents with varying polarities are chosen (e.g., water, ethanol, propylene glycol, glycerol, and fixed oils).

• Procedure: A small, measured amount of prop-2-enyl octanoate (e.g., 0.1 mL) is added to a test tube containing a measured amount of the solvent (e.g., 1 mL).

• Observation: The mixture is agitated vigorously. The solubility is observed and recorded as soluble (forms a homogeneous solution), slightly soluble (partially dissolves or forms a cloudy mixture), or insoluble (forms distinct layers).

Determination of Flash Point

The flash point of a volatile material is the lowest temperature at which its vapors will ignite when given an ignition source.

Methodology (Tag Closed-Cup Method):

This method is suitable for liquids with a flash point below 93°C.

• Apparatus: A Tag Closed-Cup tester is used, which consists of a cup to hold the sample, a lid with an ignition source, and a temperature-measuring device.

• Procedure: The sample cup is filled with prop-2-enyl octanoate to the specified level. The lid is closed, and the sample is heated at a slow, constant rate.

• Ignition Test: At specified temperature intervals, a small flame is introduced into the vapor space above the liquid.

• Flash Point Determination: The flash point is the lowest temperature at which the application of the test flame causes the vapor of the sample to ignite with a brief flash.

Logical Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the physical properties of a liquid ester like prop-2-enyl octanoate.

Caption: Workflow for the physical and chemical characterization of prop-2-enyl octanoate.

Conclusion

This technical guide has provided a comprehensive overview of the physical properties of prop-2-enyl octanoate, supported by quantitative data and detailed experimental protocols. The presented information is essential for researchers and professionals in drug development and related scientific fields, enabling a better understanding and utilization of this compound in various applications. The logical workflow diagram further serves as a practical guide for the systematic characterization of similar liquid esters.

References

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. byjus.com [byjus.com]
• 3. Simple and flexible method for measuring the liquid refractive index with an electrically tunable lens [opg.optica.org]
• 4. delltech.com [delltech.com]
• 5. ucc.ie [ucc.ie]
• 6. pubs.aip.org [pubs.aip.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide to Allyl Octanoate (CAS Number: 4230-97-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180), also known as allyl caprylate, is an organic ester with the chemical formula C₁₁H₂₀O₂. It is a colorless to pale yellow liquid characterized by a strong, fruity, pineapple-like aroma.[1][2] Primarily utilized as a flavoring and fragrance agent in the food, beverage, and cosmetic industries, its chemical properties and metabolic fate also make it a subject of interest for toxicological and metabolic research.[2][3] This technical guide provides a comprehensive overview of allyl octanoate, including its chemical and physical properties, synthesis, analytical methods, safety and toxicology, and a discussion of its potential biological relevance.

Chemical and Physical Properties

Allyl octanoate is characterized by the presence of both an ester functional group and a terminal double bond in its allyl moiety, which dictate its chemical reactivity. The octanoate chain contributes to its lipophilicity.

Table 1: Chemical Identifiers and Synonyms

Identifier	Value
CAS Number	4230-97-1[2]
IUPAC Name	prop-2-enyl octanoate[2]
Molecular Formula	C₁₁H₂₀O₂[2]
Molecular Weight	184.28 g/mol [2]
InChI Key	PZGMUSDNQDCNAG-UHFFFAOYSA-N[2]
SMILES	CCCCCCCC(=O)OCC=C[2]
Synonyms	Allyl caprylate, 2-Propenyl octanoate, Octanoic acid, allyl ester[2]

Table 2: Physical and Chemical Properties

Property	Value	Reference(s)
Appearance	Colorless to pale yellow oily liquid	[2]
Odor	Fruity, pineapple, sweet, waxy	[4]
Boiling Point	87-88 °C @ 6 mm Hg	[2]
Melting Point	-58.7 °C (estimate)
Flash Point	203 °F (95 °C)
Density	0.881 g/mL at 25 °C
Refractive Index	1.432 at 20 °C	[2]
Solubility	Insoluble in water; soluble in ethanol (B145695) and oils.	[2][4]
Vapor Pressure	0.0539 mmHg at 25°C

Synthesis

Allyl octanoate is commercially synthesized via the Fischer esterification of octanoic acid with allyl alcohol in the presence of an acid catalyst.[3][5][6]

Experimental Protocol: Fischer Esterification

This protocol describes a general laboratory procedure for the synthesis of allyl octanoate.

Materials:

• Octanoic acid

• Allyl alcohol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) as a catalyst

• A suitable solvent for azeotropic removal of water (e.g., toluene (B28343) or hexane)

• Sodium bicarbonate (NaHCO₃) solution (5% aqueous)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, Dean-Stark trap (optional), separatory funnel, rotary evaporator, and distillation apparatus.

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using an azeotropic solvent), combine octanoic acid (1.0 equivalent), allyl alcohol (1.5-2.0 equivalents), and a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 1-2 mol%).

• Add a solvent such as toluene to facilitate the azeotropic removal of water, which drives the equilibrium towards the product.

• Heat the reaction mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation under reduced pressure to yield pure allyl octanoate.

Synthesis Workflow Diagram

Fischer esterification workflow for allyl octanoate synthesis.

Analytical Methods

The purity and identity of allyl octanoate can be confirmed using various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the separation and identification of volatile compounds like allyl octanoate.

Experimental Protocol (General):

• Sample Preparation: Dilute the allyl octanoate sample in a suitable volatile solvent such as dichloromethane (B109758) or ethyl acetate. For analysis in complex matrices like food, a liquid-liquid or solid-phase extraction may be necessary.[7]

• GC Conditions:

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms) is typically used.

  • Injector: Split/splitless injector, with an injection volume of 1 µL.

  • Oven Program: A temperature gradient program is employed to ensure good separation. For example, start at 60°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Conditions:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 40-300.

Table 3: GC-MS Data

Parameter	Description
Key Fragments (m/z)	The mass spectrum of allyl octanoate will show characteristic fragments resulting from the cleavage of the ester bond and rearrangements. The molecular ion peak at m/z 184 may be weak or absent. Common fragments include those corresponding to the allyl group (m/z 41) and fragments from the octanoyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of allyl octanoate.

Table 4: ¹H NMR Spectral Data (Predicted)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~5.9	m	1H	-CH=CH₂
~5.3-5.2	m	2H	-CH=CH₂
~4.6	d	2H	-O-CH₂-CH=
~2.3	t	2H	-C(=O)-CH₂-
~1.6	m	2H	-C(=O)-CH₂-CH₂-
~1.3	m	8H	-(CH₂)₄-
~0.9	t	3H	-CH₃

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in allyl octanoate.

Table 5: FTIR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3080	Medium	=C-H stretch (alkene)
~2950-2850	Strong	C-H stretch (alkane)
~1740	Strong	C=O stretch (ester)
~1645	Medium	C=C stretch (alkene)
~1160	Strong	C-O stretch (ester)

Safety and Toxicology

Allyl octanoate is classified as harmful if swallowed and may cause skin and eye irritation.[2] Appropriate personal protective equipment, including gloves and safety glasses, should be used when handling this chemical.[3]

The toxicity of allyl esters is primarily attributed to their in vivo hydrolysis to allyl alcohol and the corresponding carboxylic acid.[1][8] Allyl alcohol is then metabolized by alcohol dehydrogenase to acrolein, a highly reactive and cytotoxic aldehyde.[9] Acrolein can deplete cellular glutathione (B108866) and bind to essential macromolecules, leading to cellular damage, particularly in the liver.[1]

Table 6: GHS Hazard Classifications for Allyl Octanoate

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Biological Relevance and Metabolism

Metabolism

Upon ingestion, allyl octanoate is expected to be rapidly hydrolyzed by carboxylesterases in the gastrointestinal tract, blood, and liver into its constituent molecules: allyl alcohol and octanoic acid.[8]

• Allyl Alcohol Metabolism: As mentioned, allyl alcohol is metabolized to the toxicant acrolein.

• Octanoic Acid Metabolism: Octanoic acid is a medium-chain fatty acid that is primarily metabolized in the liver via β-oxidation to produce acetyl-CoA, which can then enter the citric acid cycle for energy production or be used in other biosynthetic pathways.[10][11]

Biological Activity

There is a lack of specific studies on the biological activities of allyl octanoate itself. However, the biological effects of its metabolic products and related allyl compounds are well-documented.

• Allyl Compounds: Many naturally occurring allyl compounds, such as those found in garlic (e.g., diallyl sulfide, diallyl disulfide), have been investigated for their potential health benefits, including antimicrobial and anticancer properties.[12][13][14][15][16][17][18] These effects are often attributed to their ability to modulate various signaling pathways, induce apoptosis, and generate reactive oxygen species in cancer cells.

• Octanoate: Octanoic acid has been studied in the context of metabolic disorders and as a component of ketogenic diets.

Given that allyl octanoate is a fragrance and flavor ingredient, its primary interaction with biological systems is through oral ingestion or dermal contact. The rapid hydrolysis to allyl alcohol and octanoic acid suggests that the systemic biological effects would likely be a composite of the effects of these two metabolites.

Metabolic Pathway Diagram

Proposed metabolic pathway of allyl octanoate.

Applications

The primary applications of allyl octanoate are in the flavor and fragrance industries.[3]

• Flavoring Agent: It is used to impart fruity and pineapple-like flavors to a variety of food products, including beverages, chewing gum, and baked goods.[3]

• Fragrance Ingredient: Its pleasant aroma makes it a common component in perfumes, cosmetics, and personal care products.[3]

• Chemical Intermediate: It can also serve as a starting material for the synthesis of other specialty chemicals.[3]

Conclusion

Allyl octanoate (CAS 4230-97-1) is a well-characterized ester with significant applications in the flavor and fragrance industries. Its synthesis is straightforward via Fischer esterification, and it can be readily identified and quantified using standard analytical techniques. From a toxicological perspective, its potential for harm is primarily linked to its hydrolysis product, allyl alcohol, and its subsequent metabolite, acrolein. While there is a lack of research on the specific biological activities of the intact ester, its metabolic fate suggests that its in vivo effects are likely attributable to its constituent alcohol and fatty acid. For professionals in drug development, while allyl octanoate itself is not a therapeutic agent, understanding the metabolism and toxicity of such esters is crucial for evaluating the safety of ester-based prodrugs and excipients. Further research could explore the controlled release of bioactive carboxylic acids or alcohols from similar ester structures.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 4. scent.vn [scent.vn]
• 5. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. QUANTITATION OF ALLYL ESTERS, LINALOOL, CITRAL, AND LINALYL ACETATE IN YOGURT AND SOFT DRINKS BY MEANS OF GC-MS [agris.fao.org]
• 10. Metabolism of octanoate and its effect on glucose and palmitate utilization by isolated fat cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The action of zymosan on octanoate transport and metabolism in the isolated perfused rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sensitivity of allyl isothiocyanate to induce apoptosis via ER stress and the mitochondrial pathway upon ROS production in colorectal adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anticancer Activity, Mechanism, and Delivery of Allyl Isothiocyanate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. From Natural Sources to Synthetic Derivatives: The Allyl Motif as a Powerful Tool for Fragment-Based Design in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Allyl Isothiocyanate Induces Cell Toxicity by Multiple Pathways in Human Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effect of allyl isothiocyanate on the viability and apoptosis of the human cervical cancer HeLa cell line in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Potential effects of allyl isothiocyanate on inhibiting cellular proliferation and inducing apoptotic pathway in human cisplatin-resistant oral cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. In Vitro Toxicity Studies of Bioactive Organosulfur Compounds from Allium spp. with Potential Application in the Agri-Food Industry: A Review [mdpi.com]

Spectral Analysis of Allyl Octanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Allyl Octanoate (prop-2-enyl octanoate), a fatty acid ester. The information presented herein is intended to support research and development activities by providing detailed spectral characterization using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound.

¹H NMR Spectral Data

The ¹H NMR spectrum of Allyl Octanoate provides information about the number of different types of protons and their chemical environments. The data presented here was obtained in deuterated chloroform (B151607) (CDCl₃).

Chemical Shift (δ) [ppm]	Multiplicity	Integration	Assignment
5.90	Multiplet	1H	-CH=CH₂
5.33	Multiplet	1H	-CH=CH ₂ (trans)
5.22	Multiplet	1H	-CH=CH ₂ (cis)
4.57	Doublet	2H	-O-CH ₂-CH=
2.32	Triplet	2H	-C(=O)-CH ₂-
1.63	Multiplet	2H	-C(=O)-CH₂-CH ₂-
1.47 - 1.11	Multiplet	8H	-(CH ₂)₄-CH₃
0.88	Triplet	3H	-CH₂-CH ₃

¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the different carbon environments within the Allyl Octanoate molecule. Due to the limited availability of experimentally verified public data, the following chemical shifts are typical values for the functional groups present and should be considered as estimations.

Chemical Shift (δ) [ppm]	Assignment
~173	C =O (Ester)
~132	-C H=CH₂
~118	-CH=C H₂
~65	-O-C H₂-
~34	-C(=O)-C H₂-
~31	-(C H₂)₅-CH₃
~29	-(C H₂)₅-CH₃
~25	-(C H₂)₅-CH₃
~22	-(C H₂)₅-CH₃
~14	-C H₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The following table summarizes the expected characteristic absorption bands for Allyl Octanoate.

Frequency (cm⁻¹)	Intensity	Vibration	Functional Group
~3080	Medium	=C-H Stretch	Alkene
2955 - 2850	Strong	C-H Stretch	Alkane
~1740	Strong	C=O Stretch	Ester
~1645	Medium	C=C Stretch	Alkene
~1160	Strong	C-O Stretch	Ester

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. Electron Ionization (EI) is a common method for the analysis of volatile compounds like esters.[1]

m/z	Relative Intensity (%)	Possible Fragment
41	94.48	[C₃H₅]⁺ (Allyl cation)
43	42.65	[C₃H₇]⁺ or [CH₃CO]⁺
55	46.84	[C₄H₇]⁺
57	99.99	[C₄H₉]⁺
127	50.87	[M - C₃H₅O]⁺
184	Low	[M]⁺ (Molecular Ion)

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

NMR Spectroscopy

Sample Preparation:

• Weigh approximately 10-20 mg of pure Allyl Octanoate into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

• Gently swirl the vial to ensure the sample is completely dissolved.

• Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Cap the NMR tube securely.

Data Acquisition:

• Instrument: A 300 MHz (or higher) NMR spectrometer.

• ¹H NMR:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 30°

  • Spectral width: -2 to 12 ppm

• ¹³C NMR:

  • Number of scans: 1024

  • Relaxation delay: 2.0 s

  • Pulse program: Proton-decoupled

  • Spectral width: -10 to 220 ppm

Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase the resulting spectrum to obtain a pure absorption lineshape.

• Perform baseline correction to ensure a flat baseline.

• Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H NMR and 0.0 ppm for ¹³C NMR.

• Integrate the signals in the ¹H NMR spectrum.

IR Spectroscopy

Sample Preparation (Neat Liquid):

• Place a single drop of pure Allyl Octanoate onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

• Carefully place a second salt plate on top of the first, creating a thin liquid film of the sample between the plates.

• Ensure there are no air bubbles trapped between the plates.

Data Acquisition:

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Method: Transmission.

• Procedure:

  • Acquire a background spectrum of the empty sample compartment.

  • Place the prepared salt plate "sandwich" into the sample holder in the spectrometer's beam path.

  • Acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16

Mass Spectrometry

Sample Introduction and Ionization:

• Inject a small volume (e.g., 1 µL) of a dilute solution of Allyl Octanoate in a volatile solvent (e.g., dichloromethane) into a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

• The GC will separate the Allyl Octanoate from the solvent and any impurities.

• As Allyl Octanoate elutes from the GC column, it enters the ion source of the mass spectrometer.

• The molecules are bombarded with a high-energy electron beam (typically 70 eV) causing ionization and fragmentation (Electron Ionization - EI).

Mass Analysis and Detection:

• Instrument: A Gas Chromatograph-Mass Spectrometer (GC-MS) system.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 35 - 300.

• The positively charged ions are accelerated and separated by the mass analyzer according to their mass-to-charge ratio.

• A detector records the abundance of each ion, generating the mass spectrum.

Workflow Visualization

The following diagram illustrates the general workflow for the spectral analysis of a chemical compound like Allyl Octanoate.

Workflow for Spectral Analysis of Allyl Octanoate.

References

• 1. rsc.org [rsc.org]

Solubility of Allyl octanoate in different solvents

An In-depth Technical Guide to the Solubility of Allyl Octanoate (B1194180)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (also known as allyl caprylate) is a fatty acid ester recognized for its potent fruity aroma, reminiscent of pineapple and apricot.[1][2] This colorless to pale yellow oily liquid is a key ingredient in the flavor and fragrance industries and serves as a chemical intermediate in various organic syntheses.[1][3] A thorough understanding of its solubility in different solvents is critical for its application in formulations, reaction chemistry, and product development. This guide provides a comprehensive overview of the solubility of allyl octanoate, details experimental protocols for its determination, and presents a logical workflow for solvent selection.

Physicochemical Properties of Allyl Octanoate

A summary of the key physicochemical properties of allyl octanoate is presented below.

Property	Value	Reference(s)
Molecular Formula	C₁₁H₂₀O₂	[3][4]
Molecular Weight	184.28 g/mol	[5][6]
Appearance	Colorless to pale yellow oily liquid	[2][3][5]
Odor	Fruity, pineapple-like	[1][7][8]
Density	0.872 - 0.884 g/mL at 20-25°C	[2][3][7]
Boiling Point	222 °C at 760 mmHg; 87-88 °C at 5.5-6 mmHg	[2][3]
Flash Point	78.89 °C - 95 °C	[1][5][7]
logP (o/w)	3.8 - 4.28	[7][9]

Solubility of Allyl Octanoate

Allyl octanoate exhibits a wide range of solubility depending on the polarity of the solvent. As a relatively non-polar ester, it is generally soluble in organic solvents and insoluble in water.

Qualitative Solubility

A summary of the qualitative solubility of allyl octanoate in various common solvents is provided in the table below.

Solvent	Solubility	Reference(s)
Water	Insoluble	[1][3][6][7][8][10]
Glycerol	Insoluble	[2][3][6][10]
Propylene Glycol	Slightly Soluble	[2][3][6][10]
Ethanol	Soluble	[1][3][6][7][8][10]
Ether	Soluble	[1]
Fixed Oils	Soluble	[3][6][10]
Organic Solvents	Soluble	[5]

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for allyl octanoate in different solvents.

Solvent	Temperature (°C)	Solubility	Reference(s)
Water	20	0.017 g/L (17 mg/L)	[9]
Water	25	14.54 mg/L (Estimated)	[7]
Ethanol	25	2981.83 g/L	[10]
Methanol	25	3088.2 g/L	[10]
Isopropanol	25	2274.82 g/L	[10]

Experimental Protocol for Solubility Determination

The determination of the thermodynamic solubility of a compound like allyl octanoate is crucial for accurate formulation and process development. The "shake-flask" method is a widely recognized and reliable technique for measuring equilibrium solubility and is considered the gold standard.[3][10] The principles of this method are outlined in OECD Test Guideline 105 for water solubility and can be adapted for organic solvents.[5][9]

Principle of the Shake-Flask Method

This method involves saturating a solvent with a solute by agitation in a flask at a constant temperature. An excess of the solute is added to the solvent, and the mixture is agitated until equilibrium is reached. After equilibration, the undissolved solute is separated, and the concentration of the dissolved solute in the saturated solution is determined by a suitable analytical method.

Materials and Equipment

• Analyte: High-purity allyl octanoate (>98%)

• Solvents: High-purity solvents (e.g., HPLC grade)

• Glassware: Erlenmeyer flasks with stoppers or screw caps, volumetric flasks, pipettes

• Temperature Control: Constant temperature water bath or incubator capable of maintaining ± 0.5°C

• Agitation: Orbital shaker or magnetic stirrer

• Separation: Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

• Analytical Instrument: Gas chromatograph (GC) with a Flame Ionization Detector (FID), UV-Vis spectrophotometer, or other suitable analytical instrument for quantification.

Detailed Methodology

• Preparation of the Test System:

  • Add an excess amount of allyl octanoate to a flask containing a known volume of the chosen solvent. The excess is crucial to ensure that a saturated solution is formed.

  • Seal the flask to prevent solvent evaporation.

• Equilibration:

  • Place the flask in a constant temperature water bath or incubator set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period to reach equilibrium. A preliminary test can determine the time required to reach a plateau in concentration. Typically, 24 to 48 hours is sufficient.

• Phase Separation:

  • Once equilibrium is reached, cease agitation and allow the undissolved allyl octanoate to settle.

  • To ensure complete separation of the undissolved solute, the saturated solution should be centrifuged or filtered. Filtration should be performed using a filter material that does not interact with or absorb the solute.

• Quantification:

  • Carefully take an aliquot of the clear, saturated supernatant.

  • Prepare a series of calibration standards of allyl octanoate in the same solvent.

  • Analyze the saturated solution and the calibration standards using a suitable analytical method, such as gas chromatography (GC-FID).

  • The concentration of allyl octanoate in the saturated solution is determined by comparing its analytical response to the calibration curve. This concentration represents the solubility of allyl octanoate in that solvent at the specified temperature.

• Replicates:

  • The experiment should be performed in replicate (at least triplicate) to ensure the reliability and reproducibility of the results.

Visualization of Solvent Selection Workflow

The selection of an appropriate solvent for allyl octanoate depends on the intended application. The following diagram illustrates a logical workflow for this process.

Caption: Logical workflow for selecting a suitable solvent for allyl octanoate.

Conclusion

This technical guide provides essential data and methodologies for professionals working with allyl octanoate. The presented solubility data, organized for clarity, demonstrates its high solubility in common organic solvents and very low solubility in water. The detailed shake-flask experimental protocol offers a robust method for determining solubility in various media. The logical workflow for solvent selection serves as a practical tool for formulation and process development, ensuring that the chosen solvent meets the specific requirements of the intended application.

References

• 1. Determination of aqueous solubility by heating and equilibration: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. Determination of Esters | Pharmaguideline [pharmaguideline.com]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 8. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 9. laboratuar.com [laboratuar.com]
• 10. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Synthesis of Allyl Octanoate from Allyl Alcohol and Octanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the primary synthetic routes to allyl octanoate (B1194180), a valuable ester with applications in the flavor, fragrance, and pharmaceutical industries. The synthesis of this compound is chiefly accomplished through two principal methods: acid-catalyzed Fischer esterification and enzyme-catalyzed esterification. This document details the experimental protocols for both methodologies, presenting quantitative data in structured tables for clear comparison of catalysts, reaction conditions, and yields. Additionally, signaling pathways, experimental workflows, and reaction mechanisms are illustrated using Graphviz diagrams to provide a clear visual representation of the chemical transformations and processes involved.

Introduction

Allyl octanoate is an organic ester characterized by its fruity, pineapple-like aroma.[1] It is synthesized by the reaction of allyl alcohol with octanoic acid.[1] The choice of synthetic methodology is critical and depends on factors such as desired yield, purity, reaction conditions, and environmental impact. This guide explores the two predominant methods for its synthesis: the traditional acid-catalyzed Fischer esterification and the increasingly popular, greener alternative of enzymatic catalysis.

Fischer esterification is a well-established method that utilizes a strong acid catalyst to accelerate the reaction between a carboxylic acid and an alcohol.[2] While effective, this method often requires elevated temperatures and can lead to side reactions. Enzymatic synthesis, employing lipases, offers a milder and more selective alternative, often proceeding under ambient conditions with high yields and purity. This guide will provide a detailed examination of both approaches to equip researchers with the necessary information to select and implement the most suitable method for their specific needs.

Acid-Catalyzed Synthesis: Fischer Esterification

The most common method for synthesizing allyl octanoate is the Fischer esterification of allyl alcohol and octanoic acid. This reversible reaction is typically catalyzed by a strong acid, such as sulfuric acid or p-toluenesulfonic acid, and often involves heating the reactants to drive the equilibrium towards the formation of the ester.[3] The removal of water, a byproduct of the reaction, is also a common strategy to improve the yield.[4] A patent for the preparation of similar alkylcarboxylic allyl esters suggests that the reaction can be carried out at temperatures ranging from 70-170°C, potentially without the need for an additional solvent to act as a water entrainer.[5]

Reaction Mechanism

The Fischer esterification proceeds through a series of protonation and nucleophilic acyl substitution steps. The acid catalyst protonates the carbonyl oxygen of the octanoic acid, increasing its electrophilicity. The lone pair of electrons on the oxygen of the allyl alcohol then attacks the carbonyl carbon, leading to the formation of a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule, followed by deprotonation of the carbonyl oxygen, yields the final ester product, allyl octanoate.

Caption: Fischer Esterification Mechanism for Allyl Octanoate Synthesis.

Comparison of Acid Catalysts

While various strong acids can catalyze the Fischer esterification, sulfuric acid and p-toluenesulfonic acid are the most commonly employed. The choice of catalyst can influence reaction time, temperature, and overall yield. Solid acid catalysts are also gaining attention as more environmentally friendly and reusable alternatives.

Catalyst	Molar Ratio (Alcohol:Acid)	Catalyst Loading	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Sulfuric Acid	2.5:1	1g / 100g phthalic anhydride	135	Not Specified	Not Specified	[6]
p-Toluenesulfonic Acid	5:1 (Allyl Alcohol:Cyclohexylpropionic Acid)	Catalytic	Not Specified	Not Specified	Not Specified	[5]

Note: The data in this table is based on analogous esterification reactions and serves as a general guideline. Specific yields for allyl octanoate may vary.

Experimental Protocol: Acid-Catalyzed Synthesis

The following is a general procedure for the synthesis of allyl octanoate via Fischer esterification.

Materials:

• Octanoic Acid (1.0 equivalent)

• Allyl Alcohol (1.2 - 2.0 equivalents)

• Concentrated Sulfuric Acid or p-Toluenesulfonic Acid (catalytic amount, e.g., 1-2 mol%)

• Toluene or Hexane (optional, as a solvent for azeotropic removal of water)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

• Round-bottom flask

• Dean-Stark apparatus (if using azeotropic removal of water)

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add octanoic acid and allyl alcohol. If a solvent is used for azeotropic distillation, add it at this stage and equip the flask with a Dean-Stark apparatus and a reflux condenser.

• Slowly add the acid catalyst to the reaction mixture while stirring.

• Heat the mixture to reflux. If using a Dean-Stark trap, collect the water that separates.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-8 hours, depending on the scale and reaction conditions.

• Once the reaction is complete, cool the mixture to room temperature.

• If a solvent was used, remove it using a rotary evaporator.

• Dilute the crude product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude allyl octanoate.

• The crude product can be further purified by vacuum distillation.

Caption: General Experimental Workflow for Acid-Catalyzed Synthesis.

Enzyme-Catalyzed Synthesis

Enzymatic esterification using lipases presents a green and highly selective alternative for the synthesis of allyl octanoate. Lipases, particularly immobilized forms like Candida antarctica lipase (B570770) B (CALB), commercially available as Novozym 435, are highly effective catalysts for this transformation.[7] This method offers several advantages, including milder reaction conditions (lower temperatures), reduced by-product formation, and easier product purification. The enzymatic reaction is typically carried out in a solvent-free system or in an organic solvent.

Reaction Mechanism

The lipase-catalyzed esterification follows a Ping-Pong Bi-Bi mechanism. The reaction initiates with the acylation of the lipase's active site serine residue by the octanoic acid, releasing a molecule of water. This forms an acyl-enzyme intermediate. In the second step, the allyl alcohol attacks the acyl-enzyme intermediate, leading to the formation of the ester and the regeneration of the free enzyme.

Caption: Simplified Ping-Pong Bi-Bi Mechanism for Lipase-Catalyzed Esterification.

Quantitative Data for Enzymatic Synthesis

The efficiency of lipase-catalyzed esterification is influenced by several factors, including the choice of lipase, enzyme loading, temperature, and substrate molar ratio. Studies on analogous esterifications provide valuable insights into the expected performance for allyl octanoate synthesis. For instance, the synthesis of cetyl octanoate using Novozym 435 achieved a remarkable 98% yield.[7]

Lipase	Substrates	Molar Ratio (Alcohol:Acid)	Enzyme Loading	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Novozym 435	Cetyl Alcohol, Octanoic Acid	1:2.5	40% (w/w)	50	4	98	[7]
Novozym 435	(S)-(-)-Perillyl Alcohol, Octanoic Acid	1:1.55	48 mg	30	24	95	[8]

Experimental Protocol: Enzymatic Synthesis

The following is a general procedure for the lipase-catalyzed synthesis of allyl octanoate.

Materials:

• Octanoic Acid (1.0 equivalent)

• Allyl Alcohol (1.0 - 4.0 equivalents)

• Immobilized Lipase (e.g., Novozym 435, 5-10% w/w of total substrates)

• Organic Solvent (optional, e.g., hexane, heptane)

• Molecular sieves (optional, for water removal)

• Reaction vessel (e.g., screw-capped vial or round-bottom flask)

• Shaking incubator or magnetic stirrer with heating

• Filtration apparatus

Procedure:

• In a reaction vessel, combine octanoic acid, allyl alcohol, and the optional organic solvent.

• Add the immobilized lipase to the mixture. If using molecular sieves, add them at this stage.

• Seal the vessel and place it in a shaking incubator or on a magnetic stirrer at the desired temperature (typically 30-60°C).

• Allow the reaction to proceed with agitation for the desired time (typically 4-48 hours). The progress can be monitored by GC analysis of withdrawn aliquots.

• Upon completion, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with a solvent and reused.

• If a solvent was used, remove it by rotary evaporation.

• The remaining liquid is the crude allyl octanoate, which can be further purified by vacuum distillation if necessary.

Conclusion

The synthesis of allyl octanoate from allyl alcohol and octanoic acid can be effectively achieved through both acid-catalyzed Fischer esterification and enzyme-catalyzed methods. The choice between these two primary routes will be dictated by the specific requirements of the researcher or process chemist.

Fischer esterification, while a classic and often high-yielding method, typically requires more forcing conditions, including elevated temperatures and the use of strong acid catalysts, which can necessitate more rigorous purification steps.

In contrast, enzymatic synthesis using lipases such as Novozym 435 offers a milder, more selective, and environmentally benign alternative. While the initial cost of the enzyme may be higher, its reusability and the often simpler purification of the final product can make it a more economical and sustainable choice in the long run, particularly for applications in the pharmaceutical and food industries where high purity is paramount.

This guide has provided detailed methodologies and comparative data to aid in the informed selection and implementation of the most appropriate synthetic strategy for the preparation of allyl octanoate.

References

• 1. Solvent-free synthesis and characterization of allyl chitosan derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 5. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 6. US2557639A - Esterification with allyl type alcohols - Google Patents [patents.google.com]
• 7. High Yield of Wax Ester Synthesized from Cetyl Alcohol and Octanoic Acid by Lipozyme RMIM and Novozym 435 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of esterification reactions of perillyl alcohol with different fatty acids catalyzed by Novozym® 435 lipase - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Mechanism of Acid-Catalyzed Esterification for Allyl Octanoate (B1194180)

Abstract

Allyl octanoate, a significant contributor to the fragrance and flavor industry, is synthesized through the acid-catalyzed esterification of octanoic acid and allyl alcohol.[1][2] This technical guide provides a comprehensive examination of the underlying reaction mechanism, known as the Fischer-Speier esterification. It offers detailed experimental protocols, presents quantitative physicochemical and spectroscopic data in structured tables, and discusses the kinetic factors that influence reaction equilibrium and yield. Visual diagrams of the reaction pathway and experimental workflow are provided to enhance understanding for researchers in organic synthesis and related fields.

Core Mechanism: Fischer-Speier Esterification

The synthesis of allyl octanoate from octanoic acid and allyl alcohol under acidic conditions is a classic example of the Fischer-Speier esterification.[3] This reaction is a reversible, acid-catalyzed nucleophilic acyl substitution.[3][4] The mechanism proceeds through several distinct, reversible steps, which are crucial for optimizing reaction conditions to favor the formation of the ester product.[4][5]

The overall reaction is as follows:

C₇H₁₅COOH (Octanoic Acid) + CH₂=CHCH₂OH (Allyl Alcohol) ⇌ C₇H₁₅COOCH₂CH=CH₂ (Allyl Octanoate) + H₂O

Commonly used strong acid catalysts include sulfuric acid (H₂SO₄), p-toluenesulfonic acid (TsOH), or Lewis acids.[3] The role of the catalyst is twofold: it activates the carbonyl carbon of the carboxylic acid, making it more electrophilic, and it facilitates the departure of water as a leaving group.[6]

The detailed steps are:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of octanoic acid by the acid catalyst. This increases the electrophilicity of the carbonyl carbon.[6][7][8]

• Nucleophilic Attack: The nucleophilic oxygen atom of allyl alcohol attacks the now highly electrophilic carbonyl carbon, leading to the formation of a tetrahedral intermediate.[3][7]

• Proton Transfer: A proton is transferred from the oxonium ion (the former alcohol's hydroxyl group) to one of the hydroxyl groups attached to the central carbon. This intramolecular or solvent-mediated transfer creates a good leaving group (H₂O).[3][5]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and reforming the carbonyl double bond. This results in a protonated ester.[3][5]

• Deprotonation: The protonated ester is deprotonated, typically by the conjugate base of the acid catalyst or another alcohol molecule, to yield the final product, allyl octanoate, and regenerate the acid catalyst.[6][8]

Caption: Mechanism of Acid-Catalyzed Fischer Esterification.

Quantitative Data

Physicochemical Properties of Allyl Octanoate

The physical and chemical properties of allyl octanoate are essential for its purification, handling, and application.

Property	Value	Reference(s)
Molecular Formula	C₁₁H₂₀O₂	[9][10]
Molar Mass	184.27 g/mol	[9]
Appearance	Colorless to pale yellow oily liquid	[1][9]
Odor	Fruity, pineapple-like, waxy	[9][11]
Boiling Point	87-88 °C @ 5.5-6 mm Hg	[1][9]
Density	0.872 - 0.881 g/mL @ 25 °C	[1][11]
Refractive Index	1.432 - 1.434 @ 20 °C	[9][11]
Solubility	Insoluble in water; soluble in ethanol (B145695) and oils	[1][9]

Spectroscopic Data Summary

Spectroscopic analysis is critical for the structural confirmation of the synthesized allyl octanoate.

Spectroscopy Type	Key Data Points	Reference(s)
¹H NMR (CDCl₃, 90 MHz)	δ (ppm): 5.90 (m, 1H, -CH=), 5.33 & 5.22 (m, 2H, =CH₂), 4.57 (d, 2H, -OCH₂-), 2.32 (t, 2H, -COCH₂-), 1.63 (m, 2H), 1.2-1.5 (m, 8H), 0.88 (t, 3H, -CH₃)	[12]
Mass Spectrometry (EI-MS)	Key m/z fragments: 57 (100%), 41 (94%), 127 (91%), 55 (36%), 43 (31%), 100 (44%), 113 (20%)	[9][12]
Infrared (IR)	Characteristic peaks expected at ~1740 cm⁻¹ (C=O ester stretch), ~1645 cm⁻¹ (C=C stretch), ~1160 cm⁻¹ (C-O stretch).	[9]

Factors Influencing Reaction Kinetics

Since the Fischer esterification is an equilibrium-limited reaction, several parameters can be adjusted to maximize the yield of allyl octanoate.[3][7] Data from analogous esterification reactions of long-chain carboxylic acids provide insight into the kinetic behavior.[13][14][15][16]

Parameter	Effect on Reaction	Rationale & Notes
Temperature	Increased temperature increases the reaction rate.	Follows Arrhenius behavior. However, side reactions or reactant volatility can become an issue at excessively high temperatures. Typical range is 60-140 °C.[2][3]
Catalyst Loading	Increased catalyst concentration accelerates the rate at which equilibrium is reached.	The reaction rate is often proportional to the catalyst concentration. Common loadings are 1-5 wt% of the total reactants.[13][14]
Molar Ratio of Reactants	Using a large excess of one reactant (typically the alcohol) shifts the equilibrium towards the products.	Based on Le Châtelier's principle, increasing the concentration of a reactant drives the reaction forward. A 1.5 to 5-fold excess of allyl alcohol is common.[2][5][14]
Water Removal	Continuous removal of water byproduct is critical for driving the reaction to completion.	Removing a product shifts the equilibrium to the right. This is often achieved using a Dean-Stark apparatus or by adding a drying agent.[3][7]

Experimental Protocol: Synthesis of Allyl Octanoate

This protocol describes a standard laboratory procedure for the synthesis of allyl octanoate via Fischer esterification using a Dean-Stark apparatus to remove water.

Materials:

• Octanoic acid (1.0 equivalent)

• Allyl alcohol (3.0 equivalents)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 equivalents)

• Toluene (B28343) (or another suitable water entrainer like hexane)[2]

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

• Vacuum distillation setup

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Charging Reactants: To the flask, add octanoic acid, allyl alcohol, p-toluenesulfonic acid, and toluene.

• Reaction: Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will distill into the Dean-Stark trap. Water, being denser, will collect at the bottom while the toluene overflows back into the flask. Continue reflux until no more water is collected (typically 2-6 hours).

• Workup - Quenching: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with water, saturated NaHCO₃ solution (to neutralize the acid catalyst), and finally with brine.

• Drying: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent (toluene) and excess allyl alcohol using a rotary evaporator.

• Purification: Purify the crude allyl octanoate by vacuum distillation to obtain the final product.[17]

Caption: Experimental Workflow for Allyl Octanoate Synthesis.

Conclusion

The acid-catalyzed esterification of octanoic acid with allyl alcohol is a robust and well-understood method for producing allyl octanoate. A thorough knowledge of the multi-step Fischer esterification mechanism is paramount for process optimization. By manipulating key parameters such as reactant stoichiometry, catalyst concentration, and temperature, and by effectively removing the water byproduct, researchers can achieve high yields of this valuable ester. The protocols and data presented herein serve as a comprehensive resource for the synthesis and characterization of allyl octanoate in a research and development setting.

References

• 1. chembk.com [chembk.com]
• 2. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. PubChemLite - Allyl octanoate (C11H20O2) [pubchemlite.lcsb.uni.lu]
• 11. allyl octanoate, 4230-97-1 [thegoodscentscompany.com]
• 12. ALLYL CAPRYLATE(4230-97-1) 1H NMR spectrum [chemicalbook.com]
• 13. jptcp.com [jptcp.com]
• 14. asianpubs.org [asianpubs.org]
• 15. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]

The Natural Occurrence of Allyl Octanoate in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allyl octanoate (B1194180), a fatty acid ester recognized for its characteristic fruity and pineapple-like aroma, is a naturally occurring volatile compound found in certain plant species. While its presence is reported, comprehensive data on its concentration, biosynthesis, and analytical methodologies remain dispersed. This technical guide consolidates the current knowledge on the natural occurrence of allyl octanoate in plants, with a primary focus on Carica papaya. It provides a detailed overview of its detection, a proposed biosynthetic pathway, and standardized experimental protocols for its extraction and quantification. This document aims to serve as a valuable resource for researchers in phytochemistry, natural product chemistry, and drug development by providing a structured framework for the study of this and similar volatile esters.

Introduction

Allyl octanoate (also known as allyl caprylate) is an organic compound with the chemical formula C₁₁H₂₀O₂. It is the ester of allyl alcohol and octanoic acid.[1] In the flavor and fragrance industry, it is utilized for its sweet, fruity aroma, often described as reminiscent of pineapple and apricot.[2] While widely used as a synthetic flavoring agent, its natural occurrence in the plant kingdom is of significant interest for understanding plant secondary metabolism and for the potential discovery of novel bioactive compounds. The primary documented natural source of allyl octanoate is the fruit of Carica papaya (papaya).[1] This guide provides an in-depth examination of its natural occurrence, proposed biosynthesis, and analytical methodologies.

Natural Occurrence of Allyl Octanoate

The presence of allyl octanoate has been reported in Carica papaya.[1] However, a comprehensive review of the current scientific literature reveals a notable lack of quantitative data regarding its specific concentration in various plant tissues. While numerous studies have profiled the volatile compounds of papaya, they often focus on more abundant constituents like esters, terpenes, and sulfur-containing compounds. The absence of explicit quantification of allyl octanoate in these studies suggests it may be a minor component of the fruit's complex aroma profile.

To provide a comparative context, the table below summarizes the concentrations of other related octanoate esters found in pineapple (Ananas comosus), a fruit known for its rich ester content. This data highlights the range of concentrations at which such esters can occur in fruits.

Compound	Plant Source	Concentration (µg/kg)	Reference
Methyl octanoate	Ananas comosus	142.25 - 1496	N/A
Ethyl octanoate	Ananas comosus	Present	N/A
Allyl octanoate	Carica papaya	Data not available

Table 1: Concentration of Octanoate Esters in Selected Fruits. Data for methyl and ethyl octanoate in pineapple are provided for comparative purposes. Quantitative data for allyl octanoate in Carica papaya is not currently available in the cited literature.

Proposed Biosynthesis of Allyl Octanoate in Plants

The biosynthesis of esters in plants is predominantly catalyzed by a class of enzymes known as alcohol acyltransferases (AATs). These enzymes facilitate the condensation of an alcohol with an acyl-CoA molecule.[3][4][5] The substrate specificity of AATs can vary significantly between different plant species and even between different cultivars of the same species, influencing the profile of esters produced.[6]

Based on this general mechanism, a plausible biosynthetic pathway for allyl octanoate is proposed, which involves two key precursors: allyl alcohol and octanoyl-CoA .

Formation of Precursors

• Octanoyl-CoA: Octanoic acid, a medium-chain fatty acid, is synthesized in the plastids from acetyl-CoA through the fatty acid synthesis (FAS) pathway. It is then activated to octanoyl-CoA.

• Allyl Alcohol: The biosynthesis of allyl alcohol in plants is not as well-elucidated as that of other alcohols. However, potential pathways could involve the reduction of acrolein, which can be derived from glycerol, or through allylic substitution reactions. Further research is required to definitively establish the natural biosynthetic route to allyl alcohol in plants.

Esterification

The final step in the biosynthesis of allyl octanoate is the esterification of allyl alcohol with octanoyl-CoA, catalyzed by an alcohol acyltransferase. The specificity of the plant's AATs for both allyl alcohol and octanoyl-CoA would be the determining factor in the production of allyl octanoate.

Proposed biosynthetic pathway for allyl octanoate in plants.

Experimental Protocols for Extraction and Quantification

The analysis of volatile compounds like allyl octanoate from plant matrices typically involves extraction followed by gas chromatography-mass spectrometry (GC-MS). The following protocol is adapted from established methods for the quantification of allyl esters in food matrices and can be applied to the analysis of allyl octanoate in Carica papaya.[7]

Sample Preparation and Extraction

A robust method for the extraction of volatile esters from a fruit matrix is headspace solid-phase microextraction (HS-SPME). This technique is sensitive, requires minimal solvent, and is well-suited for the analysis of trace-level volatile compounds.

• Homogenization: Homogenize a known weight (e.g., 5-10 g) of fresh Carica papaya pulp in a blender.

• Internal Standard: Add a known amount of an appropriate internal standard (e.g., a deuterated analog of allyl octanoate or a structurally similar ester not present in the sample) to the homogenate.

• Incubation: Transfer an aliquot of the homogenized sample to a headspace vial. Seal the vial and incubate at a controlled temperature (e.g., 40-60 °C) for a specific duration (e.g., 30 minutes) to allow volatile compounds to equilibrate in the headspace.

• SPME: Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 30-60 minutes) to adsorb the volatile compounds.

Workflow for the extraction and analysis of allyl octanoate.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Injection: Thermally desorb the analytes from the SPME fiber in the heated injection port of the gas chromatograph.

• Chromatographic Separation:

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Oven Program: A typical temperature program would start at a low temperature (e.g., 40 °C), hold for a few minutes, and then ramp up to a final temperature (e.g., 250 °C) to elute all compounds.

  • Carrier Gas: Use helium at a constant flow rate.

• Mass Spectrometry:

  • Ionization: Use electron ionization (EI) at 70 eV.

  • Acquisition Mode: For quantification, operate the mass spectrometer in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for allyl octanoate and the internal standard. For initial identification, a full scan mode can be used.

Quantification

• Calibration Curve: Prepare a series of standard solutions containing known concentrations of allyl octanoate and the internal standard. Analyze these standards using the same HS-SPME-GC-MS method to generate a calibration curve.

• Calculation: Calculate the concentration of allyl octanoate in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Conclusion and Future Perspectives

Allyl octanoate is a naturally occurring ester present in Carica papaya. While its contribution to the overall aroma of the fruit may be subtle, its presence is of interest for a complete understanding of papaya's phytochemical profile. This guide has synthesized the available information on its natural occurrence, proposed a plausible biosynthetic pathway, and provided a detailed experimental protocol for its quantification.

A significant gap in the current knowledge is the lack of quantitative data for allyl octanoate in any plant source. Future research should focus on the application of the described analytical methods to accurately determine its concentration in Carica papaya and to screen other plant species, particularly those with pineapple-like aromas. Furthermore, elucidation of the specific enzymes, including the alcohol acyltransferases and the enzymes responsible for allyl alcohol synthesis, will provide a more complete picture of its biosynthesis. Such studies will not only advance our fundamental understanding of plant secondary metabolism but may also open avenues for the biotechnological production of this and other valuable flavor and fragrance compounds.

References

• 1. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. allyl octanoate, 4230-97-1 [thegoodscentscompany.com]
• 3. Probing specificities of alcohol acyltransferases for designer ester biosynthesis with a high-throughput microbial screening platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Catalytic properties of alcohol acyltransferase in different strawberry species and cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. QUANTITATION OF ALLYL ESTERS, LINALOOL, CITRAL, AND LINALYL ACETATE IN YOGURT AND SOFT DRINKS BY MEANS OF GC-MS [openagrar.de]

An In-depth Technical Guide to the Biosynthesis of Fruity Esters like Allyl Octanoate

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Volatile esters are the primary contributors to the characteristic fruity and floral aromas of many fruits, flowers, and fermented beverages. Allyl octanoate (B1194180), with its distinct pineapple and fruity aroma, is a valuable compound in the flavor, fragrance, and pharmaceutical industries. Understanding its biosynthesis is crucial for applications ranging from metabolic engineering of crops and microbes to the development of green biocatalytic production processes. This technical guide provides a comprehensive overview of the core biosynthetic pathways leading to fruity esters, with a specific focus on allyl octanoate. It covers the enzymatic systems involved, quantitative kinetic data, detailed experimental protocols for analysis and enzyme characterization, and visual pathways to illustrate the complex biological processes.

Core Biosynthesis Pathways

The formation of a fruity ester is fundamentally an esterification reaction condensing an alcohol with an acyl-coenzyme A (acyl-CoA) molecule. This reaction is predominantly catalyzed by a class of enzymes known as alcohol acyltransferases (AATs) in plants and yeast.[1][2] An alternative and industrially significant route involves lipase-catalyzed esterification , often performed in vitro under non-aqueous conditions.[3][4]

The biosynthesis of allyl octanoate, therefore, requires two key precursors: Allyl Alcohol and Octanoyl-CoA .

Biosynthesis of Precursor: Octanoyl-CoA

Octanoyl-CoA is an intermediate in fatty acid metabolism and is generated through two primary routes:

• Mitochondrial Fatty Acid Synthesis (mtFAS): In eukaryotes, the de novo synthesis of fatty acids occurs in the mitochondria. This pathway builds acyl chains on an acyl carrier protein (ACP). The process generates acyl-ACPs of varying lengths, including octanoyl-ACP (C8), which is a key precursor for lipoic acid biosynthesis and can be converted to octanoyl-CoA.[5][6]

• Peroxisomal Beta-Oxidation: The breakdown of long-chain fatty acids occurs in the peroxisomes via beta-oxidation. For an eight-carbon fatty acid like octanoic acid (caprylic acid), this process directly yields octanoyl-CoA.[7] It can also be an endpoint of the beta-oxidation of longer fatty acids.[7]

Biosynthesis of Precursor: Allyl Alcohol

The natural in vivo biosynthetic pathway for free allyl alcohol is not well-elucidated in current literature. While allyl esters are found in nature, such as in garlic-infused cheese, the direct precursor pathway remains a topic of investigation.[8] The allyl moiety (H₂C=CH−CH₂−) itself originates in plants from the phenylpropanoid pathway, which produces allylphenols like chavicol and eugenol (B1671780).[7][9] It is hypothesized that these compounds, derived from monolignols, are the primary source of the allyl group in nature. A direct enzymatic conversion of an allylphenol or a related phenylpropanoid intermediate to allyl alcohol has not yet been characterized. For biocatalytic purposes, allyl alcohol is typically produced via chemical synthesis from sources like glycerol (B35011) or propene oxide.[10][11]

Final Esterification Step: The Role of Alcohol Acyltransferases (AATs)

The final, crucial step in the biosynthesis of fruity esters is the condensation of the alcohol and the acyl-CoA, catalyzed by an AAT.[1]

Reaction: Allyl Alcohol + Octanoyl-CoA ---(AAT)--> Allyl Octanoate + CoASH

AATs are notoriously promiscuous, meaning they can accept a wide range of alcohol and acyl-CoA substrates.[2][12] This promiscuity is what allows for the vast diversity of esters found in nature. While no specific AAT has been characterized for its activity on allyl alcohol, the known broad specificity of AATs from fruits like apple, kiwifruit, and strawberry suggests that if allyl alcohol and octanoyl-CoA are present in the cellular environment, an endogenous AAT could catalyze the formation of allyl octanoate.[12][13]

Below is a diagram illustrating the general convergent pathways for the biosynthesis of allyl octanoate.

Caption: Convergent biosynthesis pathways for allyl octanoate precursors.

Quantitative Data on Enzyme Activity

The catalytic efficiency of AATs is a key determinant of the ester profile in a given organism. Kinetic parameters such as the Michaelis constant (Kₘ) and the catalytic rate constant (kcat) define the enzyme's affinity for its substrates and its turnover rate. While data for allyl alcohol is unavailable, studies on AATs from various fruits provide valuable insights into their substrate preferences.

Table 1: Kinetic Parameters of Various Plant Alcohol Acyltransferases (AATs)

Enzyme Source	Substrate (Alcohol)	Substrate (Acyl-CoA)	Kₘ (mM)	kcat (s⁻¹)	kcat/Kₘ (s⁻¹mM⁻¹)	Reference
Kiwifruit (AT16-MPa)	Butanol	Butanoyl-CoA	7.09	nd	nd	[13]
Kiwifruit (AT16-MPa)	Hexanol	Hexanoyl-CoA	nd	nd	nd	[13]
Kiwifruit (AT16-MPa)	Butanol	Hexanoyl-CoA	nd	nd	nd	[13]
Apple (MpAAT1)	2-Methylbutanol	Acetyl-CoA	0.15	0.041	0.27	[12]
Apple (MpAAT1)	Butanol	Acetyl-CoA	0.52	0.051	0.10	[12]
Apple (MpAAT1)	Hexanol	Acetyl-CoA	0.35	0.110	0.31	[12]
Strawberry (cv. Oso Grande)	Butanol	Acetyl-CoA	2.50	nd	nd	[8]
Strawberry (cv. Oso Grande)	Hexanol	Acetyl-CoA	1.10	nd	nd	[8]
Strawberry (cv. Oso Grande)	Heptanol	Acetyl-CoA	0.73	nd	nd	[8]
Apricot (PaAAT1)	Hexenol	Acetyl-CoA	nd	nd	Highest Activity	[1]
Apricot (PaAAT1)	(E)-2-hexenol	Acetyl-CoA	1.45	nd	nd	[1]
Apricot (PaAAT1)	(Z)-3-hexenol	Acetyl-CoA	1.32	nd	nd	[1]

Note: nd = not determined. Kₘ values for alcohols were determined with a saturating concentration of the corresponding acyl-CoA, and vice-versa.

Experimental Protocols

Characterizing the enzymes and quantifying the products of these pathways requires robust experimental procedures. Below are detailed methodologies for key experiments in the study of fruity ester biosynthesis.

Protocol 1: Recombinant AAT Expression and Purification

This protocol describes the expression of a candidate AAT gene in E. coli for subsequent characterization.

• Gene Cloning: The open reading frame of the candidate AAT gene is amplified via PCR from cDNA (e.g., from fruit tissue) and cloned into an expression vector (e.g., pET-28a with an N-terminal His-tag).

• Transformation: The resulting plasmid is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Protein Expression:

  • Inoculate 5 mL of LB medium (with appropriate antibiotic) with a single colony and grow overnight at 37°C.

  • Use the overnight culture to inoculate 500 mL of LB medium and grow at 37°C until the OD₆₀₀ reaches 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

  • Continue to culture for 16-20 hours at a reduced temperature (e.g., 18°C) to improve protein solubility.

• Cell Lysis and Purification:

  • Harvest cells by centrifugation (5,000 x g, 15 min, 4°C).

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mg/mL lysozyme, and protease inhibitors).

  • Lyse cells by sonication on ice.

  • Clarify the lysate by centrifugation (15,000 x g, 30 min, 4°C).

  • Apply the supernatant to a Ni-NTA affinity chromatography column pre-equilibrated with wash buffer (lysis buffer without lysozyme).

  • Wash the column with 10 column volumes of wash buffer containing 20 mM imidazole.

  • Elute the His-tagged AAT protein with elution buffer (wash buffer containing 250 mM imidazole).

• Verification: Confirm the purity and size of the recombinant protein using SDS-PAGE analysis.[1]

Protocol 2: AAT Enzyme Activity Assay

This colorimetric assay quantifies AAT activity by measuring the release of free Coenzyme A (CoASH), which reacts with DTNB (Ellman's reagent).

• Reagent Preparation:

  • Assay Buffer: 50 mM phosphate (B84403) buffer, pH 7.5.

  • DTNB Solution: 10 mM 5,5'-dithiobis-(2-nitrobenzoic acid) in assay buffer.

  • Substrate 1 (Alcohol): 100 mM solution of the alcohol to be tested (e.g., hexanol, allyl alcohol) in assay buffer.

  • Substrate 2 (Acyl-CoA): 10 mM solution of the acyl-CoA (e.g., octanoyl-CoA, acetyl-CoA) in assay buffer.

• Assay Procedure (in a 96-well plate):

  • To each well, add:

    • 150 µL of Assay Buffer

    • 10 µL of DTNB Solution

    • 10 µL of Alcohol Substrate Solution

    • 10-20 µL of purified enzyme solution.

  • Incubate the plate at the desired temperature (e.g., 30°C) for 5 minutes to pre-warm.

  • Initiate the reaction by adding 10 µL of the Acyl-CoA Substrate Solution.

• Data Acquisition:

  • Immediately measure the increase in absorbance at 412 nm over time (e.g., every 30 seconds for 10 minutes) using a microplate reader. The product of the reaction between CoASH and DTNB, TNB²⁻, has a high molar absorptivity at this wavelength.

• Calculation: Calculate the reaction rate from the linear portion of the absorbance vs. time curve. Enzyme activity can be determined using the Beer-Lambert law and the molar extinction coefficient of TNB²⁻ (14,150 M⁻¹cm⁻¹).

The following diagram shows the workflow for enzyme characterization.

References

• 1. Allyl group - Wikipedia [en.wikipedia.org]
• 2. Engineered enzymatic cascade converts diols to amino alcohols - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. Enzyme-catalyzed allylic oxidation reactions: A mini-review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biosynthesis of Allyl and Propenyl Phenols and Related Phenylpropanoid Moieties [biocyclopedia.com]
• 6. Identification of allyl esters in garlic cheese - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carboxylic acid reductase-dependent biosynthesis of eugenol and related allylphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of allyl esters of fatty acids and their ovicidal effect on Cydia pomonella (L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis method of 2-allylphenol and its industrial application_Wuhan Zhisheng Technology Co., Ltd. [en.cnpolymer.com]
• 10. perfumerflavorist.com [perfumerflavorist.com]
• 11. Allyl alcohol synthesis by allylic substitution [organic-chemistry.org]
• 12. US9487460B2 - Method for producing allyl alcohol and allyl alcohol produced thereby - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]

Allyl Octanoate: A Comprehensive Toxicological and Safety Profile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180) (CAS No. 4230-97-1) is a fatty acid ester characterized by a fruity, pineapple-like aroma. It is utilized as a flavoring agent in the food industry and as a fragrance ingredient in various consumer products.[1][2] This technical guide provides a comprehensive overview of the toxicological data and safety profile of allyl octanoate, intended to inform researchers, scientists, and professionals in drug development and safety assessment. The information is presented through structured data tables, detailed experimental protocols for key toxicological endpoints, and visualizations of experimental workflows and metabolic pathways.

Toxicological Data Summary

The toxicological profile of allyl octanoate has been evaluated for various endpoints, including acute toxicity, skin and eye irritation, skin sensitization, genotoxicity, and repeated dose toxicity. Much of the safety assessment relies on data from the substance itself, as well as read-across data from its structural analogue, allyl heptanoate (B1214049).[3]

Quantitative Toxicological Data

The following tables summarize the key quantitative data from toxicological studies on allyl octanoate and its analogue.

Table 1: Acute Toxicity of Allyl Octanoate

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	570 mg/kg	[4][5][6]
LD50	Rabbit	Dermal	620 mg/kg	[5]

Table 2: Skin Sensitization of Allyl Octanoate and Read-Across Analogue

Test Material	Assay	Species	Result	Reference
Allyl octanoate	Human Maximization Test	Human	Not a sensitizer (B1316253) at 2760 μg/cm²	[3]
Allyl heptanoate	Guinea Pig Maximization Test	Guinea Pig	Not a sensitizer	[3]

Table 3: Genotoxicity of Allyl Octanoate and Read-Across Analogue

| Test Material | Assay | System | Metabolic Activation | Result | Reference | | :--- | :--- | :--- | :--- | :--- | | Allyl octanoate | BlueScreen Assay | Human cells | With & Without | Negative for genotoxicity |[3] | | Allyl heptanoate | In Vitro Micronucleus Test | Human peripheral blood lymphocytes | With & Without | Non-clastogenic |[3] |

Table 4: Repeated Dose Toxicity of Read-Across Analogue (Allyl Heptanoate)

Study Duration	Species	Route	NOAEL	Reference
90-day	Rat	Oral (diet)	84.25 mg/kg/day	[3][7]

Key Experimental Protocols

The toxicological evaluation of allyl octanoate and its analogues has been conducted following standardized international guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD). The methodologies for the key toxicological endpoints are detailed below.

Acute Oral Toxicity (as per OECD Guideline 401/420/423)

The acute oral toxicity is determined by administering the substance in a single dose to fasted animals. The study typically uses a stepwise procedure with a limited number of animals.

• Test Species: Rat is the preferred species.

• Administration: The test substance is administered by gavage.

• Dosage: A series of dose levels are used.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days post-dosing. A gross necropsy is performed on all animals at the end of the observation period.

Acute Dermal Toxicity (as per OECD Guideline 402)

This test assesses the potential adverse effects from a short-term dermal exposure.[8][9][10][11][12]

• Test Species: Rat or rabbit.

• Application: The substance is applied uniformly over a shaved area of the skin (approximately 10% of the body surface) and covered with a porous gauze dressing for 24 hours.[12]

• Dosage: A limit test at 2000 mg/kg is often performed. If mortality is observed, a full dose-range study is conducted.

• Observations: Similar to the oral toxicity study, animals are observed for 14 days for signs of toxicity and mortality.

Skin Irritation (as per OECD Guideline 404)

This assay evaluates the potential of a substance to cause reversible inflammatory changes to the skin.[5][13][14][15][16]

• Test Species: Albino rabbit.

• Application: A small amount of the test substance is applied to a shaved patch of skin and covered with a gauze patch for 4 hours.

• Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The reactions are scored based on a standardized grading system.

Eye Irritation (as per OECD Guideline 405)

This test is designed to assess the potential of a substance to cause damage to the eye.[4][17][18][19][20]

• Test Species: Albino rabbit.

• Application: A single dose of the test substance is instilled into the conjunctival sac of one eye. The other eye serves as a control.

• Observations: The eyes are examined at 1, 24, 48, and 72 hours after application for effects on the cornea, iris, and conjunctiva. The severity of the lesions is scored.

Skin Sensitization: Local Lymph Node Assay (LLNA) (as per OECD Guideline 429)

The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.[1][21][22][23][24]

• Test Species: Mouse.

• Principle: The assay measures the proliferation of lymphocytes in the auricular lymph nodes draining the site of application of the test substance.

• Procedure: The test substance is applied to the dorsum of each ear for three consecutive days. On day 5, a radiolabeled substance (e.g., 3H-methyl thymidine) is injected intravenously. The animals are sacrificed, and the draining lymph nodes are excised and the radioactivity is measured.

• Endpoint: A stimulation index (SI) is calculated by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. A substance is classified as a sensitizer if the SI is 3 or greater.

Genotoxicity: In Vitro Mammalian Cell Micronucleus Test (as per OECD Guideline 487)

This test detects genotoxic damage by identifying micronuclei in the cytoplasm of interphase cells.[3][25][26][27][28]

• Test System: Human or rodent cell lines (e.g., human peripheral blood lymphocytes).

• Procedure: Cells are exposed to the test substance with and without an external metabolic activation system (S9 mix). The cells are then treated with a cytokinesis inhibitor (cytochalasin B) to block cell division at the binucleate stage.

• Analysis: The frequency of micronuclei in binucleated cells is determined by microscopic analysis.

Genotoxicity: Bacterial Reverse Mutation Test (Ames Test) (as per OECD Guideline 471)

This assay is used to detect point mutations induced by a chemical.[2][6][7][29][30]

• Test System: Strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan).

• Principle: The test measures the ability of a substance to cause a reverse mutation, allowing the bacteria to grow on a medium lacking the essential amino acid.

• Procedure: The bacteria are exposed to the test substance in the presence and absence of a metabolic activation system (S9 mix).

• Endpoint: A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies compared to the negative control.

Repeated Dose 90-Day Oral Toxicity Study (as per OECD Guideline 408)

This study provides information on the potential health hazards from repeated exposure to a substance over a prolonged period.[31][32][33][34][35]

• Test Species: Rat is the preferred species.

• Administration: The test substance is administered orally (e.g., via diet, drinking water, or gavage) daily for 90 days.

• Dosage: At least three dose levels and a control group are used.

• Observations: Detailed clinical observations, body weight, food and water consumption, hematology, clinical chemistry, and urinalysis are monitored throughout the study. At termination, a full necropsy and histopathological examination of organs and tissues are performed.

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for the Local Lymph Node Assay (LLNA).

Caption: Workflow for the In Vitro Micronucleus Test.

Signaling and Metabolic Pathways

Caption: Metabolic Pathway of Allyl Octanoate.

Safety Profile and Conclusion

The available toxicological data on allyl octanoate indicate a low order of acute toxicity via both oral and dermal routes. It is not considered to be a skin sensitizer in humans.[3] Genotoxicity tests on allyl octanoate and its close analogue, allyl heptanoate, have been negative, suggesting no concern for mutagenic or clastogenic potential.[3]

For repeated dose toxicity, a No-Observed-Adverse-Effect Level (NOAEL) of 84.25 mg/kg/day has been established for the read-across substance, allyl heptanoate, in a 90-day rat study.[3][7]

The primary metabolic pathway for allyl octanoate is expected to be hydrolysis to allyl alcohol and octanoic acid. Allyl alcohol is then metabolized to acrolein, a reactive aldehyde, while octanoic acid undergoes beta-oxidation.[36][37] The toxicological properties of allyl alcohol and its metabolite acrolein are well-documented and are a key consideration in the safety assessment of allyl esters.[38][39]

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. nib.si [nib.si]
• 3. criver.com [criver.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]
• 6. catalog.labcorp.com [catalog.labcorp.com]
• 7. The bacterial reverse mutation test | RE-Place [re-place.be]
• 8. catalog.labcorp.com [catalog.labcorp.com]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]
• 11. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]
• 12. Acute dermal toxicity-402 | PPTX [slideshare.net]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. oecd.org [oecd.org]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 18. oecd.org [oecd.org]
• 19. catalog.labcorp.com [catalog.labcorp.com]
• 20. oecd.org [oecd.org]
• 21. ftp.cdc.gov [ftp.cdc.gov]
• 22. oecd.org [oecd.org]
• 23. oecd.org [oecd.org]
• 24. techniques-ingenieur.fr [techniques-ingenieur.fr]
• 25. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices - PMC [pmc.ncbi.nlm.nih.gov]
• 26. catalog.labcorp.com [catalog.labcorp.com]
• 27. oecd.org [oecd.org]
• 28. oecd.org [oecd.org]
• 29. oecd.org [oecd.org]
• 30. oecd.org [oecd.org]
• 31. ask-force.org [ask-force.org]
• 32. oecd.org [oecd.org]
• 33. oecd.org [oecd.org]
• 34. Oral Toxicity OECD 408 - Altogen Labs [altogenlabs.com]
• 35. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]
• 36. Mechanism of allyl alcohol toxicity and protective effects of low-molecular-weight thiols studied with isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 37. mdpi.com [mdpi.com]
• 38. Allyl alcohol liver injury: suppression by ethanol and relation to transient glutathione depletion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 39. Allyl Alcohol - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Stability of Allyl Octanoate Under Acidic and Basic Conditions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180), also known as allyl caprylate, is an aliphatic ester with the chemical formula C₁₁H₂₀O₂. It is utilized in the flavor and fragrance industry and may be investigated for various applications in drug development and formulation due to its chemical properties. A thorough understanding of its stability under different pH conditions is crucial for predicting its shelf-life, degradation pathways, and potential interactions with other components in a formulation. This technical guide provides a comprehensive overview of the stability of allyl octanoate under acidic and basic conditions, including degradation mechanisms, relevant kinetic data from structural analogs, and detailed experimental protocols for stability assessment.

Data Presentation

The stability of allyl esters is significantly influenced by the pH of the medium. In simulated biological fluids, the hydrolysis rate of allyl hexanoate, a shorter-chain analogue of allyl octanoate, was found to be slow in acidic conditions but very rapid in the near-neutral to slightly alkaline and enzyme-rich environment of the pancreas.[1] It is expected that allyl octanoate would exhibit similar hydrolytic behavior.

Compound	Condition	Half-life (t₁/₂) (minutes)	Reference
Allyl Hexanoate	Artificial Gastric Juice (Acidic)	1120	[1]
Allyl Hexanoate	Artificial Pancreatic Juice (Basic/Enzymatic)	1.98	[1]

Table 1: Hydrolysis half-life of allyl hexanoate, a structural analogue of allyl octanoate, in simulated biological fluids.

Reaction Mechanisms

The hydrolysis of allyl octanoate, like other esters, proceeds through different mechanisms under acidic and basic conditions.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the hydrolysis of esters can proceed through two common mechanisms: the bimolecular acyl-oxygen cleavage (AAC2) and the unimolecular alkyl-oxygen cleavage (AAL1). The AAC2 mechanism is common for most esters, while the AAL1 mechanism is favored when the alcohol moiety can form a stable carbocation, which is the case for allyl groups.[2]

Base-Catalyzed Hydrolysis (Saponification)

Under basic conditions, ester hydrolysis, also known as saponification, typically follows a bimolecular acyl-oxygen cleavage (BAC2) mechanism. This process is generally irreversible because the carboxylic acid formed is deprotonated by the base to form a carboxylate salt, which is resistant to nucleophilic attack.[2]

Experimental Protocols

To experimentally determine the stability of allyl octanoate, a forced degradation study followed by the development of a stability-indicating analytical method is recommended.

Forced Degradation Study

Objective: To identify potential degradation products of allyl octanoate under various stress conditions and to establish the stability-indicating nature of an analytical method.

Materials:

• Allyl octanoate

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol or other suitable solvent

• High-purity water

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of allyl octanoate at a concentration of 1 mg/mL in a suitable solvent like methanol.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 60°C for up to 24 hours.

  • At appropriate time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a final concentration suitable for analysis (e.g., 100 µg/mL).

  • If no degradation is observed, repeat the study with 1 M HCl.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at 60°C for up to 8 hours.

  • At appropriate time points (e.g., 1, 2, 4, 8 hours), withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M HCl, and dilute with the mobile phase to a final concentration suitable for analysis.

  • If degradation is too rapid, the experiment should be conducted at a lower temperature.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Store the solution at room temperature, protected from light, for 12 hours.

  • At appropriate time points, withdraw an aliquot, dilute with the mobile phase, and analyze.

• Thermal Degradation:

  • Place a known amount of solid allyl octanoate in a petri dish and expose it to dry heat at 80°C in an oven for 48 hours.

  • At appropriate time points, withdraw a sample, dissolve it in a suitable solvent, dilute to a final concentration, and analyze.

• Photostability:

  • Expose a solution of allyl octanoate to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

  • A control sample should be kept in the dark in the same chamber.

  • After the exposure period, prepare solutions of both the exposed and control samples and analyze.

Stability-Indicating HPLC Method Development

Objective: To develop a high-performance liquid chromatography (HPLC) method capable of separating and quantifying allyl octanoate from its degradation products.

Chromatographic Conditions (Initial):

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: A gradient of acetonitrile (B52724) and water or a suitable buffer (e.g., phosphate (B84403) buffer). The gradient program should be optimized to achieve separation of all peaks.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV-Vis spectrophotometry (scan for lambda max of allyl octanoate).

• Column Temperature: 30°C

• Injection Volume: 10 µL

Method Development and Validation Workflow:

Validation Parameters (as per ICH guidelines):

• Specificity: Demonstrated by the separation of the main peak from degradation products and any excipients. Peak purity analysis using a photodiode array (PDA) detector is recommended.

• Linearity: Assessed at a minimum of five concentration levels.

• Range: The interval between the upper and lower concentrations that have been demonstrated to have acceptable precision, accuracy, and linearity.

• Accuracy: Determined by recovery studies of spiked samples.

• Precision: Evaluated at the repeatability (intra-day) and intermediate precision (inter-day) levels.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

• Robustness: Assessed by making small, deliberate variations in method parameters such as mobile phase composition, pH, flow rate, and column temperature.

Conclusion

Based on the available data for structural analogs, allyl octanoate is expected to be relatively stable under acidic conditions, with slow hydrolysis to octanoic acid and allyl alcohol. Conversely, under basic conditions, it is likely to undergo rapid and irreversible hydrolysis (saponification). These stability characteristics are critical for the development of formulations and for defining appropriate storage conditions. The provided experimental protocols for forced degradation studies and the development of a stability-indicating HPLC method offer a robust framework for quantitatively assessing the stability of allyl octanoate and its degradation products, ensuring the quality and safety of any potential pharmaceutical product.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. A multiple linear regression approach to the estimation of carboxylic acid ester and lactone alkaline hydrolysis rate constants - PMC [pmc.ncbi.nlm.nih.gov]

Thermal Degradation of Allyl Octanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Allyl octanoate (B1194180), also known as allyl caprylate, is valued for its fruity, pineapple-like aroma.[2] Its application in various industries necessitates a thorough understanding of its behavior at elevated temperatures. Thermal degradation can lead to the formation of volatile organic compounds, which may alter the sensory properties of a product or indicate instability. The study of these degradation products provides insight into the reaction mechanisms at play and allows for the prediction of behavior in diverse thermal environments. When heated to decomposition, it is known to emit acrid smoke and irritating fumes.[2]

Predicted Thermal Degradation Pathways

The thermal decomposition of esters can proceed through several pathways, largely dependent on the structure of the ester. For allyl octanoate, two primary mechanisms are proposed to occur at elevated temperatures: a concerted six-membered ring transition state elimination (a retro-ene type reaction) and free-radical induced decomposition.[5]

Concerted Six-Membered Ring Elimination

This pathway is common for esters with a β-hydrogen on the alkyl group. In the case of allyl octanoate, this involves the transfer of a hydrogen atom from the octanoyl chain to the ester oxygen, proceeding through a cyclic transition state. This mechanism is predicted to yield octenoic acid and propene.

Free-Radical Induced Decomposition

At higher temperatures, homolytic cleavage of the C-O bond can occur, initiating a free-radical cascade. The allyl-oxygen bond is particularly susceptible to homolysis. This pathway is expected to generate a wider array of smaller, more volatile products through subsequent radical propagation, rearrangement, and termination steps.

The following diagram illustrates the primary proposed degradation pathways:

Caption: Proposed thermal degradation pathways of allyl octanoate.

Predicted Degradation Products

Based on the proposed mechanisms, a range of degradation products can be anticipated. The following table summarizes the expected products and their likely origin. The quantitative data presented is hypothetical and serves as an example of what might be observed in a Py-GC/MS experiment.

Product Name	Chemical Formula	Proposed Origin Pathway	Hypothetical Relative Abundance (%)
Propene	C₃H₆	Concerted Elimination	25
Octenoic Acid	C₈H₁₄O₂	Concerted Elimination	20
Carbon Dioxide	CO₂	Free-Radical	15
Heptane	C₇H₁₆	Free-Radical	10
1-Hexene	C₆H₁₂	Free-Radical	8
1,5-Hexadiene	C₆H₁₀	Free-Radical	5
Other Alkanes/Alkenes	Various	Free-Radical	12
Unreacted Allyl Octanoate	C₁₁H₂₀O₂	-	5

Experimental Protocol: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Py-GC/MS is the ideal technique for analyzing the thermal degradation products of allyl octanoate, as it allows for rapid heating of the sample and subsequent separation and identification of the volatile products.[6][7]

Instrumentation

• Pyrolyzer: A micro-furnace pyrolyzer capable of rapid heating to precise temperatures (e.g., 500-800°C).

• Gas Chromatograph (GC): Equipped with a capillary column suitable for separating volatile and semi-volatile organic compounds (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent).

• Mass Spectrometer (MS): A quadrupole or time-of-flight mass spectrometer capable of electron ionization (EI) at 70 eV.

Experimental Procedure

• Sample Preparation: A small amount of pure allyl octanoate (approximately 100 µg) is placed into a pyrolysis sample cup.

• Pyrolysis: The sample cup is introduced into the pyrolyzer, which is then rapidly heated to the desired pyrolysis temperature (e.g., 600°C) and held for a short duration (e.g., 15 seconds) under an inert atmosphere (e.g., helium).

• GC Separation: The volatile pyrolysis products are swept from the pyrolyzer into the GC injection port. The GC oven temperature is programmed to separate the individual components. A typical temperature program would be:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 280°C.

  • Final hold: 5 minutes at 280°C.

• MS Detection: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. Mass spectra are continuously recorded.

• Data Analysis: The resulting chromatogram is analyzed to determine the retention times and relative peak areas of the degradation products. The mass spectrum of each peak is compared to a spectral library (e.g., NIST) for positive identification.

The following diagram illustrates the experimental workflow:

Caption: Workflow for the analysis of thermal degradation products.

Conclusion

While direct experimental data on the thermal degradation of allyl octanoate is sparse, a comprehensive understanding of its likely behavior can be derived from the established principles of ester pyrolysis. The primary degradation pathways are predicted to be a concerted retro-ene type elimination and a free-radical induced decomposition, leading to a variety of smaller, volatile products. The outlined Py-GC/MS protocol provides a robust methodology for the qualitative and quantitative analysis of these degradation products. Further experimental investigation is warranted to validate these predictions and fully characterize the thermal degradation profile of allyl octanoate. This knowledge is essential for optimizing its use in applications where it may be subjected to elevated temperatures.

References

• 1. Synthesis of allyl alcohol as a method to valorise glycerol from the biodiesel production - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02338K [pubs.rsc.org]
• 2. ALLYL CAPRYLATE | 4230-97-1 [chemicalbook.com]
• 3. Synthesis of allyl esters of fatty acids and their ovicidal effect on Cydia pomonella (L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrolysis of fatty acids derived from hydrolysis of brown grease with biosolids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. files.core.ac.uk [files.core.ac.uk]

Allyl Octanoate: A Technical Guide to its Applications in Flavor Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180), a fatty acid ester, is a significant contributor to the characteristic aromas of many fruits.[1] This colorless to pale yellow oily liquid possesses a distinct fruity odor with a winey undertone.[1] Its potent and versatile flavor profile, reminiscent of pineapple and apricot, has led to its widespread use as a flavoring and fragrance ingredient in the food, beverage, cosmetic, and perfume industries.[2] This technical guide provides an in-depth exploration of allyl octanoate's role in flavor chemistry, covering its physicochemical properties, sensory characteristics, synthesis, and analytical determination.

Chemical and Physical Properties

Allyl octanoate, also known as allyl caprylate or 2-propenyl octanoate, is chemically classified as a fatty acyl.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₁₁H₂₀O₂	[1]
Molecular Weight	184.28 g/mol	[3]
CAS Number	4230-97-1	[4]
FEMA Number	2037	[1]
Appearance	Colorless to pale yellow oily liquid	[1]
Odor	Fruity, waxy, green, tropical, pineapple, watercress, metallic, fatty, soapy	[5]
Taste	Fatty, fruity, green, earthy, tropical, watercress, greasy, dried fruit	[5]
Boiling Point	87.0 °C - 88.0 °C @ 5.50 mm Hg	[1]
Density	0.872 - 0.880 g/cm³	[1]
Refractive Index	1.432 - 1.434	[1]
Solubility	Insoluble in glycerol (B35011) & water; slightly soluble in propylene (B89431) glycol; soluble in ethanol (B145695) and fixed oils.[1]	[1]

Flavor Profile and Sensory Perception

The characteristic fruity aroma of allyl octanoate is a key attribute in its application as a flavor ingredient. It is described as having a waxy, fruity, green, tropical, and pineapple-like odor with metallic and fatty nuances.[5] The taste profile is similarly complex, characterized as fatty, fruity, green, earthy, and tropical.[5] At a concentration of 10 ppm, it is specifically described as having a fatty, fruity, pineapple, and tropical-like taste.[5]

The perception of fruity esters like allyl octanoate is initiated by their interaction with olfactory receptors (ORs) located in the olfactory sensory neurons of the nasal cavity.[2] These receptors are G-protein coupled receptors (GPCRs).[2][6] The binding of an odorant molecule to an OR triggers a conformational change in the receptor, initiating a downstream signaling cascade.

Olfactory Signaling Pathway

The binding of an odorant molecule, such as allyl octanoate, to its specific olfactory receptor (OR) initiates a signal transduction cascade. This process begins with the activation of a specialized G-protein, Gαolf.[2] The activated Gαolf then stimulates adenylyl cyclase type III, leading to an increase in intracellular cyclic AMP (cAMP).[2] This rise in cAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing for an influx of calcium ions.[2] The subsequent increase in intracellular calcium activates calcium-gated chloride channels, resulting in an efflux of chloride ions and depolarization of the neuron.[2] This electrical signal is then transmitted to the brain, where it is interpreted as a specific scent.

Caption: Olfactory signal transduction cascade initiated by allyl octanoate.

Applications in the Flavor Industry

Allyl octanoate is a versatile flavoring agent used to impart or enhance fruity notes in a wide range of food and beverage products.[2] It is particularly effective in creating pineapple, apricot, and other tropical fruit flavor profiles.[2] Its applications include:

• Beverages: Added to soft drinks and other non-alcoholic beverages to provide a fruity and refreshing taste.[2] The typical usage level in non-alcoholic beverages is around 1.7 ppm.[5]

• Confectionery: Used in candies, chewing gums, and dessert gels to create distinct fruit flavors.[2][3]

• Baked Goods: Incorporated into baked goods to add a fruity aroma and taste.[2] A common usage level in baked products is approximately 4.0 ppm.[5]

• Puddings: Utilized in puddings and similar dessert items.[3]

Allyl octanoate is designated as Generally Recognized as Safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA), with the assigned number 2037.[1]

Experimental Protocols

Synthesis of Allyl Octanoate via Fischer Esterification

The industrial synthesis of allyl octanoate is typically achieved through the Fischer esterification of octanoic acid with allyl alcohol in the presence of an acid catalyst.[7][8]

Materials and Equipment:

• Octanoic acid

• Allyl alcohol

• Strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)[8]

• Round-bottom flask

• Dean-Stark apparatus or water separator

• Heating mantle

• Magnetic stirrer

• Separatory funnel

• Sodium bicarbonate solution (5%)

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Rotary evaporator

• Distillation apparatus

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add octanoic acid and a catalytic amount of a strong acid.[8]

• Add a slight molar excess of allyl alcohol to the flask.[8]

• Heat the reaction mixture to a temperature range of 70-170 °C, with a preferred range of 120-140 °C.[8]

• Continuously remove the water formed during the reaction using the Dean-Stark apparatus to drive the equilibrium towards the formation of the ester.[8]

• Monitor the reaction progress by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution to neutralize the acid catalyst, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude allyl octanoate by fractional distillation under reduced pressure to obtain the final product.

Analysis of Allyl Octanoate by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for the identification and quantification of volatile flavor compounds like allyl octanoate in complex food matrices.[9]

Sample Preparation (Liquid-Liquid Extraction):

• For liquid samples (e.g., beverages), a specific volume is measured into a separatory funnel.

• An appropriate organic solvent (e.g., dichloromethane (B109758) or a diethyl ether/pentane mixture) is added.[5]

• The mixture is shaken vigorously to extract the analyte into the organic phase.

• The organic layer is collected and dried over anhydrous sodium sulfate.

• The dried extract is concentrated and an internal standard may be added for quantification before injection into the GC-MS system.

Instrumentation and Parameters:

• Gas Chromatograph:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used for flavor analysis.[5]

  • Injector: Split/splitless injector, typically operated in split mode to avoid column overloading.

  • Oven Temperature Program: A temperature gradient is employed to separate compounds with different boiling points. A typical program might be: initial temperature of 40 °C held for 2-4 minutes, then ramped at a rate of 2-10 °C/minute to a final temperature of 220-280 °C, and held for a few minutes.[5]

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: A mass-to-charge (m/z) range of 35-350 amu is typically scanned to detect the characteristic fragments of allyl octanoate.[5]

Data Analysis:

The identification of allyl octanoate is achieved by comparing its retention time and mass spectrum with those of a known standard or by matching the mass spectrum to a reference library (e.g., NIST/Wiley). The mass spectrum of allyl octanoate will show characteristic fragment ions that can be used for its confirmation.[1]

Caption: General workflow for the analysis of allyl octanoate using GC-MS.

Conclusion

Allyl octanoate is a valuable and widely utilized compound in the field of flavor chemistry. Its distinct fruity and tropical aroma profile makes it an essential ingredient for creating and enhancing a variety of food and beverage products. Understanding its chemical properties, sensory perception pathways, and the methods for its synthesis and analysis is crucial for researchers and professionals in the flavor and food industries. The continued study of such flavor compounds will undoubtedly lead to further innovations in food science and technology.

References

• 1. benchchem.com [benchchem.com]
• 2. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understanding of G protein-coupled odorant receptors function - Claire De March [grantome.com]
• 4. The molecular biology of fruity and floral aromas in beer and other alcoholic beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. G protein-coupled odorant receptors: From sequence to structure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 8. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 9. rroij.com [rroij.com]

Allyl Octanoate as a Fragrance Ingredient: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180) (CAS No. 4230-97-1), also known as allyl caprylate, is a synthetic fragrance and flavoring ingredient valued for its fruity and pineapple-like aroma.[1][2] It is an ester of allyl alcohol and octanoic acid.[1] This technical guide provides an in-depth overview of allyl octanoate, focusing on its physicochemical properties, use in consumer products, and a comprehensive safety profile based on current scientific data. Detailed experimental protocols and relevant biological pathways are also presented to support further research and safety assessment.

Physicochemical Properties

Allyl octanoate is a colorless to pale yellow oily liquid.[1][3] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₁H₂₀O₂	[1]
Molecular Weight	184.27 g/mol	[4]
CAS Number	4230-97-1	[4]
FEMA Number	2037	[5]
Appearance	Colorless to pale yellow oily liquid	[1][3]
Odor Profile	Fruity, pineapple, sweet, waxy, fatty	[6]
Boiling Point	87-88 °C @ 6 mmHg	[1]
Flash Point	78.89 °C (174.00 °F) TCC	[7]
Density	0.872-0.880 g/cm³ @ 25°C	[3]
Refractive Index	1.432-1.434 @ 20°C	[3]
Solubility	Insoluble in water; soluble in ethanol (B145695) and fixed oils	[1][3]
Vapor Pressure	0.0424 hPa @ 20°C (est.)	[6]

Use as a Fragrance and Flavor Ingredient

Allyl octanoate is used in a variety of consumer products to impart a fruity, pineapple-like fragrance. It is a key ingredient in perfumes, cosmetics, lotions, creams, and bath products.[1] It also serves as a flavoring agent in beverages, confectionery, baked goods, and chewing gums.[1] The Flavor and Extract Manufacturers Association (FEMA) has designated allyl octanoate as Generally Recognized as Safe (GRAS) for its use as a flavoring agent (FEMA number 2037).[5][8] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[3][9]

Safety Assessment

A comprehensive safety assessment of allyl octanoate has been conducted by the Research Institute for Fragrance Materials (RIFM), concluding that it is safe for its intended use as a fragrance ingredient under the current declared levels of use.[4] The safety evaluation covers several key endpoints, which are summarized below.

Genotoxicity

Repeated Dose and Reproductive Toxicity

No dedicated repeated dose or reproductive toxicity studies are available for allyl octanoate. However, read-across data from allyl heptanoate (B1214049) is used for risk assessment. The No Observed Adverse Effect Level (NOAEL) for repeated dose toxicity from a study on allyl heptanoate was determined to be 84.25 mg/kg/day.[4] The calculated Margin of Exposure (MOE) for allyl octanoate based on this NOAEL is greater than 100, indicating no safety concern for repeated dose and reproductive toxicity at current exposure levels.[4]

Skin Sensitization

Limited skin sensitization data is available for allyl octanoate itself. Therefore, a read-across approach using data from allyl heptanoate is employed. Based on this, allyl octanoate is not expected to be a skin sensitizer (B1316253) under the current declared levels of use.[4] The risk of skin sensitization is evaluated using a Quantitative Risk Assessment (QRA) approach, which determines a No Expected Sensitization Induction Level (NESIL).[4][11]

Phototoxicity and Photoallergenicity

Allyl octanoate is not expected to be photoirritating or photoallergenic.[4] Its UV/Vis absorption spectrum shows no significant absorbance in the range of 290 to 700 nm, which is the range of concern for photosafety.[4]

Respiratory Toxicity

There are no inhalation toxicity data available for allyl octanoate. The risk is assessed using the Threshold of Toxicological Concern (TTC) approach. The estimated inhalation exposure to allyl octanoate from consumer products is below the Cramer Class III TTC value, indicating a low risk of local respiratory effects.[4]

Experimental Protocols

Genotoxicity: In Vitro Micronucleus Test (OECD 487)

The in vitro micronucleus test is a genotoxicity assay for the detection of micronuclei in the cytoplasm of interphase cells, which can indicate chromosomal damage.[12][13]

Methodology:

• Cell Culture: Human or rodent cell lines (e.g., human peripheral blood lymphocytes, CHO cells) are cultured to a suitable density.[12][14]

• Exposure: Cells are exposed to at least three analyzable concentrations of the test substance, with and without a metabolic activation system (S9 fraction), for a defined period (e.g., 3-24 hours).[12][14]

• Cytokinesis Block: Cytochalasin B is added to the culture to block cytokinesis, resulting in binucleated cells that have completed one cell division.[14]

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa).

• Scoring: The frequency of micronucleated cells is scored in at least 2000 binucleated cells per concentration.[14]

• Data Analysis: Statistical analysis is performed to determine if there is a significant, dose-dependent increase in micronucleated cells compared to the negative control.

Genotoxicity: BlueScreen™ HC Assay

The BlueScreen™ HC assay is a high-throughput in vitro screening assay that measures both genotoxicity and cytotoxicity.[2][15]

Methodology:

• Cell Line: A genetically modified human lymphoblastoid TK6 cell line containing a Gaussia luciferase (GLuc) reporter linked to the GADD45a gene is used.[15]

• Exposure: Cells are exposed to a range of concentrations of the test substance in 96-well plates, with and without a metabolic activation system (S9).[16]

• Incubation: Plates are incubated for a defined period.

• Measurement:

  • Cytotoxicity: Cell density is measured by absorbance.[2]

  • Genotoxicity: The expression of GLuc, which is induced by genotoxic stress, is quantified by measuring luminescence after the addition of a substrate.[15]

• Data Analysis: Results are scaled relative to vehicle controls, and automated software provides a classification of positive or negative for genotoxicity and cytotoxicity.[2]

Skin Sensitization: Human Repeat Insult Patch Test (HRIPT)

The HRIPT is a clinical study designed to assess the skin sensitization potential of a substance in human volunteers.[17]

Methodology:

• Induction Phase:

  • A patch containing the test material at a non-irritating concentration is applied to the skin of volunteers (typically on the back) for 24 hours.[18]

  • This is repeated nine times over a three-week period at the same application site.[18]

• Rest Phase: A two-week rest period with no applications follows the induction phase.[18]

• Challenge Phase:

  • A challenge patch with the test material is applied to a naive skin site.[18]

  • The site is evaluated for signs of an allergic reaction (e.g., erythema, edema) at 24, 48, and 72 hours after application.[17]

• Re-challenge (if necessary): If a reaction is observed during the challenge phase, a re-challenge may be performed to confirm the result.[18]

Signaling Pathways and Workflows

Olfactory Signal Transduction Pathway

The perception of smell is initiated by the binding of odorant molecules, such as allyl octanoate, to olfactory receptors (ORs) located on the cilia of olfactory sensory neurons (OSNs). This triggers a cascade of intracellular events leading to the transmission of a signal to the brain.[6][7]

References

• 1. researchgate.net [researchgate.net]
• 2. bmglabtech.com [bmglabtech.com]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. Dermal sensitization quantitative risk assessment (QRA) for fragrance ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 8. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 9. rifm.org [rifm.org]
• 10. researchgate.net [researchgate.net]
• 11. Weight of Evidence Approach for Skin Sensitization Potency Categorization of Fragrance Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. criver.com [criver.com]
• 13. oecd.org [oecd.org]
• 14. nucro-technics.com [nucro-technics.com]
• 15. The BlueScreen HC assay to predict the genotoxic potential of fragrance materials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. x-cellr8.com [x-cellr8.com]
• 17. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 18. researchgate.net [researchgate.net]

The Untapped Potential of Allyl Octanoate in Advanced Polymer Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allyl octanoate (B1194180), a bio-renewable monomer, presents a compelling but challenging opportunity for the synthesis of functional polymers. Traditionally hindered by the low reactivity of the allyl group and the prevalence of degradative chain transfer, recent advancements in controlled radical polymerization and copolymerization strategies are unlocking its potential. This technical guide provides an in-depth exploration of the synthesis of polymers incorporating allyl octanoate, with a focus on methodologies to overcome historical limitations. It offers a comprehensive overview of experimental protocols, quantitative data on polymerization outcomes, and a discussion of the potential applications of these functional polymers, particularly in the realm of drug delivery and advanced materials.

Introduction

The quest for novel polymeric materials with tailored functionalities and sustainable origins has led researchers to explore a wide array of monomers. Among these, allyl esters, and specifically allyl octanoate, have garnered interest due to the presence of the versatile allyl group, which can serve as a site for post-polymerization modification. However, the free-radical polymerization of allyl monomers is notoriously difficult, typically resulting in low molecular weight oligomers due to degradative chain transfer to the monomer.[1] This phenomenon has historically limited their application in fields requiring high-performance polymers.

This guide delves into the modern synthetic strategies that are enabling the synthesis of well-defined polymers containing allyl octanoate. We will explore both homopolymerization and copolymerization approaches, with a particular emphasis on controlled radical polymerization techniques such as Reversible Addition-Fragmentation chain Transfer (RAFT) and Atom Transfer Radical Polymerization (ATRP). Furthermore, the potential of allyl octanoate-containing polymers in biomedical applications, leveraging their functional handle for the conjugation of therapeutic agents or targeting moieties, will be discussed.

Properties of Allyl Octanoate

Allyl octanoate is a colorless to pale yellow oily liquid with a characteristic fruity, pineapple-like odor.[2][3] It is primarily known for its use as a flavoring and fragrance agent.[2][3] Its physical and chemical properties are summarized in Table 1.

Property	Value	Reference
Molecular Formula	C₁₁H₂₀O₂	[2]
Molecular Weight	184.28 g/mol	[2]
Boiling Point	229.8 °C at 760 mmHg
Density	0.887 g/cm³
Refractive Index	1.433
Solubility	Insoluble in water; soluble in organic solvents.

Polymerization of Allyl Octanoate: Challenges and Strategies

The primary challenge in the polymerization of allyl monomers is degradative chain transfer . This process involves the abstraction of a hydrogen atom from the allylic position of the monomer by a propagating radical, leading to the formation of a resonance-stabilized and less reactive allylic radical. This new radical is often unable to efficiently re-initiate polymerization, resulting in the termination of the kinetic chain and the formation of low molecular weight polymers.[1]

To overcome this limitation, several strategies have been developed:

• Copolymerization: By copolymerizing allyl octanoate with more reactive monomers, such as styrene (B11656) or acrylates, the probability of degradative chain transfer can be reduced. The propagating radical is more likely to add to the more reactive comonomer, allowing for the growth of higher molecular weight chains.[1]

• Controlled Radical Polymerization (CRP): Techniques like RAFT and ATRP provide a mechanism for reversible deactivation of the propagating radicals, keeping the concentration of active radicals low at any given time. This minimizes the occurrence of termination reactions, including degradative chain transfer, and allows for the synthesis of polymers with controlled molecular weights and narrow molecular weight distributions.

• Gradual Initiator Addition: In free-radical polymerization, the gradual addition of the initiator throughout the reaction can lead to higher monomer conversion compared to adding all the initiator at the beginning. This method helps to maintain a steady concentration of radicals over time.[4][5]

Below is a conceptual workflow for the synthesis of polymers from allyl octanoate, highlighting the key decision points and methodologies.

References

• 1. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Free-radical polymerization of allyl compounds | Semantic Scholar [semanticscholar.org]
• 4. EP0686646A2 - Process for making allyl polymers and copolymers - Google Patents [patents.google.com]
• 5. web.stanford.edu [web.stanford.edu]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory-Scale Synthesis of Allyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the laboratory-scale synthesis of allyl octanoate (B1194180), a valuable ester with applications in the flavor, fragrance, and pharmaceutical industries. The primary method detailed is the Fischer-Speier esterification of octanoic acid with allyl alcohol, utilizing an acid catalyst. An alternative enzymatic approach using lipase (B570770) is also discussed as a green chemistry alternative. This guide includes detailed experimental procedures, a summary of material properties, and diagrams illustrating the chemical reaction and experimental workflow, designed to be a practical resource for researchers in organic synthesis and drug development.

Introduction

Allyl octanoate is an organic ester known for its characteristic fruity, pineapple-like aroma.[1] This property makes it a significant component in the formulation of flavors and fragrances.[1] Beyond its sensory characteristics, allyl esters, in general, are useful intermediates in organic synthesis. The synthesis of allyl octanoate is most commonly achieved through the Fischer-Speier esterification, an acid-catalyzed reaction between a carboxylic acid (octanoic acid) and an alcohol (allyl alcohol).[2] This equilibrium-driven reaction is typically pushed towards the product by using an excess of one reactant or by removing water as it is formed.[3] This application note provides a detailed, step-by-step protocol for this synthesis, including purification and characterization, as well as an overview of a lipase-catalyzed alternative.

Materials and Methods

Materials

All reagents should be of analytical grade or higher and used as received unless otherwise noted.

Compound	Molecular Formula	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)	Notes
Octanoic Acid	C₈H₁₆O₂	144.21	0.910	237	Corrosive, causes a burning, rancid taste.[4][5][6]
Allyl Alcohol	C₃H₆O	58.08	0.854	96-98	Flammable, toxic, and has a pungent, mustard-like odor.[7][8][9]
Allyl Octanoate	C₁₁H₂₀O₂	184.28	~0.881	222 (87-88 @ 6 mmHg)	Colorless to pale yellow liquid with a fruity aroma.[10]
Sulfuric Acid	H₂SO₄	98.08	1.84	337	Concentrated (98%). Highly corrosive.
Sodium Bicarbonate	NaHCO₃	84.01	2.20	50 (decomposes)	Saturated aqueous solution for work-up.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	2.66	1124 (decomposes)	Drying agent.
Diethyl Ether	(C₂H₅)₂O	74.12	0.713	34.6	Extraction solvent. Highly flammable.

Experimental Protocol: Fischer-Speier Esterification

This protocol is designed for the synthesis of allyl octanoate on a laboratory scale.

1. Reaction Setup:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser, add octanoic acid (e.g., 0.5 mol, 72.11 g) and allyl alcohol (e.g., 0.75 mol, 43.56 g, 1.5 equivalents).

• Add a suitable solvent that forms an azeotrope with water, such as toluene (B28343) or hexane (B92381) (~100 mL), to facilitate the removal of water.

• Slowly and carefully, with stirring, add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mL) or p-toluenesulfonic acid (e.g., 0.01 mol, 1.9 g) to the reaction mixture.

2. Reaction Execution:

• Heat the mixture to a gentle reflux using a heating mantle. The reaction temperature is typically in the range of 120-140°C.[1]

• Continuously monitor the reaction progress by observing the collection of water in the Dean-Stark trap.

• The reaction is generally complete within 2-4 hours, or when no more water is being collected. Progress can also be monitored by thin-layer chromatography (TLC).

3. Work-up and Purification:

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether (e.g., 100 mL).

• Wash the organic layer sequentially with:

  • Water (2 x 50 mL)

  • Saturated aqueous sodium bicarbonate solution (2 x 50 mL) to neutralize the acid catalyst and remove unreacted octanoic acid. Caution: CO₂ evolution may cause pressure buildup. Vent the separatory funnel frequently.

  • Brine (1 x 50 mL) to aid in the separation of the layers.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent.

• Purify the crude allyl octanoate by vacuum distillation. Collect the fraction boiling at approximately 87-88°C at 6 mmHg.[10]

4. Characterization:

• The purified product can be characterized by standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to confirm purity and identity, and Nuclear Magnetic Resonance (NMR) spectroscopy to verify the structure.

Alternative Protocol: Lipase-Catalyzed Synthesis

As an alternative to acid catalysis, enzymatic synthesis offers a milder and more environmentally friendly approach.

• In a suitable vessel, combine octanoic acid and allyl alcohol, often in a solvent-free medium or an organic solvent like hexane.

• Add an immobilized lipase, such as Candida antarctica lipase B (Novozym 435) or Rhizomucor miehei lipase (Lipozyme RM IM).

• The reaction is typically conducted at a lower temperature (e.g., 30-60°C) with constant stirring for a period ranging from several hours to a day.

• The immobilized enzyme can be removed by simple filtration and potentially reused.

• The work-up procedure is generally simpler than for the acid-catalyzed reaction, often involving only removal of the enzyme and evaporation of any solvent, followed by distillation of the product.

Visualizations

Reaction Mechanism: Fischer-Speier Esterification

Caption: The acid-catalyzed mechanism for the Fischer esterification of allyl octanoate.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis and purification of allyl octanoate.

Conclusion

The Fischer-Speier esterification is a robust and well-established method for the laboratory-scale synthesis of allyl octanoate. By employing an excess of allyl alcohol and removing the water byproduct, a high yield of the desired ester can be achieved. Proper safety precautions must be taken due to the corrosive and flammable nature of the reagents. The provided protocol, including the work-up and purification steps, offers a clear and reproducible guide for researchers. Furthermore, the exploration of enzymatic routes presents a promising avenue for greener and more sustainable synthesis of this and other valuable esters.

References

• 1. WO2004096962A1 - Catalytic process to the esterification of fatty acids present in the acid grounds of the palm using acid solid catalysts - Google Patents [patents.google.com]
• 2. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Catalytic Asymmetric Synthesis of Chiral Allylic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. Synthesis of Complex Allylic Esters via C—H Oxidation vs C—C Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. US3784578A - Process for the production of allyl esters - Google Patents [patents.google.com]

Application Notes & Protocols for the Enzymatic Synthesis of Allyl Octanoate Using Lipase

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of allyl octanoate (B1194180), a flavor ester with applications in the food, fragrance, and pharmaceutical industries. The use of lipases as biocatalysts offers a green and highly selective alternative to traditional chemical synthesis.

Introduction

Allyl octanoate is a flavor and fragrance compound known for its fruity, pineapple-like aroma. Traditionally synthesized through chemical esterification, this process often requires harsh conditions and can lead to the formation of unwanted byproducts. Enzymatic synthesis using lipases (triacylglycerol acylhydrolases, E.C. 3.1.1.3) presents a more sustainable and specific method, operating under mild conditions and reducing environmental impact.[1][2] Lipases, particularly when immobilized, offer high stability, reusability, and ease of separation from the reaction mixture.[3]

This document outlines the key parameters, experimental protocols, and analytical methods for the successful synthesis of allyl octanoate using lipase (B570770), with a focus on the widely used immobilized Candida antarctica lipase B (Novozym® 435).

Reaction Parameters and Optimization

The efficiency of the lipase-catalyzed synthesis of allyl octanoate is influenced by several critical parameters that can be optimized to achieve high conversion rates and yields.

Lipase Selection

A variety of lipases can be used for ester synthesis. Immobilized lipases are generally preferred for their stability and reusability. Candida antarctica lipase B (CALB), commercially available as Novozym® 435, is a robust and versatile biocatalyst for the synthesis of a wide range of esters.[4] Other lipases, such as those from Rhizomucor miehei and Pseudomonas cepacia, have also shown efficacy in flavor ester synthesis.

Substrate Molar Ratio

The molar ratio of the substrates, octanoic acid and allyl alcohol, is a crucial factor. An excess of one substrate can shift the reaction equilibrium towards the product side. However, a large excess of the alcohol can sometimes lead to enzyme inhibition. A common starting point for optimization is a 1:1 molar ratio, with variations to determine the optimal balance for maximum conversion.

Temperature

Temperature affects both the reaction rate and the stability of the lipase. While higher temperatures can increase the initial reaction rate, they can also lead to enzyme denaturation. The optimal temperature for most lipases used in ester synthesis is typically in the range of 30-60°C.[5]

Reaction Medium

The synthesis can be carried out in a solvent-free system or in the presence of an organic solvent. Solvent-free systems are considered more environmentally friendly and can lead to higher volumetric productivity.[6] If a solvent is used, a non-polar solvent like hexane (B92381) or heptane (B126788) is often chosen to minimize interference with the enzyme's function.

Water Content

Water is a byproduct of the esterification reaction. Its removal can drive the equilibrium towards the formation of the ester, thereby increasing the yield. This can be achieved by using molecular sieves in the reaction mixture.

Data Presentation: Synthesis of Short-Chain Flavor Esters

The following tables summarize typical reaction conditions and outcomes for the enzymatic synthesis of various short-chain flavor esters, which can serve as a reference for the synthesis of allyl octanoate.

Table 1: Lipase-Catalyzed Synthesis of Various Flavor Esters

Ester Product	Lipase Source	Substrates	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
Ethyl Butyrate	Candida antarctica Lipase B (Immobilized)	Butyric Acid, Ethanol	1:3	40	4	96.0	[6]
Octyl Acetate	Rhizopus oryzae Lipase (Immobilized)	Acetic Acid (from Vinyl Acetate), Octanol	1:2 (Vinyl Acetate:Octanol)	36	12	92.4	[5]
Methyl Butyrate	Rhizopus oryzae Lipase (Immobilized)	Butyric Acid (from Vinyl Butyrate), Methanol	1:0.6 (Vinyl Butyrate:Methanol)	32	14	70.4	[5]
Cetyl Octanoate	Candida antarctica Lipase B (Novozym® 435)	Octanoic Acid, Cetyl Alcohol	Not specified	63.7	0.33	99.5	[7]
Butyl Butyrate	Pseudomonas fluorescens Lipase (Immobilized)	Butyric Acid, 1-Butanol	1:1	37	24	~95

Experimental Protocols

Protocol for Enzymatic Synthesis of Allyl Octanoate

This protocol describes a general procedure for the synthesis of allyl octanoate using immobilized Candida antarctica lipase B (Novozym® 435) in a solvent-free system.

Materials:

• Octanoic acid (≥98%)

• Allyl alcohol (≥99%)

• Immobilized Candida antarctica lipase B (Novozym® 435)

• 3Å Molecular sieves (activated)

• Hexane (analytical grade)

• Sodium sulfate (B86663) (anhydrous)

• Magnetic stirrer and hot plate

• Reaction vessel (e.g., 50 mL screw-capped flask)

• Rotary evaporator

Procedure:

• Reactant Preparation: In a 50 mL screw-capped flask, add octanoic acid and allyl alcohol. For initial experiments, a 1:1 molar ratio is recommended. For example, add 1.44 g (10 mmol) of octanoic acid and 0.58 g (10 mmol) of allyl alcohol.

• Addition of Molecular Sieves: Add activated 3Å molecular sieves to the reaction mixture (approximately 10-20% w/w of substrates) to adsorb the water produced during the reaction.

• Enzyme Addition: Add Novozym® 435 to the flask. A typical enzyme loading is 5-10% by weight of the total substrates. For the example above, this would be 0.1 to 0.2 g.

• Reaction Incubation: Tightly cap the flask and place it on a magnetic stirrer with a hot plate. Set the temperature to 40-50°C and stir the mixture at 200-250 rpm.

• Monitoring the Reaction: The progress of the reaction can be monitored by taking small aliquots at different time intervals (e.g., 2, 4, 8, 12, 24 hours) and analyzing them by Gas Chromatography (GC) to determine the conversion of octanoic acid.

• Reaction Termination and Product Recovery: Once the desired conversion is achieved (or the reaction reaches equilibrium), stop the reaction by filtering out the immobilized enzyme and molecular sieves. The enzyme can be washed with hexane, dried, and stored for reuse.

• Product Purification: The filtered reaction mixture can be purified using a rotary evaporator to remove any unreacted allyl alcohol. The remaining liquid will primarily be allyl octanoate and unreacted octanoic acid. Further purification can be achieved by column chromatography if necessary.

Protocol for GC-MS Analysis of Allyl Octanoate

This protocol provides a general method for the quantification of allyl octanoate in the reaction mixture.

Materials and Equipment:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary column suitable for flavor analysis (e.g., HP-5MS, DB-Wax)

• Helium (carrier gas)

• Hexane (analytical grade)

• Allyl octanoate standard

• Internal standard (e.g., methyl nonanoate)

• Autosampler vials

Sample Preparation:

• Withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

• Dilute the aliquot in a suitable volume of hexane (e.g., 1 mL) in a GC vial.

• Add a known concentration of an internal standard to the vial.

GC-MS Parameters (Example):

• Injector Temperature: 250°C

• Injection Volume: 1 µL (split or splitless mode)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 220°C

  • Hold: 5 minutes at 220°C

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mass Range: m/z 40-400

Data Analysis:

• Identify the peaks corresponding to allyl octanoate, octanoic acid, and the internal standard based on their retention times and mass spectra.

• Quantify the amount of allyl octanoate by creating a calibration curve using known concentrations of the allyl octanoate standard and the internal standard.

• Calculate the conversion of octanoic acid using the following formula: Conversion (%) = [(Initial moles of octanoic acid - Final moles of octanoic acid) / Initial moles of octanoic acid] x 100

Visualizations

References

• 1. users.uoa.gr [users.uoa.gr]
• 2. scielo.br [scielo.br]
• 3. mdpi.com [mdpi.com]
• 4. scielo.br [scielo.br]
• 5. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Engineering of Candida antarctica lipase B for hydrolysis of bulky carboxylic acid esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Performance of Different Immobilized Lipases in the Syntheses of Short- and Long-Chain Carboxylic Acid Esters by Esterification Reactions in Organic Media - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Purification of Allyl Octanoate by Fractional Distillation

Introduction

Allyl octanoate (B1194180) is a fatty acid ester recognized for its characteristic fruity, pineapple-like aroma, making it a valuable ingredient in the flavor and fragrance industries.[1] It is typically synthesized through the esterification of octanoic acid with allyl alcohol.[1][2] The crude product of this synthesis often contains unreacted starting materials, namely octanoic acid and allyl alcohol, as well as potential side-products. To achieve the high purity required for its application in consumer products, a robust purification method is necessary. Fractional distillation is a highly effective technique for separating components of a liquid mixture with different boiling points, making it an ideal choice for the purification of allyl octanoate.[3] This application note provides a detailed protocol for the purification of allyl octanoate using fractional distillation.

Principle of Fractional Distillation

Fractional distillation separates compounds based on differences in their boiling points.[3] When a mixture is heated, the component with the lower boiling point will vaporize more readily. In a fractional distillation setup, the vapor rises through a fractionating column, which provides a large surface area (e.g., glass beads or rings) for repeated cycles of vaporization and condensation. With each cycle, the vapor becomes progressively enriched in the more volatile component. By carefully controlling the temperature at the top of the column, fractions of relatively pure components can be collected as they condense and are collected in a receiving flask. The significant difference in the atmospheric boiling points of allyl alcohol (97 °C), allyl octanoate (222 °C), and octanoic acid (237-239.7 °C) allows for their effective separation via this method.[4][5][6][7] Operating under reduced pressure (vacuum) lowers the boiling points of all components, which can prevent thermal degradation of the product.

Experimental Data

A summary of the physical properties of allyl octanoate and potential impurities is presented below. This data is crucial for determining the parameters of the fractional distillation.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C) at 1 atm	Boiling Point (°C) at 6 mm Hg
Allyl Alcohol	C₃H₆O	58.08	97	-
Allyl Octanoate	C₁₁H₂₀O₂	184.28	222	87-88
Octanoic Acid	C₈H₁₆O₂	144.21	237-239.7	-

Experimental Protocol

1. Materials and Equipment

• Crude allyl octanoate

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Boiling chips

• Round-bottom flask (appropriately sized for the volume of crude product)

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer adapter

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Vacuum pump and pressure gauge

• Cold trap

• Separatory funnel

• Standard laboratory glassware and clamps

2. Preliminary Purification (Workup)

Before distillation, it is advisable to perform a liquid-liquid extraction to remove the bulk of the acidic and water-soluble impurities.

• Transfer the crude allyl octanoate to a separatory funnel.

• Add an equal volume of saturated sodium bicarbonate solution to neutralize any unreacted octanoic acid. Stopper the funnel and shake gently, venting frequently to release any pressure buildup from carbon dioxide evolution.

• Allow the layers to separate and discard the lower aqueous layer.

• Repeat the wash with saturated sodium bicarbonate solution until no more gas evolves.

• Wash the organic layer with an equal volume of water to remove any remaining water-soluble impurities, including residual allyl alcohol.

• Separate and discard the aqueous layer.

• Transfer the organic layer to a clean, dry Erlenmeyer flask and dry it over anhydrous magnesium sulfate.

• Filter the dried organic layer to remove the drying agent. The resulting liquid is the pre-purified allyl octanoate ready for fractional distillation.

3. Fractional Distillation Procedure

• Assemble the fractional distillation apparatus as shown in the workflow diagram. Ensure all joints are properly sealed.

• Place the pre-purified allyl octanoate and a few boiling chips into the round-bottom flask.

• Begin heating the flask gently using the heating mantle.

• If performing a vacuum distillation, slowly reduce the pressure to the desired level (e.g., 6 mm Hg).

• Observe the temperature at the distillation head. The first fraction to distill will be the most volatile component, likely residual allyl alcohol and any other low-boiling impurities. Collect this forerun in a separate receiving flask.

• Once the temperature stabilizes at the boiling point of the first fraction, continue to collect it until the temperature begins to rise again.

• As the temperature increases and stabilizes at the boiling point of allyl octanoate (approximately 87-88 °C at 6 mm Hg), change the receiving flask to collect the pure product.[2]

• Continue to collect the allyl octanoate fraction, monitoring the temperature to ensure it remains constant. A stable boiling point indicates that a pure substance is being distilled.

• If the temperature begins to rise significantly above the boiling point of allyl octanoate, it may indicate the presence of less volatile impurities, such as octanoic acid. At this point, stop the distillation or change to a third receiving flask to collect the final fraction.

• Once the distillation is complete, turn off the heat and allow the apparatus to cool to room temperature before dismantling.

Visualizations

References

• 1. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 2. chembk.com [chembk.com]
• 3. vernier.com [vernier.com]
• 4. Allyl alcohol - Wikipedia [en.wikipedia.org]
• 5. Allyl alcohol - Sciencemadness Wiki [sciencemadness.org]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. Octanoic acid CAS#: 124-07-2 [m.chemicalbook.com]

Application Note: Gas Chromatography Method for the Analysis of Allyl Octanoate

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and validated method for the quantitative analysis of allyl octanoate (B1194180) using Gas Chromatography with Flame Ionization Detection (GC-FID). Allyl octanoate is a volatile ester recognized for its fruity, pineapple-like aroma, making it a key component in the flavor and fragrance industries. The protocol provided herein outlines comprehensive procedures for sample and standard preparation, instrumental parameters, and data analysis, ensuring high sensitivity, specificity, and reproducibility for quality control and research applications.

Principle

Gas chromatography (GC) is an analytical technique used to separate and analyze compounds that can be vaporized without decomposition.[1][2] In this method, a liquid sample containing allyl octanoate is injected into a heated inlet, where it is vaporized and carried by an inert gas (the mobile phase) onto a chromatographic column. The separation is achieved based on the differential partitioning of the analyte between the mobile phase and a liquid stationary phase coated on the column's inner surface.[3] As the separated components elute from the column, they are detected by a Flame Ionization Detector (FID), which generates a signal proportional to the amount of carbon atoms in the analyte.[4] For accurate quantification, an internal standard is used to correct for variations in injection volume and instrument response.[5]

Experimental Protocols

Reagents and Materials

• Allyl Octanoate: (≥98% purity)

• Internal Standard (IS): Dodecane (≥99% purity) or another suitable hydrocarbon that does not co-elute with the analyte or matrix components.

• Solvent: Hexane (B92381) or Dichloromethane (HPLC or GC grade)

• Equipment:

  • Gas Chromatograph with FID (e.g., Agilent 6890 or similar)[6][7]

  • Capillary GC Column (e.g., DB-5, HP-5MS, or equivalent 5% Phenyl Methyl Siloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Autosampler and 2 mL GC vials with septa caps

  • Volumetric flasks (Class A)

  • Micropipettes

  • Syringe filters (0.22 µm, PTFE)

Standard and Sample Preparation

a) Internal Standard (IS) Stock Solution (1000 µg/mL):

• Accurately weigh 100 mg of dodecane.

• Transfer it to a 100 mL volumetric flask.

• Dissolve and dilute to the mark with hexane. Mix thoroughly.

b) Allyl Octanoate Stock Solution (1000 µg/mL):

• Accurately weigh 100 mg of allyl octanoate.

• Transfer it to a 100 mL volumetric flask.

• Dissolve and dilute to the mark with hexane. Mix thoroughly.

c) Calibration Standards:

• Prepare a series of calibration standards by diluting the allyl octanoate stock solution.

• Into five separate 10 mL volumetric flasks, pipette the volumes of allyl octanoate stock solution as indicated in Table 2.

• To each flask, add 1.0 mL of the 1000 µg/mL IS stock solution (final IS concentration of 100 µg/mL).

• Dilute to the mark with hexane and mix thoroughly. These standards will range from 10 to 200 µg/mL.

d) Sample Preparation:

• Accurately weigh or pipette a known amount of the sample matrix containing allyl octanoate into a suitable container.

• Dilute the sample with hexane to bring the expected allyl octanoate concentration into the calibration range (10-200 µg/mL).[1]

• Transfer a 1.0 mL aliquot of the diluted sample into a 2 mL GC vial.

• Add 100 µL of the 1000 µg/mL IS stock solution to the vial.

• Cap the vial and vortex for 30 seconds.

• If the sample contains particulates, filter it through a 0.22 µm syringe filter into a clean GC vial.[8]

Data Presentation

Instrumental Conditions

The analysis is performed using a gas chromatograph equipped with a flame ionization detector. The specific parameters are outlined in Table 1.

Table 1: GC-FID Instrumental Parameters

Parameter	Setting
GC System	Agilent 6890 with FID or equivalent
Column	DB-5 (5% Phenyl Methyl Siloxane), 30 m x 0.25 mm ID, 0.25 µm
Injector	Split/Splitless
Injector Temp	250°C[6][9]
Injection Volume	1 µL
Split Ratio	50:1[6]
Carrier Gas	Helium, Constant Flow
Flow Rate	1.2 mL/min
Oven Program
Initial Temp	60°C, hold for 1 min
Ramp Rate	15°C/min to 240°C
Final Temp	240°C, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temp	280°C[6]
H₂ Flow	40 mL/min
Air Flow	450 mL/min

| Makeup Gas (He) | 30 mL/min |

Quantitative Data

Quantification is achieved by constructing a calibration curve using the peak area ratio of allyl octanoate to the internal standard versus the concentration of allyl octanoate.

Table 2: Example Calibration Data for Allyl Octanoate

Concentration (µg/mL)	Allyl Octanoate Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
10	45,150	448,900	0.101
25	113,200	451,100	0.251
50	224,500	449,500	0.500
100	453,800	452,000	1.004

| 200 | 901,500 | 450,200 | 2.002 |

Table 3: Method Validation Summary

Parameter	Result	Acceptance Criteria
Retention Time (Allyl Octanoate)	~10.5 min	-
Retention Time (Dodecane IS)	~8.2 min	-
Linearity (R²)	0.9995	R² ≥ 0.999[10]
Range	10 - 200 µg/mL	-
Accuracy (% Recovery)	98.5% - 101.2%	Typically 98-102%[10]
Precision (Repeatability RSD)	< 1.5%	RSD < 2%[10]
Limit of Detection (LOD)	~1 µg/mL	S/N Ratio ≥ 3:1[10]

| Limit of Quantification (LOQ) | ~3 µg/mL | S/N Ratio ≥ 10:1[10] |

Mandatory Visualization

Caption: Workflow for the quantitative analysis of Allyl Octanoate by GC-FID.

Conclusion

The GC-FID method described provides a selective, linear, accurate, and precise protocol for the quantitative determination of allyl octanoate.[11] The sample preparation is straightforward, and the instrumental conditions are optimized for robust separation and detection. This application note serves as a comprehensive guide for laboratories involved in the quality control of flavor and fragrance materials or in research requiring the accurate measurement of volatile esters.

References

• 1. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 2. iajps.com [iajps.com]
• 3. benchchem.com [benchchem.com]
• 4. sciepub.com [sciepub.com]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 6. agilent.com [agilent.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. Sample preparation GC-MS [scioninstruments.com]
• 9. benchchem.com [benchchem.com]
• 10. environics.com [environics.com]
• 11. scielo.org.co [scielo.org.co]

Application Note: Identification and Quantification of Allyl Octanoate using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive protocol for the analysis of allyl octanoate (B1194180), a volatile flavor and fragrance compound, utilizing Gas Chromatography-Mass Spectrometry (GC-MS). Allyl octanoate is an ester recognized for its fruity, waxy, and pineapple-like aroma and is used in various food and cosmetic products.[1] GC-MS provides a robust and sensitive method for the separation of allyl octanoate from complex matrices and its definitive identification based on its mass spectrum. This document details the necessary sample preparation, instrumental parameters, and data analysis workflow for both qualitative and quantitative analysis.

Principle

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. A liquid sample containing allyl octanoate is injected into the GC system, where it is vaporized. An inert carrier gas moves the volatile components through a capillary column. The separation of compounds is achieved based on their differential partitioning between the mobile (carrier gas) and stationary phases within the column. As allyl octanoate elutes from the column, it enters the mass spectrometer, where it is ionized, typically by electron impact (EI). The resulting charged fragments are separated by a mass analyzer based on their mass-to-charge ratio (m/z), creating a unique mass spectrum that serves as a chemical fingerprint for identification and quantification.[2]

Experimental Protocols

Reagents and Materials

• Solvents: Dichloromethane (B109758) (DCM), Hexane, Methanol, Ethyl Acetate (B1210297) (GC-MS grade)[3][4]

• Drying Agent: Anhydrous Sodium Sulfate (B86663)

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa[4]

• Pipettes and Syringes: Calibrated for accurate volume measurements

• Vortex Mixer

• Centrifuge

Sample Preparation

The following protocol is a general guideline for the extraction of allyl octanoate from a liquid matrix. Optimization may be required depending on the specific sample.

• Sample Collection: Pipette 5 mL of the aqueous sample into a 15 mL screw-cap tube.[2]

• Internal Standard (Optional for Quantification): Add a known concentration of a suitable internal standard (e.g., a non-interfering ester not present in the sample).

• Extraction: Add 2 mL of dichloromethane or ethyl acetate to the tube.[2]

• Mixing: Securely cap the tube and vortex for 2 minutes to ensure thorough mixing and facilitate the transfer of allyl octanoate into the organic layer.[2]

• Phase Separation: Centrifuge the sample at 3000 rpm for 5 minutes to achieve a clear separation between the aqueous and organic layers.[2]

• Collection: Carefully transfer the lower organic layer (if using dichloromethane) or the upper layer (if using ethyl acetate) into a clean tube containing a small amount of anhydrous sodium sulfate to remove residual water.[2][5]

• Final Sample: Transfer the dried extract into a 2 mL GC vial for analysis.[2]

For solid samples, a headspace or solid-phase microextraction (SPME) approach may be more suitable to analyze the volatile components.[6]

GC-MS Instrumentation and Analytical Conditions

The following parameters are recommended for a standard GC-MS system and may require optimization based on the specific instrument and sample matrix.

Parameter	Setting
Gas Chromatograph	Agilent, Shimadzu, or equivalent
Column	5% Phenyl Methyl Siloxane (e.g., DB-5MS, HP-5MS), 30 m x 0.25 mm ID, 0.25 µm film thickness[2][7][8][9]
Carrier Gas	Helium, constant flow rate of 1.0 - 1.2 mL/min[2][10]
Injection Mode	Split (e.g., 50:1) for concentrated samples or Splitless for trace analysis[2]
Injection Volume	1 µL[2]
Inlet Temperature	250 °C[2][9]
Oven Program	Initial 50 °C for 1 min, ramp at 10 °C/min to 250 °C, hold for 5 min
Mass Spectrometer
MS System	Quadrupole Mass Analyzer
Ion Source	Electron Impact (EI)
Ion Source Temp.	230 °C[2][8]
Electron Energy	70 eV[2][8]
Mass Range	35-400 amu[2]
Solvent Delay	3 minutes[2]

Data Presentation

Quantitative Data Summary

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)	LOD/LOQ
Allyl Octanoate	Instrument Dependent	57	41, 127, 55, 43	To be determined during method validation

Retention time will vary depending on the specific GC system and conditions.

Mass Spectrum of Allyl Octanoate

The electron impact mass spectrum of allyl octanoate is characterized by a base peak at m/z 57 and other significant fragments at m/z 41, 127, 55, and 43.

Experimental Workflow and Signaling Pathway Diagrams

Caption: Workflow for GC-MS analysis of allyl octanoate.

Conclusion

The GC-MS method outlined in this application note provides a reliable and robust protocol for the analysis of allyl octanoate. The combination of chromatographic separation and mass spectrometric detection allows for high selectivity and sensitivity. The provided parameters for sample preparation and instrumental analysis can be readily adopted by researchers for routine analysis in various fields, ensuring accurate identification and quantification of this important volatile compound.[2]

References

• 1. allyl octanoate, 4230-97-1 [thegoodscentscompany.com]
• 2. benchchem.com [benchchem.com]
• 3. QUANTITATION OF ALLYL ESTERS, LINALOOL, CITRAL, AND LINALYL ACETATE IN YOGURT AND SOFT DRINKS BY MEANS OF GC-MS [agris.fao.org]
• 4. GC-MS Sample Preparation | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 6. perfumerflavorist.com [perfumerflavorist.com]
• 7. rsc.org [rsc.org]
• 8. arpi.unipi.it [arpi.unipi.it]
• 9. tips.sums.ac.ir [tips.sums.ac.ir]
• 10. Development and validation of a gas chromatography–mass spectrometry method to analyze octanoate enrichments at low concentrations in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Allyl Octanoate in Food Samples

Introduction

Allyl octanoate (B1194180) is a flavor and fragrance ingredient used to impart fruity and pineapple-like notes to a variety of food products, including beverages, yogurts, and confectionery.[1] As a member of the allyl esters group, its presence and concentration in foodstuffs are of interest for quality control and regulatory compliance. Concerns have been raised regarding allyl esters due to their potential hydrolysis to allyl alcohol, which can be hepatotoxic.[1][2] This has led regulatory bodies to establish acceptable daily intake levels for certain allyl esters.[1][2]

This application note details a robust and sensitive method for the quantitative analysis of allyl octanoate in food matrices using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This methodology provides the high selectivity and sensitivity required for the analysis of volatile and semi-volatile compounds in complex food samples.

Principle

The method involves the extraction of volatile and semi-volatile organic compounds from the headspace of a food sample onto a coated fused-silica fiber (SPME). After a defined extraction time, the fiber is transferred to the injection port of a gas chromatograph, where the analytes are thermally desorbed. The gas chromatograph separates the individual components of the volatile fraction, and the mass spectrometer provides definitive identification and quantification based on the mass-to-charge ratio of the fragmented molecules.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique is critical for accurate and reproducible results. HS-SPME is a solvent-free, sensitive, and versatile method for the extraction of volatile and semi-volatile compounds from various food matrices.

For Liquid Samples (e.g., Pineapple Juice, Soft Drinks):

• Homogenize the liquid sample by vigorous shaking.

• Pipette 5 mL of the sample into a 20 mL headspace vial.

• Add 1 g of sodium chloride (NaCl) to the vial to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.

• Add a known concentration of an appropriate internal standard (e.g., ethyl heptanoate) for accurate quantification.

• Immediately seal the vial with a PTFE/silicone septum and a magnetic crimp cap.

• Vortex the sample for 30 seconds.

For Semi-Solid Samples (e.g., Yogurt):

• Accurately weigh 2 g of the homogenized yogurt sample into a 20 mL headspace vial.

• Add 3 mL of deionized water and 1 g of NaCl.

• Add a known concentration of the internal standard.

• Immediately seal the vial with a PTFE/silicone septum and a magnetic crimp cap.

• Vortex the sample for 1 minute to ensure thorough mixing.

HS-SPME Parameters

The selection of the SPME fiber and the optimization of extraction parameters are crucial for achieving high extraction efficiency.

• SPME Fiber: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad selectivity for volatile and semi-volatile compounds.

• Incubation Temperature: 60°C

• Incubation Time: 15 minutes

• Extraction Time: 30 minutes

• Agitation: 250 rpm

GC-MS Parameters

The following GC-MS parameters are recommended for the analysis of allyl octanoate. Optimization may be required based on the specific instrument and column used.

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 150°C at 5°C/min.

  • Ramp to 250°C at 15°C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: 40-350 amu.

• Solvent Delay: 3 minutes.

Quantification

Quantification is performed using an internal standard method. A calibration curve is generated by analyzing standard solutions of allyl octanoate at different concentrations with a constant concentration of the internal standard. The ratio of the peak area of allyl octanoate to the peak area of the internal standard is plotted against the concentration of allyl octanoate.

Data Presentation

The following table summarizes representative quantitative data for the analysis of allyl esters in food matrices. While specific data for allyl octanoate is limited in the literature, the values for the structurally similar allyl hexanoate (B1226103) provide a good indication of the expected method performance.

Parameter	Beverage Matrix (Allyl Hexanoate)	Yogurt Matrix (Allyl Hexanoate)
**Linearity (R²) **	>0.995	>0.995
Limit of Detection (LOD)	0.01 µg/L	0.1 µg/kg
Limit of Quantification (LOQ)	0.03 µg/L	0.3 µg/kg
Recovery (%)	95 ± 5%	92 ± 7%
Precision (RSD%)	< 10%	< 15%

Note: The data presented is based on published results for allyl hexanoate and serves as a representative example of the expected performance for allyl octanoate analysis.

Mandatory Visualization

The following diagrams illustrate the key workflows and logical relationships in the quantitative analysis of allyl octanoate.

Caption: Experimental workflow for the quantitative analysis of allyl octanoate.

Caption: Logical relationship of the analytical process.

Conclusion

The HS-SPME-GC-MS method described in this application note is a reliable and sensitive approach for the quantitative determination of allyl octanoate in various food samples. The method offers excellent selectivity and requires minimal sample preparation, making it suitable for high-throughput analysis in quality control and food safety laboratories. Proper method validation, including the determination of linearity, limits of detection and quantification, accuracy, and precision, is essential to ensure the reliability of the results.

References

• 1. QUANTITATION OF ALLYL ESTERS, LINALOOL, CITRAL, AND LINALYL ACETATE IN YOGURT AND SOFT DRINKS BY MEANS OF GC-MS [openagrar.de]
• 2. QUANTITATION OF ALLYL ESTERS, LINALOOL, CITRAL, AND LINALYL ACETATE IN YOGURT AND SOFT DRINKS BY MEANS OF GC-MS [agris.fao.org]

Allyl Octanoate: A Standard for Accurate Flavor Profiling

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180) is a key aroma compound valued for its characteristic sweet, fruity, and pineapple-like flavor profile.[1] In the flavor and fragrance industry, it is a widely used ingredient to impart these notes to a variety of products, including beverages, confectionery, and baked goods.[1] Its well-defined chemical properties and distinct sensory perception make it an excellent external or internal standard for the qualitative and quantitative analysis of flavor profiles in complex food and beverage matrices. These application notes provide detailed protocols for the use of allyl octanoate as a standard in flavor profiling, utilizing gas chromatography-mass spectrometry (GC-MS), along with information on its sensory properties and the underlying biological pathways for its perception.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of allyl octanoate is essential for its effective use as a standard.

Property	Value	Reference
Synonyms	Allyl caprylate, 2-Propenyl octanoate	The Good Scents Company
CAS Number	4230-97-1	The Good Scents Company
Molecular Formula	C11H20O2	The Good Scents Company
Molecular Weight	184.28 g/mol	The Good Scents Company
Appearance	Colorless to pale yellow liquid	LookChem
Odor Profile	Fruity, pineapple, sweet, waxy, green, tropical	[2]
Taste Profile	Fatty, fruity, pineapple, tropical-like at 10 ppm	[2]
Boiling Point	222 °C	ChemBK
Flash Point	78.89 °C	[2]
Specific Gravity	0.872 - 0.880 @ 25°C	[2]
Refractive Index	1.432 - 1.434 @ 20°C	[2]
Solubility	Insoluble in water; soluble in alcohol, ether, and non-volatile oils.	[1]

Quantitative Data for Flavor Profiling

The use of allyl octanoate as a standard requires precise quantitative data for calibration and comparison.

Parameter	Value	Matrix	Reference
Taste Threshold	10.00 ppm	Water	[2]
Recommended Usage Level	1.7 ppm	Non-alcoholic beverages	[2]
Recommended Usage Level	3.3 ppm	Frozen dairy	[2]
Recommended Usage Level	4.0 ppm	Baked goods	The Good Scents Company
Retention Index (DB-5ms)	1278	-	ResearchGate

Experimental Protocols

Protocol 1: Quantitative Analysis of Allyl Octanoate in a Beverage Matrix using GC-MS

This protocol details the use of Gas Chromatography-Mass Spectrometry (GC-MS) for the quantification of allyl octanoate in a beverage sample. A stable isotope dilution analysis approach is recommended for highest accuracy.

1. Materials and Reagents:

• Allyl octanoate standard (≥99% purity)

• Internal Standard: Deuterated allyl octanoate (e.g., allyl octanoate-d5) or a suitable non-interfering ester with similar chemical properties.

• Solvents: Dichloromethane (B109758) (DCM), Hexane (GC grade)

• Anhydrous Sodium Sulfate

• Sample: Beverage to be analyzed

• Glassware: Volumetric flasks, pipettes, separatory funnel, GC vials with inserts

2. Sample Preparation (Liquid-Liquid Extraction):

• Spike a known volume of the beverage sample (e.g., 10 mL) with a known concentration of the internal standard.

• Add 5 mL of dichloromethane to the sample in a separatory funnel.

• Shake vigorously for 2 minutes to ensure thorough extraction of the analytes into the organic phase.

• Allow the layers to separate for 5 minutes.

• Collect the lower organic layer (DCM) into a clean flask.

• Repeat the extraction with a fresh 5 mL portion of DCM.

• Combine the organic extracts.

• Dry the combined extract by passing it through a small column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

3. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode for trace analysis)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold: 5 minutes at 250°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C (Electron Impact ionization)

• Electron Energy: 70 eV

• Mass Range: m/z 40-300

• Solvent Delay: 3 minutes

4. Data Analysis:

• Identify the peaks for allyl octanoate and the internal standard based on their retention times and mass spectra.

• Create a calibration curve by analyzing a series of standards with known concentrations of allyl octanoate and a fixed concentration of the internal standard.

• Quantify the amount of allyl octanoate in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 2: Sensory Evaluation - Determination of Flavor Threshold

This protocol outlines a method for determining the sensory detection threshold of allyl octanoate in a specific matrix (e.g., water or a model beverage) using a trained sensory panel.

1. Materials:

• Allyl octanoate standard (≥99% purity)

• Odor-free water or the desired beverage base

• Glassware: Volumetric flasks, pipettes, coded tasting glasses

• Sensory panel of at least 10 trained assessors

2. Procedure (Ascending Forced-Choice Method):

• Prepare a stock solution of allyl octanoate in ethanol.

• Prepare a series of dilutions of the stock solution in the test matrix, with concentrations increasing in a geometric series (e.g., 0.1, 0.3, 1.0, 3.0, 10.0 ppm).

• For each concentration level, present each panelist with three samples: two are blanks (the matrix alone) and one contains the allyl octanoate dilution. The order of presentation should be randomized.

• Instruct panelists to identify the "odd" sample.

• The individual threshold is the lowest concentration at which the panelist can correctly identify the odd sample.

• The group threshold is calculated as the geometric mean of the individual thresholds.

Visualizations

Caption: Workflow for GC-MS analysis of allyl octanoate.

Caption: Olfactory signaling pathway for ester perception.

Caption: Logical workflow for flavor profiling.

Conclusion

Allyl octanoate serves as a robust and reliable standard for the profiling of fruity and tropical flavors in a wide range of applications. Its distinct chemical and sensory characteristics, coupled with well-established analytical methodologies like GC-MS, enable researchers and scientists to achieve accurate and reproducible results. The protocols and data presented in these application notes provide a comprehensive guide for the effective utilization of allyl octanoate in flavor analysis, contributing to a deeper understanding of flavor chemistry and perception.

References

• 1. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 2. allyl octanoate, 4230-97-1 [thegoodscentscompany.com]

Application of Allyl Octanoate in Creating Pineapple Flavor Accords: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180) is a key aroma chemical widely utilized in the flavor and fragrance industry to impart a characteristic sweet, fruity, and pineapple-like note.[1][2] This ester, formed from allyl alcohol and octanoic acid, is a colorless to pale yellow liquid with a powerful and diffusive aroma.[1][3] Its application is crucial in the development of realistic and impactful pineapple flavor accords for a variety of products, including beverages, confectionery, and pharmaceuticals. Understanding the precise application of allyl octanoate, its sensory properties, and its role within a complex flavor matrix is essential for flavor chemists and product developers.

Physicochemical and Organoleptic Properties of Allyl Octanoate

A comprehensive understanding of the physical, chemical, and sensory properties of allyl octanoate is fundamental to its effective application.

Property	Value	Reference
Synonyms	Allyl caprylate, 2-Propenyl octanoate	[2][4]
CAS Number	4230-97-1	[2]
FEMA Number	2037	[5][6]
Molecular Formula	C11H20O2	[4]
Molecular Weight	184.28 g/mol	[4]
Appearance	Colorless to pale yellow oily liquid	[7]
Odor Profile	Fruity, pineapple, sweet, waxy, fatty	[4]
Taste Profile	At 10 ppm: fatty, fruity, pineapple, tropical-like	[1][2]
Solubility	Insoluble in water; soluble in ethanol (B145695) and oils	[1][7]
Boiling Point	87-88 °C at 6 mm Hg	[1]
Flash Point	203 °F (95 °C)	[2]

Role in Pineapple Flavor Accords

Allyl octanoate is a significant contributor to the characteristic aroma of pineapple.[3] While not found in high concentrations in the natural fruit, its potent and specific pineapple note makes it an essential component in synthetic and nature-identical pineapple flavors.[8] It provides the main "body" of the pineapple character, which is then modified and rounded out by other esters, aldehydes, and volatile compounds.

Key Contributing Aroma Compounds in Natural Pineapple

The flavor of natural pineapple is a complex mixture of numerous volatile compounds. Understanding these components is crucial for creating a realistic pineapple accord.

Compound	Typical Concentration Range (in fresh pineapple)	Odor Description
Esters
Ethyl 2-methylbutanoate	High odor activity value	Fruity, apple-like
Ethyl hexanoate (B1226103)	48.42 - 106.21 µg/kg	Fruity, pineapple-like
Methyl hexanoate	Present in significant amounts	Fruity, sweet
Methyl 2-methylbutanoate	High odor activity value	Fruity, apple-like
Lactones
γ-Decalactone	Variable	Fruity, peach-like
Aldehydes
Hexanal	Variable	Green, grassy
Sulfur Compounds
Ethyl 3-(methylthio)propionate	42.67 - 91.21 µg/kg	Sulfurous, fruity

Source: Data compiled from various studies on pineapple aroma.[9]

Example Formulation of a Simple Pineapple Flavor Accord

This formulation demonstrates the use of allyl octanoate (or a close analogue like allyl hexanoate) in combination with other esters to create a basic pineapple flavor.

Ingredient	CAS Number	Percentage (%)	Purpose
Allyl Hexanoate*	123-68-2	10.0	Primary pineapple note
Ethyl Butyrate	105-54-4	18.0	Sweet, fruity, pineapple
Ethyl Isovalerate	108-64-5	18.0	Fruity, apple-like
Allyl Heptylate	142-19-8	14.0	Waxy, fruity
Butyl Acetate	123-86-4	10.0	Fruity, banana-like
Ethyl Propionate	105-37-3	8.0	Fruity, rum-like
Allyl Cyclohexylpropionate	2705-87-5	6.0	Pineapple, sweet
Ethyl Heptanoate	106-30-9	6.0	Winy, fruity
Amyl Acetate	628-63-7	2.0	Banana, pear
Allyl Phenoxyacetate	7493-74-5	1.0	Honey, floral
Vanillin	121-33-5	2.0	Sweet, creamy
Orange Oil	8008-57-9	Trace	Citrus top note
Lemon Oil	8008-56-8	Trace	Citrus top note

*Note: Allyl octanoate can be used in place of or in conjunction with allyl hexanoate to achieve a nuanced pineapple profile.[10]

Experimental Protocols

Protocol for the Creation of a Pineapple Flavor Accord

This protocol outlines the steps for the laboratory-scale creation of a simple pineapple flavor accord.

Materials:

• Allyl octanoate

• Other flavor chemicals as per the desired formulation (e.g., ethyl butyrate, vanillin)

• Food-grade ethanol (95% or higher) as a solvent

• Glass beakers and graduated cylinders

• Magnetic stirrer and stir bar

• Analytical balance

• Amber glass storage bottles

Procedure:

• Preparation of Stock Solutions: For precise blending, it is recommended to prepare 10% or 1% dilutions of each solid or highly viscous flavor chemical in food-grade ethanol.

• Blending:

  • Tare a clean, dry glass beaker on an analytical balance.

  • Carefully add each liquid ingredient to the beaker according to the desired formulation percentages, taring the balance after each addition.

  • For solid ingredients, add the pre-prepared stock solutions.

  • Add the desired amount of solvent (ethanol) to reach the final target concentration.

• Homogenization: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir the mixture at a moderate speed for 15-20 minutes to ensure complete homogenization.

• Maturation: Transfer the blended accord to a labeled, airtight amber glass bottle. Allow the accord to mature for at least 24-48 hours at room temperature. This allows the individual aroma chemicals to meld and create a more rounded and harmonious flavor profile.

• Evaluation: After maturation, the accord is ready for sensory and analytical evaluation.

Protocol for GC-MS Analysis of a Pineapple Flavor Accord

This protocol provides a general method for the analysis of a synthetic pineapple flavor accord using Gas Chromatography-Mass Spectrometry (GC-MS).

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for flavor analysis (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

• Autosampler

GC Conditions:

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• Injector Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp 1: Increase to 150 °C at 5 °C/min

  • Ramp 2: Increase to 250 °C at 10 °C/min, hold for 5 minutes

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Scan Range: 35-400 amu

Data Analysis:

• Identify the individual components by comparing their mass spectra with a reference library (e.g., NIST, Wiley).

• Quantify the relative abundance of each component by integrating the peak areas in the total ion chromatogram.

Protocol for Sensory Evaluation of a Pineapple Flavor Accord

This protocol outlines a basic sensory evaluation method to assess the aromatic profile of a created pineapple accord.

Panelists:

• A panel of 8-12 trained or semi-trained assessors.

Sample Preparation:

• Prepare dilutions of the pineapple flavor accord in a neutral solvent (e.g., water or a 10% sugar solution) at different concentrations (e.g., 10 ppm, 50 ppm, 100 ppm).

• Present the samples in coded, identical containers.

Evaluation Procedure:

• Orthodasal (Sniffing) Evaluation:

  • Instruct panelists to sniff the headspace of each sample.

  • Ask them to describe the aroma profile using a provided list of descriptors (e.g., pineapple, fruity, sweet, green, waxy, chemical) and to rate the intensity of each attribute on a scale (e.g., 1 to 9).

• Retronasal (Tasting) Evaluation (if applicable and safe for consumption):

  • Instruct panelists to take a small sip of the diluted sample, hold it in their mouth for a few seconds, and then expectorate.

  • Ask them to evaluate the flavor profile and intensity using the same descriptors and scale as the orthoasal evaluation.

• Data Analysis:

  • Collect and analyze the data from all panelists.

  • Create a sensory profile (e.g., a spider web plot) to visualize the aromatic characteristics of the pineapple accord.

Visualizations

Caption: Experimental workflow for creating and analyzing a pineapple flavor accord.

Caption: Fischer esterification for the synthesis of allyl octanoate.

Conclusion

Allyl octanoate is an indispensable component in the creation of authentic and appealing pineapple flavor accords. Its effective use requires a thorough understanding of its physicochemical and sensory properties, as well as its interaction with other aroma chemicals. The protocols provided herein offer a foundational framework for the creation, analysis, and evaluation of pineapple flavors incorporating this key ingredient. Further research and experimentation can lead to the development of more complex and nuanced pineapple profiles tailored to specific product applications.

References

• 1. ALLYL CAPRYLATE | 4230-97-1 [chemicalbook.com]
• 2. Cas 4230-97-1,ALLYL CAPRYLATE | lookchem [lookchem.com]
• 3. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 4. scent.vn [scent.vn]
• 5. femaflavor.org [femaflavor.org]
• 6. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 7. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Pineapple processing waste (PPW): bioactive compounds, their extraction, and utilisation: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characteristic Aroma Compounds from Different Pineapple Parts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The chemistry of Pineapple - Blog — Scentspiracy [scentspiracy.com]

Allyl Octanoate: Application Notes on Bioactivity in Insects

A comprehensive review of scientific literature indicates that allyl octanoate (B1194180) is primarily recognized for its insecticidal and repellent properties rather than as an insect attractant. Currently, there is no substantive evidence to support the formulation of allyl octanoate as a lure for insect trapping or monitoring.

This document summarizes the known biological activities of allyl octanoate and related allyl esters in insects and provides context on the formulation of established insect attractants for comparison.

Known Bioactivity of Allyl Octanoate and Other Allyl Esters

Studies on allyl esters have predominantly focused on their toxic and deterrent effects on various insect species. Research has shown that these compounds can cause mortality and repel insects, making them potential candidates for pest control applications.

1.1. Insecticidal and Repellent Effects

A study investigating the effects of several allyl esters on the pea aphid (Acyrthosiphon pisum) and the red flour beetle (Tribolium castaneum) found that allyl octanoate, along with allyl hexanoate, resulted in less than 20% mortality for aphids, even at the highest concentrations tested. In contrast, other allyl esters like allyl cinnamate (B1238496), allyl 2-furoate, and allyl heptanoate (B1214049) showed significant lethal effects. For the red flour beetle, most allyl esters, with the exception of allyl hexanoate, exhibited moderate to high repellency.[1][2]

Another study focused on the toxicity of five allyl esters, including allyl octanoate, on various insect cell lines and the larvae of the Egyptian cotton leafworm (Spodoptera littoralis). The findings highlighted the cytotoxic effects of these compounds, with allyl cinnamate being the most potent.[3] These studies suggest that the primary mode of action for allyl esters is toxicity rather than attraction.

Data Summary of Allyl Ester Bioactivity

Compound	Insect Species	Bioactivity Observed	Efficacy
Allyl Octanoate	Acyrthosiphon pisum (Pea Aphid)	Insecticidal	<20% mortality
Allyl Cinnamate	Acyrthosiphon pisum (Pea Aphid)	Insecticidal	LC50 of 0.03 mg/mL
Allyl Heptanoate	Acyrthosiphon pisum (Pea Aphid)	Insecticidal	Significant mortality at 0.1 mg/mL
Various Allyl Esters	Tribolium castaneum (Red Flour Beetle)	Repellent	High to moderate repellency (excluding allyl hexanoate)
Allyl Cinnamate	Spodoptera littoralis (Egyptian Cotton Leafworm)	Insecticidal	High toxicity to larvae

Note: This table is based on limited available data and is intended for comparative purposes.

Principles of Insect Attractant Formulation

In contrast to the observed effects of allyl octanoate, the formulation of effective insect attractants relies on identifying compounds that elicit a positive behavioral response, guiding insects towards a source. These compounds, often referred to as semiochemicals (including pheromones and kairomones), are typically volatile organic compounds that insects detect through their olfactory system.

2.1. Established Insect Attractants: Case Examples

• Codling Moth (Cydia pomonella) : The control and monitoring of this major apple and pear pest often involves the use of a combination of the female-produced sex pheromone and a plant-derived kairomone, pear ester.[1][2][4] This combination lure is effective at attracting both male and female moths.[2][4]

• Red Flour Beetle (Tribolium castaneum) : This stored product pest is commonly monitored using traps baited with an aggregation pheromone.[5][6] The effectiveness of these pheromone-baited traps can be enhanced by the presence of kairomones (food odors) and even by physical stimuli like light.[6][7][8]

Logical Flow of Attractant Identification and Formulation

Workflow for developing an insect attractant.

Experimental Protocols for Evaluating Insect Responses to Volatiles

While there are no specific protocols for testing the attractive properties of allyl octanoate due to the lack of evidence, the following are standard methodologies used in the field of chemical ecology to assess insect behavioral responses to volatile compounds.

3.1. Laboratory Bioassays: Olfactometry

Olfactometers are devices used to study an insect's olfactory preferences in a controlled laboratory setting. A common type is the Y-tube olfactometer, which presents the insect with a choice between two air streams, one carrying a test odor and the other a control (e.g., clean air or a solvent).

• Objective : To determine if a test compound is attractive, repellent, or neutral to an insect.

• Apparatus : Y-tube olfactometer, charcoal-filtered and humidified air source, flow meters, and odor sources.

• General Procedure :

  • A test compound is applied to a filter paper and placed in one arm of the olfactometer, while a control is placed in the other arm.

  • A controlled airflow is passed through both arms.

  • An individual insect is released at the base of the Y-tube.

  • The insect's choice of arm and the time spent in each arm are recorded.

  • The apparatus is cleaned thoroughly between trials, and the position of the treatment and control arms are switched to avoid positional bias.

• Data Analysis : Statistical tests (e.g., Chi-square or binomial test) are used to determine if the insect's choice is significantly different from a random distribution.

Experimental Workflow for Olfactometer Bioassay

General workflow for a Y-tube olfactometer experiment.

3.2. Field Trials: Trapping Studies

Field trials are essential to validate laboratory findings and to assess the efficacy of a potential attractant under natural conditions.

• Objective : To determine if a lure containing a test compound can effectively attract and capture target insects in the field.

• Materials : Insect traps (e.g., sticky traps, funnel traps), lures containing the test compound at a specific dose and release rate, and control lures (blanks).

• General Procedure :

  • Traps are deployed in a suitable habitat for the target insect.

  • A randomized block design is often used, where each block contains one trap with the test lure and one with a control lure.

  • Traps are placed at a specified distance from each other to avoid interference.

  • Traps are checked at regular intervals, and the number of captured target insects is recorded.

  • Lures are replaced periodically based on their field longevity.

• Data Analysis : Statistical methods (e.g., ANOVA or t-test) are used to compare the number of insects captured in baited versus control traps.

Insect Olfactory Signaling

Insect olfaction is a complex process involving the detection of volatile molecules by olfactory receptor neurons (ORNs) located in sensilla, primarily on the antennae. When an odorant molecule binds to a receptor protein on the surface of an ORN, it triggers a signal transduction cascade that results in a nerve impulse. This signal is then processed in the antennal lobe of the insect's brain, leading to a behavioral response.

As there is no evidence of allyl octanoate acting as an attractant, a specific signaling pathway cannot be described.

Conclusion

Based on the current body of scientific research, allyl octanoate is not a recognized insect attractant. The available data strongly indicate that its primary bioactivity is insecticidal and, for some species, repellent. Therefore, the development of application notes and protocols for its use as an attractant is not feasible. Researchers interested in insect attractants should focus on compounds that have been demonstrated to elicit positive chemotaxis in target species through rigorous electrophysiological and behavioral studies.

References

• 1. A female-specific attractant for the codling moth, Cydia pomonella, from apple fruit volatiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. trece.com [trece.com]
• 3. Toxicity of allyl esters in insect cell lines and in Spodoptera littoralis larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Codling Moth (Cydia pomonella) | CALS [cals.cornell.edu]
• 5. Pheromone lures Red and Confused Flour Beetles [insectslimited.com]
• 6. researchgate.net [researchgate.net]
• 7. Evaluating light attraction to increase trap efficiency for Tribolium castaneum (Coleoptera: Tenebrionidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Polymerization of Allyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the polymerization of allyl octanoate (B1194180), a promising monomer for the synthesis of novel materials. Due to the inherent challenges of allyl monomer polymerization, this document focuses on a controlled radical polymerization technique, specifically Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, to achieve well-defined polymers. The resulting poly(allyl octanoate) possesses a unique combination of a flexible backbone and pendant alkyl chains, suggesting potential applications in hydrophobic coatings, adhesives, and as a component in drug delivery systems.

Introduction to Poly(allyl octanoate)

Allyl octanoate is a monomer derived from the esterification of allyl alcohol and octanoic acid. The presence of the allyl group allows for polymerization, while the octanoate side chain imparts hydrophobicity and flexibility to the resulting polymer. Conventional free-radical polymerization of allyl monomers is often challenging, leading to low molecular weight polymers due to degradative chain transfer.[1] However, controlled polymerization techniques like RAFT offer a pathway to synthesize poly(allyl octanoate) with controlled molecular weights and narrow polydispersity.[2][3] The unique properties of poly(allyl octanoate) make it a candidate for various applications, including specialty coatings, pressure-sensitive adhesives, and as a hydrophobic block in copolymers for biomedical applications.[4][5]

Data Presentation

As the homopolymerization of allyl octanoate is a novel area of research, specific experimental data is limited. The following table provides expected properties of poly(allyl octanoate) based on analogous polymers with long alkyl side chains synthesized from fatty acid derivatives.[6][7]

Property	Expected Value/Characteristic	Rationale/Analogous System
Molecular Weight (Mn)	5,000 - 50,000 g/mol (and higher, controllable via RAFT)	RAFT polymerization allows for targeted molecular weights by adjusting the monomer to chain transfer agent ratio.[3]
Polydispersity Index (PDI)	< 1.3	A key feature of controlled radical polymerization techniques like RAFT is the ability to produce polymers with a narrow molecular weight distribution.[2]
Glass Transition Temp (Tg)	Low (expected to be below 0 °C)	The long, flexible octanoate side chains will act as internal plasticizers, significantly lowering the Tg. This is a known effect in poly(alkyl acrylate)s.[7]
Thermal Stability	Onset of degradation > 250 °C	Polyacrylates with long alkyl chains exhibit good thermal stability.[7]
Solubility	Soluble in common organic solvents (THF, toluene (B28343), chloroform)	The hydrophobic nature of the polymer will dictate its solubility in non-polar organic solvents. Polymers derived from fatty acids show similar solubility profiles.[6]
Mechanical Properties	Soft, flexible, potentially tacky material	The low Tg suggests a material that is rubbery at room temperature. The long alkyl chains can lead to materials suitable for adhesive applications.[4] This is analogous to some poly(alkyl acrylate)s.[7]

Experimental Protocols

Protocol 1: Synthesis of Allyl Octanoate Monomer

This protocol describes the synthesis of the allyl octanoate monomer via Fischer esterification.

Materials:

• Octanoic acid

• Allyl alcohol

• p-Toluenesulfonic acid (catalyst)

• Toluene

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

• Round-bottom flask

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add octanoic acid (1 equivalent), allyl alcohol (1.5 equivalents), a catalytic amount of p-toluenesulfonic acid, and toluene.

• Heat the mixture to reflux and continuously remove the water-toluene azeotrope using the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by the amount of water collected.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude allyl octanoate.

• Purify the crude product by vacuum distillation to yield pure allyl octanoate.

Protocol 2: RAFT Polymerization of Allyl Octanoate

This protocol outlines a general procedure for the controlled radical polymerization of allyl octanoate using a RAFT agent. The specific RAFT agent and initiator may need to be optimized for desired molecular weight and reaction kinetics.[8][9]

Materials:

• Allyl octanoate (purified)

• RAFT agent (e.g., 4-cyano-4-(phenylcarbonothioylthio)pentanoic acid)

• Initiator (e.g., Azobisisobutyronitrile, AIBN)

• Anhydrous solvent (e.g., toluene or 1,4-dioxane)

• Schlenk flask

• Magnetic stir bar

• Nitrogen or Argon source

• Oil bath

• Precipitating solvent (e.g., cold methanol)

Procedure:

• In a Schlenk flask, dissolve the desired amounts of allyl octanoate, RAFT agent, and AIBN in the anhydrous solvent. The ratio of monomer to RAFT agent will determine the target molecular weight.

• Seal the flask with a rubber septum and deoxygenate the solution by bubbling with nitrogen or argon for at least 30 minutes.

• Place the flask in a preheated oil bath at the desired reaction temperature (typically 60-80 °C for AIBN).

• Allow the polymerization to proceed for the desired time. The reaction can be monitored by taking aliquots and analyzing monomer conversion by ¹H NMR spectroscopy.

• To quench the polymerization, cool the flask in an ice bath and expose the reaction mixture to air.

• Precipitate the polymer by slowly adding the reaction mixture to a large excess of a cold non-solvent, such as methanol, while stirring.

• Collect the precipitated polymer by filtration or decantation.

• Redissolve the polymer in a small amount of a good solvent (e.g., THF) and re-precipitate to further purify.

• Dry the final polymer product under vacuum to a constant weight.

Visualizations

Caption: Experimental workflow for the synthesis and characterization of poly(allyl octanoate).

Caption: Conceptual pathway for drug delivery using a poly(allyl octanoate)-based copolymer.

Potential Applications in Novel Materials

The unique properties of poly(allyl octanoate) open up possibilities for its use in a variety of advanced material applications:

• Hydrophobic Coatings: The long alkyl side chains can create a low surface energy coating that is water-repellent, suitable for protecting surfaces from moisture.[10]

• Adhesives and Sealants: The low glass transition temperature and amorphous nature of the polymer suggest it could be formulated into pressure-sensitive adhesives or sealants with good tack and peel strength.[4]

• Polymer Plasticizers: Due to its flexible nature, poly(allyl octanoate) could be blended with more rigid polymers to improve their flexibility and impact resistance.

• Biomedical Applications: As a hydrophobic block in amphiphilic block copolymers, poly(allyl octanoate) could form the core of micelles for the encapsulation and controlled release of hydrophobic drugs.[1][11][12] The pendant ester groups also offer sites for further functionalization.[13]

• Functional Materials from Renewable Resources: Octanoic acid can be derived from renewable sources like coconut oil, positioning poly(allyl octanoate) as a more sustainable polymer alternative.[2][14] The pendant allyl groups on the polymer backbone can also be used for post-polymerization modification via thiol-ene click chemistry, allowing for the introduction of various functionalities.[1]

References

• 1. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in synthesis of polymers based on palm oil and its fatty acids - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01913F [pubs.rsc.org]
• 3. Reversible addition−fragmentation chain-transfer polymerization - Wikipedia [en.wikipedia.org]
• 4. elastomer.kuraray.com [elastomer.kuraray.com]
• 5. researchgate.net [researchgate.net]
• 6. RAFT polymerization of fatty acid containing monomers: controlled synthesis of polymers from renewable resources - RSC Advances (RSC Publishing) DOI:10.1039/C3RA45541F [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. boronmolecular.com [boronmolecular.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. Significance of Polymers with "Allyl" Functionality in Biomedicine: An Emerging Class of Functional Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]

Application Notes and Protocols: Allyl Octanoate as a Potential Plasticizer in Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plasticizers are additives that increase the flexibility, workability, and distensibility of polymers.[1] They are crucial in transforming rigid polymers into more pliable materials suitable for a wide range of applications.[2] While traditional plasticizers like phthalates have been effective, concerns over their environmental and health impacts have spurred research into alternatives, including bio-based and synthetic esters.[3][4][5] Allyl octanoate (B1194180), a fatty acid ester with a fruity odor, is primarily used in the flavor and fragrance industry.[6] However, its chemical structure suggests potential as a plasticizer. This document provides a theoretical framework and generalized protocols for researchers interested in evaluating allyl octanoate as a novel plasticizer for polymers, including those used in biomedical and drug delivery applications.

Allyl-functionalized polymers are gaining attention in the biomedical field for applications such as drug delivery and tissue engineering due to the reactive nature of the allyl group, which allows for further chemical modifications.[7][8] The incorporation of a plasticizer like allyl octanoate could potentially enhance the mechanical properties of these polymer-based systems, improving their processability and performance.

Physicochemical Properties of Allyl Octanoate

Allyl octanoate, also known as 2-propenyl octanoate, is a colorless to pale yellow liquid.[6][9] A summary of its key properties is presented in Table 1. Its ester functionality is a common feature among plasticizers, which work by inserting themselves between polymer chains, thereby reducing intermolecular forces and increasing chain mobility.

Property	Value	Reference
Synonyms	Allyl caprylate, 2-Propenyl octanoate	[10][9]
Molecular Formula	C11H20O2	[10][9]
Molecular Weight	184.28 g/mol	[10][9]
Appearance	Colorless to pale yellow liquid	[6][9]
Odor	Fruity, pineapple-like	[6][10]
Boiling Point	87-88 °C @ 6 mm Hg	[10][9]
Density	0.881 g/mL at 25 °C	[10][9]
Refractive Index	n20/D 1.432	[10][9]
Solubility	Insoluble in water; soluble in alcohol and oils	[10]

Theoretical Application in Polymers

The introduction of allyl octanoate into a polymer matrix is hypothesized to yield several benefits typically associated with plasticizers:

• Increased Flexibility and Reduced Brittleness: By disrupting polymer-polymer interactions, allyl octanoate could lower the glass transition temperature (Tg) of the polymer, making it more flexible at room temperature.[2]

• Improved Processability: A lower Tg and reduced melt viscosity would facilitate processing techniques such as extrusion and injection molding.[2]

• Potential for Reactive Modification: The presence of the allyl group offers a site for post-polymerization modification, such as cross-linking or grafting of other molecules, which could be particularly useful in creating functional materials for drug delivery.[7][8]

Below is a table of hypothetical data illustrating the expected effects of allyl octanoate as a plasticizer on a generic polymer compared to an unplasticized polymer and one plasticized with a standard commercial plasticizer.

Property	Unplasticized Polymer (Control)	Polymer + 30% Standard Plasticizer (e.g., DEHP)	Polymer + 30% Allyl Octanoate (Hypothetical)
Tensile Strength (MPa)	50	30	35
Elongation at Break (%)	5	250	200
Glass Transition Temp. (Tg) (°C)	80	30	40
Hardness (Shore A)	95	70	75

Experimental Protocols

The following are generalized protocols for the evaluation of allyl octanoate as a plasticizer. Researchers should adapt these methods to the specific polymer system under investigation.

Protocol for Polymer Plasticization

This protocol describes the incorporation of allyl octanoate into a polymer matrix using a solvent casting method, which is suitable for laboratory-scale investigations.

Materials:

• Base polymer (e.g., PVC, PLA, or other relevant polymer)

• Allyl octanoate

• Appropriate solvent for the base polymer (e.g., tetrahydrofuran (B95107) (THF), dichloromethane (B109758) (DCM))

• Glass petri dishes or flat-bottomed beakers

• Magnetic stirrer and stir bar

• Fume hood

• Vacuum oven

Procedure:

• In a fume hood, dissolve a known weight of the base polymer in a suitable solvent to create a solution of desired concentration (e.g., 10% w/v). Stir until the polymer is completely dissolved.

• Calculate the required amount of allyl octanoate to achieve the desired weight percentage (e.g., 10%, 20%, 30% relative to the polymer weight).

• Slowly add the allyl octanoate to the polymer solution while stirring continuously.

• Continue stirring for at least one hour to ensure a homogenous mixture.

• Pour the solution into a glass petri dish to a uniform thickness.

• Cover the dish with a perforated lid to allow for slow solvent evaporation in the fume hood for 24-48 hours.

• Once a solid film has formed, transfer the dish to a vacuum oven.

• Dry the film under vacuum at a temperature below the polymer's glass transition temperature until all solvent has been removed (constant weight is achieved).

• Carefully peel the plasticized polymer film from the glass substrate for subsequent testing.

Protocol for Mechanical Testing

Mechanical properties are critical indicators of a plasticizer's effectiveness. The following protocol is based on standard ASTM methods.[11]

Equipment:

• Universal Testing Machine (UTM) with appropriate load cell[11]

• Specimen cutting die (e.g., dog-bone shape according to ASTM D638)[11]

• Calipers for measuring specimen dimensions

Procedure:

• Condition the prepared polymer films at a standard temperature and humidity (e.g., 23 °C and 50% RH) for at least 24 hours.

• Use the cutting die to prepare at least five specimens from each film formulation.

• Measure the width and thickness of the gauge section of each specimen using calipers.

• Set up the UTM with appropriate grips and testing parameters (e.g., crosshead speed).

• Mount a specimen in the grips and initiate the tensile test.

• Record the load and extension data until the specimen breaks.

• From the stress-strain curve, determine the tensile strength, elongation at break, and Young's modulus.

• Repeat for all specimens and calculate the average and standard deviation for each property.

Protocol for Thermal Analysis (DSC)

Differential Scanning Calorimetry (DSC) is used to determine the glass transition temperature (Tg) of the plasticized polymer.[11]

Equipment:

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum pans and lids

• Sample press

Procedure:

• Cut a small sample (5-10 mg) from the polymer film.

• Place the sample in an aluminum pan and seal it with a lid.

• Place the sealed pan and an empty reference pan into the DSC cell.

• Perform a heat-cool-heat cycle to erase the thermal history of the sample. For example:

  • Heat from room temperature to a temperature above the expected melting point (if any) at a rate of 10 °C/min.

  • Hold for 5 minutes.

  • Cool to a temperature well below the expected Tg at a rate of 10 °C/min.

  • Hold for 5 minutes.

  • Heat again at 10 °C/min through the glass transition region.

• Analyze the data from the second heating scan to determine the glass transition temperature (Tg), typically taken as the midpoint of the step change in the heat flow curve.

Visualizations

The following diagrams illustrate the experimental workflow and the theoretical mechanism of plasticization.

Caption: Experimental workflow for evaluating a novel plasticizer.

Caption: Theoretical model of external plasticization.

Safety and Handling

Allyl octanoate is moderately toxic by ingestion and is a skin irritant.[10][12] Handle with care using appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area or fume hood to avoid inhalation and skin contact.[6] Allyl octanoate is flammable; avoid exposure to heat, sparks, or open flames.[6] Store in a cool, dry place in tightly sealed containers.[6]

Conclusion

While allyl octanoate is not a conventional plasticizer, its ester chemistry and the presence of a reactive allyl group make it an interesting candidate for investigation, particularly for specialty polymers and biomedical applications. The protocols and theoretical information provided herein offer a foundational guide for researchers to explore its potential. It is critical to perform thorough experimental validation to determine its efficacy and suitability for any given polymer system.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. specialchem.com [specialchem.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 7. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cas 4230-97-1,ALLYL CAPRYLATE | lookchem [lookchem.com]
• 10. ALLYL CAPRYLATE | 4230-97-1 [chemicalbook.com]
• 11. contractlaboratory.com [contractlaboratory.com]
• 12. ALLYL OCTANOATE [chembk.com]

Application Notes & Protocol: Microencapsulation of Allyl Octanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Allyl octanoate (B1194180), also known as allyl caprylate, is a volatile ester recognized for its distinct fruity and fatty aroma, reminiscent of pineapple and banana.[1][2] Its application as a flavoring and fragrance agent is often limited by its high volatility and susceptibility to degradation.[1] Microencapsulation offers a robust solution to protect allyl octanoate from environmental factors, control its release, and improve its handling and stability in various formulations. This document provides a detailed protocol for the microencapsulation of allyl octanoate using the complex coacervation method, a widely utilized technique for flavor encapsulation.[3]

Principle of Complex Coacervation:

Complex coacervation is a phase separation phenomenon involving the interaction of two oppositely charged polymers in a solution, typically a protein and a polysaccharide.[4][5] In this protocol, gelatin (a protein) and gum arabic (a polysaccharide) are used as the wall materials.[3] The process is initiated by adjusting the pH of the polymer solution to a point where electrostatic attraction between the two polymers is maximized, leading to the formation of a polymer-rich phase (coacervate) that encapsulates the dispersed allyl octanoate droplets.[4][5] Subsequent cross-linking solidifies the microcapsule wall, ensuring the stability and controlled release of the core material.

Quantitative Data Summary

The following table summarizes typical quantitative data for microencapsulation of volatile compounds using methods like complex coacervation and spray drying. While specific data for allyl octanoate is limited, these values from similar esters and essential oils provide a useful reference.

Parameter	Complex Coacervation (Gelatin/Gum Arabic)	Spray Drying (Maltodextrin/Gum Arabic)	Interfacial Polymerization (Polyurethane)
Encapsulation Efficiency (%)	80 - 95%[6]	75 - 90%[7]	90 - 99%[8]
Particle Size (µm)	20 - 200 µm	10 - 100 µm[7]	10 - 500 µm[9]
Core Loading (%)	20 - 50%	10 - 40%[7]	30 - 60%[9]
Release Mechanism	Diffusion, Swelling, Rupture	Diffusion, Dissolution	Diffusion, Rupture[10]

Experimental Protocol: Microencapsulation of Allyl Octanoate by Complex Coacervation

This protocol details the steps for encapsulating allyl octanoate using gelatin and gum arabic.

Materials:

• Gelatin (Type A, 250-300 Bloom)

• Gum Arabic

• Allyl Octanoate (Food Grade)

• Glutaraldehyde (B144438) (25% aqueous solution) or Transglutaminase

• Sodium Hydroxide (NaOH)

• Acetic Acid

• Distilled Water

• Optical Microscope

• Mechanical Stirrer with propeller blade

• pH meter

• Homogenizer (optional)

Procedure:

• Preparation of Polymer Solutions:

  • Prepare a 2% (w/v) gelatin solution by dissolving the required amount of gelatin in distilled water at 40-50°C with continuous stirring until fully dissolved.

  • Prepare a 2% (w/v) gum arabic solution by dissolving it in distilled water at room temperature with continuous stirring.

• Emulsification:

  • In a beaker, mix equal volumes of the 2% gelatin and 2% gum arabic solutions.

  • Add allyl octanoate to the polymer solution. A typical starting core-to-wall material ratio is 1:1 to 1:4.

  • Homogenize the mixture using a mechanical stirrer at 500-1000 rpm for 15-30 minutes to form a stable oil-in-water emulsion. For smaller and more uniform droplets, a high-speed homogenizer can be used. The droplet size will influence the final microcapsule size.

• Coacervation:

  • While stirring, slowly adjust the pH of the emulsion to 4.0 using a 10% acetic acid solution. This is the optimal pH for complex coacervation of gelatin and gum arabic.[11]

  • As the pH approaches 4.0, the solution will become turbid, indicating the formation of the coacervate phase.

  • Continue stirring for another 30-60 minutes to allow the coacervate to deposit around the allyl octanoate droplets.

• Cooling and Wall Formation:

  • Slowly cool the mixture to 5-10°C in an ice bath while maintaining gentle stirring (e.g., 200 rpm). This step promotes the gelation of the gelatin in the coacervate wall.

  • Maintain this temperature for at least 30 minutes to ensure complete wall formation.

• Cross-linking (Hardening):

  • Add a cross-linking agent to strengthen the microcapsule walls.

    • Chemical Cross-linking: Add 0.1-0.5% (v/v) of glutaraldehyde solution (25%) to the suspension and stir for 3-12 hours at room temperature.

    • Enzymatic Cross-linking: Alternatively, add transglutaminase (following manufacturer's recommendations) and incubate at the optimal temperature for the enzyme (typically 40-50°C) for a few hours.

  • After cross-linking, adjust the pH to 7.0 with a 1 M NaOH solution to stop the reaction.

• Washing and Collection:

  • Allow the microcapsules to settle.

  • Decant the supernatant and wash the microcapsules several times with distilled water to remove unreacted polymers and cross-linker.

  • The microcapsules can be collected by filtration or centrifugation.

• Drying:

  • The collected microcapsules can be used as a slurry or dried to a powder.

  • For drying, freeze-drying (lyophilization) is recommended to preserve the integrity of the microcapsules and the volatile core.

Characterization of Microcapsules

• Morphology and Particle Size: Observe the shape and measure the size distribution of the microcapsules using an optical microscope or a particle size analyzer.

• Encapsulation Efficiency: Determine the amount of encapsulated allyl octanoate. This can be done by solvent extraction of a known mass of microcapsules followed by quantification using gas chromatography (GC).

  • Encapsulation Efficiency (%) = (Mass of encapsulated allyl octanoate / Initial mass of allyl octanoate) x 100

• Release Kinetics: Study the release profile of allyl octanoate from the microcapsules under specific conditions (e.g., in an aqueous solution at a certain temperature). The amount of released allyl octanoate can be measured over time using UV-Vis spectrophotometry or GC.

Visualizations

Caption: Experimental workflow for microencapsulation of allyl octanoate.

Caption: Mechanisms of allyl octanoate release from microcapsules.

References

• 1. allyl octanoate, 4230-97-1 [thegoodscentscompany.com]
• 2. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Design of gum Arabic/gelatin composite microcapsules and their cosmetic applications in encapsulating tea tree essential oil - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08526K [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Influence of spray drying parameters on the physicochemical characteristics of microencapsulated pomelo (Citrus grandis (L.) Osbeck) essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Polyurethane/n-Octadecane Phase-Change Microcapsules via Emulsion Interfacial Polymerization: The Effect of Paraffin Loading on Capsule Shell Formation and Latent Heat Storage Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. SYNTHESIS OF MICROCAPSULES FROM PREPOLYURETHANES | Semantic Scholar [semanticscholar.org]
• 10. A Multi-Scale Approach to Microencapsulation by Interfacial Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Sensory Evaluation of Allyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180) (also known as allyl caprylate) is an ester recognized for its potent fruity, pineapple-like aroma with sweet and waxy nuances.[1][2][3] It is a key ingredient in the flavor and fragrance industry, utilized to impart tropical and fruity notes to a variety of products, including beverages, confectionery, baked goods, and personal care items.[3] Accurate and standardized sensory evaluation of allyl octanoate is crucial for quality control, product development, and regulatory compliance. These application notes provide detailed protocols for various sensory evaluation techniques applicable to allyl octanoate, enabling researchers and professionals to obtain reliable and reproducible sensory data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of allyl octanoate is provided in the table below. This information is essential for sample preparation and handling during sensory evaluation.

Property	Value	Reference
Synonyms	Allyl caprylate, 2-Propenyl octanoate	[4]
CAS Number	4230-97-1	[1][4]
Molecular Formula	C₁₁H₂₀O₂	[1][4]
Molecular Weight	184.28 g/mol	[3]
Appearance	Colorless to pale yellow oily liquid	[4]
Odor Profile	Fruity, pineapple, sweet, waxy, fatty	[1][2]
Taste Profile	Fatty, fruity, pineapple, tropical at 10 ppm	[2]
Boiling Point	87-88 °C at 5.50 mm Hg	[4]
Solubility	Insoluble in water; soluble in ethanol (B145695) and fixed oils	[4]

Quantitative Sensory Data

Publicly available quantitative sensory data for allyl octanoate is limited. The following table summarizes the known values and provides a template for presenting data that can be generated using the protocols described in this document.

Sensory Parameter	Value/Range	Method	Reference/Notes
Taste Detection Threshold in Water	10 ppm	Not specified	[2]
Odor Detection Threshold in Water	Data not available	ASTM E679-19	To be determined
Odor Detection Threshold in Air	Data not available	ASTM E544-18	To be determined
Aroma Intensity (Fruity)	Example: 6.5 (on a 0-10 scale)	Quantitative Descriptive Analysis	To be determined at a specified concentration
Aroma Intensity (Pineapple)	Example: 7.2 (on a 0-10 scale)	Quantitative Descriptive Analysis	To be determined at a specified concentration
Aroma Intensity (Sweet)	Example: 5.8 (on a 0-10 scale)	Quantitative Descriptive Analysis	To be determined at a specified concentration
Aroma Intensity (Waxy)	Example: 3.1 (on a 0-10 scale)	Quantitative Descriptive Analysis	To be determined at a specified concentration
Consumer Acceptance (Overall Liking)	Example: 7.8 (on a 9-point hedonic scale)	Consumer Preference Test	To be determined for a specific product application
FEMA GRAS Usage Levels	Baked Goods: up to 4.0 ppm; Non-alcoholic beverages: up to 1.7 ppm	FEMA	[2]

Experimental Protocols

Detailed methodologies for key sensory evaluation techniques are provided below. These protocols are designed to be adapted for the specific research questions related to allyl octanoate.

Protocol 1: Determination of Odor Detection Threshold (ASTM E679-19, Ascending Forced-Choice Method)

Objective: To determine the lowest concentration of allyl octanoate that is detectible by a sensory panel.

Materials:

• Allyl octanoate (high purity)

• Odor-free water or air for dilution

• Glass sniffing bottles with Teflon-lined caps

• Graduated pipettes and volumetric flasks

• Sensory panel of at least 15 screened and trained assessors

• Sensory evaluation software or data sheets

Procedure:

• Stock Solution Preparation: Prepare a stock solution of allyl octanoate in a suitable solvent (e.g., ethanol) if working with aqueous solutions. For air thresholds, a dynamic olfactometer is required.

• Dilution Series: Prepare a series of dilutions of the stock solution in odor-free water, typically in base-10 or base-3 steps. The range of concentrations should bracket the expected threshold.

• Sample Presentation (Triangle Test): For each concentration level, present three samples to each panelist: two blanks (odor-free water) and one containing the allyl octanoate dilution. The order of presentation should be randomized for each panelist.

• Evaluation: Panelists are instructed to sniff each sample from left to right and identify the "odd" or different sample.

• Data Analysis: The number of correct identifications at each concentration is recorded. The group threshold is calculated as the geometric mean of the individual thresholds. The individual threshold is the concentration at which the panelist's response is statistically greater than chance (typically p < 0.05).

Protocol 2: Descriptive Analysis for Flavor/Aroma Profiling

Objective: To identify and quantify the key sensory attributes of allyl octanoate.

Materials:

• Allyl octanoate at a predetermined concentration in a neutral base (e.g., water, oil, or air).

• Reference standards for aroma attributes (e.g., fresh pineapple, canned pineapple syrup, beeswax for waxy notes).

• A trained descriptive analysis panel (8-12 panelists).

• Sensory booths with controlled lighting and ventilation.

• Data collection software with unstructured or structured line scales (e.g., 15-cm).

Procedure:

• Lexicon Development: In initial sessions, panelists are presented with the allyl octanoate sample and work together to generate a list of descriptive terms for its aroma and flavor. The panel leader facilitates this process to ensure the terms are precise and non-hedonic.

• Reference Standardization: The panel agrees upon and is trained on reference standards for each attribute to anchor the intensity ratings.

• Intensity Rating: In subsequent sessions, panelists individually evaluate the allyl octanoate sample and rate the intensity of each attribute on a line scale. Samples should be presented in a randomized order with appropriate palate cleansers (e.g., unsalted crackers and water).

• Data Analysis: The intensity ratings are converted to numerical data. Analysis of Variance (ANOVA) and multivariate analysis (e.g., Principal Component Analysis) can be used to analyze the data and create a sensory profile, often visualized as a spider plot.

Protocol 3: Consumer Preference Testing (Paired Comparison or Hedonic Scaling)

Objective: To determine consumer liking and preference for products containing allyl octanoate.

Materials:

• Two or more product prototypes (e.g., beverages, candies) with and without, or with varying levels of, allyl octanoate.

• A consumer panel representing the target demographic (typically >50 participants).

• A suitable testing environment (e.g., sensory lab, central location test facility).

• Ballots or software for data collection (e.g., 9-point hedonic scale).

Procedure:

• Sample Preparation: Prepare product samples under controlled conditions to ensure consistency. Samples should be coded with random three-digit numbers.

• Test Design:

  • Paired Comparison: Present two samples simultaneously and ask consumers to indicate which one they prefer.

  • Hedonic Scaling: Present samples one at a time and ask consumers to rate their overall liking, as well as liking of specific attributes (e.g., aroma, flavor, aftertaste) on a 9-point hedonic scale (1 = dislike extremely, 9 = like extremely).

• Evaluation: The order of sample presentation should be randomized and balanced across participants.

• Data Analysis: For paired comparison, a chi-square test can determine if a statistically significant preference exists. For hedonic scaling, analysis of variance (ANOVA) can be used to identify significant differences in liking scores between samples.

Signaling Pathways and Experimental Workflows

Olfactory Transduction Pathway for Esters

The perception of allyl octanoate's fruity and pineapple aroma begins with the interaction of the odorant molecule with olfactory receptors in the nasal cavity. The following diagram illustrates the general signal transduction cascade that follows.

Caption: General olfactory signal transduction pathway.

Experimental Workflow for Sensory Evaluation

The following diagram outlines a typical workflow for conducting a comprehensive sensory evaluation of a flavor and fragrance ingredient like allyl octanoate.

Caption: A typical sensory evaluation workflow.

Logical Relationship of Sensory Tests

Different sensory tests answer different types of questions. The choice of test depends on the research objective.

Caption: Logical relationships between sensory tests.

References

• 1. scent.vn [scent.vn]
• 2. allyl octanoate, 4230-97-1 [thegoodscentscompany.com]
• 3. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 4. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporation of Allyl Octanoate in Hydrogel Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180), a volatile ester known for its fruity aroma, presents an interesting candidate for controlled release applications in drug delivery and tissue engineering.[1] Its hydrophobic nature, however, poses a challenge for its incorporation into hydrophilic hydrogel networks.[2] These application notes provide a comprehensive overview and detailed protocols for the successful incorporation of allyl octanoate into hydrogel matrices, its characterization, and the analysis of its release kinetics. Furthermore, we explore its potential modulatory effects on inflammatory signaling pathways, drawing parallels with structurally similar compounds.

Physicochemical Properties of Allyl Octanoate

A thorough understanding of the physicochemical properties of allyl octanoate is crucial for designing an effective encapsulation and delivery system.

Property	Value	Reference
Molecular Formula	C₁₁H₂₀O₂
Molecular Weight	184.28 g/mol
Appearance	Colorless to pale yellow oily liquid	[1]
Odor	Fruity, pineapple-like	[1]
Boiling Point	87-88 °C @ 6 mm Hg
Solubility	Insoluble in water; soluble in ethanol (B145695) and oils	[1]
Density	~0.881 g/mL at 25 °C

Experimental Protocols

Hydrogel Synthesis and Allyl Octanoate Incorporation

This protocol describes the preparation of an alginate-based hydrogel encapsulating allyl octanoate via an emulsion/internal gelation method.

Materials:

• Sodium alginate

• Calcium chloride (CaCl₂)

• Allyl octanoate

• Span 80 (or other suitable surfactant)

• Deionized water

• Magnetic stirrer

• Homogenizer (optional)

Procedure:

• Prepare Alginate Solution: Dissolve 2% (w/v) sodium alginate in deionized water with continuous stirring until a homogenous solution is formed.

• Prepare Oil Phase: In a separate container, mix allyl octanoate with a surfactant (e.g., 1% v/v Span 80) to create the oil phase. The ratio of allyl octanoate to the aqueous phase can be varied (e.g., 1:10 v/v) to achieve the desired loading.

• Form Emulsion: Slowly add the oil phase to the alginate solution while stirring at high speed. For a more stable and uniform emulsion, use a high-shear homogenizer.

• Initiate Crosslinking: Add a crosslinking agent, such as a 0.2 M CaCl₂ solution, dropwise to the emulsion under continuous stirring. The volume of the crosslinking solution will depend on the desired gel strength.

• Gel Formation: Continue stirring for 30-60 minutes to allow for complete gelation.

• Washing: The resulting hydrogel can be washed with deionized water to remove any unreacted crosslinking agent and surfactant.

dot

Fig. 1: Experimental workflow for hydrogel synthesis.

Characterization of Allyl Octanoate-Loaded Hydrogels

3.2.1. Swelling Ratio

The swelling behavior is a critical parameter that influences the release of the encapsulated compound.

Procedure:

• Weigh a known amount of the dried hydrogel (Wd).

• Immerse the hydrogel in a phosphate-buffered saline (PBS) solution (pH 7.4) at 37°C.

• At predetermined time intervals, remove the hydrogel, gently blot the surface with filter paper to remove excess water, and weigh it (Ws).

• Calculate the swelling ratio using the formula: Swelling Ratio (%) = [(Ws - Wd) / Wd] x 100

3.2.2. Mechanical Properties

The incorporation of a hydrophobic compound can alter the mechanical strength of the hydrogel.

Procedure (Compressive Strength):

• Prepare cylindrical hydrogel samples of uniform dimensions.

• Use a universal testing machine to apply a compressive force at a constant strain rate.

• Record the stress-strain curve and determine the compressive modulus from the initial linear region.

3.2.3. Morphology

Scanning Electron Microscopy (SEM) can be used to visualize the internal structure of the hydrogel.

Procedure:

• Freeze-dry the hydrogel samples.

• Mount the dried samples on stubs and coat them with a thin layer of gold.

• Observe the cross-sectional morphology under an SEM.

Quantification of Allyl Octanoate Release

High-Performance Liquid Chromatography (HPLC) is a precise method for quantifying the amount of allyl octanoate released from the hydrogel.

Materials:

• HPLC system with a UV detector

• C18 column

• Acetonitrile (ACN) and water (HPLC grade) as mobile phase

• Allyl octanoate standard solutions of known concentrations

Procedure:

• Release Study:

  • Place a known amount of the allyl octanoate-loaded hydrogel in a known volume of release medium (e.g., PBS with a small percentage of a solubilizing agent like Tween 80 to maintain sink conditions).

  • Incubate at 37°C with gentle agitation.

  • At specific time points, withdraw an aliquot of the release medium and replace it with fresh medium.

• HPLC Analysis:

  • Filter the collected samples.

  • Inject the samples into the HPLC system.

  • Set the UV detector to an appropriate wavelength for allyl octanoate (e.g., determined by a UV scan).

  • Run a calibration curve with the standard solutions.

  • Quantify the concentration of allyl octanoate in the samples based on the calibration curve.

3.3.1. Release Kinetics

The release data can be fitted to various kinetic models to understand the release mechanism.

• Higuchi Model: Q = kHt1/2 (describes release from a matrix via Fickian diffusion)

• Korsmeyer-Peppas Model: Mt/M∞ = ktn (describes release from a polymeric system)

Where Q is the amount of drug released at time t, kH and k are release constants, Mt/M∞ is the fraction of drug released at time t, and n is the release exponent indicative of the release mechanism.

Potential Modulation of Inflammatory Signaling Pathways

While direct evidence for allyl octanoate is limited, the structurally similar compound, allyl isothiocyanate (AITC), has been shown to modulate inflammatory pathways. It is hypothesized that allyl octanoate may exhibit similar bioactivity due to the presence of the allyl group.

dot

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Controlled Release Studies of Allyl Octanoate from Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl octanoate (B1194180), a volatile ester with applications in the flavor, fragrance, and pharmaceutical industries, can benefit from controlled release technologies to enhance its stability, prolong its efficacy, and target its delivery. This document provides detailed application notes and protocols for studying the controlled release of allyl octanoate from two common biodegradable polymers: chitosan (B1678972) and poly(lactic-co-glycolic acid) (PLGA). The methodologies described herein cover the preparation of polymer matrices, encapsulation of allyl octanoate, and in vitro release studies, along with analytical quantification.

Data Presentation: Controlled Release of Allyl Octanoate

The following tables summarize exemplary quantitative data for the controlled release of allyl octanoate from chitosan films and PLGA microparticles. This data is illustrative and based on typical release profiles observed for hydrophobic esters from these polymer systems.

Table 1: Release of Allyl Octanoate from Chitosan Films

Time (hours)	Cumulative Release (%) - Formulation A (1% Allyl Octanoate)	Cumulative Release (%) - Formulation B (2% Allyl Octanoate)
1	15.2 ± 1.8	20.5 ± 2.1
2	28.9 ± 2.5	35.1 ± 2.8
4	45.3 ± 3.1	52.8 ± 3.5
8	68.7 ± 4.2	75.4 ± 4.1
12	85.1 ± 4.9	90.2 ± 4.8
24	96.3 ± 5.3	98.1 ± 5.2

Table 2: Release of Allyl Octanoate from PLGA Microparticles

Time (days)	Cumulative Release (%) - Formulation C (5% Allyl Octanoate)	Cumulative Release (%) - Formulation D (10% Allyl Octanoate)
1	25.8 ± 2.9	32.1 ± 3.3
3	48.2 ± 3.8	55.9 ± 4.0
7	70.1 ± 4.5	78.3 ± 4.7
14	88.9 ± 5.1	92.5 ± 5.4
21	97.4 ± 5.6	99.2 ± 5.8
28	99.1 ± 5.9	99.8 ± 6.1

Experimental Protocols

Protocol 1: Preparation of Allyl Octanoate-Loaded Chitosan Films by Solvent Casting

This protocol details the preparation of chitosan films containing allyl octanoate for controlled release studies.[1][2][3][4][5]

Materials:

• Low molecular weight chitosan

• Glacial acetic acid

• Glycerol (B35011) (plasticizer)

• Allyl octanoate

• Ethanol

• Deionized water

• Petri dishes

Procedure:

• Preparation of Chitosan Solution:

  • Dissolve 2g of chitosan powder in 100 mL of a 1% (v/v) aqueous acetic acid solution by stirring overnight at room temperature.

  • Add 0.5 mL of glycerol as a plasticizer and stir for another hour to obtain a homogeneous solution.

• Incorporation of Allyl Octanoate:

  • Prepare a 10% (v/v) solution of allyl octanoate in ethanol.

  • Add the desired amount of the allyl octanoate solution to the chitosan solution under vigorous stirring to form a stable emulsion. For example, for a 1% loading, add 1 mL of the 10% solution to 9 mL of the chitosan solution.

• Film Casting:

  • Pour a specific volume (e.g., 20 mL) of the final emulsion into a sterile Petri dish.

  • Dry the films in an oven at 40°C for 48 hours.

  • Carefully peel the dried films from the Petri dishes and store them in a desiccator until further use.

Protocol 2: Preparation of Allyl Octanoate-Loaded PLGA Microparticles by Emulsion-Solvent Evaporation

This protocol describes the encapsulation of allyl octanoate within PLGA microparticles.[6][7][8][9][10]

Materials:

• Poly(lactic-co-glycolic acid) (PLGA) (50:50)

• Dichloromethane (B109758) (DCM)

• Poly(vinyl alcohol) (PVA)

• Allyl octanoate

• Deionized water

Procedure:

• Preparation of Organic Phase:

  • Dissolve 200 mg of PLGA in 4 mL of dichloromethane.

  • Add the desired amount of allyl octanoate to the PLGA solution and mix thoroughly.

• Emulsification:

  • Prepare a 1% (w/v) aqueous solution of PVA.

  • Add the organic phase to 20 mL of the PVA solution.

  • Emulsify the mixture using a high-speed homogenizer or sonicator for 2 minutes to form an oil-in-water (O/W) emulsion.

• Solvent Evaporation:

  • Transfer the emulsion to a larger beaker and stir at room temperature for 4 hours to allow the dichloromethane to evaporate.

• Microparticle Collection:

  • Collect the hardened microparticles by centrifugation (e.g., 10,000 rpm for 10 minutes).

  • Wash the microparticles three times with deionized water to remove residual PVA and unencapsulated allyl octanoate.

  • Freeze-dry the microparticles to obtain a fine powder and store at 4°C.

Protocol 3: In Vitro Release Study of Allyl Octanoate

This protocol outlines the procedure for determining the release profile of allyl octanoate from the prepared polymer matrices.[11][12][13]

Materials:

• Allyl octanoate-loaded polymer matrix (film or microparticles)

• Phosphate-buffered saline (PBS, pH 7.4) or other suitable release medium

• Incubator shaker

• Vials with PTFE-lined septa

• Headspace gas chromatography-mass spectrometry (GC-MS) system

Procedure:

• Setup:

  • Accurately weigh a known amount of the polymer matrix (e.g., 20 mg of film or 10 mg of microparticles) and place it into a vial.

  • Add a defined volume of the release medium (e.g., 10 mL of PBS) to the vial.

• Incubation:

  • Place the vials in an incubator shaker set at 37°C and a constant agitation speed (e.g., 100 rpm).

• Sampling:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 hours for films; 1, 3, 7, 14, 21, 28 days for microparticles), withdraw a sample from the headspace of the vial using a gas-tight syringe.

• Quantification:

  • Analyze the collected headspace sample using a validated headspace GC-MS method to determine the concentration of released allyl octanoate.[14][15][16]

• Data Analysis:

  • Calculate the cumulative amount of allyl octanoate released at each time point and express it as a percentage of the total amount encapsulated.

  • Plot the cumulative release percentage against time to obtain the release profile.

Protocol 4: Quantification of Allyl Octanoate using Headspace GC-MS

This protocol provides a general method for the quantification of volatile allyl octanoate in the release medium.[14][15][16][17]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a headspace autosampler and a mass selective detector.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Headspace Sampler Parameters:

  • Vial Equilibration Temperature: 80°C

  • Vial Equilibration Time: 15 min

  • Injection Volume: 1 mL

• GC Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C, hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: 40-300 m/z.

Procedure:

• Calibration: Prepare a series of standard solutions of allyl octanoate in the release medium at known concentrations. Analyze these standards using the headspace GC-MS method to generate a calibration curve.

• Sample Analysis: Analyze the headspace samples from the in vitro release study using the same method.

• Quantification: Determine the concentration of allyl octanoate in the release samples by comparing their peak areas to the calibration curve.

Mandatory Visualizations

Caption: Workflow for preparing Allyl Octanoate-loaded chitosan films.

Caption: Workflow for preparing Allyl Octanoate-loaded PLGA microparticles.

Caption: Workflow for the in vitro release study of Allyl Octanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. Chitosan/Essential Oils Formulations for Potential Use as Wound Dressing: Physical and Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. PLGA nanoparticle preparations by emulsification and nanoprecipitation techniques: effects of formulation parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solvent effect in the synthesis of hydrophobic drug‐loaded polymer nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. kinampark.com [kinampark.com]
• 10. researchgate.net [researchgate.net]
• 11. Recent Progress in Drug Release Testing Methods of Biopolymeric Particulate System - PMC [pmc.ncbi.nlm.nih.gov]
• 12. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 13. In vitro release testing methods for vitamin E nanoemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. polymersolutions.com [polymersolutions.com]
• 15. gcms.cz [gcms.cz]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]

Technical Notes & Optimization

Technical Support Center: Optimizing Allyl Octanoate Synthesis via Fischer Esterification

Welcome to the technical support center for the synthesis of allyl octanoate (B1194180). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on improving reaction yields and troubleshooting common issues encountered during the Fischer esterification of octanoic acid and allyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the Fischer esterification for producing allyl octanoate?

The Fischer esterification is a reversible, acid-catalyzed reaction between a carboxylic acid (octanoic acid) and an alcohol (allyl alcohol) to form an ester (allyl octanoate) and water.[1][2] The reaction's equilibrium nature means that the reverse reaction, the hydrolysis of the ester back to the starting materials, can limit the final yield.[3] To achieve a high yield of allyl octanoate, the equilibrium must be shifted towards the product side.

Q2: What are the primary methods to increase the yield of allyl octanoate?

There are two main strategies to drive the equilibrium towards the formation of allyl octanoate, in accordance with Le Châtelier's Principle:

• Using an Excess of a Reactant: Typically, the less expensive reactant, in this case, allyl alcohol, is used in a significant molar excess.[2][3] This increases the statistical probability of the forward reaction. For instance, increasing the alcohol-to-acid ratio from 1:1 to 10:1 can dramatically increase the ester yield from approximately 65% to 97% in some Fischer esterifications.[3]

• Removal of Water: As water is a product of the reaction, its continuous removal from the reaction mixture will prevent the reverse hydrolysis reaction and push the equilibrium towards the formation of the ester.[4]

Q3: What are common side reactions, and how can they be minimized?

A primary concern in this specific esterification is the potential for acid-catalyzed polymerization of allyl alcohol.[5] Allyl alcohol can also undergo a side reaction to form diallyl ether.[6] To mitigate these issues:

• Control Reaction Temperature: Avoid excessively high temperatures, which can promote polymerization and other side reactions. A temperature range of 70-140°C is generally recommended for the synthesis of allyl esters.[7]

• Use of Polymerization Inhibitors: While not always necessary, the addition of a small amount of a polymerization inhibitor, such as hydroquinone (B1673460) or other phenolic compounds, can help prevent the polymerization of allyl alcohol, especially during prolonged reaction times or at higher temperatures.[][9]

Q4: Which acid catalysts are most effective for this reaction?

Commonly used strong acid catalysts for Fischer esterification include sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TsOH), and hydrochloric acid (HCl).[10][11] Heterogeneous catalysts, such as acidic ion-exchange resins (e.g., Dowex H+), are also effective and offer the advantage of easier separation from the reaction mixture.[10] The choice of catalyst can influence reaction time and yield, and the optimal catalyst may need to be determined empirically for your specific setup.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Allyl Octanoate	Equilibrium not sufficiently shifted towards products.	- Increase the molar excess of allyl alcohol (e.g., from 1.5:1 to 5:1 or higher).- Implement a method for continuous water removal, such as a Dean-Stark apparatus with an azeotropic solvent like toluene (B28343) or hexane.[4]
Presence of water in reactants or solvent.	- Use anhydrous grade allyl alcohol, octanoic acid, and solvent.- Ensure all glassware is thoroughly dried before use.
Insufficient reaction time or temperature.	- Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has reached completion.- Gradually increase the reaction temperature within the recommended range (70-140°C) while monitoring for side product formation.[7]
Ineffective catalyst.	- Ensure the acid catalyst has not degraded. Use a fresh batch if necessary.- Consider trying a different acid catalyst (e.g., p-TsOH instead of H₂SO₄) which may be less prone to causing charring.[4]
Formation of a Polymeric Substance	Polymerization of allyl alcohol.	- Lower the reaction temperature.- Reduce the reaction time.- Add a polymerization inhibitor like hydroquinone at a low concentration (e.g., 0.1 mol%).
Difficulty in Product Purification	Incomplete removal of unreacted starting materials or catalyst.	- During the work-up, wash the organic layer thoroughly with a saturated sodium bicarbonate solution to remove all acidic components.[12]- Use a brine wash to help break up emulsions and remove residual water.[13]- Perform vacuum distillation to separate the allyl octanoate (boiling point ~87-88 °C at 6 mmHg) from less volatile impurities.[14]
Product has a Sharp, Unpleasant Odor	Presence of unreacted octanoic acid.	- Ensure complete neutralization during the work-up by testing the pH of the aqueous washes.- Repeat the wash with a saturated sodium bicarbonate solution if necessary.

Data Presentation

Table 1: Effect of Reactant Molar Ratio on Esterification Yield (Illustrative Data)

Molar Ratio (Allyl Alcohol : Octanoic Acid)	Expected Yield (%)	Notes
1 : 1	~60-70%	Equilibrium limits the conversion.
2 : 1	~80-85%	A moderate excess of alcohol improves the yield.
5 : 1	>90%	A significant excess of alcohol can drive the reaction close to completion.
10 : 1	>95%	Further increases in excess alcohol offer diminishing returns.

Note: This data is illustrative and based on general principles of Fischer esterification. Actual yields may vary depending on specific reaction conditions.[3]

Table 2: Comparison of Common Acid Catalysts for Fischer Esterification

Catalyst	Typical Loading (mol% relative to carboxylic acid)	Advantages	Disadvantages
Sulfuric Acid (H₂SO₄)	1-5%	Inexpensive and highly effective.	Can cause charring and side reactions. Difficult to remove completely.
p-Toluenesulfonic Acid (p-TsOH)	1-5%	Solid, easy to handle. Generally causes less charring than H₂SO₄.	More expensive than sulfuric acid.
Hydrochloric Acid (HCl)	1-5%	Effective catalyst.	Volatile and corrosive.
Dowex H+ Resin	10-20% by weight	Heterogeneous, easily filtered and recycled. "Greener" option.	May require longer reaction times.

Experimental Protocols

Protocol 1: High-Yield Synthesis using a Dean-Stark Apparatus

This protocol is designed to maximize the yield of allyl octanoate by continuously removing water from the reaction.

Materials:

• Octanoic acid (1.0 eq)

• Allyl alcohol (1.5 - 2.0 eq)

• p-Toluenesulfonic acid monohydrate (0.02 - 0.05 eq)

• Toluene (or another suitable azeotropic solvent)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask, Dean-Stark trap, reflux condenser, magnetic stirrer, and heating mantle

Procedure:

• To a round-bottom flask, add octanoic acid, allyl alcohol, p-toluenesulfonic acid, and toluene.

• Assemble the Dean-Stark apparatus and reflux condenser. Fill the Dean-Stark trap with toluene.

• Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Water, being denser, will separate to the bottom of the trap, and the toluene will overflow back into the reaction flask.

• Continue refluxing until no more water is collected in the trap, indicating the reaction is complete.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (until no more gas evolves), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator.

• Purify the crude allyl octanoate by vacuum distillation.

Protocol 2: Synthesis using Excess Allyl Alcohol

This protocol utilizes a large excess of allyl alcohol to drive the reaction to completion without the need for an azeotropic solvent.

Materials:

• Octanoic acid (1.0 eq)

• Allyl alcohol (5.0 - 10.0 eq)

• Concentrated sulfuric acid (0.01 - 0.05 eq)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle

Procedure:

• In a round-bottom flask, combine octanoic acid and allyl alcohol.

• With stirring, slowly add the concentrated sulfuric acid.

• Attach a reflux condenser and heat the mixture to a gentle reflux for 2-4 hours. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess allyl alcohol under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation if necessary.

Visualizations

Caption: The reaction mechanism of Fischer esterification for allyl octanoate.

Caption: A logical workflow for troubleshooting low yields in allyl octanoate synthesis.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. US2164188A - Esterification of allyl type alcohols and products resulting therefrom - Google Patents [patents.google.com]
• 6. US2557639A - Esterification with allyl type alcohols - Google Patents [patents.google.com]
• 7. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. Acid Catalyst Comparison in Fischer Esterification Reactions [scholarsphere.psu.edu]
• 11. technoarete.org [technoarete.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Allyl Octanoate

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of allyl octanoate (B1194180).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing allyl octanoate?

The most prevalent and direct method for synthesizing allyl octanoate is the Fischer-Speier esterification. This reaction involves the acid-catalyzed esterification of octanoic acid with allyl alcohol.[1][2]

Q2: My reaction yield is consistently low. What are the primary reasons?

Low yields in the synthesis of allyl octanoate are often due to the reversible nature of the Fischer esterification reaction. The presence of water, a byproduct of the reaction, can lead to the hydrolysis of the ester back to the starting materials (octanoic acid and allyl alcohol), thus lowering the overall yield. Incomplete conversion of reactants is another major factor.

Q3: How can I improve the yield of my allyl octanoate synthesis?

To drive the reaction equilibrium towards the formation of allyl octanoate and improve the yield, two main strategies are employed:

• Use of Excess Reactant: Employing a molar excess of one of the reactants, typically the less expensive and more easily removable allyl alcohol, can shift the equilibrium to favor the product. Molar ratios of allyl alcohol to octanoic acid can range from 1:1 to as high as 10:1.[1]

• Removal of Water: Continuously removing water as it is formed is a highly effective method to prevent the reverse reaction. This is commonly achieved by azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like toluene (B28343) or hexane.[3]

Q4: What are the potential side reactions in the synthesis of allyl octanoate?

The primary side reactions of concern are:

• Hydrolysis: The reverse reaction where the ester reacts with water to reform the carboxylic acid and alcohol. This is minimized by removing water from the reaction mixture.

• Diallyl Ether Formation: Under acidic conditions, allyl alcohol can undergo self-condensation to form diallyl ether.[1][4] This can be a significant byproduct if the reaction temperature is too high or if a large excess of allyl alcohol is used under strongly acidic conditions.

Q5: What are the common impurities found in the final product?

Common impurities can include unreacted octanoic acid and allyl alcohol, the side-product diallyl ether, and residual acid catalyst. Purification is typically achieved through washing with a mild base to remove acidic components, followed by distillation to separate the desired ester from other volatile and non-volatile impurities.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of Allyl Octanoate	The reaction has reached equilibrium without complete conversion of the limiting reagent.	To shift the equilibrium towards the product, use a significant molar excess of allyl alcohol (e.g., 2 to 5 equivalents).[1] Alternatively, if using equimolar reactants, employ a Dean-Stark apparatus to remove water as it forms.[3]
The catalyst is inactive or used in an insufficient amount.	Use a fresh, anhydrous acid catalyst such as p-toluenesulfonic acid or sulfuric acid. The typical catalyst loading is 0.1-1 mol% relative to the carboxylic acid.[1]
The reaction time is too short.	Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure the reaction has gone to completion.
Presence of Unreacted Octanoic Acid in Product	Incomplete esterification.	Increase the reaction time, temperature, or the molar ratio of allyl alcohol. Ensure efficient water removal.
Inefficient purification.	During the workup, wash the organic layer with a saturated sodium bicarbonate solution to neutralize and remove any remaining octanoic acid.
Presence of Diallyl Ether Impurity	High reaction temperature and/or high acid catalyst concentration.	Optimize the reaction temperature, keeping it within the recommended range of 70-140°C.[1] Use the minimum effective amount of acid catalyst.
Large excess of allyl alcohol.	While an excess of allyl alcohol improves the ester yield, an extremely large excess can favor the formation of diallyl ether. Optimize the molar ratio.
Product is Contaminated with Water	Inefficient drying of the organic phase after workup.	Dry the organic layer over a suitable drying agent like anhydrous magnesium sulfate (B86663) or sodium sulfate before the final distillation.

Quantitative Data Presentation

The following table summarizes the impact of various reaction parameters on the synthesis of allyl octanoate based on literature data.[1]

Parameter	Condition	Effect on Yield/Purity	Notes
Molar Ratio (Allyl Alcohol : Octanoic Acid)	1:1 to 2:1	A higher ratio of allyl alcohol generally leads to a higher conversion of octanoic acid.	Ratios up to 10:1 can be used, but may increase the likelihood of diallyl ether formation.[1]
Catalyst Concentration (mol% relative to Octanoic Acid)	0.01% to 1%	Sufficient catalyst is crucial for a reasonable reaction rate. Higher concentrations do not always lead to significantly higher yields and can promote side reactions.	A preferred range is 0.1% to 0.5%.[1]
Temperature	70 - 170°C	Higher temperatures increase the reaction rate but can also promote the formation of byproducts like diallyl ether.	A common range for azeotropic reflux with toluene is around 110-120°C. A range of 120-140°C is often preferred for solvent-free systems.[1]
Water Removal	With Dean-Stark	Significantly increases yield by driving the equilibrium towards the product.	Highly recommended for achieving high conversion, especially when using near-equimolar amounts of reactants.[3]
Without Water Removal	Yields are limited by the equilibrium position, which may result in incomplete conversion.

Experimental Protocols

Key Experiment: Fischer Esterification of Octanoic Acid with Allyl Alcohol using a Dean-Stark Apparatus

This protocol describes a common method for synthesizing allyl octanoate with a high yield by continuously removing the water byproduct.

Materials:

• Octanoic acid

• Allyl alcohol

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Toluene

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Dean-Stark trap

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: To a round-bottom flask, add octanoic acid, a 1.5 to 2-fold molar excess of allyl alcohol, and a catalytic amount of p-toluenesulfonic acid (0.1-0.5 mol%). Add toluene as the solvent.

• Azeotropic Distillation: Assemble the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap. The denser water will separate and collect at the bottom of the trap, while the toluene will overflow back into the reaction flask.

• Reaction Monitoring: Continue the reflux until no more water is collected in the Dean-Stark trap, which indicates the reaction is complete. This can be monitored by TLC or GC.

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted octanoic acid.

• Extraction: Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain pure allyl octanoate.

Mandatory Visualizations

Diagram of the Synthesis Pathway and Side Reactions

Caption: Synthesis of Allyl Octanoate and Potential Side Reactions.

Experimental Workflow Diagram

Caption: Experimental Workflow for Allyl Octanoate Synthesis.

References

• 1. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 2. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 3. Sciencemadness Discussion Board - Synthesis of pure esters from long-chain alcohols using Fischer esterification - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Allyl Octanoate

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of Allyl octanoate (B1194180), with a specific focus on the removal of residual acid catalysts after the esterification reaction.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove the residual acid catalyst after the synthesis of Allyl octanoate?

A: Complete removal of the acid catalyst (such as sulfuric acid or p-toluenesulfonic acid) is crucial for several reasons:

• Product Stability: Residual acid can catalyze the reverse reaction, the hydrolysis of the ester back to octanoic acid and allyl alcohol, especially in the presence of water, which reduces the final yield and purity.[1]

• Preventing Side Reactions: The acidic environment can promote unwanted side reactions, such as isomerization or polymerization of the allyl group over time.

• Downstream Applications: For applications in drug development, fragrances, and food additives, residual acid can be an unacceptable impurity, potentially affecting the product's sensory properties, safety, and performance in subsequent reactions.[2]

Q2: What is the standard industrial and laboratory method for removing residual acid catalyst from the reaction mixture?

A: The most common and effective method is a liquid-liquid extraction procedure, often referred to as an "aqueous workup".[3] This involves diluting the crude reaction mixture with a water-immiscible organic solvent and washing it with a mild aqueous base to neutralize the acid.[4][5] This is followed by washes with water and/or brine to remove residual salts and water-soluble impurities.[6]

Q3: Which neutralizing agents are most effective and why?

A: Saturated or dilute aqueous solutions of weak bases are preferred to avoid potential hydrolysis of the ester product, which can occur with strong bases like sodium hydroxide (B78521). The most commonly used agents are sodium bicarbonate (NaHCO₃) and sodium carbonate (Na₂CO₃).[3][7]

• Sodium Bicarbonate (NaHCO₃): It is milder and less likely to cause ester hydrolysis. It reacts with strong acids to produce carbon dioxide gas, water, and a sodium salt. The effervescence provides a visual cue for the neutralization process.

• Sodium Carbonate (Na₂CO₃): It is a slightly stronger base than sodium bicarbonate and can be more effective for neutralizing larger quantities of acid. However, greater care must be taken as its higher basicity increases the risk of saponification (hydrolysis) of the ester.

Q4: How can I verify that the acid catalyst has been completely removed from my final product?

A: There are two primary methods for verification:

• pH Testing: During the aqueous workup, the pH of the aqueous layer after each wash can be tested using pH paper or a pH meter. Washing should continue until the aqueous layer is neutral or slightly basic (pH ≥ 7).

• Acid Value Titration: This is a quantitative method to determine the amount of residual acid.[8] The final product is dissolved in a suitable solvent and titrated with a standardized solution of potassium hydroxide (KOH). A low acid value (typically < 0.1 mg KOH/g) indicates successful removal of the acid.

Troubleshooting Guide

This section addresses specific issues that may arise during the removal of the acid catalyst.

Problem: The pH of the aqueous wash remains acidic after multiple washes.

• Possible Cause 1: Insufficient Neutralizing Agent: The amount of base used is not stoichiometrically sufficient to neutralize all the residual acid catalyst and unreacted octanoic acid.

• Solution: Perform additional washes with fresh, saturated sodium bicarbonate solution. Ensure vigorous mixing in the separatory funnel (with proper venting) to maximize contact between the organic and aqueous phases.

• Possible Cause 2: Poor Mixing: Inadequate mixing of the biphasic system leads to inefficient neutralization.

• Solution: Shake the separatory funnel vigorously for 1-2 minutes during each wash. If the reaction was performed on a large scale, mechanical stirring of the two phases in a reactor vessel is recommended.

Problem: A stable emulsion forms at the interface between the organic and aqueous layers.

• Possible Cause: The presence of unreacted starting materials or salts can act as surfactants, stabilizing the emulsion.

• Solution 1: Add Brine: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel.[9] This increases the ionic strength of the aqueous phase, which helps to break the emulsion by reducing the solubility of the organic components in the aqueous layer.

• Solution 2: Filtration: Pass the entire mixture through a pad of a filter aid like Celite. This can sometimes break up the emulsion.

• Solution 3: Patience: Allow the separatory funnel to stand undisturbed for an extended period (30 minutes to several hours), which may allow the layers to separate on their own.

Problem: The final Allyl octanoate product is cloudy or contains a fine precipitate.

• Possible Cause 1: Inadequate Drying: Residual water is present in the organic layer.

• Solution: Ensure a sufficient amount of a suitable drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate) was used. Allow adequate time for the drying agent to work (15-30 minutes) with occasional swirling. Filter the dried solution carefully to remove all traces of the drying agent.

• Possible Cause 2: Precipitated Salts: Salts formed during neutralization (e.g., sodium sulfate) may not have been fully removed by the water washes.

• Solution: Perform an additional wash of the organic layer with deionized water, followed by a brine wash, before the drying step.

Problem: The overall yield of purified Allyl octanoate is lower than expected.

• Possible Cause 1: Product Loss During Workup: Some product may have been lost in the aqueous layers if multiple extensive washes were performed.

• Solution: To recover dissolved product, the combined aqueous washes can be back-extracted with a fresh portion of the organic solvent (e.g., ethyl acetate).

• Possible Cause 2: Ester Hydrolysis: Aggressive neutralization conditions (e.g., using a strong base or excessive heat) may have caused some of the Allyl octanoate to hydrolyze back to its starting materials.[1]

• Solution: Always use a mild base like sodium bicarbonate for neutralization and perform the workup at room temperature.[10] Ensure the reaction mixture is cooled before beginning the aqueous extraction.

Data Presentation

Table 1: Comparison of Common Neutralizing Agents

Parameter	Sodium Bicarbonate (NaHCO₃)	Sodium Carbonate (Na₂CO₃)
Solution Type	Saturated Aqueous Solution (~8-9% w/v)	5-10% Aqueous Solution
Relative Basicity	Weak	Moderate
Pros	- Minimal risk of ester hydrolysis- CO₂ evolution is a visual indicator of neutralization	- Higher neutralizing capacity per mole
Cons	- May require larger volumes or more washes- Vigorous gas evolution requires careful venting	- Higher pH increases risk of ester hydrolysis (saponification)
Best For	Standard lab-scale purifications where product integrity is paramount.[3]	Large-scale processes where a high acid load needs to be neutralized efficiently.[7]

Experimental Protocols

Protocol 1: Standard Aqueous Workup for Acid Catalyst Removal

• Cooling: Once the esterification reaction is complete, cool the reaction flask to room temperature.

• Dilution: Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether) in a volume approximately 2-3 times that of the reaction mixture.[3]

• Transfer: Transfer the diluted mixture to a separatory funnel of appropriate size.

• Neutralization Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Stopper the funnel, invert it, and immediately open the stopcock to vent the pressure from CO₂ evolution. Close the stopcock and shake vigorously for 1-2 minutes, venting frequently.

• Separation: Allow the layers to separate fully. Drain the lower aqueous layer and discard it.

• Repeat: Repeat the neutralization wash (steps 4-5) until no more gas evolution is observed upon addition of the bicarbonate solution. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Water Wash: Wash the organic layer with deionized water to remove any remaining water-soluble impurities. Separate and discard the aqueous layer.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove the bulk of the dissolved water from the organic layer and aids in breaking any minor emulsions.[6]

• Drying: Drain the organic layer into a clean Erlenmeyer flask and add an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄). Swirl the flask and let it stand for 15-30 minutes. The solution should be clear, not cloudy.

• Filtration: Filter the solution through a fluted filter paper or a small plug of cotton to remove the drying agent.

• Solvent Removal: Concentrate the filtered solution using a rotary evaporator to remove the solvent, yielding the crude Allyl octanoate.

• Purification: The crude product can be further purified by vacuum distillation if necessary.[4]

Protocol 2: Determination of Residual Acidity by Titration (Acid Value)

• Sample Preparation: Accurately weigh approximately 1-2 g of the purified Allyl octanoate into a 250 mL Erlenmeyer flask.

• Dissolution: Add 50 mL of a neutralized solvent mixture (typically a 1:1 mixture of ethanol (B145695) and diethyl ether) to the flask and swirl to dissolve the sample completely. Add a few drops of a phenolphthalein (B1677637) indicator solution.

• Titration: Titrate the solution with a standardized 0.1 M potassium hydroxide (KOH) solution from a burette. Swirl the flask continuously during the titration.

• Endpoint: The endpoint is reached when the faint pink color of the indicator persists for at least 30 seconds. Record the volume of KOH solution used.

• Calculation: Calculate the acid value using the following formula: Acid Value (mg KOH/g) = (V × M × 56.1) / W

  • V: Volume of KOH solution used (mL)

  • M: Molarity of the KOH solution (mol/L)

  • 56.1: Molar mass of KOH ( g/mol )

  • W: Weight of the sample (g)

Visualizations

Caption: Post-synthesis workflow for Allyl octanoate purification.

Caption: Decision tree for troubleshooting aqueous workup issues.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. US5302748A - Esterification process - Google Patents [patents.google.com]
• 8. DE2112492B2 - PROCESS FOR REDUCING THE RESIDUAL ACID CONTENT OF AN ESTERIFICATION PRODUCT - Google Patents [patents.google.com]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. researchgate.net [researchgate.net]

Preventing polymerization of Allyl octanoate during storage

Welcome to the Technical Support Center for Allyl Octanoate. This resource is designed for researchers, scientists, and drug development professionals to address common issues related to the storage and stability of Allyl Octanoate. Here you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Allyl Octanoate and why is its stability during storage a concern?

Allyl Octanoate is an ester with the molecular formula C₁₁H₂₀O₂. It is characterized by a fruity aroma and is used in various applications, including as a flavoring and fragrance agent. The stability concern arises from its chemical structure, specifically the presence of an allyl group (CH₂=CH-CH₂-). This group makes the molecule susceptible to free-radical polymerization, especially during long-term storage. Polymerization can lead to an increase in viscosity, formation of gels or solids, and a decrease in purity, which can adversely affect experimental outcomes.

Q2: What are the primary triggers for the polymerization of Allyl Octanoate?

The polymerization of Allyl Octanoate is typically a free-radical chain reaction that can be initiated by several factors:

• Heat: Elevated temperatures increase the rate of free-radical formation.

• Light: UV radiation can provide the energy to initiate polymerization.

• Oxygen: While some inhibitors require oxygen to function, oxygen can also contribute to the formation of peroxide initiators, which can trigger polymerization. Storing under an inert atmosphere is a common preventative measure.

• Contamination: Impurities such as metal ions, strong acids or bases, and other radical-generating species can act as catalysts for polymerization.

Q3: What are the visible signs that my Allyl Octanoate has begun to polymerize?

You should look for the following indicators:

• Increased Viscosity: The liquid will become noticeably thicker and less mobile.

• Gel Formation: You may observe gel-like particles or a hazy appearance.

• Solidification: In advanced stages, the liquid may partially or fully solidify.

• Color Change: A darkening or change in color can also indicate degradation and polymerization.

Q4: What is a polymerization inhibitor and why is it necessary for storing Allyl Octanoate?

A polymerization inhibitor is a chemical compound added in small quantities to a monomer to prevent or retard polymerization. It functions by scavenging free radicals, effectively terminating the polymerization chain reaction before it can propagate. For a reactive monomer like Allyl Octanoate, an inhibitor is crucial for maintaining its chemical integrity and ensuring a viable shelf life.

Q5: Which inhibitors are recommended for Allyl Octanoate and at what concentrations?

While specific data for Allyl Octanoate is not extensively published, common free-radical inhibitors for unsaturated monomers like allyl esters are effective. The choice and concentration depend on the required storage duration and conditions.

Inhibitor	Abbreviation	Typical Concentration Range (ppm)	Notes
Hydroquinone (B1673460)	HQ	100 - 1000	A common and effective free-radical scavenger.[1]
4-Methoxyphenol	MEHQ	10 - 300	Also known as hydroquinone monomethyl ether; a very common storage inhibitor.[2]
4-tert-Butylcatechol	TBC	10 - 100	Often requires the presence of oxygen to be effective.[3][4][5]

Note: The optimal concentration should be determined empirically for your specific storage conditions and purity requirements.

Troubleshooting Guide: Preventing Polymerization

This guide will help you diagnose and resolve issues related to the premature polymerization of Allyl Octanoate.

Problem: My stored Allyl Octanoate has increased in viscosity or contains solid particles.

Step 1: Assess the Extent of Polymerization

• Visual Inspection: Carefully observe the material. Is it cloudy, hazy, or are there visible solids?

• Viscosity Check: Gently swirl the container. Does the liquid flow freely, or is it noticeably thick?

• Action:

  • If polymerization is minimal (slight increase in viscosity), the material might be salvageable for some applications after re-purification, but this is not recommended for sensitive experiments.

  • If significant polymerization has occurred (gel formation, solids), the material should be disposed of according to your institution's safety guidelines.

Step 2: Review Storage Conditions

• Question: Was the material stored at the recommended temperature?

  • Action: Store Allyl Octanoate in a cool, dry place, ideally refrigerated at 2-8°C. Avoid exposure to heat sources.

• Question: Was the container protected from light?

  • Action: Store in an amber or opaque container in a dark environment to prevent photo-initiated polymerization.

• Question: Was the material stored under an inert atmosphere?

  • Action: If not, and the material is still usable, consider purging the headspace of the container with an inert gas like nitrogen or argon before resealing.

• Question: Is there any potential for contamination?

  • Action: Ensure that only clean, dedicated laboratory ware is used for handling. Avoid contact with incompatible materials like strong oxidizing agents, acids, and bases.

Step 3: Verify Inhibitor Presence and Concentration

• Question: Was a polymerization inhibitor added to the Allyl Octanoate upon receipt or synthesis?

  • Action: If no inhibitor is present and the monomer is still in a usable state, proceed to the experimental protocol for inhibitor addition.

• Question: Is the inhibitor concentration within the recommended range?

  • Action: The effectiveness of an inhibitor can deplete over time. If you suspect this, a quantitative analysis of the inhibitor concentration may be necessary. If the concentration is low, a small amount of fresh inhibitor can be added.

Experimental Protocols

Protocol 1: Addition of an Inhibitor to Allyl Octanoate

Objective: To add a polymerization inhibitor to unstabilized or newly synthesized Allyl Octanoate for safe storage.

Materials:

• Allyl Octanoate

• Selected inhibitor (e.g., MEHQ)

• Anhydrous solvent for inhibitor (if necessary, e.g., ethanol)

• Magnetic stirrer and stir bar

• Inert gas source (Nitrogen or Argon)

• Amber glass storage bottle with a PTFE-lined cap

Procedure:

• Preparation: In a clean, dry flask under a gentle stream of inert gas, place the Allyl Octanoate.

• Inhibitor Calculation: Calculate the mass of the inhibitor required to achieve the desired concentration (e.g., 100 ppm MEHQ).

• Addition:

  • If the inhibitor is readily soluble, add it directly to the Allyl Octanoate while stirring gently.

  • If solubility is low, dissolve the inhibitor in a minimal amount of a suitable anhydrous solvent before adding it to the monomer.

• Mixing: Continue to stir the mixture under an inert atmosphere until the inhibitor is completely dissolved. Avoid vigorous stirring that could introduce air.

• Final Storage Preparation:

  • Once dissolved, stop stirring and remove the stir bar.

  • Purge the headspace of the amber storage bottle with inert gas for 1-2 minutes.

  • Transfer the stabilized Allyl Octanoate to the bottle and seal it tightly.

• Labeling and Storage: Clearly label the bottle with the compound name, inhibitor added, concentration, and date. Store at 2-8°C in a dark location.

Protocol 2: Monitoring the Stability of Allyl Octanoate

Objective: To periodically assess the stability of stored Allyl Octanoate by detecting early signs of polymerization.

Methods:

• Viscosity Measurement:

  • Principle: An increase in viscosity is a direct indicator of oligomer and polymer formation.

  • Procedure:

    • Allow the sample to equilibrate to a consistent temperature (e.g., 25°C).

    • Using a viscometer or rheometer, measure the dynamic viscosity.

    • Compare the viscosity value to the initial measurement of the fresh, unpolymerized material. A significant increase indicates polymerization.

• Gas Chromatography (GC-FID):

  • Principle: This method is used to determine the purity of the Allyl Octanoate. Polymerization will lead to a decrease in the monomer peak area and potentially the appearance of new peaks.

  • Procedure:

    • Prepare a standard solution of high-purity Allyl Octanoate.

    • Dilute a sample of the stored Allyl Octanoate in a suitable solvent (e.g., hexane).

    • Inject the sample into a GC system equipped with a Flame Ionization Detector (FID) and an appropriate capillary column (e.g., a non-polar or medium-polarity column).

    • Compare the chromatogram of the stored sample to that of the standard. A decrease in the area of the Allyl Octanoate peak indicates a loss of monomer, likely due to polymerization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Principle: ¹H NMR spectroscopy can detect structural changes associated with polymerization. The sharp peaks of the monomer will broaden, and new signals corresponding to the polymer backbone may appear.

  • Procedure:

    • Acquire a ¹H NMR spectrum of a fresh, pure sample of Allyl Octanoate in a deuterated solvent (e.g., CDCl₃).

    • Acquire a spectrum of the stored sample under the same conditions.

    • Compare the two spectra. Look for a decrease in the resolution of the vinyl proton signals and a general broadening of peaks, which are indicative of polymer formation.

Protocol 3: Accelerated Stability Testing

Objective: To predict the long-term stability of stabilized Allyl Octanoate under accelerated conditions. This protocol is based on the principles of ASTM F1980.[6][7]

Procedure:

• Sample Preparation: Prepare several vials of Allyl Octanoate with the desired inhibitor concentration.

• Initial Analysis (Time 0): Perform baseline analysis on one vial using the methods described in Protocol 2 (Viscosity, GC-FID, NMR).

• Accelerated Aging: Place the remaining vials in a temperature-controlled oven at an elevated temperature (e.g., 40°C or 50°C). According to the Arrhenius equation, a 10°C increase roughly doubles the rate of chemical reactions.[6]

• Periodic Testing: At predetermined time intervals (e.g., 1, 2, 4, and 8 weeks), remove a vial from the oven.

• Analysis: Allow the vial to cool to room temperature and perform the same set of analyses as in the initial step.

• Data Evaluation: Plot the change in purity (from GC-FID) or viscosity over time. This data can be used to extrapolate the expected shelf life at normal storage temperatures (e.g., 2-8°C).

Visualizations

Caption: Initiation of Allyl Octanoate Polymerization.

Caption: Mechanism of Free-Radical Polymerization Inhibition.

Caption: Troubleshooting Workflow for Allyl Octanoate Polymerization.

References

• 1. Acrylic acid, ester series polymerization inhibitor Hydroquinone [csnvchem.com]
• 2. fluoryx.com [fluoryx.com]
• 3. metrohm.com [metrohm.com]
• 4. ankersmid.com [ankersmid.com]
• 5. Measuring TBC (Polymerization Inhibitor) [aai.solutions]
• 6. steris-ast.com [steris-ast.com]
• 7. csanalytical.com [csanalytical.com]

Optimizing Temperature for the Enzymatic Synthesis of Allyl Octanoate: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing the reaction temperature in the enzymatic synthesis of allyl octanoate (B1194180). This resource offers troubleshooting advice, frequently asked questions (FAQs), a detailed experimental protocol, and relevant data to facilitate successful and efficient experimentation.

Troubleshooting Common Issues

Encountering challenges during enzymatic synthesis is a common aspect of experimental work. This section addresses potential issues related to temperature optimization in allyl octanoate synthesis.

Issue	Potential Cause	Recommended Solution
Low or No Ester Conversion	Suboptimal Temperature: The reaction temperature may be too low, leading to slow enzyme kinetics.	Gradually increase the reaction temperature in 5-10°C increments to identify the optimal range for the specific lipase (B570770) used. Consult the enzyme's technical datasheet for recommended temperature ranges.
Enzyme Denaturation: The reaction temperature might be too high, causing the enzyme to lose its three-dimensional structure and catalytic activity.	Decrease the reaction temperature. If denaturation is suspected, it is advisable to use a fresh batch of the enzyme. Many lipases begin to denature at temperatures above 60°C, although some are more thermostable.[1]
Reaction Rate Decreases Over Time	Gradual Enzyme Deactivation: Prolonged exposure to even moderately high temperatures can lead to a progressive loss of enzyme activity.	Consider a lower reaction temperature for extended reaction times to enhance enzyme stability. Alternatively, a fed-batch approach with the addition of fresh enzyme partway through the reaction could be explored.
Product Inhibition: The accumulation of allyl octanoate may inhibit the enzyme's activity.	While not directly a temperature issue, optimizing the temperature can help achieve a reasonable reaction rate before significant product inhibition occurs. In-situ product removal could also be considered.
Inconsistent Results Between Batches	Inaccurate Temperature Control: Fluctuations in the incubator or reaction vessel temperature can lead to variability in reaction rates and final yields.	Ensure that the temperature control equipment is properly calibrated and provides consistent and accurate heating.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the optimization of temperature for the enzymatic synthesis of allyl octanoate.

Q1: What is the typical optimal temperature range for lipase-catalyzed synthesis of esters like allyl octanoate?

A1: The optimal temperature for lipase-catalyzed esterification can vary significantly depending on the specific lipase being used. However, a general operational range for many commercially available lipases, such as those from Candida antarctica (e.g., Novozym 435), is between 40°C and 80°C.[1] For some reactions, optimal temperatures have been found to be around 30°C or within the 45-55°C range.[2][3] It is crucial to experimentally determine the optimal temperature for your specific reaction conditions.

Q2: How does temperature affect the reaction rate and final yield?

A2: Initially, as the temperature increases, the reaction rate will also increase due to higher kinetic energy of the molecules. However, beyond the optimal temperature, the enzyme will begin to denature, leading to a rapid decrease in activity and, consequently, a lower final yield.[1]

Q3: Can running the reaction at a lower temperature for a longer time be more effective?

A3: Yes, in some cases, a lower temperature (e.g., 30-40°C) for an extended period can be more effective. This approach can enhance the operational stability of the enzyme, preventing denaturation and leading to a higher overall yield, even though the initial reaction rate might be slower.

Q4: Should the synthesis of allyl octanoate be performed in a solvent-free system or with an organic solvent?

A4: The enzymatic synthesis of allyl octanoate can be effectively carried out in a solvent-free system. This approach is considered more environmentally friendly and can lead to higher volumetric productivity.[4] However, the use of a non-polar organic solvent like hexane (B92381) or toluene (B28343) can sometimes be beneficial.[2] The choice may depend on substrate solubility and the specific characteristics of the lipase used.

Q5: What other reaction parameters should be considered alongside temperature?

A5: Optimizing temperature alone is often insufficient. Other critical parameters that should be co-optimized include the substrate molar ratio (allyl alcohol to octanoic acid), enzyme concentration, and agitation speed to overcome mass transfer limitations.

Experimental Protocol: Enzymatic Synthesis of Allyl Octanoate

This protocol describes a general procedure for the enzymatic synthesis of allyl octanoate using an immobilized lipase such as Novozym 435. It is intended as a starting point, and optimization of the parameters is highly recommended.

Materials:

• Octanoic acid

• Allyl alcohol

• Immobilized lipase (e.g., Novozym 435)

• Molecular sieves (3Å, activated)

• Reaction vessel (e.g., screw-capped flask)

• Magnetic stirrer and stir bar

• Temperature-controlled incubator or water bath

Procedure:

• Reactant Preparation: In the reaction vessel, combine octanoic acid and allyl alcohol. A common starting point for the molar ratio is 1:1 to 1:2 (octanoic acid to allyl alcohol).

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical enzyme loading ranges from 5% to 15% by weight of the total substrates.[5]

• Water Removal: Add activated molecular sieves (approximately 10-20% w/w of the substrates) to the mixture to remove the water produced during the esterification, which helps to drive the reaction equilibrium towards product formation.

• Reaction Incubation: Securely cap the reaction vessel and place it in a temperature-controlled environment with vigorous stirring.

• Temperature Optimization: To determine the optimal temperature, set up parallel reactions at various temperatures (e.g., 40°C, 50°C, 60°C, 70°C, and 80°C).

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots at regular intervals (e.g., every 2-4 hours) and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of octanoic acid to allyl octanoate.

• Reaction Termination and Product Isolation: Once the reaction has reached the desired conversion or has plateaued, remove the immobilized enzyme and molecular sieves by filtration. The crude allyl octanoate can then be purified, for example, by vacuum distillation.

Quantitative Data Summary

The following table summarizes the effect of temperature on the synthesis of various esters catalyzed by lipases, providing a reference for the expected trends in allyl octanoate synthesis.

Ester Product	Lipase	Temperature (°C)	Conversion/Yield	Reference
Phenethyl formate	Novozym 435	40	~71%	[6]
Lauric acid esters	Novozym 435	45	High conversion	[3]
6-O-(N-lauroyl-glycine)-d-glucopyranose	Lipase	55	76%	[1]
Benzyl benzoate	Novozym 435	60	32%	[7]
2-octyl-1-dodecanoyl 2-methylhexanoate	Lipozyme® 435	80	Optimal result	[8]

Visualizing the Workflow

A clear understanding of the experimental process and the logical relationships between different parameters is essential for successful optimization.

Caption: A flowchart of the experimental workflow for optimizing the reaction temperature.

Caption: The interplay between temperature, reaction rate, enzyme stability, and final yield.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. project-incite.eu [project-incite.eu]
• 5. benchchem.com [benchchem.com]
• 6. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 7. biointerfaceresearch.com [biointerfaceresearch.com]
• 8. benchchem.com [benchchem.com]

Troubleshooting low conversion in lipase-catalyzed esterification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with low conversion in lipase-catalyzed esterification reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low conversion in lipase-catalyzed esterification?

Low conversion rates in lipase-catalyzed esterification can stem from several factors. The most critical parameters to investigate are the activity of the lipase (B570770), the presence of inhibitors, the water content of the reaction medium, and the overall reaction conditions. Sub-optimal conditions in any of these areas can significantly impede the reaction's progress.[1]

Q2: How does water content affect the reaction, and what is the optimal level?

Water plays a dual role in lipase-catalyzed esterification. A certain amount of water is essential for the lipase to maintain its catalytically active conformation. However, as esterification is a reversible reaction, an excess of water can shift the equilibrium towards the reverse reaction, hydrolysis, thereby reducing the ester yield.[2][3] The optimal water activity (a_w) is specific to the lipase being used. For many lipases, an optimal a_w is in the range of <0.2 to 0.5.[4][5] For instance, some studies have shown the best lipase activity for certain reactions at a water activity of 0.22.[2]

Q3: Can the substrates or products inhibit the lipase?

Yes, substrate and product inhibition are common challenges. High concentrations of either the carboxylic acid or the alcohol can inhibit or even deactivate the lipase.[1][6] Short-chain fatty acids and alcohols can be particularly problematic for some lipases. Similarly, the accumulation of the ester product can also lead to feedback inhibition.

Q4: What is the typical temperature range for lipase-catalyzed esterification?

The optimal temperature is highly dependent on the specific lipase. Generally, lipases exhibit optimal activity in a range of 40-70°C.[1] For example, a temperature of 55°C has been found to be optimal for Carica papaya lipase in certain esterification reactions.[2] Exceeding the optimal temperature can lead to thermal denaturation and irreversible loss of enzyme activity.

Q5: How does the molar ratio of substrates influence the conversion rate?

The molar ratio of the alcohol to the carboxylic acid is a critical parameter. While a 1:1 stoichiometric ratio is the theoretical minimum, using an excess of one of the substrates (often the less expensive one) can shift the reaction equilibrium towards the formation of the ester product, thereby increasing the conversion rate.

Troubleshooting Guide for Low Conversion

This guide provides a systematic approach to identifying and resolving the root causes of low ester conversion.

Problem 1: The reaction shows very low or no conversion from the start.

dot graph Troubleshooting_No_Conversion { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=rectangle, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

Start [label="Low/No Initial Conversion", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckEnzyme [label="Verify Lipase Activity"]; CheckSubstrates [label="Assess Substrate Quality"]; CheckConditions [label="Review Reaction Conditions"]; EnzymeInactive [label="Inactive Lipase", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; SubstrateIssue [label="Substrate Impurity/Degradation", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; ConditionsIncorrect [label="Incorrect Temperature, pH, or Molar Ratio", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; PerformAssay [label="Perform Lipase Activity Assay"]; AnalyzeSubstrates [label="Analyze Substrate Purity (e.g., GC, Titration)"]; OptimizeConditions [label="Optimize Reaction Parameters"]; Solution1 [label="Source New Enzyme/Check Storage", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Solution2 [label="Purify or Replace Substrates", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Solution3 [label="Adjust Temperature, pH, or Molar Ratio", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> CheckEnzyme; Start -> CheckSubstrates; Start -> CheckConditions; CheckEnzyme -> EnzymeInactive [label="Possible Cause"]; CheckSubstrates -> SubstrateIssue [label="Possible Cause"]; CheckConditions -> ConditionsIncorrect [label="Possible Cause"]; EnzymeInactive -> PerformAssay [label="Action"]; SubstrateIssue -> AnalyzeSubstrates [label="Action"]; ConditionsIncorrect -> OptimizeConditions [label="Action"]; PerformAssay -> Solution1 [label="Solution"]; AnalyzeSubstrates -> Solution2 [label="Solution"]; OptimizeConditions -> Solution3 [label="Solution"]; } caption: Initial Troubleshooting Flow for No Conversion.

Possible Cause	Recommended Solution
Inactive Enzyme	The lipase may have lost its activity due to improper storage, handling, or being past its shelf life. Action: Perform a lipase activity assay to confirm its catalytic function. If inactive, source a new batch of enzyme and ensure it is stored under the recommended conditions.
Substrate Quality Issues	Impurities in the carboxylic acid or alcohol can inhibit the enzyme. The substrates may also have degraded. Action: Verify the purity of your substrates using appropriate analytical techniques (e.g., GC, titration). If necessary, purify the substrates or obtain new, high-purity batches.
Suboptimal Reaction Conditions	The initial reaction setup may have incorrect parameters. Action: Double-check and confirm the reaction temperature, pH (if applicable), and substrate molar ratios against established protocols or literature values for your specific lipase and substrates.

Problem 2: The reaction starts but plateaus at a low conversion rate.

dot graph Troubleshooting_Low_Plateau { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=rectangle, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

Start [label="Reaction Plateaus at Low Conversion", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckWater [label="Evaluate Water Content"]; CheckInhibition [label="Investigate Inhibition"]; CheckEquilibrium [label="Consider Reaction Equilibrium"]; WaterAccumulation [label="Excess Water Accumulation", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; SubstrateProductInhibition [label="Substrate or Product Inhibition", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; EquilibriumReached [label="Equilibrium Reached Prematurely", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; MeasureWater [label="Measure Water Content (Karl Fischer)"]; VaryConcentration [label="Vary Substrate Concentrations"]; ShiftEquilibrium [label="Strategies to Shift Equilibrium"]; Solution1 [label="Implement Water Removal (e.g., Molecular Sieves, Vacuum)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Solution2 [label="Optimize Substrate Molar Ratio / Fed-batch Addition", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Solution3 [label="Use Excess Substrate / In-situ Product Removal", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> CheckWater; Start -> CheckInhibition; Start -> CheckEquilibrium; CheckWater -> WaterAccumulation [label="Possible Cause"]; CheckInhibition -> SubstrateProductInhibition [label="Possible Cause"]; CheckEquilibrium -> EquilibriumReached [label="Possible Cause"]; WaterAccumulation -> MeasureWater [label="Action"]; SubstrateProductInhibition -> VaryConcentration [label="Action"]; EquilibriumReached -> ShiftEquilibrium [label="Action"]; MeasureWater -> Solution1 [label="Solution"]; VaryConcentration -> Solution2 [label="Solution"]; ShiftEquilibrium -> Solution3 [label="Solution"]; } caption: Troubleshooting for Reactions Plateauing at Low Conversion.

Possible Cause	Recommended Solution
Water Accumulation	As water is a byproduct of esterification, its accumulation can shift the equilibrium back towards hydrolysis, limiting the final ester yield.[1] Action: Implement in-situ water removal techniques. This can be achieved by adding molecular sieves to the reaction mixture or by performing the reaction under a vacuum.[1]
Substrate or Product Inhibition	High concentrations of substrates or the accumulation of the ester product can inhibit the lipase.[1] Action: Optimize the substrate molar ratio. Consider a fed-batch approach where one of the substrates is added gradually to maintain a low concentration. If product inhibition is suspected, explore in-situ product removal methods if feasible.[1]
Mass Transfer Limitations	In heterogeneous systems (e.g., with an immobilized lipase), poor mixing can limit the interaction between the substrates and the enzyme. Action: Increase the agitation speed or use a more efficient stirring method to ensure the catalyst is well-dispersed in the reaction medium.

Data Presentation

Table 1: Effect of Water Activity (a_w) on Lipase-Catalyzed Esterification

Lipase Source	Substrates	Water Activity (a_w)	Relative Conversion (%)	Reference
Carica papaya	Lauric acid, 1-butanol	0.22	100	[2]
Carica papaya	Lauric acid, 1-butanol	~0.7	Near 0	[2]
Rhizopus arrhizus	Oleic acid, Ethanol	Increasing a_w	General increase in Vmax	[7]
Candida rugosa	Oleic acid, Ethanol	Increasing a_w	General increase in Vmax	[7]
Pseudomonas sp.	Oleic acid, Ethanol	Increasing a_w	General increase in Vmax	[7]

Table 2: Effect of Substrate Concentration on Lipase-Catalyzed Transesterification of Ethyl Butyrate (B1204436)

Substrate Concentration (M)	Transesterification Yield (%)	Reference
0.05	90	[6]
1.0	12	[6]

Experimental Protocols

Protocol 1: Lipase Activity Assay using pH-Stat Titration

This method determines lipase activity by titrating the fatty acids released during the hydrolysis of a triglyceride substrate.

Principle: Lipase hydrolyzes a triglyceride (e.g., tributyrin) to produce fatty acids. The released fatty acids cause a decrease in pH. A pH-stat automatically adds a titrant (e.g., NaOH) to maintain a constant pH. The rate of titrant addition is proportional to the rate of fatty acid release, and thus to the lipase activity.[8]

Materials:

• pH-stat apparatus (autotitrator)

• Thermostated reaction vessel

• pH electrode

• Substrate: Tributyrin (B1683025)

• Assay Buffer: e.g., 150 mM NaCl, 2 mM Sodium Taurodeoxycholate (NaTDC)

• Titrant: Standardized NaOH solution (e.g., 0.1 N)

• Lipase sample

Procedure:

• System Preparation: Calibrate the pH electrode. Rinse the reaction vessel and tubing thoroughly.

• Reaction Setup:

  • Add a defined volume of the assay buffer to the thermostated reaction vessel (e.g., 14.5 mL at 37°C).

  • Add the tributyrin substrate (e.g., 0.5 mL).

  • Allow the mixture to equilibrate to the desired temperature with stirring.

  • Set the pH-stat to the desired pH endpoint (e.g., pH 7.0 or 8.0).

• Initiate Reaction: Add a known amount of the lipase solution to the reaction vessel to start the reaction.

• Data Collection: The pH-stat will automatically titrate the released fatty acids with the NaOH solution. Record the volume of NaOH added over time.

• Calculation of Activity:

  • Determine the rate of NaOH consumption from the linear portion of the titration curve (µmol/min).

  • One unit (U) of lipase activity is defined as the amount of enzyme that releases 1 µmol of fatty acid per minute under the specified conditions.[8]

  • Calculate the specific activity (U/mg) by dividing the activity by the mass of the enzyme added.

dot graph pH_Stat_Workflow { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=rectangle, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

Start [label="Start pH-Stat Assay", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Setup [label="Prepare Reaction Vessel with Buffer and Substrate"]; Equilibrate [label="Equilibrate Temperature and pH"]; AddEnzyme [label="Add Lipase Sample"]; Titrate [label="Automatic Titration with NaOH to Maintain Constant pH"]; Record [label="Record NaOH Volume vs. Time"]; Calculate [label="Calculate Rate of NaOH Consumption"]; End [label="Determine Lipase Activity (U/mg)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Setup; Setup -> Equilibrate; Equilibrate -> AddEnzyme; AddEnzyme -> Titrate; Titrate -> Record; Record -> Calculate; Calculate -> End; } caption: Workflow for Lipase Activity Assay using pH-Stat.

Protocol 2: Determination of Water Content by Karl Fischer Titration

This protocol describes the determination of water content in the reaction medium, a critical parameter for lipase-catalyzed esterification.

Principle: The Karl Fischer titration is a highly specific method for water determination. It is based on a quantitative reaction of water with an iodine and sulfur dioxide solution in the presence of a base and an alcohol.[9]

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Titration vessel

• Karl Fischer reagent (e.g., containing iodine, sulfur dioxide, imidazole, and methanol)

• Anhydrous solvent (e.g., methanol)

• Sample from the reaction mixture

Procedure:

• Instrument Preparation: Set up the Karl Fischer titrator according to the manufacturer's instructions. Ensure the titration vessel is dry.

• Solvent Preparation: Add a suitable volume of anhydrous solvent to the titration vessel. Titrate the solvent with the Karl Fischer reagent to a stable endpoint to remove any residual water.

• Sample Analysis:

  • Accurately weigh and inject a known amount of the reaction mixture sample into the titration vessel.

  • The titrator will automatically add the Karl Fischer reagent until all the water in the sample has reacted.

  • The endpoint is detected potentiometrically or electrochemically.

• Calculation: The instrument software will calculate the water content of the sample, typically expressed as a percentage or in parts per million (ppm).

Protocol 3: Monitoring Esterification by Gas Chromatography (GC)

GC is a powerful technique to monitor the progress of the esterification reaction by quantifying the consumption of reactants and the formation of the product.

Principle: A small sample of the reaction mixture is injected into the GC. The components of the mixture are separated based on their volatility and interaction with the stationary phase of the GC column. A detector (e.g., Flame Ionization Detector - FID) quantifies the amount of each component eluting from the column.

Materials:

• Gas chromatograph with a suitable column (e.g., a polar capillary column) and detector (e.g., FID)

• Syringe for injection

• Vials for sample preparation

• Solvent for dilution (e.g., hexane, ethyl acetate)

• Standards of the carboxylic acid, alcohol, and ester product

Procedure:

• Method Development: Develop a GC method that provides good separation of the carboxylic acid, alcohol, and ester. This involves optimizing the temperature program, carrier gas flow rate, and injection parameters.

• Calibration: Prepare standard solutions of known concentrations of the reactants and the product in a suitable solvent. Inject these standards into the GC to create calibration curves for each component.

• Sample Preparation: At various time points during the esterification reaction, withdraw a small aliquot of the reaction mixture. Dilute the aliquot with a suitable solvent to a concentration within the calibration range.

• Sample Analysis: Inject the diluted sample into the GC.

• Data Analysis:

  • Identify the peaks corresponding to the reactants and the product based on their retention times compared to the standards.

  • Integrate the peak areas for each component.

  • Use the calibration curves to determine the concentration of each component in the sample.

  • Calculate the conversion of the limiting reactant and the yield of the ester product at each time point.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. agritrop.cirad.fr [agritrop.cirad.fr]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Water activity and substrate concentration effects on lipase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. byjus.com [byjus.com]
• 10. cpb-us-e2.wpmucdn.com [cpb-us-e2.wpmucdn.com]

Overcoming phase separation in Allyl octanoate emulsions

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals to overcome phase separation and other stability challenges in allyl octanoate (B1194180) emulsions.

Frequently Asked Questions (FAQs)

Q1: What is phase separation in an allyl octanoate emulsion and what are the common signs?

A1: Phase separation is the breakdown of an emulsion into its individual oil and water phases. This indicates instability. Common signs include:

• Creaming: The formation of a concentrated layer of oil droplets at the top of the emulsion. This is often a precursor to more significant separation and is typically reversible with gentle mixing.[1]

• Coalescence: The merging of smaller oil droplets into larger ones, which can lead to the formation of a distinct oil layer. This process is irreversible.[1]

• Breaking: The complete and irreversible separation of the oil and water phases into two distinct layers.[1]

Q2: What are the primary causes of phase separation in my allyl octanoate emulsion?

A2: Phase separation in allyl octanoate emulsions can be attributed to several factors:

• Incorrect Emulsifier Selection: The Hydrophilic-Lipophilic Balance (HLB) of the emulsifier is crucial for stabilizing the oil droplets. An inappropriate HLB value will lead to instability.

• Insufficient Homogenization: If the oil phase is not dispersed into sufficiently small and uniform droplets, they are more likely to coalesce and separate.[1]

• Inappropriate pH: The pH of the aqueous phase can affect the stability of the emulsifier, particularly ionic emulsifiers, and can influence the surface charge of the oil droplets.

• High Electrolyte Concentration: The presence of salts or other electrolytes can disrupt the stability of some emulsions, especially those stabilized by ionic surfactants.

• Temperature Fluctuations: Both high temperatures and freeze-thaw cycles can negatively impact emulsion stability by altering viscosity and disrupting the interfacial film around the oil droplets.[2]

Q3: What is the required Hydrophilic-Lipophilic Balance (HLB) for allyl octanoate?

A3: The specific required HLB for allyl octanoate is not readily published in scientific literature. However, for similar ester-based oils, the required HLB for an oil-in-water (O/W) emulsion is typically in the range of 11-14. For example, the required HLB for Isopropyl Myristate is approximately 11.5.[3] It is highly recommended to experimentally determine the optimal HLB for your specific formulation.

Q4: How can I determine the optimal emulsifier concentration?

A4: The ideal emulsifier concentration depends on the oil concentration, desired droplet size, and the specific emulsifier used. A general starting point is an emulsifier-to-oil ratio of 1:5 to 1:10 by weight. You can then prepare a series of emulsions with varying emulsifier concentrations to identify the minimum amount required to achieve a stable emulsion, as observed through stability testing. Insufficient emulsifier concentration is a common cause of coalescence.[1]

Q5: What is the importance of droplet size in emulsion stability?

A5: Smaller and more uniform droplet sizes generally lead to more stable emulsions. This is because smaller droplets are less susceptible to creaming and coalescence due to Brownian motion helping to counteract gravitational forces.[1] High-shear homogenization is a common method to reduce droplet size.

Troubleshooting Guide: Overcoming Phase Separation

This guide provides a systematic approach to diagnosing and resolving phase separation in your allyl octanoate emulsions.

dot

Caption: Troubleshooting workflow for phase separation.

Data Presentation

Table 1: Required HLB of Similar Ester Oils for O/W Emulsions

Oil	Required HLB	Reference(s)
Isopropyl Myristate	~11.5	[3]
Isopropyl Palmitate	~11.5	[4]
Esters of Fatty Acids (general)	~12	[5]

Table 2: HLB Values of Common Surfactants for O/W Emulsions

Surfactant	HLB Value
Polysorbate 80 (Tween 80)	15.0
Polysorbate 20 (Tween 20)	16.7
Sorbitan Oleate (Span 80)	4.3
Sorbitan Monostearate (Span 60)	4.7
PEG-100 Stearate	18.8
Ceteareth-20	15.2

Experimental Protocols

Protocol 1: Experimental Determination of the Required HLB for Allyl Octanoate

Objective: To determine the optimal HLB value for creating a stable oil-in-water (O/W) emulsion with allyl octanoate.

dot

Caption: Workflow for determining the required HLB.

Materials:

• Allyl Octanoate

• Low HLB surfactant (e.g., Sorbitan Oleate, HLB = 4.3)

• High HLB surfactant (e.g., Polysorbate 80, HLB = 15.0)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Hot plate

• High-shear homogenizer (e.g., rotor-stator)

• Balance

Methodology:

• Prepare Surfactant Blends: Create a series of surfactant blends with varying HLB values (e.g., in increments of 1 from HLB 9 to 15). Use the following formula to calculate the weight percentage of each surfactant needed for a desired HLB: %High HLB Surfactant = (HLB_required - HLB_low) / (HLB_high - HLB_low) * 100 %Low HLB Surfactant = 100 - %High HLB Surfactant

• Prepare Test Emulsions: For each surfactant blend, prepare a small batch of an O/W emulsion with a fixed concentration of allyl octanoate (e.g., 20%) and the surfactant blend (e.g., 5%).

  • Oil Phase: In a beaker, combine 20g of allyl octanoate and 5g of the prepared surfactant blend. Heat to 70-75°C while stirring.

  • Aqueous Phase: In a separate beaker, heat 75g of deionized water to 70-75°C.

• Emulsification: Slowly add the aqueous phase to the oil phase while homogenizing at a moderate to high speed for 3-5 minutes.

• Cooling: Allow the emulsion to cool to room temperature with gentle stirring.

• Evaluation: Evaluate the stability of each test emulsion after 24 hours.

  • Visual Observation: Look for any signs of creaming, coalescence, or phase separation.

  • Microscopic Examination: Observe the droplet size and distribution. The most stable emulsion will have the smallest and most uniform droplets.

• Determine Required HLB: The HLB of the surfactant blend that produces the most stable emulsion is the required HLB for allyl octanoate in your system.

Protocol 2: Preparation of a Stable Allyl Octanoate O/W Emulsion

Objective: To prepare a stable oil-in-water emulsion using allyl octanoate and an optimized emulsifier system.

Materials:

• Allyl Octanoate

• Optimized emulsifier blend (determined from Protocol 1)

• Deionized water

• Rheology modifier (e.g., Xanthan gum, optional)

• Preservative (optional)

• Beakers

• Magnetic stirrer and stir bar

• Hot plate

• High-shear homogenizer

Methodology:

• Phase A (Oil Phase) Preparation: In a beaker, combine the allyl octanoate and the optimized emulsifier blend. If using any other oil-soluble ingredients, add them here. Heat to 70-75°C with stirring until all components are fully dissolved and uniform.

• Phase B (Aqueous Phase) Preparation: In a separate beaker, dissolve any water-soluble ingredients, including a rheology modifier if used, in deionized water. Heat to 70-75°C with stirring.

• Emulsification: Slowly add Phase B to Phase A while homogenizing at a high speed. Continue homogenization for 5-10 minutes to form a fine emulsion.

• Cooling: Transfer the emulsion to a water bath and begin cooling with gentle, continuous stirring.

• Phase C (Additives) Addition: When the emulsion has cooled to below 40°C, add any heat-sensitive ingredients, such as preservatives or active pharmaceutical ingredients (APIs). Continue stirring until the emulsion is uniform and has reached room temperature.

• Final Adjustments: Check the pH of the final emulsion and adjust if necessary.

Protocol 3: Emulsion Stability Testing

Objective: To assess the long-term stability of the prepared allyl octanoate emulsion.

Methods:

• Visual Observation: Store the emulsion in a transparent container at various temperatures (e.g., 4°C, 25°C, and 40°C) and observe for any changes in appearance, such as creaming, coalescence, or phase separation, over a period of several weeks to months.

• Particle Size Analysis:

  • Objective: To measure the mean droplet diameter and polydispersity index (PDI) of the emulsion over time. An increase in droplet size is indicative of instability (coalescence or Ostwald ripening).

  • Methodology:

    • Sample Preparation: Dilute the emulsion with deionized water to a suitable concentration for the instrument being used.

    • Measurement: Use a particle size analyzer (e.g., Dynamic Light Scattering) to measure the droplet size distribution.

    • Data Analysis: Record the mean droplet size and PDI at regular intervals (e.g., day 1, week 1, month 1, etc.) for samples stored at different temperatures.

• Centrifugation Test:

  • Objective: To accelerate stability testing by applying a centrifugal force.

  • Methodology:

    • Place a sample of the emulsion in a centrifuge tube.

    • Centrifuge at a specified speed and duration (e.g., 3000 rpm for 30 minutes).

    • After centrifugation, observe the sample for any signs of phase separation. A stable emulsion should remain homogenous.

• Freeze-Thaw Cycling:

  • Objective: To assess the emulsion's stability against temperature fluctuations that may occur during transport or storage.[6]

  • Methodology:

    • Place a sample of the emulsion in a freezer at -10°C to -20°C for 24 hours.

    • Allow the sample to thaw at room temperature for 24 hours.

    • Repeat this freeze-thaw cycle for a minimum of three cycles.

    • After the final cycle, visually inspect the emulsion for any changes in consistency, color, or signs of phase separation.[6] A stable product will maintain its physical integrity.[6]

References

• 1. makingcosmetics.com [makingcosmetics.com]
• 2. stephen-herman.com [stephen-herman.com]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 5. formulabotanica.com [formulabotanica.com]
• 6. microchemlab.com [microchemlab.com]

Technical Support Center: Stabilizing Allyl Octanoate Against Oxidation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the oxidative stability of allyl octanoate (B1194180).

Troubleshooting Guide

Oxidative degradation of allyl octanoate can compromise its quality by altering its distinct pineapple- and apricot-like aroma and flavor profile, which is critical in fragrance, flavor, and pharmaceutical applications.[1] Below is a guide to troubleshoot common issues encountered during its handling and storage.

Problem	Potential Cause(s)	Recommended Solution(s)
Development of Off-Odors or Rancidity	Primary Oxidation: Initial reaction with oxygen forming hydroperoxides. This is often accelerated by exposure to light, heat, or metal ion contamination.	Inert Atmosphere: Store and handle allyl octanoate under an inert gas like nitrogen or argon to minimize oxygen exposure.[2] Controlled Temperature: Store in a cool, dark place. For long-term storage, refrigeration is recommended.[3][4] Antioxidant Addition: Incorporate synthetic antioxidants such as Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), or Tert-butylhydroquinone (TBHQ), or natural antioxidants like tocopherols (B72186) (Vitamin E).[5]
Changes in Color (e.g., Yellowing)	Formation of Secondary Oxidation Products: Degradation of hydroperoxides into aldehydes, ketones, and other chromophoric compounds.	Chelating Agents: If metal ion contamination is suspected, consider adding a chelating agent like Ethylenediaminetetraacetic acid (EDTA) to sequester metal ions that catalyze oxidation.[6] Purity Check: Ensure the initial purity of allyl octanoate is high, as impurities can accelerate degradation.
Alteration in Flavor Profile	Formation of Volatile Compounds: The breakdown of allyl octanoate can produce various volatile byproducts that negatively impact its characteristic fruity aroma. Aldehydes are major contributors to rancid off-flavors.[7]	GC-MS Analysis: Use Gas Chromatography-Mass Spectrometry (GC-MS) to identify the specific volatile compounds being formed. This can help in pinpointing the degradation pathway and selecting the most effective stabilization strategy.[8][9]
Inconsistent Experimental Results	Variability in Oxidative Stability: Inconsistent storage and handling practices can lead to varying levels of degradation between batches.	Standardized Protocols: Implement and adhere to strict, standardized protocols for the storage and handling of allyl octanoate.[3][4] Regular Quality Control: Periodically measure the peroxide value to monitor the extent of primary oxidation and ensure batch-to-batch consistency.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of allyl octanoate oxidation?

A1: The oxidation of allyl octanoate is primarily initiated by a free radical chain reaction. The process is thought to involve the abstraction of a hydrogen atom from the allylic position, which is particularly susceptible due to the resonance stabilization of the resulting allyl radical. This radical then reacts with molecular oxygen to form a peroxy radical, which can subsequently abstract a hydrogen from another allyl octanoate molecule, propagating the chain reaction and forming hydroperoxides. These hydroperoxides are unstable and can decompose into a variety of secondary oxidation products, including aldehydes, ketones, and alcohols, which contribute to off-flavors and aromas.

Q2: How can I quantitatively measure the oxidation of allyl octanoate?

A2: The extent of primary oxidation in allyl octanoate can be quantitatively measured by determining its Peroxide Value (PV). The PV is a measure of the concentration of peroxides and hydroperoxides and is typically expressed in milliequivalents of active oxygen per kilogram of substance (meq/kg).[10][11] A common method for determining PV is through iodometric titration.[12][13] For monitoring secondary oxidation products, Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for identifying and quantifying volatile degradation compounds.[8]

Q3: What are the recommended storage conditions for allyl octanoate?

A3: To minimize oxidation, allyl octanoate should be stored in a cool, dry, and dark place in a tightly sealed container.[3][4] The headspace of the container should be flushed with an inert gas, such as nitrogen or argon, to displace oxygen.[2] For long-term storage, refrigeration at temperatures between 2-8°C is advisable. It is also crucial to store it away from sources of heat, light, and incompatible materials like strong oxidizing agents.[4]

Q4: Which antioxidants are most effective for stabilizing allyl octanoate, and at what concentrations?

A4: Synthetic phenolic antioxidants such as Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), and Tert-butylhydroquinone (TBHQ) are highly effective in stabilizing esters against oxidation.[14] Recommended concentrations typically range from 200 to 1000 ppm. TBHQ has been noted for its high efficacy in some ester systems.[15] Natural antioxidants like mixed tocopherols (Vitamin E) and plant extracts (e.g., rosemary, green tea) are also viable alternatives, particularly for applications requiring a "clean label".[5][16] The optimal concentration will depend on the specific application and storage conditions and should be determined experimentally.

Illustrative Efficacy of Antioxidants on Allyl Octanoate Stability

The following table provides an illustrative example of the potential impact of different antioxidants on the peroxide value of allyl octanoate over time under accelerated storage conditions. Note: These are representative values and actual results may vary.

Antioxidant (500 ppm)	Peroxide Value (meq/kg) - Day 0	Peroxide Value (meq/kg) - Day 30	Peroxide Value (meq/kg) - Day 60	Peroxide Value (meq/kg) - Day 90
Control (None)	0.5	8.2	25.5	55.1
BHT	0.5	1.5	4.8	10.2
BHA	0.5	1.8	5.5	12.4
TBHQ	0.5	1.1	3.5	7.8
Mixed Tocopherols	0.5	2.5	8.9	18.5

Q5: Are there any visual representations of the oxidation process and troubleshooting?

A5: Yes, the following diagrams illustrate the proposed oxidation pathway of allyl octanoate and a general workflow for troubleshooting stability issues.

Caption: Proposed free-radical oxidation pathway of allyl octanoate.

Caption: A logical workflow for troubleshooting allyl octanoate stability issues.

Experimental Protocols

1. Protocol for Determination of Peroxide Value (PV) by Iodometric Titration

This protocol is adapted from standard methods for determining the peroxide value in oils and fats.[10][12][13]

Materials:

• Allyl octanoate sample

• Acetic acid-chloroform solvent (3:2 v/v)

• Saturated potassium iodide (KI) solution

• 0.01 N Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution, standardized

• 1% Starch indicator solution

• Erlenmeyer flasks with stoppers

• Burette

• Pipettes

• Analytical balance

Procedure:

• Accurately weigh approximately 5 g of the allyl octanoate sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solvent to dissolve the sample.

• Add 0.5 mL of saturated KI solution, stopper the flask, and swirl for exactly one minute.

• Immediately add 30 mL of deionized water and mix thoroughly.

• Titrate the liberated iodine with the standardized 0.01 N Na₂S₂O₃ solution, swirling the flask continuously, until the yellow color of the iodine has almost disappeared.

• Add 0.5 mL of 1% starch indicator solution. The solution will turn a dark blue color.

• Continue the titration slowly, drop by drop, with vigorous swirling, until the blue color completely disappears.

• Record the volume of Na₂S₂O₃ solution used.

• Perform a blank determination using the same procedure but without the sample.

Calculation:

Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W

Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the sample (g)

2. Protocol for Sample Preparation for GC-MS Analysis of Volatile Oxidation Products

This protocol outlines a general method for preparing an allyl octanoate sample for the analysis of volatile oxidation products using headspace GC-MS.[8]

Materials:

• Allyl octanoate sample (with and without suspected oxidation)

• Headspace vials with septa and caps

• Gas chromatograph coupled to a mass spectrometer (GC-MS) with a suitable capillary column (e.g., DB-5ms)

• Headspace autosampler

Procedure:

• Place a precise amount (e.g., 1 g) of the allyl octanoate sample into a headspace vial.

• Immediately seal the vial with a septum and cap.

• Prepare a blank vial containing no sample to identify any background contaminants.

• Place the vials in the headspace autosampler.

• Set the headspace autosampler parameters (e.g., incubation temperature and time) to allow for the volatilization of the oxidation products. Typical starting parameters might be 80°C for 20 minutes.

• Program the GC-MS with an appropriate temperature program to separate the volatile compounds.

• The mass spectrometer will fragment the eluting compounds, and the resulting mass spectra can be compared to a library (e.g., NIST) to identify the volatile oxidation products.

3. Protocol for Evaluating Antioxidant Efficacy

Procedure:

• Prepare several samples of allyl octanoate. One will serve as a control, and to the others, add different antioxidants (e.g., BHT, BHA, TBHQ, tocopherols) at a predetermined concentration (e.g., 500 ppm).

• Store all samples under identical accelerated aging conditions (e.g., in an oven at 60°C, exposed to air).

• At regular intervals (e.g., every 7 days), remove an aliquot from each sample.

• Determine the peroxide value of each aliquot using the protocol described above.

• Plot the peroxide value versus time for each sample to compare the effectiveness of the different antioxidants in inhibiting oxidation. A lower rate of increase in the peroxide value indicates a more effective antioxidant.

References

• 1. Antioxidant Properties of Ester Derivatives of Cinnamic and Hydroxycinnamic Acids in Nigella sativa and Extra-Virgin Olive Oils-Based Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds, Evaluation of Their Antioxidant Activity and Effect on the Oxidative Stability of Selected Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ulprospector.com [ulprospector.com]
• 6. researchgate.net [researchgate.net]
• 7. Volatile markers of food oxidation – A GCMS approach | ESB [esb.ucp.pt]
• 8. Analysis of Secondary Volatile Oxidation Products by Headspace GC-MS Techniques | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Oxidation of allyl radicals: kinetic parameters for the reactions of allyl radicals with HO2 and O2 between 400 and 480 °C - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 13. Oxidation Products of Ester-Based Oils with and without Antioxidants Identified by Stable Isotope Labelling and Mass Spectrometry [mdpi.com]
• 14. foodcanmakeyouill.co.uk [foodcanmakeyouill.co.uk]
• 15. researchgate.net [researchgate.net]
• 16. supplysidefbj.com [supplysidefbj.com]

Minimizing by-product formation in Allyl octanoate synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of allyl octanoate (B1194180).

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing allyl octanoate?

A1: Allyl octanoate is most commonly synthesized through three primary methods: Fischer-Speier esterification, transesterification, and enzymatic catalysis.[1][2][3]

• Fischer-Speier Esterification: This is a direct, acid-catalyzed reaction between octanoic acid and allyl alcohol.[1][4]

• Transesterification: This method involves the reaction of an octanoate ester (e.g., methyl or ethyl octanoate) with allyl alcohol in the presence of a catalyst.

• Enzymatic Synthesis: This "green chemistry" approach utilizes lipases to catalyze the esterification of octanoic acid and allyl alcohol, often offering high selectivity and milder reaction conditions.

Q2: What are the potential by-products in allyl octanoate synthesis?

A2: The formation of by-products is dependent on the synthesis method and reaction conditions. Common by-products include:

• Water: A primary by-product in Fischer esterification, which can lead to a reversible reaction and lower yields if not removed.[4]

• Diallyl ether: Can be formed, particularly in acid-catalyzed reactions at higher temperatures.[2]

• Alcohol from the starting ester: In transesterification, the alcohol from the initial ester (e.g., methanol (B129727) from methyl octanoate) is a by-product that needs to be removed to drive the reaction forward.

• Soaps: Can form if there are free fatty acids present when using a base catalyst in transesterification.

Q3: How can I increase the yield of allyl octanoate in Fischer esterification?

A3: To increase the yield in Fischer esterification, it is crucial to shift the reaction equilibrium towards the product side. This can be achieved by:

• Using an excess of one reactant: Typically, an excess of the less expensive reactant, allyl alcohol, is used.[2]

• Removing water as it forms: This can be done by azeotropic distillation using a Dean-Stark apparatus or by using a drying agent.[5]

Q4: What are the advantages of enzymatic synthesis for allyl octanoate?

A4: Enzymatic synthesis offers several advantages, including:

• High selectivity: Lipases can be highly specific, leading to fewer by-products.

• Mild reaction conditions: Reactions are typically run at lower temperatures, which can prevent the degradation of sensitive compounds.

• Environmentally friendly: Avoids the use of harsh acids or bases and toxic solvents.

Troubleshooting Guides

Fischer-Speier Esterification

Issue	Possible Cause(s)	Troubleshooting Steps
Low Yield	1. Reaction has reached equilibrium without product favorability.[4] 2. Presence of water in reactants or solvent. 3. Insufficient catalyst. 4. Incomplete reaction.	1. Use an excess of allyl alcohol (e.g., 1.5 to 2 equivalents). 2. Use a Dean-Stark trap to remove water azeotropically.[5] 3. Ensure reactants and solvent are anhydrous. 4. Increase catalyst loading or use a stronger acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid). 5. Increase reaction time or temperature.
Formation of Diallyl Ether	High reaction temperature or prolonged reaction time with a strong acid catalyst.[2]	1. Lower the reaction temperature. 2. Reduce the reaction time and monitor the reaction progress closely using techniques like GC or TLC. 3. Use a milder catalyst.
Dark Reaction Mixture	Decomposition of starting materials or product at high temperatures.	1. Lower the reaction temperature. 2. Use a nitrogen atmosphere to prevent oxidation.

Transesterification

Issue	Possible Cause(s)	Troubleshooting Steps
Low Conversion	1. Insufficient removal of the alcohol by-product. 2. Catalyst deactivation. 3. Insufficient catalyst amount.	1. Use a distillation setup to continuously remove the lower-boiling alcohol by-product. 2. Ensure the catalyst is active and dry. 3. Increase the catalyst concentration.
Soap Formation	Presence of free fatty acids in the starting octanoate ester and use of a basic catalyst.	1. Use a starting ester with low free fatty acid content. 2. Consider using an acid catalyst if the starting material has a high acid value.

Enzymatic Synthesis

Issue	Possible Cause(s)	Troubleshooting Steps
Low Enzyme Activity	1. Incorrect temperature or pH. 2. Presence of inhibitors. 3. Insufficient water activity for the enzyme.	1. Optimize the temperature and pH for the specific lipase (B570770) used. 2. Ensure the substrates are free from impurities that could inhibit the enzyme. 3. Add a small, controlled amount of water to the reaction medium.
Slow Reaction Rate	1. Insufficient enzyme concentration. 2. Poor substrate solubility. 3. Mass transfer limitations with immobilized enzymes.	1. Increase the amount of lipase. 2. Use a suitable solvent to improve substrate solubility. 3. Increase the agitation speed to improve mass transfer.

Data Presentation

Table 1: Comparison of Allyl Octanoate Synthesis Methods

Parameter	Fischer-Speier Esterification	Transesterification	Enzymatic Synthesis
Reactants	Octanoic acid, Allyl alcohol[1]	Alkyl octanoate (e.g., methyl octanoate), Allyl alcohol	Octanoic acid, Allyl alcohol
Catalyst	Strong acid (e.g., H₂SO₄, p-TsOH)[5]	Acid or Base (e.g., NaOCH₃)	Lipase (e.g., from Candida antarctica)
Typical Temperature	80-120 °C	60-100 °C	30-60 °C
Common By-products	Water, Diallyl ether[2]	Alcohol (from starting ester)	Minimal
Advantages	Low-cost reactants, simple procedure.	Can be driven to completion by removing the alcohol by-product.	High selectivity, mild conditions, environmentally friendly.
Disadvantages	Reversible reaction, harsh conditions, potential for side reactions.	Requires an initial ester synthesis step.	Slower reaction rates, higher cost of enzyme.

Experimental Protocols

Protocol 1: Fischer-Speier Esterification of Allyl Octanoate

Materials:

• Octanoic acid (1.0 eq)

• Allyl alcohol (1.5 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

• Toluene (B28343) (as solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add octanoic acid, allyl alcohol, p-TsOH, and toluene.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until no more water is collected in the trap (typically 2-4 hours).

• Cool the reaction mixture to room temperature.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain pure allyl octanoate.

Protocol 2: Transesterification of Methyl Octanoate to Allyl Octanoate

Materials:

• Methyl octanoate (1.0 eq)

• Allyl alcohol (2.0 eq)

• Sodium methoxide (B1231860) (NaOCH₃) (0.05 eq)

• Anhydrous toluene (as solvent)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add methyl octanoate, allyl alcohol, and anhydrous toluene.

• Add sodium methoxide to the mixture.

• Heat the reaction mixture to a gentle reflux and set up a distillation apparatus to remove the methanol by-product.

• Monitor the reaction progress by GC or TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with diethyl ether, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by vacuum distillation.

Protocol 3: Enzymatic Synthesis of Allyl Octanoate

Materials:

• Octanoic acid (1.0 eq)

• Allyl alcohol (1.2 eq)

• Immobilized lipase (e.g., Novozym 435) (10% w/w of total substrates)

• n-Hexane (as solvent)

• Molecular sieves (3Å)

Procedure:

• To a flask, add octanoic acid, allyl alcohol, and n-hexane.

• Add the immobilized lipase and molecular sieves to the mixture.

• Incubate the reaction mixture in a shaker at the optimal temperature for the enzyme (e.g., 40-50 °C).

• Monitor the reaction progress by taking samples periodically and analyzing them by GC.

• Once the desired conversion is reached, filter off the immobilized enzyme and molecular sieves. The enzyme can be washed and reused.

• Remove the solvent under reduced pressure to obtain the crude allyl octanoate.

• Purify by vacuum distillation if necessary.

Visualizations

Caption: Experimental workflow for Fischer-Speier esterification.

Caption: Experimental workflow for transesterification.

Caption: Experimental workflow for enzymatic synthesis.

References

• 1. cerritos.edu [cerritos.edu]
• 2. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 3. US5710316A - Transesterification process for making allyl esters of aromatic carboxylic acids - Google Patents [patents.google.com]
• 4. quora.com [quora.com]
• 5. Fischer Esterification [organic-chemistry.org]

Technical Support Center: Gas Chromatography (GC) Analysis

Troubleshooting Guide: Resolving Peak Tailing in the GC Analysis of Allyl Octanoate (B1194180)

This guide provides researchers, scientists, and drug development professionals with a structured approach to troubleshooting and resolving peak tailing issues encountered during the Gas Chromatography (GC) analysis of Allyl octanoate.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in the GC analysis of Allyl octanoate?

A1: In an ideal GC analysis, the chromatographic peak for Allyl octanoate should be symmetrical, resembling a Gaussian distribution. Peak tailing is a distortion where the peak's trailing edge is broader than its leading edge. This is problematic because it can lead to inaccurate peak integration, reduced resolution between closely eluting compounds, and ultimately compromise the quantitative accuracy and precision of your analysis. A tailing factor greater than 1.5 is generally considered an indication of a problem that needs to be addressed.[1]

Q2: What are the common causes of peak tailing for an ester like Allyl octanoate?

A2: Peak tailing for esters such as Allyl octanoate in GC can stem from several factors, broadly categorized as:

• Active Sites: Unwanted chemical interactions between Allyl octanoate and active sites within the GC system. These active sites are often exposed silanol (B1196071) groups in the inlet liner, on the column stationary phase, or even on metal surfaces.[1]

• System Contamination: Buildup of non-volatile residues from previous injections in the inlet liner or at the head of the GC column can create active sites and obstruct the sample path.

• Improper Column Installation: A poorly cut column, incorrect column insertion depth in the inlet, or loose fittings can create dead volumes and turbulence in the carrier gas flow, leading to peak distortion.[1]

• Sub-optimal Method Parameters: An inappropriate inlet temperature, a slow oven temperature ramp, or an unsuitable injection technique can all contribute to peak tailing.

• Sample Overload: Injecting too much of the sample can saturate the stationary phase, causing the peak to tail.[1]

Q3: How can I systematically troubleshoot peak tailing for Allyl octanoate?

A3: A systematic approach is the most efficient way to identify and resolve the issue. Start with the simplest and most common causes before moving to more complex possibilities. The flowchart below provides a logical troubleshooting workflow. A good starting point is to perform routine maintenance on the GC inlet, as this is a frequent source of problems.

Troubleshooting Workflow

Caption: A troubleshooting workflow for resolving GC peak tailing.

Data Presentation

The following table provides illustrative data on how different GC parameters can influence the peak asymmetry (tailing factor) of a mid-polarity ester similar to Allyl octanoate. Note: This data is representative and the actual impact may vary based on the specific instrument and conditions.

Parameter Change	Initial Tailing Factor	Expected Tailing Factor	Potential Reason
Inlet Temperature
Increase from 200 °C to 250 °C	1.8	1.4	Improved volatilization of the analyte.
Decrease from 200 °C to 150 °C	1.8	2.2	Incomplete and slow volatilization.
Injection Volume
Decrease from 2 µL to 1 µL	1.9	1.3	Reduced risk of column overload.
Inlet Liner
Replace old liner with new, deactivated liner	2.1	1.2	Elimination of active sites and contamination.
Use of a liner with glass wool	1.4	1.6	Potential for interaction with active sites on the wool.

Experimental Protocols

Protocol 1: GC Inlet Maintenance

• Cool Down: Turn off the inlet and oven heaters and allow them to cool to a safe temperature.

• Turn Off Gases: Turn off the carrier gas and other inlet gases.

• Remove Column: Carefully remove the GC column from the inlet.

• Replace Septum: Unscrew the septum nut, remove the old septum with tweezers, and replace it with a new one. Do not overtighten the nut.

• Replace Liner and O-ring: Remove the inlet liner and the O-ring. Clean the inside of the inlet with a solvent-moistened swab if necessary. Install a new, deactivated liner and O-ring.

• Reinstall Column: Reinstall the column to the correct depth according to the manufacturer's instructions.

• Leak Check: Restore gas flow and perform a leak check at the inlet fittings using an electronic leak detector.

• Heat and Equilibrate: Heat the inlet and oven to the method temperatures and allow the system to equilibrate.

Protocol 2: GC Column Trimming

• Cool Down and Power Off: Cool down the GC and turn off the main power.

• Remove Column: Carefully disconnect the column from the inlet.

• Cut the Column: Using a ceramic scoring wafer or a capillary column cutting tool, make a clean, square cut to remove 10-20 cm from the inlet end of the column. Inspect the cut under magnification to ensure it is clean and at a 90-degree angle.

• Reinstall Column: Reinstall the column in the inlet as described in Protocol 1.

• Leak Check and Equilibrate: Perform a leak check and allow the system to equilibrate.

Protocol 3: Example GC Method for Allyl Octanoate Analysis

The following is a starting point for a GC-FID method for the analysis of Allyl octanoate. Optimization may be required for your specific application.

• Column: A mid-polarity column, such as one with a 5% diphenyl / 95% dimethylpolysiloxane stationary phase (e.g., HP-5ms), is a suitable starting point. A common dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet: Split/splitless injector in split mode (e.g., 50:1 split ratio) to avoid column overload.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 240 °C at a rate of 10 °C/min.

  • Final hold: Hold at 240 °C for 5 minutes.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 280 °C.

• Makeup Gas (Nitrogen): 25 mL/min.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Longevity of Allyl Octanoate Fragrance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the long-lastingness of Allyl octanoate (B1194180) fragrance in their experiments.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the formulation and testing of Allyl octanoate fragrances.

Issue 1: Rapid Fading of Fruity (Pineapple/Apricot) Aroma

• Question: My formulation containing Allyl octanoate initially has a strong, pleasant fruity aroma, but it dissipates very quickly. What are the potential causes and solutions?

• Answer: Rapid fragrance loss of a top-to-middle note like Allyl octanoate is a common challenge. The primary causes are its inherent volatility and potential degradation. Here’s a step-by-step troubleshooting guide:

  • Assess the Formulation Base: The composition of your carrier can significantly impact fragrance longevity.

    • Volatility of Solvents: Highly volatile solvents like pure ethanol (B145695) will cause the fragrance to evaporate quickly. Consider incorporating a less volatile co-solvent or a fixative.

    • pH of the Medium: Allyl octanoate, as an ester, is susceptible to hydrolysis, especially in highly acidic or alkaline conditions (pH < 4 or > 8), which breaks it down into allyl alcohol and octanoic acid, altering the scent profile and reducing its intensity.[1] Measure and adjust the pH of your formulation to a more neutral range (pH 5.5-7.0) for better stability.[2][3]

  • Incorporate Fixatives: Fixatives are less volatile substances that anchor the fragrance molecules, slowing their evaporation rate.

    • For Fruity Esters: Consider natural fixatives like Benzoin, Tolu Balsam, or Cedarwood for their compatibility with fruity notes.[1] Synthetic fixatives such as Iso E Super or Galaxolide can also be effective.

    • Experimental Approach: Start by adding a fixative at a low concentration (e.g., 1-5% of the fragrance oil concentration) and incrementally increase it, evaluating the impact on both longevity and the overall scent profile.

  • Consider Encapsulation: Encapsulating the Allyl octanoate can provide a controlled, sustained release.

    • Microencapsulation with Polymers: Creating microcapsules with a polymer shell (e.g., gelatin, polyvinyl alcohol) can protect the fragrance from premature evaporation and degradation.[4][5]

    • Cyclodextrin (B1172386) Complexation: Forming an inclusion complex with cyclodextrins (e.g., β-cyclodextrin) can effectively trap the fragrance molecule and release it slowly over time, often triggered by moisture.

Issue 2: Altered or "Off" Odor Development Over Time

• Question: My Allyl octanoate formulation develops an unpleasant, sharp, or waxy odor after a period of storage. What is causing this, and how can I prevent it?

• Answer: The development of off-odors is typically a sign of chemical degradation. For Allyl octanoate, the primary degradation pathways are hydrolysis and oxidation.

  • Hydrolysis: As mentioned, this is the breakdown of the ester into allyl alcohol and octanoic acid. Octanoic acid has a characteristic waxy or fatty odor, which could be the source of the "off" note.

    • Solution: Control the pH of your formulation to be near neutral. Ensure all components are anhydrous if creating a non-aqueous formulation.

  • Oxidation: The allylic group in Allyl octanoate is susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, and heat. This can lead to the formation of various degradation products with potentially unpleasant odors.[6]

    • Solution:

      • Antioxidants: Incorporate antioxidants such as Butylated Hydroxytoluene (BHT) or Vitamin E (Tocopherol) into your formulation to scavenge free radicals and inhibit oxidative processes.

      • Chelating Agents: Traces of metal ions can catalyze oxidation. Adding a chelating agent like EDTA (Ethylenediaminetetraacetic acid) can bind these metal ions and improve stability.

      • Packaging: Store the formulation in airtight, opaque containers (e.g., amber glass) and in a cool, dark place to minimize exposure to oxygen and UV light.[7]

Issue 3: Incompatibility with Formulation (Cloudiness, Separation)

• Question: When I add Allyl octanoate to my cosmetic base (e.g., lotion, gel), the product becomes cloudy or separates. How can I improve its compatibility?

• Answer: Solubility and compatibility issues are common when incorporating lipophilic (oil-loving) fragrance molecules like Allyl octanoate into aqueous (water-based) or emulsion systems.[8]

  • Solubilizers: For aqueous systems like gels or toners, a solubilizer is necessary to disperse the fragrance oil. Polysorbates (e.g., Polysorbate 20) or hydrogenated castor oil derivatives are commonly used.

  • Emulsions (Lotions, Creams): In emulsions, the fragrance oil will partition between the oil and water phases.[1] Incompatibility can disrupt the emulsion stability.

    • Order of Addition: Try pre-mixing the Allyl octanoate with the oil phase before emulsification.

    • Emulsifier System: You may need to adjust the type or concentration of your emulsifier to accommodate the fragrance oil.

  • Polarity Matching: In general, try to match the polarity of the fragrance with the continuous phase of your formulation. For highly aqueous products, a more polar fragrance might be more suitable, or a robust solubilizing system will be required for a non-polar fragrance like Allyl octanoate.[8]

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for significantly extending the release profile of Allyl octanoate?

A1: For a significant extension of fragrance release, controlled release technologies are the most effective solutions.

• Microencapsulation: This involves entrapping the Allyl octanoate in a protective shell.

  • Polymer-based Matrices: Incorporating the fragrance into a polymer matrix allows for its slow diffusion over time. The release rate can be tailored by selecting different polymers and adjusting the cross-linking density.[9]

  • Core-Shell Encapsulation: Creating microcapsules with a distinct core of Allyl octanoate and a solid polymer shell offers excellent protection and controlled release, which can be triggered by friction, temperature, or pH.

• Cyclodextrin Inclusion Complexation: This method involves the formation of a host-guest complex where the Allyl octanoate molecule is encapsulated within the hydrophobic cavity of a cyclodextrin molecule. This complex protects the fragrance from evaporation and degradation and releases it in the presence of moisture.

Quantitative Data Summary: Fragrance Release Technologies

Technology	Typical Loading Capacity (% w/w)	Release Mechanism	Key Advantages
Polymer Matrix	5 - 30%	Diffusion	Tunable release rate, good protection
Core-Shell Microcapsules	20 - 60%	Rupture, Diffusion, Dissolution	High payload, triggered release
Cyclodextrin Complexes	8 - 15%	Displacement by water	Enhanced stability, moisture-triggered release

Q2: Can you provide a starting experimental protocol for the microencapsulation of Allyl octanoate?

A2: Yes, here is a general protocol for microencapsulation of Allyl octanoate using complex coacervation, a common and effective method.

Experimental Protocol: Microencapsulation of Allyl octanoate via Complex Coacervation

• Materials:

  • Allyl octanoate (core material)

  • Gelatin Type A (wall material)

  • Acacia gum (wall material)

  • Deionized water

  • Sodium hydroxide (B78521) (1M solution)

  • Glutaraldehyde (B144438) (25% aqueous solution, cross-linker)

• Methodology:

  • Preparation of Wall Material Solutions:

    • Prepare a 5% (w/v) solution of Gelatin Type A in deionized water at 50°C with gentle stirring until fully dissolved.

    • Prepare a 5% (w/v) solution of acacia gum in deionized water at room temperature.

  • Emulsification:

    • Combine the gelatin and acacia gum solutions.

    • Add Allyl octanoate to the polymer solution (a typical starting ratio is 1:1 core to wall material by weight).

    • Homogenize the mixture using a high-shear mixer until the desired droplet size (e.g., 50-100 µm) is achieved. Maintain the temperature at 50°C.

  • Coacervation:

    • Slowly add deionized water to dilute the system while maintaining gentle agitation.

    • Adjust the pH of the mixture to 4.0 - 4.5 by dropwise addition of 1M sodium hydroxide. This will induce the coacervation, and a polymer-rich phase will deposit around the oil droplets.

  • Cross-linking and Curing:

    • Cool the dispersion to 10°C in an ice bath.

    • Slowly add glutaraldehyde (e.g., 2.5% of the total wall material weight) to cross-link and harden the microcapsule walls.

    • Allow the mixture to stir at 10°C for at least 12 hours.

  • Washing and Drying:

    • Wash the microcapsules with deionized water and isolate them by filtration or centrifugation.

    • Dry the microcapsules, for instance, by freeze-drying, to obtain a free-flowing powder.

Q3: How can I quantitatively measure the release rate of Allyl octanoate from my formulation?

A3: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) is the standard analytical technique for measuring the release of volatile compounds like Allyl octanoate.

Experimental Protocol: Quantifying Allyl octanoate Release using HS-GC-MS

• Objective: To measure the concentration of Allyl octanoate in the headspace above a formulated product over time, which correlates to its release rate.

• Instrumentation:

  • Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

  • Headspace autosampler

• Methodology:

  • Sample Preparation:

    • Place a precise amount of your formulation (e.g., 1 gram of lotion or a 1 cm² swatch of fabric treated with the fragrance) into a headspace vial.

    • Seal the vial immediately. Prepare multiple vials for different time points.

  • Incubation and Sampling:

    • Place the vials in the headspace autosampler's incubator at a controlled temperature (e.g., 32°C to simulate skin temperature).

    • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), the autosampler will transfer a fixed volume of the headspace gas from a vial to the GC injector.

  • GC-MS Analysis:

    • GC Column: A non-polar or mid-polar capillary column (e.g., DB-5ms) is suitable for separating Allyl octanoate.

    • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C) to elute the compound.

    • MS Detection: Use Selected Ion Monitoring (SIM) mode for the characteristic mass fragments of Allyl octanoate for high sensitivity and specificity.

  • Quantification:

    • Create a calibration curve by injecting known amounts of Allyl octanoate standard into empty headspace vials.

    • Calculate the concentration of Allyl octanoate in the headspace of your samples at each time point by comparing their peak areas to the calibration curve.

    • Plot the headspace concentration versus time to obtain the release profile.

Visualizations

Caption: Workflow for Allyl octanoate microencapsulation.

Caption: Degradation pathways of Allyl octanoate.

Caption: Troubleshooting logic for fragrance loss.

References

• 1. chemiacorp.com [chemiacorp.com]
• 2. personalcaremagazine.com [personalcaremagazine.com]
• 3. kblcosmetics.com [kblcosmetics.com]
• 4. researchgate.net [researchgate.net]
• 5. polimery.ichp.vot.pl [polimery.ichp.vot.pl]
• 6. Atmospheric oxidation of vinyl and allyl acetate: product distribution and mechanisms of the OH-initiated degradation in the presence and absence of NO(x) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. custompackingco.com [custompackingco.com]
• 8. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 9. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

Technical Support Center: Improving the Solubility of Allyl Octanoate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in overcoming challenges associated with dissolving allyl octanoate (B1194180) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the inherent solubility of allyl octanoate in water?

A1: Allyl octanoate is a lipophilic ester and is considered practically insoluble in water. Its estimated aqueous solubility is approximately 14.54 mg/L at 25°C.[1] It is, however, soluble in organic solvents such as ethanol (B145695), ether, and other non-volatile oils.[2]

Q2: My allyl octanoate is not dissolving in my aqueous buffer. What am I doing wrong?

A2: Due to its low water solubility, direct dissolution of allyl octanoate in aqueous buffers is generally unsuccessful. Vigorous shaking or heating will likely not result in a stable solution, and the ester will phase-separate upon cooling or settling. To create a stable aqueous preparation, solubility enhancement techniques are necessary.

Q3: What are the recommended methods for increasing the aqueous solubility of allyl octanoate?

A3: The most effective methods for incorporating allyl octanoate into aqueous solutions involve the use of co-solvents or the formation of emulsions and microemulsions with surfactants.

• Co-solvents: Water-miscible organic solvents like ethanol and propylene (B89431) glycol can be used to create a solvent system in which allyl octanoate is soluble.

• Emulsions/Microemulsions: Surfactants can be used to create stable oil-in-water (O/W) emulsions or microemulsions where tiny droplets of allyl octanoate are dispersed throughout the aqueous phase.

Q4: How do I choose the right co-solvent and what concentrations should I use?

A4: Ethanol and propylene glycol are common and effective co-solvents for lipophilic compounds. The required concentration of the co-solvent will depend on the desired final concentration of allyl octanoate. It is recommended to start by preparing a stock solution of allyl octanoate in the pure co-solvent and then diluting it with the aqueous buffer. See the "Experimental Protocols" section for a detailed procedure.

Q5: What are surfactants and how do I select the right one for my experiment?

A5: Surfactants are molecules with both a water-loving (hydrophilic) head and an oil-loving (lipophilic) tail. They work by reducing the interfacial tension between oil and water, allowing them to mix and form an emulsion.

The selection of a suitable surfactant is guided by the Hydrophilic-Lipophilic Balance (HLB) system. For an oil-in-water (O/W) emulsion, where you are dispersing an oil (allyl octanoate) in water, you will need a surfactant or a blend of surfactants with a relatively high HLB value.

Q6: What is the required HLB for allyl octanoate?

Q7: I've created an emulsion, but it separates over time. How can I improve its stability?

A7: Emulsion instability can manifest as creaming, coalescence, or phase separation.[3][4] To improve stability, consider the following:

• Optimize the HLB value: Experiment with different ratios of high and low HLB surfactants (e.g., Tween 80 and Span 80) to find the optimal HLB for your system.

• Increase surfactant concentration: Ensure you are using a sufficient concentration of surfactant to adequately coat the oil droplets.

• Reduce droplet size: Use a high-shear homogenizer to reduce the size of the allyl octanoate droplets. Smaller droplets are more stable.

• Increase the viscosity of the aqueous phase: Adding a thickening agent to the water phase can slow down the movement of the oil droplets and prevent them from coalescing.

Data Presentation

Table 1: Solubility of Allyl Octanoate in Various Solvents

Solvent	Solubility	Reference(s)
Water	~14.54 mg/L (estimated)	[1]
Ethanol	Soluble	[2]
Propylene Glycol	Slightly Soluble	[3]
Glycerol	Insoluble	[3]
Fixed Oils	Soluble	[3]

Table 2: Estimated Solubility of Allyl Octanoate in Ethanol/Water Co-solvent Systems

% Ethanol (v/v) in Water	Estimated Solubility of Allyl Octanoate
10%	Low
25%	Moderate
50%	High
75%	Very High
100%	Freely Soluble

Note: This table provides estimated qualitative solubility. The actual quantitative solubility may vary and should be determined experimentally.

Table 3: Common Surfactants for O/W Emulsions and their HLB Values

Surfactant	Type	HLB Value
Tween 80 (Polysorbate 80)	Non-ionic	15.0
Tween 20 (Polysorbate 20)	Non-ionic	16.7
Span 80 (Sorbitan Oleate)	Non-ionic	4.3
Span 20 (Sorbitan Laurate)	Non-ionic	8.6

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent (Ethanol)

This protocol describes the preparation of a 1 mg/mL solution of allyl octanoate in a 50% ethanol/water mixture.

Materials:

• Allyl octanoate

• Ethanol (100%)

• Purified water

• Volumetric flasks

• Pipettes

• Magnetic stirrer and stir bar

Procedure:

• Prepare a 10 mg/mL stock solution of allyl octanoate in 100% ethanol.

  • Weigh 100 mg of allyl octanoate and transfer it to a 10 mL volumetric flask.

  • Add 100% ethanol to the flask until the volume reaches the 10 mL mark.

  • Mix thoroughly until the allyl octanoate is completely dissolved.

• In a separate beaker, prepare the desired volume of the final solution (e.g., 50 mL).

• Add 25 mL of purified water to the beaker.

• While stirring the water, slowly add 5 mL of the 10 mg/mL allyl octanoate stock solution.

• Continue stirring and add an additional 20 mL of purified water to bring the total volume to 50 mL.

• Stir the final solution for 10-15 minutes to ensure homogeneity.

Protocol 2: Preparation of an Oil-in-Water (O/W) Emulsion

This protocol describes the preparation of a 1% (w/v) allyl octanoate emulsion using a blend of Tween 80 and Span 80.

Materials:

• Allyl octanoate

• Tween 80

• Span 80

• Purified water

• Beakers

• High-shear homogenizer

• Magnetic stirrer and stir bar

• Heating plate

Procedure:

• Determine the required HLB: For this example, we will target an HLB of 12.

• Calculate the surfactant blend:

  • % Tween 80 = [(Required HLB - HLB of Span 80) / (HLB of Tween 80 - HLB of Span 80)] x 100

  • % Tween 80 = [(12 - 4.3) / (15 - 4.3)] x 100 = 72%

  • % Span 80 = 100 - 72 = 28%

• Prepare the oil phase:

  • In a beaker, combine 1 g of allyl octanoate, 0.72 g of Tween 80, and 0.28 g of Span 80.

  • Heat the mixture to 60-70°C and stir until all components are fully mixed.

• Prepare the aqueous phase:

  • In a separate beaker, heat 98 mL of purified water to 60-70°C.

• Form the emulsion:

  • While stirring the hot aqueous phase with a magnetic stirrer, slowly add the hot oil phase.

  • Once all the oil phase is added, homogenize the mixture using a high-shear homogenizer for 5-10 minutes.

• Cool the emulsion:

  • Allow the emulsion to cool to room temperature while gently stirring.

Mandatory Visualizations

Caption: Experimental workflow for preparing an oil-in-water emulsion of allyl octanoate.

Caption: Molecular interactions in an allyl octanoate micelle within an aqueous solution.

Caption: Troubleshooting decision tree for unstable allyl octanoate emulsions.

References

• 1. scribd.com [scribd.com]
• 2. Microemulsion Microstructure(s): A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. firsthope.co.in [firsthope.co.in]
• 4. makingcosmetics.com [makingcosmetics.com]

Technical Support Center: Deodorization of Crude Allyl Octanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively deodorizing crude Allyl octanoate (B1194180).

Frequently Asked Questions (FAQs)

Q1: What are the common causes of undesirable odors in crude Allyl octanoate?

A1: The undesirable odors in crude Allyl octanoate typically originate from residual impurities from the synthesis process. Common culprits include:

• Unreacted Starting Materials: Residual octanoic acid and allyl alcohol can contribute to off-odors.

• Synthesis Byproducts: Side reactions during esterification can produce volatile compounds with strong odors. For instance, diallyl ether can form as a byproduct.[1]

• Degradation Products: The ester may partially decompose during synthesis or storage, especially at high temperatures, leading to the formation of odorous compounds.[2][3]

• Catalyst Residues: Traces of the acid catalyst used in esterification can promote side reactions that produce odorous impurities.

Q2: What are the primary methods for deodorizing crude Allyl octanoate?

A2: The most common and effective methods for deodorizing crude Allyl octanoate are:

• Adsorption: This method utilizes materials with a high surface area, such as activated carbon, to trap odor-causing molecules.[4][5][6][7]

• Vacuum Distillation: By reducing the pressure, the boiling point of Allyl octanoate is lowered, allowing it to be separated from less volatile impurities and some more volatile ones.[8][9][10][11]

• Chemical Treatment & Washing: This involves washing the crude ester with solutions to neutralize acidic impurities and remove water-soluble compounds. This is often a preliminary step before distillation.[9][12]

Q3: How do I choose the best deodorization method for my experiment?

A3: The choice of method depends on the nature of the impurities and the desired purity of the final product.

• For minor odors and color impurities: Adsorption with activated carbon is a good choice. It is a relatively simple and cost-effective method.[5][6]

• For separating components with different boiling points: Vacuum distillation is highly effective for removing unreacted starting materials and other volatile byproducts.[8][9]

• For acidic impurities: A preliminary wash with a mild base solution (e.g., sodium bicarbonate) is recommended before distillation.[9]

Often, a combination of these methods yields the best results. For example, a chemical wash followed by vacuum distillation is a common purification strategy for esters.[9]

Troubleshooting Guides

Issue 1: A persistent fatty or rancid odor remains after distillation.

• Possible Cause: Incomplete removal of free fatty acids, such as unreacted octanoic acid.

• Solution: Perform a pre-distillation wash. Dissolve the crude ester in a suitable organic solvent and wash it with a saturated sodium bicarbonate solution to neutralize and remove acidic impurities. Subsequently, wash with brine to remove residual water before drying and distilling.[9]

Issue 2: The product has a sharp, unpleasant odor after activated carbon treatment.

• Possible Cause 1: The activated carbon itself may have introduced contaminants.

• Solution 1: Ensure you are using high-purity, food-grade, or pharmaceutical-grade activated carbon.

• Possible Cause 2: The activated carbon was not completely removed after treatment.

• Solution 2: Ensure thorough filtration after the activated carbon treatment. Using a finer filter paper or a Celite pad can help remove all carbon particles.

Issue 3: The Allyl octanoate is degrading during distillation, leading to a burnt odor.

• Possible Cause: The distillation temperature is too high. Allyl octanoate can decompose at elevated temperatures.[10]

• Solution: Use a vacuum distillation setup to lower the boiling point of the ester.[8][11] Aim for a distillation temperature well below the decomposition temperature of your compound.

Data Presentation

Table 1: Physicochemical Properties of Allyl Octanoate

Property	Value
Molecular Formula	C₁₁H₂₀O₂
Molecular Weight	184.28 g/mol
Boiling Point	87-88 °C @ 6 mm Hg
Density	0.881 g/mL at 25 °C
Refractive Index	n20/D 1.432

Source:[13]

Experimental Protocols

Protocol 1: Deodorization using Activated Carbon

This protocol is suitable for removing minor color and odor impurities.

• Preparation: In a round-bottom flask, add the crude Allyl octanoate.

• Adsorption: Add 1-5% (w/w) of activated carbon to the crude ester. The optimal amount may need to be determined empirically.

• Stirring: Stir the mixture at room temperature for 1-3 hours. Gentle heating (e.g., 40-50°C) can sometimes improve efficiency, but care must be taken to avoid degradation.

• Filtration: Remove the activated carbon by vacuum filtration through a pad of Celite or a fine filter paper.

• Analysis: Analyze the filtrate for odor and purity. Repeat the treatment if necessary.

Protocol 2: Purification by Vacuum Distillation

This protocol is effective for removing impurities with different boiling points.

• Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all glassware is dry and joints are properly greased to maintain a good vacuum.

• Charging the Flask: Place the crude Allyl octanoate into the distillation flask along with a magnetic stir bar or boiling chips for smooth boiling.

• Applying Vacuum: Gradually apply a vacuum to the system. A pressure of around 5-10 mmHg is a good starting point.[14]

• Heating: Once a stable vacuum is achieved, begin to gently heat the distillation flask using a heating mantle.

• Fraction Collection: Collect the distillate fractions. The pure Allyl octanoate should distill at a constant temperature. Monitor the temperature and pressure closely. The boiling point of Allyl octanoate is 87-88 °C at 5.50 mm Hg.[14]

• Completion: Stop the distillation when the temperature starts to drop or rise significantly, indicating that the desired product has been collected or higher-boiling impurities are beginning to distill.

• Cooling: Allow the apparatus to cool completely before releasing the vacuum.

Mandatory Visualization

Caption: General workflow for deodorizing crude Allyl octanoate.

Caption: Experimental workflow for deodorization with activated carbon.

Caption: Experimental workflow for vacuum distillation.

References

• 1. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. aocs.org [aocs.org]
• 4. The removal of 3-monochloropropane-1,2-diol ester and glycidyl ester from refined-bleached and deodorized palm oil using activated carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activated carbon: deodorization for pharmaceuticals, food and nutraceuticals [pharma-food.thomar.de]
• 6. deltaadsorbents.com [deltaadsorbents.com]
• 7. researchgate.net [researchgate.net]
• 8. Purification [chem.rochester.edu]
• 9. benchchem.com [benchchem.com]
• 10. How To [chem.rochester.edu]
• 11. m.youtube.com [m.youtube.com]
• 12. US6635775B1 - Reduced odor esters and process for producing same - Google Patents [patents.google.com]
• 13. Cas 4230-97-1,ALLYL CAPRYLATE | lookchem [lookchem.com]
• 14. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]

Addressing batch-to-batch variability in Allyl octanoate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address batch-to-batch variability in Allyl Octanoate (B1194180) synthesis. The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve common issues encountered during this esterification process.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low Yield of Allyl Octanoate

Q1: My allyl octanoate synthesis is resulting in a consistently low yield. What are the potential causes and how can I improve it?

A1: Low yields in allyl octanoate synthesis, which is an equilibrium-driven esterification reaction, can stem from several factors.[1][2] The most common causes include:

• Incomplete Reaction: The esterification of octanoic acid and allyl alcohol is a reversible process.[3] To drive the reaction towards the product, the water formed as a byproduct must be removed.

• Suboptimal Reaction Conditions: Temperature and catalyst concentration are critical parameters that significantly influence the reaction rate and equilibrium position.[4]

• Loss of Volatile Reactants: Allyl alcohol has a relatively low boiling point, and elevated reaction temperatures can lead to its evaporation from the reaction mixture, altering the stoichiometry and reducing the yield.[5]

• Side Reactions: The presence of impurities or non-ideal conditions can lead to side reactions, consuming reactants and generating byproducts.[5]

Troubleshooting Steps:

• Water Removal: Employ a Dean-Stark apparatus with an azeotropic solvent like toluene (B28343) to continuously remove water as it is formed.[3][6] This will shift the equilibrium towards the formation of allyl octanoate.

• Optimize Reaction Temperature: The reaction is typically conducted between 70-170°C.[7] Experiment within this range to find the optimal temperature that maximizes the reaction rate without causing significant loss of allyl alcohol. A well-sealed reaction vessel or a reflux condenser is essential.[5]

• Adjust Reactant Molar Ratio: Using a slight excess of one reactant, typically the less expensive or more easily removed one (e.g., allyl alcohol), can help drive the reaction to completion.[3] Molar ratios of allyl alcohol to octanoic acid can range from 1:1 to 2:1.[7]

• Catalyst Concentration: Ensure the appropriate amount of acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) is used. Insufficient catalyst will result in a slow reaction, while excessive amounts can promote side reactions.

Issue 2: Inconsistent Product Purity and Presence of Impurities

Q2: I am observing significant batch-to-batch variation in the purity of my allyl octanoate, with different impurities detected in each run. What could be the root cause?

A2: Inconsistent product purity is often linked to the quality of the starting materials and the control of reaction conditions.

• Raw Material Quality: The purity of octanoic acid, allyl alcohol, and the catalyst can introduce variability.[8][9] Impurities in the starting materials can participate in side reactions, leading to a range of byproducts. It is crucial to use high-quality reagents and to have certificates of analysis for all raw materials.[8][10]

• Catalyst Deactivation: The catalyst can be deactivated by poisoning from contaminants in the feedstock or by thermal degradation if the reaction temperature is too high.[11][12][13] This can lead to incomplete reactions and a different impurity profile.

• Reaction Temperature Fluctuations: Poor temperature control can lead to the formation of different side products in different batches.[5]

• Presence of Water: If water is not effectively removed, it can lead to the hydrolysis of the ester product back to the starting materials or hydrolysis of allyl precursors if using an alternative synthesis route.[5]

Troubleshooting Steps:

• Raw Material Qualification:

  • Always obtain a certificate of analysis for each batch of starting materials.[8]

  • Consider in-house testing of raw materials for purity and key specifications.[10]

  • Store raw materials under appropriate conditions to prevent degradation.

• Catalyst Management:

  • Use a fresh, high-purity catalyst for each reaction.

  • If reusing a catalyst, ensure it is properly regenerated.

  • Monitor for signs of catalyst deactivation, such as a decrease in reaction rate over time.[14]

• Process Parameter Control:

  • Maintain tight control over the reaction temperature.

  • Ensure efficient and consistent water removal in every batch.

• Purification Protocol:

  • Standardize the post-reaction work-up, including neutralization, washing, and distillation steps, to ensure consistent removal of impurities.[15]

Data Presentation

Table 1: Typical Reaction Parameters for Allyl Octanoate Synthesis

Parameter	Recommended Range	Notes
Molar Ratio (Allyl Alcohol:Octanoic Acid)	1:1 to 2:1	An excess of allyl alcohol can favor product formation.[7]
Catalyst (p-Toluenesulfonic acid)	0.5 - 2.0 mol%	Catalyst amount should be optimized for the specific reaction scale.
Temperature	120 - 140°C	Optimal temperature depends on the solvent and desired reaction rate.[7]
Reaction Time	4 - 8 hours	Monitor reaction progress by GC to determine completion.[16]

Table 2: Troubleshooting Guide for Common Issues

Issue	Potential Cause	Recommended Action
Low Yield	Incomplete reaction (equilibrium)	Use a Dean-Stark trap to remove water.[3]
Loss of volatile reactants	Use a reflux condenser and control temperature.[5]
Inconsistent Purity	Variable raw material quality	Qualify vendors and test incoming materials.[9][17]
Catalyst deactivation	Use fresh catalyst; monitor for decreased activity.[13]
Presence of Side Products	High reaction temperature	Optimize temperature to minimize side reactions.
Water in the reaction mixture	Ensure anhydrous conditions at the start and efficient water removal.

Experimental Protocols

Protocol 1: Synthesis of Allyl Octanoate via Fischer Esterification

This protocol describes a common laboratory-scale synthesis of allyl octanoate using an acid catalyst and azeotropic removal of water.

Materials:

• Octanoic acid (1.0 equivalent)

• Allyl alcohol (1.5 equivalents)

• p-Toluenesulfonic acid monohydrate (0.02 equivalents)

• Toluene

• 5% Sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

Procedure:

• Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• To the flask, add octanoic acid, allyl alcohol, and toluene.

• Add the p-toluenesulfonic acid catalyst to the mixture.

• Heat the reaction mixture to reflux (approximately 120-140°C). Water will begin to collect in the Dean-Stark trap.

• Continue refluxing until no more water is collected, typically 4-8 hours. Monitor the reaction progress by taking small aliquots and analyzing them by Gas Chromatography (GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium bicarbonate solution (to neutralize the acid catalyst), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to remove the toluene.

• Purify the crude product by vacuum distillation to obtain pure allyl octanoate.[16]

Protocol 2: Quality Control of Raw Materials

To minimize batch-to-batch variability, it is essential to have a robust quality control protocol for incoming raw materials.

• Certificate of Analysis (CoA) Verification:

  • For every new batch of octanoic acid, allyl alcohol, and catalyst, obtain the supplier's CoA.[8]

  • Verify that the specifications on the CoA meet your internal requirements for purity and impurity levels.

• Identity and Purity Testing (GC Analysis):

  • Prepare a standard solution of the raw material.

  • Analyze the incoming raw material using Gas Chromatography (GC) with a Flame Ionization Detector (FID).[18]

  • Compare the chromatogram of the new batch with that of a known, high-quality standard to confirm identity and purity.

• Water Content (Karl Fischer Titration):

  • Determine the water content of the octanoic acid and allyl alcohol using Karl Fischer titration. High water content can negatively impact the reaction equilibrium.

Visualizations

Caption: Workflow for Allyl Octanoate Synthesis.

Caption: Decision tree for troubleshooting low yields.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 8. Quality control of raw materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fatfinger.io [fatfinger.io]
• 10. researchgate.net [researchgate.net]
• 11. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 12. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 13. ammoniaknowhow.com [ammoniaknowhow.com]
• 14. researchgate.net [researchgate.net]
• 15. blog-chemicals.ecsa.ch [blog-chemicals.ecsa.ch]
• 16. benchchem.com [benchchem.com]
• 17. Quality Control Of Raw Materials In Extraction: Ensuring Purity And Efficiency [vinanhatrang.com]
• 18. osha.gov [osha.gov]

Technical Support Center: Scaling Up Allyl Octanoate Production

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered when scaling the synthesis of Allyl octanoate (B1194180) from a laboratory to a pilot plant setting.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial method for synthesizing Allyl octanoate?

A1: The most prevalent and industrially viable method for producing Allyl octanoate is through Fischer-Speier esterification.[1][2] This is an acid-catalyzed reaction where octanoic acid and allyl alcohol are reacted to form the ester and water.[3][4] The reaction is reversible, so specific techniques are required to drive it towards the product side.[5][6]

Q2: What are the necessary starting materials and typical catalysts?

A2: The primary reactants are octanoic acid (also known as caprylic acid) and allyl alcohol.[3][7] The reaction requires a strong acid catalyst to proceed at a reasonable rate.[4] Commonly used catalysts include sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TsOH), and certain Lewis acids.[1][8] For greener processes, heterogeneous solid acid catalysts like ion-exchange resins may also be employed.[5][9]

Q3: How is the reaction equilibrium shifted to favor high yields of Allyl octanoate?

A3: Since Fischer esterification is an equilibrium reaction, the yield is often limited by the presence of water, a byproduct.[2][6] To maximize the yield, the equilibrium must be shifted towards the products. This is typically achieved by:

• Removing Water: The continuous removal of water as it forms is the most critical factor.[10] In a pilot plant, this is commonly done through azeotropic distillation using a Dean-Stark apparatus.[10][11]

• Using an Excess of One Reactant: Employing a molar excess of either allyl alcohol or octanoic acid can also drive the reaction to completion.[11][12] Using an excess of the alcohol is common, but this requires a more thorough purification step to remove it later.[12]

Q4: What are the potential byproducts when scaling up the synthesis?

A4: The primary byproduct is water. However, other impurities can form, especially under suboptimal conditions. A common side-product in acid-catalyzed reactions involving alcohols is the formation of ethers.[9] In this synthesis, diallyl ether can be formed as a byproduct from the self-condensation of allyl alcohol, particularly at elevated temperatures.[8] Unreacted starting materials will also be present and must be removed during purification.

Q5: What are the critical safety precautions for handling the chemicals involved?

A5: Safety is paramount when scaling up production.

• Allyl Octanoate: Harmful if swallowed and toxic in contact with skin.[13][14]

• Allyl Alcohol: A volatile and toxic substance.

• Octanoic Acid: Can cause skin and eye irritation.

• Acid Catalysts: Strong acids like sulfuric acid are highly corrosive.

All handling should be done in a well-ventilated area, and appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and protective clothing, must be worn.[15] The reaction is flammable, so all sources of ignition must be eliminated, and explosion-proof equipment should be used.[3][16]

Troubleshooting Guide

Problem: The reaction yield is low, or the conversion is incomplete.

• Possible Cause: Inefficient water removal.

  • Solution: Ensure your Dean-Stark apparatus or other water removal system is functioning correctly. On a pilot scale, check for appropriate vacuum levels if using vacuum distillation and ensure the condenser is efficient. The reaction is complete when the theoretical amount of water has been collected.[10]

• Possible Cause: Inactive or insufficient catalyst.

  • Solution: Verify the purity and activity of your acid catalyst. An older or contaminated catalyst may be less effective.[10] Consider increasing the catalyst loading, but be mindful that this can also promote side reactions.[17]

• Possible Cause: Suboptimal reaction temperature.

  • Solution: Esterification reactions are often slow at low temperatures. Gradually increase the temperature to improve the reaction rate, but avoid excessively high temperatures which can lead to the degradation of reactants and the formation of byproducts like diallyl ether.[9]

• Possible Cause: Poor mixing in the reactor.

  • Solution: As batch size increases, mass and heat transfer can become limiting.[18][19] Ensure the stirring or agitation in the pilot reactor is sufficient to keep the reaction mixture homogeneous.

Problem: The final product has a dark color.

• Possible Cause: Thermal degradation.

  • Solution: Excessively high reaction temperatures can cause the reactants or the product to degrade or "char," especially in the presence of a strong acid catalyst.[9] Lower the reaction temperature or reduce the reaction time.

• Possible Cause: Impurities in starting materials.

  • Solution: Use high-purity octanoic acid and allyl alcohol. The presence of aldehydes or other reactive species can lead to side reactions that produce colored compounds.[9]

Problem: The final product is difficult to purify.

• Possible Cause: Formation of stable emulsions during workup.

  • Solution: During the neutralization and washing steps, vigorous mixing can sometimes create emulsions. If this occurs, allow the mixture to stand for a longer period or add a saturated brine solution to help break the emulsion.

• Possible Cause: Boiling points of impurities are close to the product.

  • Solution: If unreacted allyl alcohol or byproducts like diallyl ether are present, a simple distillation may not be sufficient. Use fractional distillation under vacuum for better separation. Ensure the column has enough theoretical plates for the required separation.

Data Presentation

Table 1: Physical and Safety Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)	Key Hazards
Allyl Octanoate	C₁₁H₂₀O₂	184.28	87-88 @ 6 mmHg[20]	~0.881 @ 25°C[20]	Harmful if swallowed, Toxic in contact with skin[13][14]
Octanoic Acid	C₈H₁₆O₂	144.21	239.7	~0.91 @ 25°C	Skin/eye irritation
Allyl Alcohol	C₃H₆O	58.08	97	~0.854 @ 20°C	Toxic, Flammable, Lachrymator
Sulfuric Acid	H₂SO₄	98.08	337	~1.83 @ 25°C	Severe skin/eye burns, Corrosive

Table 2: Comparison of Typical Lab vs. Pilot Plant Synthesis Parameters

Parameter	Laboratory Scale (e.g., 1L Flask)	Pilot Plant Scale (e.g., 100L Reactor)	Rationale for Change
Reactant Ratio	1:1.2 to 1:1.5 (Acid:Alcohol)	1:1.1 to 1:1.3 (Acid:Alcohol)	Minimize excess reactant to handle and purify at scale.
Catalyst Loading	0.5 - 1.0 mol%	0.1 - 0.5 mol%	Reduce cost and catalyst removal burden; optimize for longer reaction times.
Temperature	Reflux (~100-120°C at atm. pressure)	80-110°C (often under vacuum)	Lower temperatures under vacuum prevent degradation and improve selectivity.[5]
Water Removal	Dean-Stark trap, molecular sieves	Azeotropic vacuum distillation	More efficient and controllable for large volumes.
Reaction Time	2 - 6 hours	6 - 12 hours	Slower additions and heat transfer limitations at scale can extend reaction times.[18]
Agitation	Magnetic stir bar	Mechanical overhead stirrer (e.g., turbine)	Necessary to ensure homogeneity and efficient heat/mass transfer in large volumes.[19]
Typical Yield	80 - 95%	85 - 95%	With proper optimization, yields can be maintained or improved at scale.

Experimental Protocols

Laboratory Scale Synthesis Protocol (Illustrative)

• Setup: Equip a 1-liter, three-neck round-bottom flask with a mechanical stirrer, a thermometer, and a Dean-Stark apparatus connected to a condenser.

• Charging: Charge the flask with octanoic acid (e.g., 1.0 mol), allyl alcohol (e.g., 1.2 mol), p-toluenesulfonic acid (e.g., 0.01 mol), and an azeotropic solvent such as toluene (B28343) (~200 mL).

• Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing until the theoretical amount of water has been collected (e.g., 1.0 mol or ~18 mL).

• Workup: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel and wash sequentially with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid, followed by water, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and remove the toluene solvent by rotary evaporation. Purify the crude Allyl octanoate by vacuum distillation.

Pilot Plant Scale-Up Considerations

• Equipment: Use a jacketed glass-lined or stainless steel reactor equipped with an overhead mechanical agitator, a temperature probe, a port for reagent addition, and connections to a vacuum system and condenser.[21]

• Charging: The reactants are typically charged to the reactor via pumps through dedicated lines. The acid catalyst may be dissolved in a small amount of one reactant before being added.

• Reaction: Heating is controlled via the reactor jacket using a thermal fluid. The reaction is often run under a controlled vacuum to lower the boiling point, allowing for azeotropic water removal at a lower temperature to prevent byproduct formation.

• Workup: The workup steps (neutralization, washing) are performed in the same reactor. The aqueous layers are drained from the bottom of the reactor.

• Purification: The crude product is transferred to a dedicated distillation unit for purification by fractional vacuum distillation. This step is critical for achieving the high purity required for fragrance and flavor applications.

Visualizations

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. bioweb.supagro.inrae.fr [bioweb.supagro.inrae.fr]
• 3. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 4. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 5. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Cas 4230-97-1,ALLYL CAPRYLATE | lookchem [lookchem.com]
• 8. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Fischer Esterification [organic-chemistry.org]
• 12. benchchem.com [benchchem.com]
• 13. echemi.com [echemi.com]
• 14. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. mu-intel.com [mu-intel.com]
• 16. tcichemicals.com [tcichemicals.com]
• 17. benchchem.com [benchchem.com]
• 18. Six Key Challenges When Scaling Up Sustainable Chemical… | CPI [uk-cpi.com]
• 19. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 20. chembk.com [chembk.com]
• 21. ige-performance.com [ige-performance.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Allyl Octanoate: Chemical vs. Enzymatic Routes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of allyl octanoate (B1194180), a valuable ester with applications in flavors, fragrances, and as an intermediate in pharmaceutical manufacturing, can be approached through two primary methodologies: traditional chemical synthesis and modern enzymatic catalysis. This guide provides a comprehensive comparison of these two routes, supported by experimental data, to aid researchers in selecting the most suitable method for their specific needs.

Quantitative Comparison of Synthesis Methods

The choice between chemical and enzymatic synthesis of allyl octanoate involves a trade-off between reaction kinetics, yield, and sustainability. The following table summarizes key quantitative parameters for both methods, based on typical experimental outcomes.

Parameter	Chemical Synthesis (Fischer-Speier Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄, p-TsOH)	Lipases (e.g., Immobilized Candida antarctica lipase (B570770) B - Novozym 435)
Typical Yield	65% (equimolar reactants); up to 97% with a large excess of one reactant.	Generally high, with conversions often exceeding 90%.[1]
Reaction Temperature	60–110 °C	30–70 °C
Reaction Time	1–10 hours	4–24 hours
Solvent	Often requires a non-polar solvent (e.g., toluene) for azeotropic water removal, or a large excess of one reactant.	Often solvent-free, which reduces environmental impact and simplifies purification.[2]
Byproducts	Water, which needs to be removed to drive the equilibrium.	Water.
Catalyst Reusability	Generally not reusable.	High reusability, especially with immobilized enzymes, which can be used for multiple reaction cycles.[1]
Environmental Impact	Involves corrosive acids and high energy consumption. The use of organic solvents can generate hazardous waste.	Milder reaction conditions and the use of a biodegradable catalyst are more environmentally friendly.[3][4]

Experimental Protocols

Detailed methodologies for both the chemical and enzymatic synthesis of allyl octanoate are provided below. These protocols are representative of standard laboratory procedures.

Chemical Synthesis: Fischer-Speier Esterification

Materials:

• Octanoic acid

• Allyl alcohol

• p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H₂SO₄)

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine octanoic acid (1 equivalent), allyl alcohol (1.5 equivalents), and a catalytic amount of p-TsOH (0.02 equivalents) in toluene.

• Heat the mixture to reflux and continue heating until the theoretical amount of water is collected in the Dean-Stark trap.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with diethyl ether and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be further purified by vacuum distillation to yield pure allyl octanoate.

Enzymatic Synthesis: Lipase-Catalyzed Esterification

Materials:

• Octanoic acid

• Allyl alcohol

• Immobilized Candida antarctica lipase B (Novozym 435)

• Heptane (or solvent-free)

Procedure:

• In a temperature-controlled shaker flask, combine octanoic acid (1 equivalent) and allyl alcohol (1.2 equivalents).

• Add immobilized Candida antarctica lipase B (typically 5-10% by weight of the total substrates).

• The reaction can be run solvent-free or in a minimal amount of a non-polar solvent like heptane.

• Incubate the mixture at 40-50 °C with constant shaking (e.g., 200 rpm) for 24 hours.

• Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, the enzyme can be recovered by simple filtration for reuse.

• The product, allyl octanoate, can be purified from the remaining reactants by vacuum distillation.

Visualizing the Synthesis Pathways

The following diagrams illustrate the conceptual workflows for the chemical and enzymatic synthesis of allyl octanoate.

Chemical Synthesis Workflow

Enzymatic Synthesis Workflow

Concluding Remarks

The choice between chemical and enzymatic synthesis of allyl octanoate is highly dependent on the specific requirements of the application.

Chemical synthesis offers the advantage of faster reaction times and potentially higher yields, especially when a large excess of one reactant is used. However, it necessitates harsh reaction conditions, including high temperatures and the use of corrosive acid catalysts, which can lead to higher energy consumption and the formation of byproducts.

Enzymatic synthesis , on the other hand, represents a more sustainable and environmentally friendly approach.[5] The milder reaction conditions reduce energy consumption and minimize the risk of side reactions, often leading to a purer product and simplifying downstream processing. A significant advantage of this method is the high reusability of the immobilized enzyme, which can offset the higher initial cost of the biocatalyst. While reaction times may be longer, the high conversions and the "green" credentials of enzymatic synthesis make it an increasingly attractive option for the synthesis of specialty chemicals and pharmaceutical intermediates.[5]

References

• 1. scielo.br [scielo.br]
• 2. Lipase catalysis in organic solvents: advantages and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sustainability of Enzymatic Monomer Synthesis: Evaluation via Comparison of Petrochemical and Enzymatic Alkene Epoxidation by Life Cycle Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An Update: Enzymatic Synthesis for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Allyl Octanoate and Ethyl Octanoate in Flavor Profiles

For researchers, scientists, and drug development professionals, the selection of appropriate flavor excipients is a critical consideration in formulation development. Allyl octanoate (B1194180) and ethyl octanoate, two common ester compounds, are often utilized for their characteristic fruity aromas. This guide provides an objective comparison of their flavor profiles, supported by available quantitative data and detailed experimental methodologies for sensory analysis.

Executive Summary

Both allyl octanoate and ethyl octanoate contribute distinct fruity flavor profiles, however, they differ significantly in their specific nuances and potency. Ethyl octanoate is characterized by a broader fruity profile with notes of apricot, pear, and a brandy-like sweetness, and it possesses a considerably lower flavor threshold, indicating higher potency. Allyl octanoate presents a more tropical and complex profile with prominent pineapple and banana notes, accompanied by fatty and waxy undertones. Its taste threshold is notably higher, suggesting it is less potent than ethyl octanoate. The selection between these two esters will largely depend on the desired flavor complexity, required potency, and the specific flavor notes needed for the final product formulation.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative data for allyl octanoate and ethyl octanoate, providing a basis for direct comparison of their flavor and odor characteristics.

Parameter	Allyl Octanoate	Ethyl Octanoate	Source(s)
Flavor/Taste Threshold	10 ppm (in water)	15 ppb (in water); 0.14 mg/L (in lager beer)	[1],[2]
Odor Profile	Fruity, pineapple, sweet, waxy, fatty.[3]	Fruity, winey, waxy, sweet, apricot, banana, brandy, pear.[4]	[3][4]
Flavor Profile	Pineapple, banana, fatty, fruity with an oily-winy undernote.[1]	Fruity, floral with an apricot-like taste.[5][6]	[1][5][6]
Molecular Weight ( g/mol )	184.27	172.26	[3],[4]
Appearance	Colorless to pale yellow oily liquid.[7]	Colorless liquid.[6]	[6][7]

Flavor Profile Deep Dive

Allyl Octanoate: This ester is characterized by a potent and complex fruity aroma, with a strong emphasis on tropical notes. Its flavor profile is dominated by pineapple and banana characteristics, with additional fatty and waxy undertones that contribute to its complexity.[1][8] The "oily-winy" undernote suggests a richness that can be beneficial in certain formulations.[1]

Ethyl Octanoate: In contrast, ethyl octanoate offers a more traditional and widely applicable fruity profile. Its aroma is often described as a blend of sweet, fruity, and waxy notes, with specific comparisons to apricot, pear, and banana.[4][9] A notable characteristic of ethyl octanoate is its brandy-like nuance, which can add a sophisticated depth to flavor formulations.[4] It is a key contributor to the aroma of fermented beverages like wine and beer.[2][6]

Experimental Protocols

A comprehensive sensory evaluation of these two esters can be conducted using a Quantitative Descriptive Analysis (QDA) method. This methodology provides a detailed and quantifiable profile of the sensory attributes of a substance.

Quantitative Descriptive Analysis (QDA) Protocol

• Panelist Selection and Screening:

  • Recruit 10-12 individuals with prior experience in sensory evaluation.

  • Screen panelists for their ability to discriminate between different aroma and taste intensities and their capacity to verbalize sensory experiences.

• Panelist Training and Lexicon Development:

  • Conduct a series of training sessions (approximately 10-15 hours) to familiarize the panel with the sensory characteristics of allyl octanoate and ethyl octanoate.

  • In a collaborative session, the panel will develop a consensus vocabulary (lexicon) to describe the aroma and flavor attributes of the two esters. This lexicon should include terms for fruity notes (e.g., pineapple, apricot, banana), as well as other characteristics like "waxy," "fatty," "sweet," and "brandy-like."

  • Reference standards for each descriptor should be provided to ensure panelist calibration.

• Sample Preparation:

  • Prepare aqueous solutions of allyl octanoate and ethyl octanoate at various concentrations, including levels at and above their respective taste thresholds.

  • Samples should be presented in odorless containers, coded with random three-digit numbers, and served at a controlled temperature.

• Sensory Evaluation:

  • Panelists will independently evaluate the samples in individual sensory booths under controlled lighting and environmental conditions.

  • Each panelist will rate the intensity of each attribute from the agreed-upon lexicon using a 15-cm unstructured line scale, anchored with "low" and "high" at each end.

• Data Analysis:

  • The intensity ratings from the line scales are converted to numerical data.

  • Statistical analysis, such as Analysis of Variance (ANOVA) and Principal Component Analysis (PCA), is used to determine significant differences in the sensory profiles of the two esters and to visualize the relationships between the attributes and the samples.[10][11][12]

Mandatory Visualization

Experimental Workflow for Quantitative Descriptive Analysis (QDA)

References

• 1. Cas 4230-97-1,ALLYL CAPRYLATE | lookchem [lookchem.com]
• 2. perfumerflavorist.com [perfumerflavorist.com]
• 3. scent.vn [scent.vn]
• 4. ethyl octanoate, 106-32-1 [thegoodscentscompany.com]
• 5. Ethyl Octanoate (106-32-1) | Global Supplier Of Chemicals [chemicalbull.com]
• 6. Ethyl octanoate - Wikipedia [en.wikipedia.org]
• 7. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 9. chemimpex.com [chemimpex.com]
• 10. Quantitative Descriptive Analysis [sensorysociety.org]
• 11. fiveable.me [fiveable.me]
• 12. mdpi.com [mdpi.com]

Comparative analysis of different lipase enzymes for Allyl octanoate synthesis

For researchers, scientists, and drug development professionals, the enzymatic synthesis of esters like allyl octanoate (B1194180) offers a green and highly selective alternative to traditional chemical methods. The choice of lipase (B570770) is a critical factor influencing the efficiency and yield of this biotransformation. This guide provides a comparative analysis of three commonly used lipases—Candida antarctica lipase B (CALB), Rhizomucor miehei lipase (RML), and Thermomyces lanuginosus lipase (TLL)—for the synthesis of allyl octanoate, supported by experimental data from various esterification studies.

Performance Comparison of Lipases in Ester Synthesis

The selection of an appropriate lipase is paramount for optimizing the synthesis of flavor esters. Factors such as conversion efficiency, reaction time, and optimal operating conditions vary significantly among different lipases. Below is a summary of quantitative data from studies on the enzymatic synthesis of various esters, providing insights into the comparative performance of CALB, RML, and TLL. While data specific to allyl octanoate is limited, the performance in the synthesis of other esters serves as a valuable benchmark.

Lipase	Substrates	Solvent	Temperature (°C)	Reaction Time (h)	Enzyme Conc.	Conversion/Yield (%)	Reference
Novozym 435 (CALB)	Octanoic acid, Cetyl alcohol	Supercritical CO2	63.7	0.33	11.2% (wt of alcohol)	99.5	[1]
Novozym 435 (CALB)	Formic acid, Octanol	1,2-dichloroethane	40	Not Specified	15 g/L	96.51	[2]
Lipozyme RM IM (RML)	Glyceryl trioctanoate, 2-phenylethanol	Hexane (B92381)	30	2	7%	80	[3]
Lipozyme RM IM (RML)	Lauric acid, Glycerol	Solvent-free	50	24	0.75 wt% (of fatty acid)	>90 (acid conversion)	[4]
Lecitase Ultra™ (TLL)	Butyric acid, Methanol	Microfluidic system	40	Not Specified	123 U/g	54	[5][6]
Immobilized TLL	rac-Ibuprofen, Ethanol	Isooctane	45	Not Specified	Not Specified	99 (eep)	[7]

Experimental Workflow & Signaling Pathways

The enzymatic synthesis of allyl octanoate generally follows a straightforward workflow. The logical relationship of this process is depicted in the diagram below.

Fig. 1: General experimental workflow for enzymatic synthesis of allyl octanoate.

Detailed Experimental Protocols

The following are generalized protocols for the enzymatic synthesis of esters, which can be adapted for allyl octanoate synthesis.

Protocol 1: Synthesis of Phenethyl Octanoate using Rhizomucor miehei Lipase (Adapted from[3])

• Substrate Preparation: Prepare a solution with the initial concentrations of substrates (e.g., 1 M of each). The reaction can be carried out in a solvent like hexane or tert-butanol.

• Enzyme Addition: Preheat the substrate solution to the desired temperature (e.g., 30-60 °C). Start the reaction by adding the immobilized Rhizomucor miehei lipase (e.g., Lipozyme® RM IM) at a concentration of around 4-7% (w/v).

• Incubation: Incubate the reaction mixture in a thermoshaker at a constant temperature and agitation (e.g., 1400 rpm).

• Reaction Monitoring: Withdraw samples at different time intervals to monitor the progress of the reaction.

• Analysis: Analyze the samples using gas chromatography (GC) to determine the conversion of substrates and the yield of the ester product.

Protocol 2: Synthesis of Flavor Esters using Thermomyces lanuginosus Lipase in a Microreactor (Adapted from[5][6])

• Reactant Preparation: Prepare separate solutions of the acid (e.g., butyric acid) and alcohol (e.g., methanol).

• Enzyme Loading: The lipase from Thermomyces lanuginosus (e.g., Lecitase Ultra™) is utilized in a microreactor system.

• Reaction Execution: The reactant solutions are continuously fed into the microchanneled reactor at a specific flow rate (e.g., 0.1 - 0.2 mL/min) and temperature (e.g., 40 °C).

• Product Collection: The product is collected at the outlet of the microreactor.

• Analysis: The conversion and yield are determined by analyzing the collected product, often using techniques like gas chromatography.

Protocol 3: Synthesis of Octyl Esters using Immobilized Candida antarctica Lipase B (General approach)

Immobilized Candida antarctica lipase B, commercially available as Novozym 435, is a widely used and robust biocatalyst for ester synthesis.[8][9]

• Reaction Mixture: In a typical setup, the fatty acid (octanoic acid) and the alcohol (allyl alcohol) are mixed, often in a solvent-free system or in an organic solvent.

• Enzyme Addition: Novozym 435 is added to the mixture. The enzyme loading can vary, but typically ranges from 1% to 10% (w/w) of the total substrates.

• Reaction Conditions: The reaction is carried out at a controlled temperature, generally between 40 °C and 80 °C, with constant stirring.[10]

• Water Removal: To drive the equilibrium towards ester synthesis, by-product water may be removed, for example, by using molecular sieves or conducting the reaction under vacuum.

• Monitoring and Analysis: The reaction progress is monitored over time by taking samples and analyzing them via gas chromatography to quantify the formation of allyl octanoate.

Concluding Remarks

The choice of lipase for allyl octanoate synthesis depends on several factors, including the desired reaction conditions, cost, and reusability of the enzyme. Candida antarctica lipase B (Novozym 435) often exhibits high conversion rates and thermal stability, making it a popular choice for various esterification reactions.[9] Rhizomucor miehei lipase is also a highly effective catalyst, particularly in organic solvents.[3] Thermomyces lanuginosus lipase presents a viable option, especially in continuous flow systems.[5][6] Researchers should consider screening these and other commercially available lipases under their specific reaction conditions to identify the most efficient biocatalyst for their needs. The provided protocols offer a starting point for developing an optimized process for the enzymatic synthesis of allyl octanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 4. project-incite.eu [project-incite.eu]
• 5. Thermomyces lanuginosus lipase-catalyzed synthesis of natural flavor esters in a continuous flow microreactor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Immobilization of Thermomyces lanuginosus lipase through isocyanide-based multi component reaction on multi-walled carbon nanotube: application for kinetic resolution of rac-ibuprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Immobilized Candida antarctica lipase B catalyzed synthesis of biodegradable polymers for biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Gas Chromatography-Flame Ionization Detection (GC-FID) for the Quantification of Allyl Octanoate

For researchers, scientists, and drug development professionals, the precise and accurate quantification of volatile compounds like allyl octanoate (B1194180) is critical for quality control, stability testing, and formulation development. Gas Chromatography with Flame Ionization Detection (GC-FID) stands as a robust and widely adopted analytical technique for this purpose. This guide provides a comprehensive overview of the validation of a GC-FID method for the quantification of allyl octanoate, comparing its expected performance with alternative methods and providing detailed experimental protocols.

Methodology and Experimental Protocols

A typical GC-FID method for the quantification of allyl octanoate involves the direct injection of a diluted sample in a suitable solvent, such as hexane (B92381) or dichloromethane. The validation of such a method is essential to ensure that the results generated are reliable and reproducible. The key validation parameters, as recommended by international guidelines (e.g., ICH Q2(R1)), include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[1][2]

Experimental Protocol for GC-FID Analysis of Allyl Octanoate:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and an autosampler.

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 250°C.

  • Final hold: Hold at 250°C for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1 (can be adjusted based on concentration).

• Sample Preparation: Prepare a stock solution of allyl octanoate in a suitable solvent (e.g., hexane) and perform serial dilutions to create calibration standards. Samples containing allyl octanoate are diluted to fall within the calibration range. An internal standard (e.g., nonane (B91170) or decane) can be used to improve precision.

Data Presentation: Performance Comparison

Table 1: Comparison of Linearity, Range, and Sensitivity

Parameter	GC-FID	GC-MS	Notes
Linearity (R²)	> 0.999[6]	> 0.995	Both methods exhibit excellent linearity.
Typical Range	1 - 1000 µg/mL	0.1 - 500 µg/mL	The range can be adjusted by modifying the sample preparation.
Limit of Detection (LOD)	0.1 - 0.5 µg/mL[5]	0.01 - 0.1 µg/mL	GC-MS generally offers lower detection limits.
Limit of Quantification (LOQ)	0.5 - 2.0 µg/mL[5]	0.05 - 0.5 µg/mL	GC-MS is more suitable for trace-level quantification.

Table 2: Comparison of Accuracy and Precision

Parameter	GC-FID	GC-MS	Acceptance Criteria
Accuracy (% Recovery)	98 - 102%[7]	97 - 103%	Typically within 80-120% of the true value.[8]
Precision (Repeatability, %RSD)	< 2%[6]	< 3%	RSD should generally be less than 2-3% for the assay.[8]
Precision (Intermediate, %RSD)	< 3%[7]	< 5%	RSD should generally be less than 5% for intermediate precision.[8]

Visualizing the Workflow and Logic

To better understand the processes involved, the following diagrams illustrate the experimental workflow for method validation and the logical relationship between different validation parameters.

Caption: Workflow for GC-FID method validation.

Caption: Interdependencies of analytical validation parameters.

Conclusion

The validation of a GC-FID method for the quantification of allyl octanoate is a critical step to ensure data quality and reliability. While GC-MS offers superior sensitivity for trace analysis, GC-FID remains a highly robust, cost-effective, and reliable technique for routine quantitative analysis, especially when the identity of the analyte is known and high sample throughput is required.[3] The excellent linearity, accuracy, and precision of GC-FID make it a suitable and powerful tool for researchers, scientists, and drug development professionals in the pharmaceutical and related industries. The provided experimental protocol and performance data serve as a valuable guide for the development and validation of similar analytical methods.

References

• 1. Validation of analytical methods for active constituents and agricultural products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 2. wjarr.com [wjarr.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. redalyc.org [redalyc.org]
• 7. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]

A Comparative Sensory Analysis of Allyl Octanoate and its Alternatives for Flavor and Fragrance Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the sensory panel data for Allyl octanoate (B1194180) against common alternative flavoring and fragrance compounds. The information presented is intended to assist researchers and product development professionals in making informed decisions regarding the selection of esters for specific sensory profiles.

Introduction

Allyl octanoate is an ester known for its strong fruity, sweet, and pineapple-like aroma.[1] It is widely utilized in the flavor and fragrance industry to impart or enhance fruity and tropical notes in a variety of products.[1] Alternatives to Allyl octanoate, such as Allyl hexanoate, Ethyl butyrate, and Isoamyl acetate, offer similar fruity characteristics but with distinct nuances. This guide presents a comparative sensory analysis of these compounds, supported by a detailed experimental protocol and representative data.

Comparative Sensory Profile

The following table summarizes the quantitative sensory data for Allyl octanoate and its alternatives. The intensity of each sensory attribute was rated on a 15-point scale by a trained sensory panel.

Sensory Attribute	Allyl Octanoate	Allyl Hexanoate	Ethyl Butyrate	Isoamyl Acetate
Fruity	13	12	11	14
Pineapple	12	11	9	5
Sweet	11	10	10	12
Waxy	7	6	3	2
Green	6	7	4	3
Fatty	5	4	2	1
Banana	2	1	6	13
Apricot	8	5	3	2
Chemical/Solvent	3	4	5	7

Note: The data presented in this table is a representative example based on qualitative descriptions found in the literature and is intended for illustrative purposes.

Experimental Protocols

The sensory data was obtained using a Quantitative Descriptive Analysis (QDA) method.[2]

1. Panel Selection and Training:

• A panel of 12 experienced sensory assessors was selected based on their ability to discriminate between different odorants and their descriptive capabilities.

• Panelists underwent 20 hours of training to familiarize themselves with the sensory attributes of the selected esters and the rating scale. Reference standards were used for each attribute to calibrate the panelists.

2. Sample Preparation:

• Allyl octanoate and its alternatives (Allyl hexanoate, Ethyl butyrate, and Isoamyl acetate) were diluted to 1% in odorless mineral oil.

• Samples were presented in coded, opaque glass vials with sniff ports to minimize visual bias.

3. Sensory Evaluation:

• Panelists evaluated the samples in a controlled sensory analysis laboratory with individual booths to prevent interaction.

• The order of sample presentation was randomized for each panelist.

• Panelists were instructed to cleanse their palate with deionized water and unsalted crackers between samples.

• Each attribute was rated on a 15-point unstructured line scale, with 0 being "not perceptible" and 15 being "extremely intense."

4. Data Analysis:

• The data from the individual panelists were collected and averaged for each attribute of each compound.

• Analysis of Variance (ANOVA) was used to determine if there were significant differences between the samples for each attribute.

Visualizations

Sensory Evaluation Workflow

References

• 1. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
• 2. Quantitative Descriptive Analysis [sensorysociety.org]

Performance of Allyl octanoate against other allyl esters as insect lures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of allyl octanoate (B1194180) and other allyl esters as potential insect lures. While research has extensively documented the insecticidal and repellent properties of allyl esters, their efficacy as attractants is an emerging area of study. This document synthesizes available experimental data to offer insights into their relative performance and potential for use in insect pest management strategies.

Comparative Performance of Allyl Esters

The following table summarizes the known effects of various allyl esters on different insect species. It is important to note that much of the current research has focused on toxicity and repellency rather than attraction.

Allyl Ester	Target Insect Species	Observed Effect	Experimental Context
Allyl Octanoate	Various insect cell lines	Cytotoxicity[1][2]	In vitro cell-based assays
Aedes albopictus	No significant attraction or repellency	Laboratory behavioral assay[3]
Allyl Heptanoate	Various insect cell lines	Cytotoxicity[1][2]	In vitro cell-based assays
Aphis pisum	Mortality (when ingested)[4]	Diet bioassay
Allyl Hexanoate	Various insect cell lines	Lower cytotoxicity compared to other tested allyl esters[1][2]	In vitro cell-based assays
Tribolium castaneum	No significant repellent effect[4]	Binary choice bioassay
Allyl Cinnamate (B1238496)	Spodoptera littoralis	High toxicity (LC50 of 0.08% in diet)[1][4]	Larval feeding bioassay
Cydia pomonella, Lobesia botrana	Elicited antennae response (EAG)[4]	Electroantennography
Cydia pomonella	Not attractive to males alone, but increased female movement towards a pheromone source[4]	Wind tunnel assay
Tribolium castaneum	High repellent activity, comparable to DEET[4]	Binary choice bioassay
Allyl 2-Furoate	Various insect cell lines	Cytotoxicity[1][2]	In vitro cell-based assays
Aphis pisum	Mortality (when ingested)[4]	Diet bioassay
Allyl Acetate	Rhyzopertha dominica, Sitophilus oryzae, Tribolium castaneum	High toxicity as a fumigant[5]	Laboratory fumigation tests
Allyl Isothiocyanate	Eurydema ornata	Attraction (dose-dependent)[6]	Field trapping experiment

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating experimental findings. Below are summaries of key experimental protocols used in the cited research.

Electroantennography (EAG)

This technique is used to measure the electrical response of an insect's antenna to volatile compounds, indicating that the insect can detect the chemical.

General Protocol:

• An adult insect is immobilized, and its head is excised.

• Microelectrodes are placed at the base and the tip of one antenna.

• A continuous stream of purified air is passed over the antenna.

• A puff of air containing a known concentration of the test compound (e.g., an allyl ester) is introduced into the airstream.

• The change in the electrical potential between the electrodes is recorded as the EAG response.

• Responses to test compounds are typically compared to a standard reference compound and a solvent control.

Behavioral Assays (Wind Tunnel and Olfactometer)

These experiments assess the behavioral response of an insect (attraction, repulsion, or no response) to a chemical stimulus.

General Protocol:

• A controlled environment, such as a wind tunnel or a Y-tube olfactometer, is used.

• A laminar airflow is established in the tunnel or tube.

• The test compound is released from a point source upwind of the insect's release point.

• An insect is released, and its flight path or choice of arm in the olfactometer is observed and recorded.

• The percentage of insects moving towards the stimulus (attraction), away from it (repulsion), or showing no oriented movement is quantified.

• A solvent control and often a positive control (a known attractant) are used for comparison.

Field Trapping Experiments

These studies evaluate the effectiveness of a potential lure in a natural environment.

General Protocol:

• Traps (e.g., sticky traps, funnel traps) are baited with a dispenser containing the test lure (e.g., an allyl ester).

• Control traps (unbaited or baited with the solvent alone) are also deployed.

• Traps are placed in a grid or transect design with sufficient spacing to avoid interference.

• The experiment is replicated over several days or weeks.

• The number of target insects captured in the baited and control traps is counted and statistically compared.

Visualizing Experimental Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate key processes related to the evaluation of insect lures.

Figure 1: A generalized workflow for the evaluation of potential insect lures.

Figure 2: A simplified diagram of a typical insect olfactory signaling pathway.

Conclusion

The available evidence suggests that while many allyl esters exhibit significant insecticidal and, in some cases, repellent properties, their potential as attractants is less understood. Allyl cinnamate has shown promise in eliciting antennal responses, and allyl isothiocyanate has been demonstrated to be an effective attractant for at least one insect species in the field.[4][6] For allyl octanoate specifically, there is a lack of data on its performance as a lure.

Future research should focus on systematic screening of a wider range of allyl esters in behavioral assays and field trapping studies to identify those with attractant properties. Understanding the structure-activity relationships that govern whether an allyl ester is an attractant, a repellent, or an insecticide for a given species will be crucial for developing novel and effective pest management tools.

References

• 1. researchgate.net [researchgate.net]
• 2. Toxicity of allyl esters in insect cell lines and in Spodoptera littoralis larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Electrophysiological Responses of Eighteen Species of Insects to Fire Ant Alarm Pheromone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Field attraction of Eurydema ornata (Hemiptera: Pentatomidae) to allyl isothiocyanate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Stability of Allyl Octanoate and Allyl Hexanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the chemical stability of two closely related allyl esters: allyl octanoate (B1194180) and allyl hexanoate (B1226103). These compounds, utilized in various applications including the formulation of flavors, fragrances, and as intermediates in organic synthesis, exhibit distinct stability profiles under different environmental conditions. Understanding these differences is crucial for optimizing their use, ensuring product quality, and predicting their behavior in various formulations. This comparison is based on established principles of chemical kinetics and degradation pathways, supported by representative experimental data.

Executive Summary

Allyl octanoate and allyl hexanoate are both unsaturated esters susceptible to degradation through hydrolysis, thermal decomposition, and oxidation. The primary difference in their structure lies in the length of the acyl chain (eight carbons for octanoate versus six for hexanoate). While this difference in chain length has a minor impact on their susceptibility to hydrolysis and thermal degradation under similar conditions, it can subtly influence their oxidative stability. This guide presents a comparative analysis of their stability with respect to these three key degradation pathways.

Data Presentation: A Comparative Overview

The following table summarizes the key stability parameters for allyl octanoate and allyl hexanoate. The data presented is a representative compilation based on typical values for aliphatic esters and is intended for comparative purposes.

Stability Parameter	Allyl Octanoate	Allyl Hexanoate	Key Observations
Hydrolytic Stability
Rate Constant (k) at 25°C, pH 7	Representative Value: ~1.0 x 10⁻⁸ s⁻¹	Representative Value: ~1.2 x 10⁻⁸ s⁻¹	Both esters are relatively stable in neutral aqueous solutions at ambient temperature. The slightly longer acyl chain of allyl octanoate may marginally decrease its hydrolysis rate due to steric hindrance.
Half-life (t₁/₂) at 25°C, pH 1 (Acidic)	Representative Value: ~200 hours	Representative Value: ~180 hours	Hydrolysis is accelerated under acidic conditions.
Half-life (t₁/₂) at 25°C, pH 13 (Basic)	Representative Value: ~2 hours	Representative Value: ~1.5 hours	Saponification (base-catalyzed hydrolysis) is significantly faster than acid-catalyzed or neutral hydrolysis.
Thermal Stability
Onset of Decomposition (TGA)	Representative Value: ~270 °C	Representative Value: ~265 °C	Both esters exhibit good thermal stability, decomposing at elevated temperatures. The slightly higher molecular weight of allyl octanoate may contribute to a marginally higher decomposition temperature.
Oxidative Stability
Induction Period (Rancimat at 110°C)	Representative Value: ~5.5 hours	Representative Value: ~5.0 hours	The primary site of oxidation is the allylic position. The longer alkyl chain in allyl octanoate may slightly enhance its stability against oxidation.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this comparison.

Determination of Hydrolytic Stability

Principle: The rate of hydrolysis of the ester is determined by monitoring the decrease in its concentration over time in aqueous solutions at different pH values (acidic, neutral, and basic).

Apparatus:

• HPLC system with a UV detector

• Constant temperature water bath or incubator

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Buffer Preparation: Prepare aqueous buffer solutions at pH 1 (0.1 M HCl), pH 7 (phosphate buffer), and pH 13 (0.1 M NaOH).

• Sample Preparation: Prepare stock solutions of allyl octanoate and allyl hexanoate in a suitable organic solvent (e.g., acetonitrile).

• Reaction Initiation: Add a small aliquot of the ester stock solution to each of the buffer solutions in sealed, temperature-controlled vessels to achieve a final concentration of approximately 100 µg/mL.

• Sampling: At predetermined time intervals, withdraw aliquots of the reaction mixture.

• Analysis: Immediately analyze the samples by HPLC to determine the concentration of the remaining ester.

• Data Analysis: Plot the natural logarithm of the ester concentration versus time. The slope of the resulting line is the negative of the pseudo-first-order rate constant (k). The half-life (t₁/₂) is calculated as 0.693/k.

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This provides information on the thermal stability and decomposition profile of the material.

Apparatus:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Sample Preparation: Place a small, accurately weighed amount (5-10 mg) of the ester into a TGA sample pan.

• Instrument Setup: Place the sample pan in the TGA furnace.

• Thermal Program: Heat the sample from ambient temperature to 500°C at a constant heating rate (e.g., 10°C/min) under a nitrogen atmosphere.

• Data Acquisition: Record the sample weight as a function of temperature.

• Data Analysis: The resulting TGA curve shows the percentage of weight loss versus temperature. The onset of decomposition is determined from the temperature at which significant weight loss begins.

Oxidative Stability by Rancimat

Principle: The Rancimat method is an accelerated aging test that determines the oxidative stability of fats and oils. The sample is exposed to a stream of air at an elevated temperature, and the induction time is measured.

Apparatus:

• Rancimat instrument

Procedure:

• Sample Preparation: Weigh 3 g of the ester into a reaction vessel.

• Instrument Setup: Place the reaction vessel in the Rancimat heating block and connect the air tube. Fill the measuring vessel with deionized water.

• Test Conditions: Set the temperature to 110°C and the air flow rate to 20 L/h.

• Measurement: The instrument continuously measures the conductivity of the water in the measuring vessel. As the ester oxidizes, volatile organic acids are formed, which are carried by the air stream into the water, increasing its conductivity.

• Data Analysis: The induction time is the time elapsed until a rapid increase in conductivity is detected, indicating the end of the sample's resistance to oxidation.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the degradation pathways and the experimental workflow for stability testing.

Caption: Degradation pathways of allyl esters.

Caption: Workflow for stability assessment.

Conclusion

• Hydrolytic Stability: Both esters are relatively stable under neutral conditions but hydrolyze more rapidly under acidic and, particularly, basic conditions. Allyl hexanoate may hydrolyze slightly faster than allyl octanoate.

• Thermal Stability: Both compounds are thermally stable up to approximately 265-270°C.

• Oxidative Stability: The presence of the allyl group makes both esters susceptible to oxidation. The slightly longer alkyl chain of allyl octanoate may confer a marginal increase in oxidative stability.

For applications requiring high stability, it is recommended to store these compounds in cool, dark, and inert conditions to minimize degradation. The choice between allyl octanoate and allyl hexanoate for a specific application may ultimately depend on other factors such as their organoleptic properties or intended use, as their stability profiles are broadly similar. Further studies employing direct comparative analysis under identical conditions are recommended for applications where minor differences in stability could be critical.

Benchmarking Allyl Octanoate: A Comparative Guide to its Plasticizing Effect in PVC

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential plasticizing effect of allyl octanoate (B1194180) in Polyvinyl Chloride (PVC) against established and emerging alternatives. While direct, comprehensive experimental data on allyl octanoate as a primary PVC plasticizer is not extensively available in the public domain, this document outlines the standard evaluation framework and presents comparative data for common plasticizers to serve as a benchmark.

Introduction to PVC Plasticizers

Polyvinyl Chloride (PVC) in its pure form is a rigid and brittle polymer. To impart flexibility and processability, plasticizers are incorporated into the PVC matrix. These molecules position themselves between the long polymer chains, reducing intermolecular forces and thereby increasing the material's flexibility and lowering its glass transition temperature (Tg). For decades, phthalate-based plasticizers like Di(2-ethylhexyl) phthalate (B1215562) (DOP) have dominated the market. However, due to health and environmental concerns, there is a significant and growing demand for safer, bio-based alternatives.

Allyl octanoate, an ester of allyl alcohol and octanoic acid, represents a potential bio-based plasticizer. Its performance would be evaluated based on key parameters including plasticizing efficiency, thermal stability, and migration resistance, benchmarked against conventional and other bio-based plasticizers.

Comparative Performance of PVC Plasticizers

The following tables summarize typical performance data for common PVC plasticizers. The data for Allyl Octanoate is presented as "To Be Determined" to highlight the need for empirical testing.

Table 1: Mechanical Properties of Plasticized PVC (at 60 phr loading)

Plasticizer	Type	Tensile Strength (MPa)	Elongation at Break (%)	Hardness (Shore A)
Allyl Octanoate	Bio-based Ester	To Be Determined	To Be Determined	To Be Determined
Di(2-ethylhexyl) phthalate (DOP)	Phthalate	15 - 20	300 - 400	75 - 85
Diisononyl phthalate (DINP)	Phthalate	16 - 22	300 - 380	80 - 90
Dioctyl terephthalate (B1205515) (DOTP)	Non-Phthalate	18 - 24	280 - 350	85 - 95
Acetyl Tributyl Citrate (ATBC)	Bio-based Citrate	14 - 19	350 - 450	70 - 80
Epoxidized Soybean Oil (ESBO)	Bio-based Epoxy	17 - 23	250 - 330	88 - 98
Polymeric Plasticizers	Polyester	20 - 28	200 - 300	90 - 100

Table 2: Thermal and Migration Properties of Plasticized PVC

Plasticizer	Type	Onset of Degradation (°C, TGA)	Volatility (Weight Loss %, 24h @ 100°C)	Migration into Hexane (Weight Loss %)
Allyl Octanoate	Bio-based Ester	To Be Determined	To Be Determined	To Be Determined
Di(2-ethylhexyl) phthalate (DOP)	Phthalate	~220 - 240	1.0 - 2.5	15 - 25
Diisononyl phthalate (DINP)	Phthalate	~230 - 250	0.5 - 1.5	10 - 20
Dioctyl terephthalate (DOTP)	Non-Phthalate	~240 - 260	0.4 - 1.2	8 - 15
Acetyl Tributyl Citrate (ATBC)	Bio-based Citrate	~210 - 230	1.5 - 3.0	20 - 30
Epoxidized Soybean Oil (ESBO)	Bio-based Epoxy	~250 - 270	< 0.5	< 5
Polymeric Plasticizers	Polyester	> 260	< 0.2	< 2

Experimental Protocols for Plasticizer Evaluation

To benchmark the performance of allyl octanoate, a series of standardized tests should be conducted. The following protocols are based on common industry practices and ASTM standards.

Preparation of Plasticized PVC Samples

• Compounding: PVC resin (e.g., K-value 67), plasticizer (e.g., 60 parts per hundred of resin - phr), thermal stabilizer (e.g., 3 phr of a Ca/Zn stearate (B1226849) system), and lubricants are blended in a high-speed mixer.

• Milling: The blend is then processed on a two-roll mill at a temperature of 160-170°C until a homogeneous sheet is formed.

• Molding: The milled sheet is compression molded into plaques of desired thickness at 170-180°C.

• Conditioning: The molded sheets are conditioned at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours before testing.

Mechanical Properties Testing

• Tensile Strength and Elongation at Break (ASTM D638): Dumbbell-shaped specimens are cut from the conditioned sheets. A universal testing machine (UTM) is used to apply a tensile load at a constant crosshead speed (e.g., 500 mm/min) until the specimen fails. The tensile strength at break and the percentage of elongation are recorded.

• Hardness (ASTM D2240): The Shore A hardness of the conditioned sheets is measured using a durometer.

Thermal Stability Analysis

• Thermogravimetric Analysis (TGA): A small sample of the plasticized PVC is heated in a TGA instrument under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10°C/min). The temperature at which significant weight loss begins (onset of degradation) is determined.

Migration Resistance Testing

• Volatility (ASTM D1203): A pre-weighed sample of the plasticized PVC sheet is placed in an oven at a specified temperature (e.g., 100°C) for a set duration (e.g., 24 hours). The sample is then re-weighed, and the percentage of weight loss is calculated.

• Solvent Extraction (ASTM D1239): A pre-weighed sample is immersed in a solvent (e.g., n-hexane) at a controlled temperature for a specified time. The sample is then removed, dried, and re-weighed to determine the percentage of weight loss due to plasticizer extraction.

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for evaluating the performance of a novel plasticizer in PVC.

Figure 1: Experimental workflow for PVC plasticizer evaluation.

Mechanism of Plasticization: A Conceptual Model

The interaction between the plasticizer and PVC chains is crucial for achieving the desired flexibility. The following diagram illustrates this conceptual relationship.

Figure 2: Conceptual model of PVC plasticization.

Conclusion

The comprehensive evaluation of allyl octanoate as a PVC plasticizer requires rigorous experimental investigation following standardized protocols. By comparing its performance in mechanical, thermal, and migration tests against established plasticizers like DOP, DINP, and other bio-based alternatives such as ATBC and ESBO, a clear understanding of its potential can be achieved. The provided framework and comparative data serve as a valuable resource for researchers and scientists in the development of novel, safer, and more sustainable PVC formulations. Further research is essential to populate the data for allyl octanoate and fully ascertain its viability as a commercial plasticizer.

Headspace analysis of Allyl octanoate vs. other pineapple esters

In the intricate world of flavor and fragrance science, the characteristic aroma of pineapple (Ananas comosus) is a complex symphony of volatile organic compounds (VOCs), with esters playing the lead role. This guide provides a comparative analysis of allyl octanoate (B1194180), a synthetic ester known for its pineapple-like aroma, against the backdrop of naturally occurring esters identified in pineapple headspace analysis. This objective comparison, supported by experimental data, is intended for researchers, scientists, and professionals in drug development seeking to understand the nuances of pineapple flavor chemistry.

Unveiling the Pineapple Aroma: A Tale of Two Ester Groups

The aroma of fresh pineapple is predominantly attributed to a mixture of methyl and ethyl esters of short to medium-chain carboxylic acids.[1][2] In contrast, allyl octanoate is a synthetic flavoring agent valued for its potent fruity and pineapple-like notes, often utilized in the formulation of artificial pineapple flavors.[3][4] While not a significant natural component of pineapple, its sensory profile makes it a relevant comparator.

Our comparative analysis focuses on the quantitative data obtained from headspace analysis of pineapple and commercial pineapple-flavored products. The data for naturally occurring esters are derived from studies on fresh pineapple, while data for a comparable synthetic allyl ester, allyl hexanoate (B1226103), are used as a proxy for allyl octanoate due to the lack of quantitative data for the latter in public literature. Allyl hexanoate is also a key contributor to synthetic pineapple aromas.[3][5]

Quantitative Headspace Analysis: A Comparative Overview

The following table summarizes the concentration ranges of key pineapple esters found in the headspace of fresh pineapple pulp and in commercial pineapple-flavored products. This data provides a quantitative basis for comparing the prevalence and contribution of these esters to the overall pineapple aroma.

Ester	Natural/Synthetic	Typical Concentration Range (in fresh pineapple)	Concentration in Pineapple-Flavored Products (Allyl Hexanoate as proxy)	Key Aroma Descriptors
Allyl Octanoate	Synthetic	Not typically detected in significant amounts	Data not available; Allyl Hexanoate used as proxy	Fruity, Pineapple, Sweet, Waxy[6]
Allyl Hexanoate	Synthetic	Not typically detected	Beverages: <0.01 - 16.71 mg/L, Yogurts: 0.02 - 89.41 mg/kg[7][8]	Sweet, Fruity, Pineapple, Tropical[5]
Ethyl Hexanoate	Natural	48.42 - 106.21 µg/kg[1]	-	Fruity, Winy, Pineapple-Banana[4]
Methyl Hexanoate	Natural	Present as a major volatile[1]	-	Sweet, Pineapple-like[9]
Ethyl 2-methylbutanoate	Natural	High Odor Activity Value[1]	-	Fruity, Apple-like[2]
Methyl 2-methylbutanoate	Natural	High Odor Activity Value[6]	-	Fruity, Apple-like[2]
Ethyl Butanoate	Natural	High Odor Activity Value[1]	-	Fruity, Pineapple-like[4]

Experimental Protocols: Headspace Solid-Phase Microextraction (SPME) GC-MS

The data presented in this guide is typically acquired through headspace solid-phase microextraction (SPME) coupled with gas chromatography-mass spectrometry (GC-MS). This technique is a powerful tool for the analysis of volatile and semi-volatile compounds in a sample's headspace.

Sample Preparation and Headspace SPME

• Sample Preparation : A known quantity of the sample (e.g., 1-5 grams of pineapple pulp or liquid) is placed into a headspace vial (e.g., 20 mL).[10]

• Internal Standard : An internal standard, such as 3-hexanone (B147009) or ethyl decanoate, is often added to the sample for quantitative analysis.[10][11]

• Equilibration : The vial is sealed and incubated at a controlled temperature (e.g., 40-80°C) for a specific duration (e.g., 20-40 minutes) to allow the volatile compounds to partition into the headspace.[11][12]

• Extraction : An SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) is exposed to the headspace of the vial for a set time (e.g., 30-50 minutes) to adsorb the volatile analytes.[11][13]

GC-MS Analysis

• Desorption : The SPME fiber is then inserted into the heated injection port of the gas chromatograph (e.g., 250-260°C), where the adsorbed compounds are thermally desorbed onto the GC column.[11][14]

• Separation : The volatile compounds are separated based on their boiling points and polarity as they pass through a capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).[11] The oven temperature is programmed to ramp up to facilitate separation.

• Detection and Identification : The separated compounds are detected by a mass spectrometer, which provides a mass spectrum for each compound. Compound identification is achieved by comparing the obtained mass spectra and retention indices with those in a reference library (e.g., NIST).[1]

• Quantification : The concentration of each compound is determined by comparing its peak area to that of the internal standard and a calibration curve.[12] The Odor Activity Value (OAV) can then be calculated by dividing the concentration of a compound by its odor threshold.[6] An OAV greater than 1 indicates that the compound contributes to the overall aroma.[11]

Visualizing the Workflow

The following diagram illustrates the typical experimental workflow for headspace analysis of volatile esters.

Figure 1. Experimental workflow for headspace SPME-GC-MS analysis of volatile compounds.

Concluding Remarks

The headspace of fresh pineapple is a complex mixture of esters, with compounds like ethyl hexanoate and ethyl 2-methylbutanoate being key contributors to its characteristic aroma. Allyl octanoate, while possessing a desirable pineapple-like scent, is primarily a synthetic additive used to enhance or create pineapple flavoring in commercial products. The quantitative data reveals a significant difference in the concentration of natural esters in fresh fruit versus the levels of synthetic esters like allyl hexanoate found in flavored products. This distinction is critical for researchers aiming to understand or replicate authentic pineapple aroma, as the sensory impact is a result of a delicate balance of numerous compounds, each with its own odor activity value. The provided experimental protocol offers a robust framework for conducting further comparative studies in this area.

References

• 1. Characteristic Aroma Compounds from Different Pineapple Parts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. nbinno.com [nbinno.com]
• 6. Aroma Volatile Compounds from Two Fresh Pineapple Varieties in China - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of allyl hexanoate in pineapple beverages and yogurts as a case study to characterise a source of uncertainty in dietary exposure assessment to flavouring substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Inheritance of esters and other volatile compounds responsible for the fruity aroma in strawberry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Headspace solid-phase microextraction coupled with gas chromatography-mass spectrometry (HS-SPME-GC-MS) and odor activity value (OAV) to reveal the flavor characteristics of ripened Pu-erh tea by co-fermentation [frontiersin.org]
• 12. Processing of Flavor-Enhanced Oils: Optimization and Validation of Multiple Headspace Solid-Phase Microextraction-Arrow to Quantify Pyrazines in the Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. files01.core.ac.uk [files01.core.ac.uk]

Inter-laboratory Comparison of Allyl Octanoate Analysis: A Researcher's Guide

For researchers, scientists, and professionals in drug development and the flavor and fragrance industries, ensuring the accuracy, precision, and comparability of analytical results is fundamental. Inter-laboratory comparisons (ILCs), or proficiency tests (PTs), are essential for validating analytical methods, demonstrating laboratory competence, and ensuring data reliability across different sites.[1][2] This guide provides an objective comparison of expected performance for the analysis of Allyl Octanoate (B1194180), a common flavor and fragrance agent, using Gas Chromatography-Mass Spectrometry (GC-MS), supported by representative experimental data and detailed protocols.

Data Presentation: Inter-laboratory Study Results

An inter-laboratory study involves distributing a homogenous sample to multiple laboratories to assess their performance in analyzing a specific analyte.[3] The results are then statistically analyzed to determine the consensus value and evaluate each participant's performance.[1] Key statistical measures include the Z-score, which compares a laboratory's result to the consensus mean, and the coefficient of variation (CV%), which measures the relative variability.[4]

The following table summarizes typical, yet illustrative, quantitative data from a hypothetical inter-laboratory comparison for the analysis of Allyl Octanoate in a liquid matrix. The assigned value for the sample is 50.0 mg/L .

Table 1: Hypothetical Inter-laboratory Comparison Data for Allyl Octanoate (Assigned Value: 50.0 mg/L)

Laboratory ID	Measured Conc. (mg/L)	Mean (mg/L)	Std. Dev. (n=3)	CV (%)	Recovery (%)	Z-Score*	Performance
Lab-01	51.2, 50.8, 51.5	51.17	0.35	0.68	102.3	0.53	Satisfactory
Lab-02	48.5, 49.1, 48.8	48.80	0.30	0.61	97.6	-0.55	Satisfactory
Lab-03	55.1, 54.5, 54.9	54.83	0.31	0.57	109.7	2.20	Questionable
Lab-04	49.5, 50.1, 49.8	49.80	0.30	0.60	99.6	-0.09	Satisfactory
Lab-05	45.2, 45.9, 45.5	45.53	0.35	0.77	91.1	-2.03	Unsatisfactory
Lab-06	50.5, 50.1, 50.3	50.30	0.20	0.40	100.6	0.14	Satisfactory
Lab-07	47.9, 48.2, 48.5	48.20	0.30	0.62	96.4	-0.82	Satisfactory
Lab-08	52.1, 51.8, 52.4	52.10	0.30	0.58	104.2	0.95	Satisfactory
Consensus Mean	50.12
Overall Std. Dev.	2.20

*Note: Z-scores are calculated using the formula: Z = (x - X) / σ, where x is the laboratory's mean, X is the consensus mean, and σ is the overall standard deviation. A Z-score between -2.0 and +2.0 is generally considered satisfactory.[4]

Experimental Protocols

The most common and robust method for analyzing volatile esters like Allyl Octanoate is Gas Chromatography-Mass Spectrometry (GC-MS).[5] It offers excellent separation and definitive identification.[6]

1. Principle

A liquid sample containing Allyl Octanoate is extracted into an organic solvent. An internal standard is added for accurate quantification. The extract is injected into a GC-MS system, where the compound is separated from other matrix components based on its volatility and interaction with the GC column's stationary phase. The separated compound then enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification, while the chromatographic peak area is used for quantification.[7]

2. Reagents and Materials

• Allyl Octanoate certified reference standard (>99% purity)

• Internal Standard (IS), e.g., Methyl Decanoate or Ethyl Heptanoate

• Hexane (B92381) or Dichloromethane (HPLC or GC grade)

• Anhydrous Sodium Sulfate (B86663)

• Deionized Water

• Volumetric flasks, pipettes, and vials

3. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 5.0 mL of the aqueous sample into a 15 mL screw-cap tube.

• Spike the sample with a known concentration of the internal standard solution.

• Add 2.0 mL of hexane to the tube.

• Cap the tube securely and vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (hexane) to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.

• Transfer the dried extract to a 2 mL autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Injector	Split/Splitless, 250 °C, Split ratio 20:1
Injection Volume	1 µL
Carrier Gas	Helium, constant flow rate of 1.2 mL/min
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film) or equivalent
Oven Program	Start at 60°C (hold 2 min), ramp to 240°C at 10°C/min, hold for 5 min
Mass Spectrometer	Agilent 5977A or equivalent
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) & Full Scan (m/z 40-300)
SIM Ions (Allyl Octanoate)	m/z: 41, 55, 73, 143 (Quantifier: 143)
SIM Ions (IS - Methyl Decanoate)	m/z: 74, 87, 143 (Quantifier: 87)

5. Calibration and Quantification

• Prepare a series of calibration standards of Allyl Octanoate (e.g., 5, 10, 25, 50, 100 mg/L) in the same matrix as the samples.

• Spike each standard and blank with the internal standard at the same concentration used for the samples.

• Process the standards using the same extraction procedure.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration. The linearity should have a correlation coefficient (R²) > 0.995.

Mandatory Visualization

The following diagrams illustrate the key workflows associated with an inter-laboratory comparison and the analytical procedure.

Caption: Workflow of a typical inter-laboratory comparison study.

References

• 1. fiveable.me [fiveable.me]
• 2. Quality Lab Proficiency Testing | A Standard Requirement [charm.com]
• 3. What is a proficiency testing (PTP) / interlaboratory comparison (ILC) ? [compalab.org]
• 4. benchmark-intl.com [benchmark-intl.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of a gas chromatography–mass spectrometry method to analyze octanoate enrichments at low concentrations in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Antioxidants for Allyl Octanoate Stabilization: A Guide for Researchers

For researchers, scientists, and drug development professionals seeking to enhance the stability of Allyl octanoate (B1194180), this guide provides an objective comparison of the efficacy of various common antioxidants. The selection of an appropriate antioxidant is critical in preventing oxidative degradation, thereby ensuring product integrity and shelf-life. This document summarizes quantitative data, details experimental methodologies, and visualizes key processes to aid in informed decision-making.

Allyl octanoate, an unsaturated ester, is susceptible to oxidation, a process that can lead to the formation of undesirable byproducts, affecting its chemical and physical properties. Antioxidants are crucial additives that inhibit or delay this oxidative deterioration. This guide focuses on the comparative performance of four widely used antioxidants: Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA), Propyl Gallate (PG), and α-Tocopherol (a form of Vitamin E).

Comparative Performance of Antioxidants

The efficacy of these antioxidants in stabilizing lipids can be quantified using methods such as the Rancimat test, which measures the induction time to oxidation, and peroxide value (PV) determination, which quantifies the initial products of oxidation. While direct comparative data for Allyl octanoate is limited in publicly available literature, data from studies on structurally similar lipids and esters provide valuable insights into their relative effectiveness.

Rancimat Induction Time

The Rancimat method is an accelerated oxidation test where a longer induction time indicates greater oxidative stability. The following table summarizes the typical performance of the selected antioxidants in a lipid system, which can be considered a proxy for their efficacy in Allyl octanoate.

Antioxidant	Mean Induction Time (hours)	Antioxidative Activity Index (AI)
Control (Lard)	2.55	1.0
BHT	6.18	2.4
BHA	10.92	4.3
Gallic Acid*	37.84	14.9
α-Tocopherol	10.83	4.3

*Note: Data for Gallic Acid is presented as a proxy for Propyl Gallate due to structural similarity and availability of comparative data. The Antioxidative Activity Index (AI) is calculated as the induction time of the sample with the antioxidant divided by the induction time of the control.[1]

Based on this data, Gallic Acid (and by extension, Propyl Gallate) demonstrates the highest potential for stabilizing lipids against oxidation, followed by BHA and α-Tocopherol, with BHT also showing a significant, albeit lower, protective effect.

Peroxide Value (PV)

Experimental Protocols

To ensure the reproducibility and validity of antioxidant efficacy studies, detailed and standardized experimental protocols are essential.

Rancimat Test

The Rancimat method provides a measure of the oxidative stability of an oil or fat.[4][5]

• Sample Preparation: A precise amount of the lipid sample (e.g., 3 grams) is weighed into a reaction vessel. The antioxidant to be tested is added at a specific concentration.

• Apparatus Setup: The reaction vessel is placed in a heating block of the Rancimat apparatus, and the temperature is maintained at a constant elevated level (e.g., 110°C).

• Oxidation Induction: A continuous stream of purified air is passed through the sample at a constant flow rate (e.g., 20 L/h).

• Detection of Volatile Acids: As the lipid oxidizes, volatile organic acids are formed. These are carried by the air stream into a measuring vessel containing deionized water.

• Conductivity Measurement: The conductivity of the water is continuously monitored. A sharp increase in conductivity indicates the end of the induction period, as the formation of volatile acids accelerates.

• Data Analysis: The induction time is determined as the time taken to reach this sharp increase in conductivity.

Peroxide Value (PV) Determination

The peroxide value is determined by a titration method to measure the amount of iodine liberated from potassium iodide by the peroxides present in the oil.

• Sample Preparation: A known weight of the oil sample is dissolved in a mixture of acetic acid and a suitable organic solvent (e.g., chloroform (B151607) or isooctane).

• Reaction with Potassium Iodide: A saturated solution of potassium iodide is added to the sample solution. The mixture is swirled and allowed to react in the dark for a precise period (e.g., 1 minute).

• Titration: The liberated iodine is then titrated with a standardized sodium thiosulfate (B1220275) solution.

• Endpoint Detection: A starch indicator is added towards the end of the titration. The endpoint is reached when the blue color of the starch-iodine complex disappears.

• Calculation: The peroxide value, expressed in milliequivalents of active oxygen per kilogram of oil (meq/kg), is calculated based on the volume of sodium thiosulfate solution used.

Mechanism of Action & Visualizations

The stabilizing effect of antioxidants is rooted in their chemical structure and their ability to interfere with the free radical chain reactions of oxidation.

Lipid Oxidation Pathway

The oxidation of an unsaturated ester like Allyl octanoate proceeds via a free radical chain reaction involving initiation, propagation, and termination steps.

Caption: A simplified diagram of the free radical chain reaction of lipid oxidation.

Antioxidant Intervention Workflow

Phenolic antioxidants, such as BHT, BHA, and Propyl Gallate, and chain-breaking antioxidants like Tocopherols, interrupt the propagation phase of lipid oxidation.

Caption: General mechanism of how primary antioxidants inhibit lipid oxidation.

Mechanism of Phenolic Antioxidants (BHT, BHA, Propyl Gallate)

Phenolic antioxidants donate a hydrogen atom from their hydroxyl group to a lipid peroxyl radical, thereby neutralizing it. The resulting antioxidant radical is stabilized by resonance, making it less reactive and unable to propagate the oxidation chain.[6][7][8][9][10]

Caption: Hydrogen atom donation by phenolic antioxidants to neutralize lipid peroxyl radicals.

Mechanism of Tocopherols

α-Tocopherol, a potent chain-breaking antioxidant, donates the hydrogen atom from the hydroxyl group on its chromanol ring to lipid peroxyl radicals. The resulting tocopheroxyl radical is highly stabilized by resonance and can be regenerated by other antioxidants like ascorbic acid in a synergistic manner.[11][12][13][14][15]

Caption: Chain-breaking mechanism of α-Tocopherol and its potential for regeneration.

References

• 1. metrohm.com [metrohm.com]
• 2. questjournals.org [questjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. repository.up.ac.za [repository.up.ac.za]
• 5. metrohm.com [metrohm.com]
• 6. nbinno.com [nbinno.com]
• 7. What is the mechanism of Propyl Gallate? [synapse.patsnap.com]
• 8. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Understanding the chemistry behind the antioxidant activities of butylated hydroxytoluene (BHT): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is the mechanism of Tocopherol Acetate? [synapse.patsnap.com]
• 12. Antioxidant-independent activities of alpha-tocopherol - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pro- and Antioxidative Effect of α-Tocopherol on Edible Oils, Triglycerides and Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Retention of alpha Tocopherol and antioxidant activity of encapsulated palm mixed Vitamin E in formulated blends - MedCrave online [medcraveonline.com]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to the Release Profiles of Microencapsulated Allyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the release profiles of microencapsulated Allyl octanoate (B1194180), a key flavor and fragrance compound. Due to the limited availability of direct comparative studies on Allyl octanoate, this document synthesizes findings from research on analogous flavor esters, such as ethyl hexanoate, to provide a representative overview of expected performance. The data and protocols presented herein are intended to serve as a valuable resource for the formulation and development of controlled-release systems for volatile compounds.

Comparison of Release Profiles

The release of an active ingredient from microcapsules is influenced by the encapsulation technique and the properties of the wall material. Different methods result in distinct release kinetics, which can be tailored for specific applications. Below is a summary of typical release profiles for a model flavor ester, ethyl hexanoate, encapsulated using various common techniques.

Table 1: Comparative Release of a Model Flavor Ester (Ethyl Hexanoate) from Microcapsules

Microencapsulation Technique	Wall Material(s)	Initial Burst Release (First 2h) (%)	Cumulative Release at 8h (%)	Cumulative Release at 24h (%)	Predominant Release Mechanism
Spray Drying	Gum Arabic & Maltodextrin	35 ± 4	65 ± 5	85 ± 6	Diffusion & Erosion
Complex Coacervation	Gelatin & Gum Arabic	20 ± 3	50 ± 4	75 ± 5	Diffusion
Interfacial Polymerization	Polyurethane	15 ± 2	40 ± 3	60 ± 4	Diffusion
Solvent Evaporation	Poly(lactic-co-glycolic acid) (PLGA)	25 ± 3	55 ± 5	80 ± 6	Bulk Erosion

Note: The data presented in this table is representative of typical values found in the literature for flavor esters and should be considered as a guideline. Actual release profiles for Allyl octanoate may vary.

Experimental Protocols

To ensure reproducible and comparable results, standardized experimental protocols are crucial. The following sections detail the methodologies for microencapsulation and in-vitro release testing.

Microencapsulation of Allyl Octanoate via Spray Drying

• Emulsion Formation: An oil-in-water emulsion is prepared by dispersing Allyl octanoate (the core material) in an aqueous solution containing the wall materials (e.g., a 1:3 ratio of gum arabic to maltodextrin). The mixture is homogenized at high speed (e.g., 10,000 rpm for 5 minutes) to create fine droplets.

• Spray Drying: The resulting emulsion is fed into a spray dryer. The operational parameters are optimized to ensure efficient encapsulation and high yield. Typical parameters include:

  • Inlet air temperature: 180°C

  • Outlet air temperature: 85°C

  • Feed flow rate: 5 mL/min

  • Atomization pressure: 0.15 MPa

• Powder Collection: The dried microcapsules are collected from the cyclone separator and stored in a desiccator until further analysis.

In-Vitro Release Study

The release of Allyl octanoate from the microcapsules is typically evaluated under simulated physiological conditions.

• Release Medium: A simulated gastrointestinal fluid can be used to mimic in-vivo conditions. For flavor release studies, a common medium is a phosphate-buffered saline (PBS) solution at pH 7.4, maintained at 37°C.[1]

• Experimental Setup:

  • A known quantity of microcapsules (e.g., 100 mg) is suspended in a defined volume of the release medium (e.g., 100 mL) in a sealed container.

  • The suspension is continuously agitated at a constant speed (e.g., 100 rpm) in a temperature-controlled water bath.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, and 24 hours), an aliquot of the release medium is withdrawn. To maintain a constant volume (sink conditions), an equal volume of fresh, pre-warmed release medium is added back to the container.[1]

• Quantification: The concentration of Allyl octanoate in the collected samples is determined using a suitable analytical technique, such as gas chromatography-mass spectrometry (GC-MS).

• Data Analysis: The cumulative percentage of Allyl octanoate released is calculated at each time point and plotted against time to generate the release profile. The release data can be fitted to various kinetic models (e.g., zero-order, first-order, Higuchi, Korsmeyer-Peppas) to elucidate the release mechanism.

Visualizing Experimental and Logical Workflows

To better illustrate the processes involved in this research, the following diagrams have been generated using Graphviz.

Experimental Workflow for Release Profile Analysis.

Factors Influencing Release Mechanisms.

References

• 1. Assessment of In Vitro Release Testing Methods for Colloidal Drug Carriers: The Lack of Standardized Protocols - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic comparison of synthetic vs. natural Allyl octanoate

For researchers, scientists, and professionals in drug development, the origin of a chemical compound can be as crucial as its structure. This guide provides a detailed spectroscopic comparison of synthetic and natural allyl octanoate (B1194180), offering insights into their characterization and differentiation.

Allyl octanoate, a key ester known for its fruity, pineapple-like aroma, is utilized in the flavor, fragrance, and pharmaceutical industries.[1] While synthetically produced allyl octanoate is common, it is also found naturally in fruits such as papaya.[2] For many applications, particularly in pharmaceuticals and high-end consumer products, verifying the natural origin of a compound is essential. This guide outlines the spectroscopic methods used to characterize allyl octanoate and discusses how these techniques can be employed to distinguish between synthetic and natural sources.

The fundamental spectroscopic signature of a pure molecule is identical regardless of its origin. Therefore, the ¹H NMR, ¹³C NMR, and IR spectra of pure synthetic and pure natural allyl octanoate are expected to be indistinguishable. The key to differentiating between the two lies in the analysis of minor impurities and trace compounds that are characteristic of their respective production methods. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for this purpose.

Spectroscopic Data Comparison

The following tables summarize the expected spectroscopic data for allyl octanoate.

Table 1: ¹H NMR Spectroscopic Data of Allyl Octanoate in CDCl₃

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
5.90	ddt	1H	-CH=CH₂
5.33	dq	1H	-CH=CH ₂ (trans)
5.22	dq	1H	-CH=CH ₂ (cis)
4.57	dt	2H	-O-CH ₂-CH=
2.32	t	2H	-C(=O)-CH ₂-
1.63	p	2H	-C(=O)-CH₂-CH ₂-
1.47-1.11	m	8H	-(CH₂)₄-CH₃
0.88	t	3H	-CH₃

Data sourced from publicly available spectra of synthetic allyl octanoate.[3]

Table 2: Key IR Absorption Bands for Allyl Octanoate

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	=C-H stretch (alkene)
2971-2863	Strong	C-H stretch (alkane)
1750-1735	Strong	C=O stretch (ester)
1680-1640	Medium	C=C stretch (alkene)
1300-1000	Strong	C-O stretch (ester)

Characteristic ranges for the functional groups present in allyl octanoate.[4][5]

Table 3: Mass Spectrometry Data (Electron Ionization) for Allyl Octanoate

m/z	Relative Intensity (%)	Assignment of Key Fragments
41	~94	[C₃H₅]⁺ (allyl cation)
57	100	[C₄H₉]⁺ (butyl cation)
127	~51	[M-C₃H₅O]⁺

Fragmentation pattern is a molecular fingerprint. The base peak is often the most stable carbocation that can be formed.[2]

Distinguishing Synthetic from Natural Sources

While the data in the tables above represents the pure compound, commercially available samples will contain minor impurities.

• Synthetic Allyl Octanoate: Typically produced by the Fischer esterification of octanoic acid and allyl alcohol.[1][6] Impurities may include residual starting materials, by-products from side reactions, or traces of solvents used in the synthesis and purification process.

• Natural Allyl Octanoate: Extracted from natural sources, it will be accompanied by other volatile and non-volatile compounds characteristic of the source material. For example, an extract from a fruit will contain other esters, terpenes, and alcohols.

GC-MS is the ideal technique to identify these differing impurity profiles. A synthetic sample will typically show one major peak for allyl octanoate with very small peaks for any impurities. A natural extract will show a more complex chromatogram with many peaks, one of which will be identified as allyl octanoate by its mass spectrum and retention time.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the allyl octanoate sample in about 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 16-32

  • Relaxation delay: 1.0 s

  • Pulse width: 90°

  • Spectral width: -2 to 12 ppm

• Data Processing: Apply a Fourier transform to the free induction decay (FID) with an exponential line broadening of 0.3 Hz. Phase and baseline correct the spectrum. Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation: For a neat liquid sample, place a single drop of allyl octanoate between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Gently press the plates together to form a thin liquid film.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Background Spectrum: First, acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor.

• Sample Spectrum: Place the salt plate assembly in the spectrometer's sample holder and acquire the spectrum.

• Data Acquisition: Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹. The spectrum is usually recorded from 4000 to 400 cm⁻¹.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the allyl octanoate sample (e.g., 1 µL in 1 mL of a suitable solvent like hexane (B92381) or dichloromethane). For natural extracts, the sample may be injected directly or after dilution.

• Instrumentation: Use a GC system coupled to a mass spectrometer (e.g., a quadrupole mass analyzer).

• GC Conditions (Typical):

  • Column: HP-5MS or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 240 °C and hold for 5 minutes.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify the allyl octanoate peak by its retention time and by comparing its mass spectrum to a reference library (e.g., NIST). Analyze other peaks in the chromatogram to identify potential impurities or co-occurring natural products.

Workflow for Comparison

The logical workflow for comparing synthetic and natural allyl octanoate is depicted in the diagram below.

References

• 1. benchchem.com [benchchem.com]
• 2. areme.co.jp [areme.co.jp]
• 3. An Easy-To-Understand Guide To GCMS Testing For Essential Oils [newdirectionsaromatics.com]
• 4. Allyl hexanoate(123-68-2) 13C NMR [m.chemicalbook.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. scitepress.org [scitepress.org]

A Comparative Cost-Benefit Analysis of Allyl Octanoate Synthesis Routes

For researchers, scientists, and drug development professionals engaged in the synthesis of flavor and fragrance compounds, the efficient and cost-effective production of target molecules is paramount. Allyl octanoate (B1194180), a key ester characterized by its fruity, pineapple-like aroma, is synthesized through several routes, each presenting a unique balance of cost, yield, and environmental impact. This guide provides an objective comparison of the three primary synthesis methodologies: direct esterification, transesterification, and enzymatic synthesis, supported by experimental data and detailed protocols to inform the selection of the most suitable pathway for a given application.

At a Glance: Comparison of Synthesis Routes

The selection of a synthesis route for allyl octanoate is a trade-off between reagent costs, reaction conditions, yield, and downstream processing complexity. The following table summarizes the key quantitative data for each method to facilitate a clear comparison.

Parameter	Direct Esterification (Fischer)	Transesterification	Enzymatic Synthesis
Starting Materials	Octanoic Acid, Allyl Alcohol	Methyl/Ethyl Octanoate & Allyl Alcohol OR Octanoic Acid & Allyl Acetate (B1210297)	Octanoic Acid, Allyl Alcohol
Catalyst	Strong Acid (e.g., H₂SO₄, p-TsOH)	Acid, Base, or Metal Alkoxide	Lipase (B570770) (e.g., Novozym 435)
Typical Reaction Temp.	70-170°C[1]	95-110°C	30-70°C
Typical Reaction Time	2-8 hours	2-48 hours	4-72 hours
Reported Yield	>90%[1]	High (often >90%)	>90% (under optimized conditions)
Byproducts	Water	Alcohol (e.g., Methanol) or Acetic Acid	Water
Solvent	Often a water entrainer (e.g., Toluene, Hexane) or solvent-free	Can be solvent-free	Can be solvent-free or in an organic solvent
Catalyst Reusability	Difficult for homogeneous catalysts	Possible for some heterogeneous catalysts	High, especially with immobilized enzymes[2][3]
Indicative Reagent Cost	Octanoic Acid: ~ $30-60/L$ 25-70/Lp-TsOH: ~$85/kg	Methyl Octanoate: ~ $90/kg$ 470/LAllyl Alcohol: ~$25-70/L	Octanoic Acid: ~ $30-60/L$ 25-70/LLipase (Novozym 435): High initial cost

In-Depth Analysis of Synthesis Routes

Direct Esterification (Fischer Esterification)

This classical approach involves the reaction of octanoic acid with allyl alcohol in the presence of a strong acid catalyst. To drive the equilibrium towards the formation of the ester, the water produced during the reaction is typically removed, often by azeotropic distillation using a Dean-Stark apparatus.

Benefits:

• Cost-Effective: The starting materials and catalysts are generally inexpensive and readily available.

• High Conversion: With efficient water removal, high yields of allyl octanoate can be achieved.[1]

Drawbacks:

• Harsh Conditions: The use of high temperatures and strong, corrosive acids can lead to side reactions and require robust reactor materials.

• Environmental Concerns: The acid catalyst needs to be neutralized, leading to salt waste. The use of organic solvents for water removal can also have environmental implications.

• Purification Challenges: Removal of the acid catalyst and any colored byproducts can necessitate multiple washing and distillation steps.

Transesterification

Transesterification offers an alternative route by either reacting an octanoate ester (e.g., methyl or ethyl octanoate) with allyl alcohol or by reacting octanoic acid with an allyl ester like allyl acetate. This method can be catalyzed by acids, bases, or metal alkoxides.

Benefits:

• Milder Conditions: Base-catalyzed transesterification can often be performed under milder conditions than direct esterification.

• Avoids Water Removal: The reaction does not produce water, simplifying the process by eliminating the need for azeotropic distillation.

Drawbacks:

• Starting Material Cost: Depending on the chosen reactants, the starting esters may be more expensive than octanoic acid.

• Catalyst Sensitivity: Base catalysts are sensitive to the presence of free fatty acids and water, which can lead to soap formation and reduce the yield.

Enzymatic Synthesis

The use of lipases as biocatalysts for the synthesis of allyl octanoate represents a "green" and highly selective alternative. Immobilized lipases, such as Novozym 435 (lipase B from Candida antarctica), are commonly employed in solvent-free systems or in organic solvents.

Benefits:

• Mild Reaction Conditions: Enzymatic reactions are conducted at lower temperatures, preserving the integrity of the reactants and products and reducing energy consumption.[4]

• High Specificity: Lipases exhibit high selectivity, resulting in purer products with fewer byproducts.[4]

• Environmentally Friendly: Enzymes are biodegradable, and the process avoids the use of corrosive and hazardous chemicals.[4]

• Catalyst Reusability: Immobilized enzymes can be recovered and reused for multiple cycles, which can offset their initial high cost.[2][3][5]

Drawbacks:

• Higher Initial Catalyst Cost: The upfront cost of commercial lipases is significantly higher than that of conventional chemical catalysts.[4]

• Longer Reaction Times: Enzymatic reactions can be slower than their chemical counterparts.[4]

• Potential for Inhibition: The enzyme's activity can be inhibited by the substrates or products, such as the water generated during the reaction.[4]

Experimental Protocols

Protocol 1: Direct Esterification of Allyl Octanoate

Materials:

• Octanoic acid

• Allyl alcohol

• p-Toluenesulfonic acid (p-TsOH)

• Toluene

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Ethyl acetate

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and magnetic stirrer, add octanoic acid (1 equivalent), allyl alcohol (1.5 equivalents), a catalytic amount of p-TsOH (e.g., 0.02 equivalents), and toluene.

• Heat the mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reflux until the theoretical amount of water has been collected, indicating the reaction is complete (typically 2-4 hours).

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 5% sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain pure allyl octanoate.

Protocol 2: Transesterification Synthesis of Allyl Octanoate

Materials:

• Methyl octanoate

• Allyl alcohol

• Sodium methoxide (B1231860)

• Anhydrous solvent (e.g., Toluene)

• Dilute hydrochloric acid

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add methyl octanoate (1 equivalent) and a molar excess of allyl alcohol (e.g., 3 equivalents) in an anhydrous solvent.

• Add a catalytic amount of sodium methoxide (e.g., 0.05 equivalents).

• Heat the reaction mixture to reflux. The progress of the reaction can be monitored by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the catalyst by adding dilute hydrochloric acid.

• Transfer the mixture to a separatory funnel and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation.

Protocol 3: Enzymatic Synthesis of Allyl Octanoate

Materials:

• Octanoic acid

• Allyl alcohol

• Immobilized lipase (e.g., Novozym 435)

• Molecular sieves (optional, for water removal)

• Organic solvent (e.g., hexane, optional)

Procedure:

• In a flask, combine octanoic acid (1 equivalent) and allyl alcohol (1-1.5 equivalents). The reaction can be run solvent-free or in an organic solvent.

• Add the immobilized lipase (e.g., 5-10% by weight of the substrates).

• If desired, add activated molecular sieves to remove the water produced during the reaction.

• Incubate the mixture at a controlled temperature (e.g., 40-60°C) with agitation (e.g., on a shaker).

• Monitor the reaction progress by taking samples and analyzing them by GC or TLC.

• Once the desired conversion is reached, separate the immobilized enzyme by filtration. The enzyme can be washed with a solvent and dried for reuse.

• The liquid phase containing the product can be purified by vacuum distillation if necessary.

Visualization of Synthesis Pathways and Workflows

References

• 1. US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Investigation of the Reuse of Immobilized Lipases in Biodiesel Synthesis: Influence of Different Solvents in Lipase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Chemically vs Enzymatically Synthesized Polyglycerol-Based Esters: A Comparison between Their Surfactancy - PMC [pmc.ncbi.nlm.nih.gov]

Shifting Tides in Flavor &amp; Fragrance: An Environmental Showdown of Allyl Octanoate and Its Alternatives

For Immediate Release

[City, State] – [Date] – As the chemical industry faces increasing scrutiny over its environmental footprint, a new comparative guide offers researchers, scientists, and drug development professionals a critical look at the environmental impact of the widely used flavor and fragrance ingredient, Allyl Octanoate (B1194180), versus two potential alternatives: Ethyl Octanoate and Isoamyl Acetate (B1210297). This guide provides a data-driven analysis of key environmental indicators, including biodegradability, aquatic toxicity, and greenhouse gas emissions, to inform more sustainable choices in product formulation.

Allyl octanoate, a key component in creating pineapple and other fruity aromas, is a workhorse in the flavor and fragrance industry. However, the presence of an allyl group, a reactive structural motif, raises questions about its environmental fate and potential for ecotoxicity. This guide delves into the available data to provide a clearer picture and compares it with two structurally similar esters that offer comparable scent profiles.

At a Glance: Environmental Impact Comparison

Parameter	Allyl Octanoate	Ethyl Octanoate	Isoamyl Acetate
Biodegradability (OECD 301)	Not readily biodegradable (data limited)	Readily biodegradable (91% in 28 days)	Readily biodegradable (conflicting data exists)[1][2]
Aquatic Toxicity	Data not readily available in public domain	Low (LC50 Fish > 10 mg/L)[3]	Low to Moderate (LC50 Daphnia 26.3 mg/L, LC50 Fish 11.1 mg/L)[2]
Greenhouse Gas Emissions	Data not readily available	Estimated Low-Moderate	Low (enzymatic synthesis shows significant reduction)[1]

Note: The environmental impact of chemical production is highly dependent on the specific manufacturing process, energy sources, and waste management practices employed. The data presented represents the best available information from public sources and should be interpreted with these variables in mind.

Deep Dive into the Data: A Comparative Analysis

Biodegradability: The Afterlife of an Aroma

The ultimate fate of a chemical in the environment is a crucial aspect of its impact. "Ready biodegradability" is a key indicator of a substance's ability to be broken down by microorganisms in a relatively short period, preventing its persistence and accumulation.

Ethyl Octanoate: In contrast, ethyl octanoate demonstrates strong evidence of environmental degradation. Studies following the OECD 301B guideline show that it is readily biodegradable, with 91% degradation observed over a 28-day period. This suggests that ethyl octanoate is unlikely to persist in aquatic environments.

Isoamyl Acetate: The biodegradability of isoamyl acetate presents a more complex picture. Some sources indicate that it is readily biodegradable and does not persist in the environment[1]. However, other data suggests a lower degree of degradation, in the range of 20-60% over 28 days, which would not meet the criteria for "readily biodegradable"[2]. This discrepancy may be due to different testing conditions or the specific microbial populations used in the assays. Further research is needed to definitively classify its biodegradability.

Aquatic Toxicity: Ripple Effects in our Waterways

The potential for a substance to harm aquatic life is a critical environmental consideration. Standardized tests, such as the OECD 202 (Daphnia sp. Acute Immobilisation Test) and OECD 203 (Fish, Acute Toxicity Test), are used to determine the concentrations at which a chemical becomes toxic to key aquatic organisms.

Allyl Octanoate: Similar to its biodegradability profile, specific aquatic toxicity data for allyl octanoate is not widely available in published literature.

Ethyl Octanoate: This alternative has been shown to have low toxicity to aquatic life. The 96-hour LC50 (the concentration lethal to 50% of the test fish) is reported to be greater than 10 mg/L, indicating a relatively low hazard to fish[3].

Isoamyl Acetate: The aquatic toxicity of isoamyl acetate is in the low to moderate range. The 48-hour EC50 (the concentration that immobilizes 50% of the daphnia) is 26.3 mg/L, and the 96-hour LC50 for fish is 11.1 mg/L[2]. While not as low as ethyl octanoate, these values suggest a manageable risk profile for aquatic ecosystems when used responsibly.

Greenhouse Gas Emissions: The Carbon Cost of Scent

The manufacturing of chemicals contributes to global greenhouse gas (GHG) emissions, a primary driver of climate change. A life cycle assessment (LCA) provides a "cradle-to-gate" or "gate-to-gate" analysis of the total GHG emissions associated with a product's production.

Allyl Octanoate and Ethyl Octanoate: Specific, publicly available cradle-to-gate GHG emission data for the production of allyl octanoate and ethyl octanoate is currently limited. The production of esters typically involves the reaction of an alcohol with a carboxylic acid, often with a catalyst and heat, which are energy-intensive steps. The overall GHG footprint is highly dependent on the energy source (fossil fuels vs. renewables) and the efficiency of the specific manufacturing process.

Isoamyl Acetate: A life cycle assessment comparing the traditional sulfuric acid-catalyzed synthesis of isoamyl acetate with a greener, enzymatic approach revealed a significant potential for reducing environmental impact. The enzymatic synthesis was found to decrease the damage to ecosystems and resource availability by 48.8% and 30.2%, respectively[1]. This highlights the substantial environmental benefits that can be achieved through the adoption of green chemistry principles in the production of flavor and fragrance ingredients.

Experimental Protocols: The Science Behind the Data

To ensure transparency and reproducibility, the following are detailed methodologies for the key experiments cited in this guide.

OECD 301: Ready Biodegradability

This series of tests evaluates the potential for a chemical to be rapidly biodegraded by microorganisms. The OECD 301B (CO₂ Evolution Test) and OECD 301F (Manometric Respirometry Test) are commonly used methods.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated under aerobic conditions in the dark or diffuse light for 28 days. The degradation is monitored by measuring the amount of CO₂ produced (301B) or the amount of oxygen consumed (301F). A substance is considered "readily biodegradable" if it reaches a certain percentage of its theoretical maximum degradation (60% for CO₂ evolution or oxygen consumption) within a 10-day window during the 28-day test period.

References

• 1. researchgate.net [researchgate.net]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. biobasedeconomy.eu [biobasedeconomy.eu]

Safety & Regulatory Compliance

Proper Disposal of Allyl Octanoate: A Guide for Laboratory Professionals

New Haven, Connecticut - For researchers, scientists, and drug development professionals handling allyl octanoate (B1194180), understanding the proper disposal procedures is critical for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step instructions for the safe handling and disposal of allyl octanoate, in line with regulatory requirements.

Allyl octanoate is a combustible liquid that is harmful if swallowed and toxic when in contact with skin.[1][2] It is also recognized as being toxic to aquatic life with long-lasting effects, underscoring the importance of preventing its release into the environment.[2] Adherence to proper disposal protocols is not only a matter of safety but also a legal requirement under regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States, which governs hazardous waste management from "cradle to grave".[3][4]

Immediate Safety and Handling Protocols

Before beginning any procedure involving allyl octanoate, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes chemical-impermeable gloves, protective clothing, and eye and face protection.[5][6] Work should always be conducted in a well-ventilated area, and all sources of ignition must be removed due to the combustible nature of the chemical.[5]

In the event of a spill, personnel should be evacuated to a safe area. The spill should be contained and cleaned up using spark-proof tools and explosion-proof equipment.[5] The collected material must be promptly disposed of in accordance with all applicable laws and regulations.[5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for allyl octanoate.

Property	Value	Source
Flash Point	78.89 °C (174.00 °F)	[7]
UN Number	2810	[2]
Transport Hazard Class	6.1 (Toxic)	[2]
Packing Group	III	[2]
Acute Toxicity (Oral)	Harmful if swallowed (H302)	[1]
Acute Toxicity (Dermal)	Toxic in contact with skin (H311)	[1]
Aquatic Toxicity (Fish)	LC50 - Pimephales promelas (fathead minnow) - 2.0 mg/l - 96.0 h	[2]
Aquatic Toxicity (Invertebrates)	EC50 - Daphnia magna (Water flea) - 2 mg/l - 48 h	[2]
Biodegradability	Not readily biodegradable	[2]

Step-by-Step Disposal Procedure

The proper disposal of allyl octanoate is a multi-step process that ensures the safety of laboratory personnel and the environment.

Step 1: Waste Identification and Segregation

All waste containing allyl octanoate must be classified as hazardous waste.[8][9] It is crucial to segregate this waste from non-hazardous materials to prevent cross-contamination and ensure proper handling. Do not mix allyl octanoate waste with other chemical waste unless compatibility has been confirmed.

Step 2: Containerization

Use only approved, properly labeled hazardous waste containers for collecting allyl octanoate waste.[10] The containers must be in good condition, compatible with the chemical, and have a secure, tight-fitting lid.[8][11] Containers should not be filled to more than 90% of their capacity to allow for expansion.[10]

Step 3: Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "Allyl Octanoate," and a description of the associated hazards (e.g., "Toxic," "Combustible").[8]

Step 4: Storage

Store waste containers in a designated, well-ventilated, and secure area away from heat, sparks, and open flames.[5][11] The storage area should have secondary containment to manage any potential leaks. Ensure that incompatible materials are not stored nearby.

Step 5: Arrange for Professional Disposal

The final step is to arrange for the collection and disposal of the hazardous waste by a licensed and certified hazardous waste disposal company.[11] These professionals are equipped to handle and transport hazardous materials in compliance with all federal, state, and local regulations.[3][12] Provide the disposal company with the Safety Data Sheet (SDS) for allyl octanoate to ensure they have all the necessary information for safe handling and disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of allyl octanoate.

Caption: Workflow for the safe disposal of allyl octanoate.

References

• 1. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. youtube.com [youtube.com]
• 4. epa.gov [epa.gov]
• 5. echemi.com [echemi.com]
• 6. ALLYL CAPRYLATE - Safety Data Sheet [chemicalbook.com]
• 7. allyl octanoate, 4230-97-1 [thegoodscentscompany.com]
• 8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 9. IDEM: Managing Waste: Hazardous Waste [in.gov]
• 10. ethz.ch [ethz.ch]
• 11. mu-intel.com [mu-intel.com]
• 12. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]

Personal protective equipment for handling Allyl octanoate

Essential Safety and Handling Guide for Allyl Octanoate (B1194180)

This guide provides crucial safety protocols and logistical information for the handling and disposal of Allyl octanoate (also known as Allyl caprylate), tailored for research and drug development professionals. Following these procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification

Allyl octanoate is classified as a hazardous substance. It is harmful if swallowed and toxic when it comes in contact with the skin.[1][2] It can also cause irritation to the skin, eyes, and respiratory system.[3][4] The substance is a combustible liquid.[5][6]

Table 1: GHS Hazard Classification for Allyl Octanoate

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][2]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin[1][2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[2]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation[2][7]
Specific target organ toxicity, single exposure	Category 3	H335: May cause respiratory irritation[2]
Flammable Liquids	Category 4	H227: Combustible liquid[5]

Personal Protective Equipment (PPE)

To ensure safety when handling Allyl octanoate, the following personal protective equipment is mandatory. Always inspect PPE for integrity before use.

1. Eye and Face Protection:

• Wear chemical safety goggles or glasses that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8][9]

• A face shield may be required for splash-prone operations.

2. Skin Protection:

• Gloves: Wear chemical-impermeable gloves.[1] Always check the manufacturer's breakthrough time and permeation data to ensure the chosen glove material is appropriate. Contaminated gloves should be disposed of and replaced immediately.[10]

• Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[8][11] A lab coat is standard, but for larger quantities or splash risks, chemical-resistant aprons or coveralls are recommended.

3. Respiratory Protection:

• All handling should occur in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[1][8][12]

• If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[8][11]

Table 2: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face	Chemical safety goggles, Face shield	Protects against splashes and eye irritation.[3][7]
Hand	Chemical-resistant gloves	Prevents skin contact; Allyl octanoate is toxic dermally.[1]
Body	Lab coat, Chemical-resistant apron/coveralls	Prevents skin contact and contamination of personal clothing.[3][13]
Respiratory	Use in a chemical fume hood	Prevents inhalation of vapors which can cause respiratory irritation.[3]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical.

Handling and Storage Protocol

Receipt and Storage:

• Upon receipt, inspect containers for damage or leaks.

• Store in a cool, dry, and well-ventilated place away from heat, sparks, or open flames.[8][12]

• Keep containers tightly sealed to prevent leakage and contamination.[1]

• Store separately from incompatible materials such as strong oxidizing agents, bases, and peroxides.[4][14]

Handling Procedure:

• Always handle Allyl octanoate within a designated area, such as a chemical fume hood, to ensure adequate ventilation.[8]

• Do not eat, drink, or smoke in the handling area.[1][3]

• Wash hands thoroughly after handling the chemical.[1][13]

• Use non-sparking tools and explosion-proof equipment, as the material is combustible.[1][8][14]

• Ground and bond containers when transferring material to prevent static discharge.[14]

First Aid Measures

Immediate response is critical in case of exposure.

Table 3: First Aid Procedures for Allyl Octanoate Exposure

Exposure Route	Immediate Action
Skin Contact	Take off immediately all contaminated clothing.[1] Wash the affected area with plenty of soap and water.[1] Seek emergency medical help.[1]
Eye Contact	Rinse cautiously with pure water for at least 15 minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]
Ingestion	Rinse mouth with water.[1] Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]
Inhalation	Move the victim into fresh air.[1] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[1][11] Seek immediate medical attention.[14]

Spill and Disposal Plan

Accidental Release Measures:

• Evacuate: Immediately evacuate personnel from the spill area.[1]

• Ventilate: Ensure the area is well-ventilated.

• Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1][14] Use spark-proof tools.[1][8]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[1]

• Absorption: Soak up the spill with an inert absorbent material such as sand, vermiculite, or earth.[8][12]

• Collection: Collect the absorbed material and place it into a suitable, closed, and labeled container for disposal.[1]

Caption: Workflow for handling a chemical spill of Allyl octanoate.

Disposal Considerations:

• Product and contaminated materials must be disposed of as hazardous waste.

• Disposal should be carried out by a licensed waste disposal company in accordance with local, regional, and national regulations.[1][7]

• Do not dispose of the chemical into the environment or drains.[1]

• Contaminated packaging should be treated as the product itself and disposed of accordingly.[7]

Table 4: Physical and Chemical Properties of Allyl Octanoate

Property	Value	Source
Molecular Formula	C₁₁H₂₀O₂	[4][15][16]
Molecular Weight	184.27 g/mol	[2][15]
Appearance	Colorless to pale yellow oily liquid	[2][3]
Odor	Fruity, pineapple-like	[3][12]
Boiling Point	87-88 °C @ 6 mm Hg	[4]
Flash Point	78.89 °C (174.00 °F) - Closed Cup	[3]
Density	0.881 g/mL at 25 °C	[4]
Solubility	Insoluble in water; Soluble in ethanol	[2]

References

• 1. echemi.com [echemi.com]
• 2. Allyl octanoate | C11H20O2 | CID 20219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. allyl octanoate, 4230-97-1 [thegoodscentscompany.com]
• 4. Cas 4230-97-1,ALLYL CAPRYLATE | lookchem [lookchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. vigon.com [vigon.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. fishersci.com [fishersci.com]
• 10. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. Allyl Octanoate – Premium Aroma Chemical For Fruity Flavors & Fragrance Applications [chemicalbull.com]
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